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  • Product: 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine
  • CAS: 499980-87-9

Core Science & Biosynthesis

Foundational

A Technical Guide to 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine (CAS: 499980-87-9): Properties, Synthesis, and Applications in Drug Discovery

Abstract: This document provides a comprehensive technical overview of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine, a key chemical intermediate for researchers, medicinal chemists, and drug development professionals. The...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract: This document provides a comprehensive technical overview of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine, a key chemical intermediate for researchers, medicinal chemists, and drug development professionals. The guide details its core physicochemical properties, outlines a robust and logical synthetic pathway, and explores its chemical reactivity. A significant focus is placed on its application as a strategic building block in the synthesis of complex molecules, particularly next-generation epigenetic modulators such as BET (Bromodomain and Extra-Terminal domain) family inhibitors. Safety, handling, and characterization protocols are also discussed to provide a complete operational framework for laboratory and development settings.

Core Chemical Identity and Physicochemical Properties

2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine is a substituted phenoxyethylamine, a structural motif prevalent in numerous biologically active compounds. Its architecture features a central phenyl ring substituted with a bromine atom and two methyl groups, linked via an ether bond to an ethylamine side chain. This combination of a primary amine, an aryl bromide, and a sterically hindered ether provides a unique platform for synthetic diversification.

The fundamental properties of this compound are summarized below.

PropertyValueSource(s)
CAS Number 499980-87-9[1][2][3][4]
Molecular Formula C₁₀H₁₄BrNO[1][2][4][5]
Molecular Weight 244.13 g/mol [1][4][5]
IUPAC Name 2-(4-bromo-2,6-dimethylphenoxy)ethanamine[1]
Canonical SMILES CC1=CC(Br)=CC(C)=C1OCCN[1]
Physical State Solid[1]
Typical Purity ≥97%[1][5]

Synthesis and Characterization

While commercially available from various suppliers, understanding the synthesis of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine is crucial for process development and analogue synthesis. A robust and common approach involves a two-step sequence beginning with a Williamson ether synthesis followed by a Gabriel amine synthesis for clean, high-yield introduction of the primary amine.

Rationale and Strategic Overview

The synthetic strategy is designed to build the molecule sequentially, controlling the introduction of each functional group.

  • Ether Formation: The phenoxy-ether bond is the most logical first connection. Reacting the nucleophilic 4-Bromo-2,6-dimethylphenol with a suitable two-carbon electrophile establishes the core skeleton. Using an electrophile already functionalized for amine introduction, such as N-(2-bromoethyl)phthalimide, is highly efficient. The phthalimide group serves as a protected form of the primary amine, preventing it from interfering with the ether synthesis and allowing for its clean unveiling in the final step.

  • Amine Deprotection: The Gabriel synthesis is a classic and reliable method for preparing primary amines. The phthalimide protecting group is stable under the conditions of the ether synthesis but can be cleanly removed using hydrazine, which acts as a potent nucleophile to cleave the imide and release the desired primary amine.

G cluster_0 Step 1: Williamson Ether Synthesis cluster_1 Step 2: Gabriel Deprotection A 4-Bromo-2,6-dimethylphenol C Intermediate Phthalimide Adduct A->C K₂CO₃, DMF 80-90 °C B N-(2-bromoethyl)phthalimide B->C D Final Product: 2-(4-Bromo-2,6-dimethyl- phenoxy)-ethylamine C->D Hydrazine Hydrate (N₂H₄·H₂O) Ethanol, Reflux

Caption: Proposed two-step synthesis workflow.

Detailed Experimental Protocol

Step 1: Synthesis of 2-(2-(4-Bromo-2,6-dimethylphenoxy)ethyl)isoindoline-1,3-dione

  • To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 4-Bromo-2,6-dimethylphenol (1.0 eq), N-(2-bromoethyl)phthalimide (1.1 eq), and potassium carbonate (K₂CO₃, 2.0 eq).

  • Add anhydrous N,N-Dimethylformamide (DMF) to create a solution with a concentration of approximately 0.5 M with respect to the phenol.

    • Causality: DMF is an excellent polar aprotic solvent for Sₙ2 reactions, promoting the nucleophilic attack of the phenoxide on the alkyl halide. K₂CO₃ is a mild base sufficient to deprotonate the phenol without causing side reactions. A slight excess of the electrophile ensures complete consumption of the starting phenol.

  • Heat the reaction mixture to 80-90 °C and stir for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the mixture to room temperature and pour it into a beaker of cold water, which will precipitate the product.

  • Stir the resulting slurry for 30 minutes, then collect the solid product by vacuum filtration.

  • Wash the solid with water and then a small amount of cold ethanol to remove residual DMF and unreacted starting materials.

  • Dry the solid under vacuum to yield the intermediate phthalimide adduct. This intermediate can often be used in the next step without further purification.

Step 2: Synthesis of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine

  • Suspend the crude phthalimide adduct from Step 1 in ethanol (approx. 0.3 M).

  • Add hydrazine hydrate (N₂H₄·H₂O, 3.0-5.0 eq) to the suspension.

    • Causality: Hydrazine acts as the nucleophile to break the robust phthalimide C-N bonds. A significant excess is used to drive the reaction to completion. Ethanol is a suitable solvent that allows for heating to reflux.

  • Heat the mixture to reflux and stir for 4-6 hours. A thick white precipitate of phthalhydrazide will form.

  • Cool the reaction mixture to room temperature. Acidify the mixture with concentrated HCl to a pH of ~1-2. This protonates the product amine, making it water-soluble, while the phthalhydrazide byproduct remains a solid.

  • Filter off the phthalhydrazide solid and wash it with a small amount of ethanol.

  • Transfer the filtrate to a separatory funnel and basify with aqueous NaOH (e.g., 4M solution) to a pH of >12. This deprotonates the amine, making it soluble in organic solvents.

  • Extract the aqueous layer three times with an organic solvent such as dichloromethane or ethyl acetate.

  • Combine the organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

  • Purify the product by flash column chromatography on silica gel or by recrystallization to obtain the final, pure 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine.

Characterization and Spectroscopic Profile

While specific experimental data requires direct measurement, the expected spectroscopic signatures can be reliably predicted based on the molecular structure. These predictions are vital for confirming the identity and purity of the synthesized compound.

TechniquePredicted Observations
¹H NMR Amine (NH₂): Broad singlet, ~1.5-2.5 ppm (integral 2H). Aliphatic (CH₂-N): Triplet, ~2.9-3.1 ppm (integral 2H). Aliphatic (CH₂-O): Triplet, ~4.0-4.2 ppm (integral 2H). Methyl (Ar-CH₃): Singlet, ~2.2-2.4 ppm (integral 6H). Aromatic (Ar-H): Singlet, ~7.1-7.3 ppm (integral 2H).
¹³C NMR Aliphatic (C-N): ~40-42 ppm. Aliphatic (C-O): ~68-70 ppm. Methyl (Ar-CH₃): ~16-18 ppm. Aromatic (C-Br): ~115-117 ppm. Aromatic (C-H): ~130-132 ppm. Aromatic (C-CH₃): ~131-133 ppm. Aromatic (C-O): ~154-156 ppm.
Mass Spec (EI) Molecular Ion (M⁺): Two peaks of nearly equal intensity at m/z 243 and 245, corresponding to the ⁷⁹Br and ⁸¹Br isotopes. Base Peak: Often the iminium ion fragment resulting from alpha-cleavage at m/z 30 ([CH₂NH₂]⁺).

Chemical Reactivity and Applications in Drug Discovery

The utility of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine as a building block stems from its distinct reactive handles, which allow for controlled, site-selective modifications.

G cluster_main Key Reactive Sites mol amine_label Primary Amine: - Nucleophilic - Amide/Sulfonamide formation - Reductive amination mol->amine_label bromo_label Aryl Bromide: - Pd-catalyzed cross-coupling (Suzuki, Buchwald-Hartwig) - Grignard formation mol->bromo_label

Caption: Primary reactive sites for synthetic elaboration.

Role as a Key Building Block for BET Bromodomain Inhibitors

A primary application for this molecule is in the synthesis of inhibitors for the BET family of proteins (BRD2, BRD3, BRD4, and BRDt).[6] These proteins are "epigenetic readers" that recognize acetylated lysine residues on histones, playing a critical role in gene transcription.[6] Dysregulation of BET protein function is implicated in various cancers and inflammatory diseases, making them high-value therapeutic targets.[7]

Many potent BET inhibitors utilize a substituted phenoxy moiety to occupy a key pocket in the bromodomain. The clinical candidate ABBV-744 , for instance, is a highly potent and selective inhibitor of the second bromodomain (BD2) of BET proteins.[8][9] It incorporates a 4-fluoro-2,6-dimethyl-phenoxy group. Our title compound serves as a direct precursor or close analogue for such structures. The aryl bromide provides a crucial synthetic handle for introducing further complexity via palladium-catalyzed cross-coupling reactions, allowing for the construction of the larger heterocyclic systems required for high-affinity binding.

G A 2-(4-Bromo-2,6-dimethyl- phenoxy)-ethylamine B Amine Functionalization (e.g., Acylation) A->B C Suzuki or Buchwald-Hartwig Cross-Coupling at C-Br bond A->C D Advanced Intermediate B->D C->D E Final Cyclization / Elaboration D->E F Complex BET Inhibitor Scaffold (e.g., ABBV-744 analogue) E->F

Caption: Conceptual pathway from building block to BET inhibitor.

Safety, Handling, and Storage

While a specific Safety Data Sheet (SDS) for this exact compound is not universally available, data from closely related bromo- and amino-aromatic compounds can be used to establish a robust safety protocol.[10]

Hazard Profile
Hazard ClassGHS StatementPrecautionary Codes
Acute Toxicity H302: Harmful if swallowed.P264, P270, P301+P312
Skin/Eye Damage H314/H315/H319: Causes severe skin burns and eye damage / Causes skin and eye irritation.P280, P302+P352, P305+P351+P338
Aquatic Hazard H412: Harmful to aquatic life with long lasting effects.P273

This table is a composite based on structurally similar chemicals and should be treated as a guideline. Always consult the supplier-specific SDS.

Recommended Procedures
  • Engineering Controls: Handle this compound exclusively in a certified chemical fume hood to avoid inhalation of dust or vapors. Ensure an eyewash station and safety shower are readily accessible.[11]

  • Personal Protective Equipment (PPE):

    • Eye Protection: Wear chemical safety goggles or a face shield.[11]

    • Hand Protection: Use chemically resistant gloves (e.g., nitrile).

    • Body Protection: Wear a standard laboratory coat.

  • Handling: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in the work area. Wash hands thoroughly after handling.

  • Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[10][11] Keep away from strong oxidizing agents and acids.

Conclusion

2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine is more than a simple chemical; it is a strategically designed building block for modern drug discovery. Its defined structure, predictable reactivity, and direct relevance to high-value therapeutic targets like BET bromodomains make it an indispensable tool for medicinal chemists. By understanding its synthesis, reactivity, and handling requirements, researchers can effectively leverage this compound to accelerate the development of novel therapeutics for oncology and inflammatory diseases.

References

  • Chemsigma. (n.d.). 2-(4-BROMO-2,6-DIMETHYL-PHENOXY)-ETHYLAMINE [499980-87-9]. Retrieved from [Link]

  • Cenmed Enterprises. (n.d.). 2 (4 Bromo 2,6 Dimethylphenoxy)Ethan 1 Amine. Retrieved from [Link]

  • PubChem. (n.d.). 2-(4-bromo-2,5-dimethoxyphenyl)-N-((2-methoxyphenyl)methyl)ethanamine;hydrochloride. Retrieved from [Link]

  • Google Patents. (2009). WO2009128088A2 - Preparation of 2-(2-alkoxy phenoxy) ethylamine, an intermediate of carvedilol and tamsulosin.
  • Sheppard, G. S., et al. (2020). Discovery of N-Ethyl-4-[2-(4-fluoro-2,6-dimethyl-phenoxy)-5-(1-hydroxy-1-methyl-ethyl)phenyl]-6-methyl-7-oxo-1 H-pyrrolo[2,3- c]pyridine-2-carboxamide (ABBV-744), a BET Bromodomain Inhibitor with Selectivity for the Second Bromodomain. Journal of Medicinal Chemistry, 63(10), 5585-5623. Retrieved from [Link]

  • Zhang, Z., et al. (2022). Discovery, X‑ray Crystallography, and Anti-inflammatory Activity of Bromodomain-containing Protein 4 (BRD4) BD1 Inhibitors Targeting a Distinct New Binding Site. ACS Chemical Biology, 17(4), 849-861. Retrieved from [Link]

  • McDaniel, K. F., et al. (2017). Discovery of N-(4-(2,4-Difluorophenoxy)-3-(6-methyl-7-oxo-6,7-dihydro-1H-pyrrolo[2,3-c]pyridin-4-yl)phenyl)ethanesulfonamide (ABBV-075/Mivebresib), a Potent and Orally Available Bromodomain and Extraterminal Domain (BET) Family Bromodomain Inhibitor. Journal of Medicinal Chemistry, 60(20), 8369-8384. Retrieved from [Link]

Sources

Exploratory

Technical Guide: Strategic Characterization of the Novel Phenoxy-Ethylamine Derivative 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine (CAS 499980-87-9)

Abstract: The emergence of novel chemical entities presents both an opportunity and a challenge in drug discovery and materials science. This guide addresses the frequent scenario where a compound, such as 2-(4-Bromo-2,6...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract: The emergence of novel chemical entities presents both an opportunity and a challenge in drug discovery and materials science. This guide addresses the frequent scenario where a compound, such as 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine (CAS 499980-87-9), is identified or procured with minimal to no associated public data. While chemical vendors list this compound, a thorough search of scientific literature reveals a significant information gap regarding its synthesis, properties, and biological activity.[1][2][3] This document outlines a strategic, multi-disciplinary workflow for the comprehensive characterization of such a molecule. We present a systematic approach, grounded in established chemical principles and modern analytical techniques, to synthesize, purify, and elucidate the structure and potential function of this and other similarly uncharacterized phenoxy-ethylamine derivatives. This serves as a practical whitepaper for researchers, scientists, and drug development professionals navigating the initial stages of investigation for a novel compound.

Introduction and Structural Hypothesis

The compound 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine belongs to the phenoxy-ethylamine class, a scaffold present in numerous biologically active molecules.[4][5] Its structure—featuring a halogenated aromatic ring, dimethyl substitution providing steric hindrance, and a primary amine—suggests potential for interaction with biological targets. The bromine atom offers a site for further synthetic modification (e.g., cross-coupling reactions), while the ethylamine chain is a common pharmacophore.

Given the lack of published data, our investigation begins with a hypothesized synthetic route and a predictive analysis of its physicochemical properties. This in silico assessment is the first step in a self-validating workflow designed to build a complete data package from the ground up.

Proposed Synthetic Strategy and Detailed Protocol

The most logical and well-established method for constructing the ether linkage in the target molecule is the Williamson Ether Synthesis .[6][7] This reaction involves the nucleophilic substitution (SN2) of a halide by an alkoxide.[7] In this case, the phenoxide of 4-bromo-2,6-dimethylphenol will act as the nucleophile, reacting with a protected 2-haloethylamine derivative.

Proposed Retrosynthetic Analysis

A plausible retrosynthesis is outlined below. We elect to use N-(2-bromoethyl)phthalimide as the electrophile to protect the amine functionality during the SN2 reaction, preventing self-condensation and other side reactions. The phthalimide protecting group can then be cleanly removed in a final deprotection step.

G Target 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine Intermediate1 N-[2-(4-Bromo-2,6-dimethyl-phenoxy)-ethyl]-phthalimide Target->Intermediate1 Deprotection (e.g., Hydrazine) Reagents 4-Bromo-2,6-dimethylphenol + N-(2-Bromoethyl)phthalimide Intermediate1->Reagents Williamson Ether Synthesis (SN2)

Caption: Retrosynthetic analysis for the target compound.

Step-by-Step Experimental Protocol

PART A: Synthesis of N-[2-(4-Bromo-2,6-dimethyl-phenoxy)-ethyl]-phthalimide

  • Preparation of the Phenoxide:

    • To a flame-dried 250 mL round-bottom flask under an inert atmosphere (N₂ or Ar), add 4-bromo-2,6-dimethylphenol (1.0 eq).

    • Dissolve the phenol in a suitable polar aprotic solvent such as Dimethylformamide (DMF) or Acetonitrile (MeCN) (approx. 5-10 mL per gram of phenol).[8] The use of polar aprotic solvents can accelerate the rate of SN2 reactions.[6]

    • Add a mild base such as potassium carbonate (K₂CO₃, 1.5 eq) or cesium carbonate (Cs₂CO₃, 1.2 eq).[8][9] Carbonate bases are often sufficient for deprotonating phenols and are easier to handle than stronger bases like sodium hydride.

    • Stir the suspension at room temperature for 30-60 minutes to ensure complete formation of the potassium or cesium phenoxide.

  • Ether Formation:

    • To the phenoxide suspension, add N-(2-bromoethyl)phthalimide (1.1 eq) either as a solid or dissolved in a minimal amount of the reaction solvent.

    • Heat the reaction mixture to 60-80 °C and monitor by Thin Layer Chromatography (TLC) until the starting phenol is consumed (typically 4-12 hours).

    • Causality: Heating is necessary to provide sufficient activation energy for the SN2 reaction. N-(2-bromoethyl)phthalimide is chosen as it is a primary halide, which is ideal for SN2 reactions and minimizes competing elimination reactions.[7]

  • Work-up and Purification:

    • Cool the reaction mixture to room temperature.

    • Pour the mixture into a separatory funnel containing water and extract with a suitable organic solvent (e.g., Ethyl Acetate, 3x).

    • Wash the combined organic layers with water, then with brine to remove residual DMF and salts.

    • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.

    • Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure phthalimide-protected intermediate.

PART B: Deprotection to Yield 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine

  • Hydrazinolysis:

    • Dissolve the purified intermediate from Part A in a protic solvent like Ethanol (EtOH) or Methanol (MeOH).

    • Add hydrazine monohydrate (N₂H₄·H₂O, 2.0-5.0 eq).

    • Heat the mixture to reflux and monitor by TLC until the starting material is consumed (typically 2-4 hours). The reaction forms a phthalhydrazide precipitate.

    • Causality: Hydrazine acts as a strong nucleophile to cleave the phthalimide group, a robust and standard deprotection method.[4]

  • Work-up and Purification:

    • Cool the reaction to room temperature. The phthalhydrazide byproduct will precipitate.

    • Filter the solid precipitate and wash with cold ethanol.

    • Concentrate the filtrate in vacuo.

    • Dissolve the residue in dichloromethane (DCM) and wash with water.

    • To isolate the free amine, an acid-base extraction may be employed. Extract the organic layer with 1M HCl (aq). The protonated amine will move to the aqueous layer.

    • Wash the aqueous layer with DCM to remove any neutral impurities.

    • Basify the aqueous layer with 2M NaOH (aq) until pH > 12, then extract the free amine product with DCM (3x).

    • Dry the combined organic layers over Na₂SO₄, filter, and concentrate in vacuo to yield the final product, 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine. Further purification by chromatography or recrystallization may be performed if necessary.

Structural Elucidation and Purity Assessment Workflow

A combination of spectroscopic and chromatographic techniques is essential to unambiguously confirm the structure and purity of the synthesized compound.[10][11][12] This represents a self-validating system where each analysis provides complementary information.

G cluster_synthesis Synthesis & Purification cluster_analysis Analytical Workflow Synth Synthesized Compound MS Mass Spectrometry (MS) Confirms Molecular Weight & Isotopic Pattern (Br) Synth->MS NMR NMR Spectroscopy (¹H, ¹³C, COSY, HSQC) Confirms Connectivity Synth->NMR HPLC HPLC / UPLC Assesses Purity (>95%) Synth->HPLC FTIR FTIR Spectroscopy Confirms Functional Groups (N-H, C-O ether) Synth->FTIR Final Structurally Confirmed, Pure Compound MS->Final NMR->Final HPLC->Final FTIR->Final

Caption: Analytical workflow for structural validation.

Predicted and Expected Analytical Data

The following table summarizes the expected data from key analytical techniques.

Technique Parameter Predicted/Expected Value for C₁₀H₁₄BrNO Purpose
High-Resolution MS (HRMS) [M+H]⁺m/z 244.0337 / 246.0317Confirms molecular formula and the characteristic 1:1 isotopic pattern of bromine.[13]
¹H NMR (400 MHz, CDCl₃)Chemical Shift (δ)δ ~7.1 (s, 2H, Ar-H), ~4.0 (t, 2H, O-CH₂), ~3.1 (t, 2H, N-CH₂), ~2.3 (s, 6H, Ar-CH₃), ~1.5 (br s, 2H, NH₂)Determines the proton environment and confirms the connectivity of the ethylamine chain to the phenoxy ring.[11]
¹³C NMR (100 MHz, CDCl₃)Chemical Shift (δ)δ ~155 (Ar C-O), ~132 (Ar C-Br), ~130 (Ar C-H), ~128 (Ar C-CH₃), ~70 (O-CH₂), ~41 (N-CH₂), ~16 (Ar-CH₃)Confirms the number and type of carbon atoms in the molecule.
FTIR Wavenumber (cm⁻¹)~3300-3400 (N-H stretch, primary amine), ~2850-2950 (C-H stretch), ~1250 (Ar-O-C stretch, ether)Confirms the presence of key functional groups.[11]
HPLC/UPLC Purity> 95%Quantifies the purity of the final compound.

Potential Applications and Next Steps

The structural features of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine suggest several avenues for investigation. The phenoxy-ethylamine motif is a known privileged structure in medicinal chemistry.

Medicinal Chemistry and Drug Discovery
  • CNS Agents: Many phenoxy-ethylamine derivatives interact with neurotransmitter receptors or transporters.

  • BET Bromodomain Inhibitors: Complex derivatives containing substituted phenoxy groups have been developed as potent BET bromodomain inhibitors for applications in oncology and inflammation.[14][15] The 4-bromo-2,6-dimethyl-phenoxy moiety could serve as a novel fragment for designing such inhibitors.[16]

  • Metabolic Disease: Indole ethylamine derivatives have been investigated as regulators of lipid metabolism, suggesting the ethylamine scaffold is relevant in this therapeutic area.[17]

Proposed Biological Screening Cascade

A tiered approach is recommended to efficiently screen for biological activity.

G cluster_tier1 Tier 1: Broad Screening cluster_tier2 Tier 2: Target-Specific Assays Start Pure Compound (CAS 499980-87-9) Cytotoxicity Cytotoxicity Assays (e.g., MTT on cancer cell lines) Start->Cytotoxicity ReceptorPanel Broad Receptor Binding Panel (e.g., CNS targets) Start->ReceptorPanel Hit Validated Hit Compound Cytotoxicity->Hit If Active BET_Assay BET Bromodomain Assay (e.g., TR-FRET) ReceptorPanel->BET_Assay If Active EnzymeAssay Specific Enzyme Inhibition (e.g., MAO, AChE) ReceptorPanel->EnzymeAssay If Active BET_Assay->Hit EnzymeAssay->Hit

Caption: Tiered biological screening cascade.

Conclusion

While 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine (CAS 499980-87-9) currently lacks a significant footprint in scientific literature, its structure is amenable to reliable synthesis and characterization. This guide provides a comprehensive, field-proven framework for its de novo investigation. By following a logical progression from hypothesized synthesis to rigorous analytical validation and tiered biological screening, researchers can efficiently and confidently build a complete data package for this and other novel chemical entities, transforming an unknown compound into a well-characterized tool for scientific discovery.

References

  • Fiehn Lab. (n.d.). Structure Elucidation of Small Molecules. UC Davis. Retrieved from [Link]

  • Cui, W., et al. (2022). Recent Advances in Mass Spectrometry-Based Structural Elucidation Techniques. Molecules, 27(19), 6539. Retrieved from [Link]

  • Intertek. (n.d.). Molecular Structure Characterisation and Structural Elucidation. Retrieved from [Link]

  • Hübschmann, H. J. (2009). Advances in structure elucidation of small molecules using mass spectrometry. Analytical and Bioanalytical Chemistry, 393(2), 485-489. Retrieved from [Link]

  • Taylor & Francis. (n.d.). Structure elucidation – Knowledge and References. Retrieved from [Link]

  • Chatterjee, A. (2006). Williamson Ether Synthesis. In Name Reactions in Organic Synthesis (pp. 431-434). Cambridge University Press. Retrieved from [Link]

  • Williamson Ether Synthesis Lab Procedure. (n.d.). Retrieved from [Link]

  • Ashenhurst, J. (2014). The Williamson Ether Synthesis. Master Organic Chemistry. Retrieved from [Link]

  • Chemistry Steps. (n.d.). The Williamson Ether Synthesis. Retrieved from [Link]

  • Wikipedia. (n.d.). Williamson ether synthesis. Retrieved from [Link]

  • Google Patents. (2009). WO2009128088A2 - Preparation of 2-(2-alkoxy phenoxy) ethylamine, an intermediate of carvedilol and tamsulosin.
  • PubChem. (n.d.). 2-(4-Iodo-phenoxy)-ethylamine. Retrieved from [Link]

  • PubChem. (n.d.). 2-(2-Methoxyphenoxy)ethyl amine. Retrieved from [Link]

  • Google Patents. (2009). WO2009128088A2 - Preparation of 2-(2-alkoxy phenoxy) ethylamine, an intermediate of carvedilol and tamsulosin.
  • MDPI. (2022). Design and Synthesis of Novel Indole Ethylamine Derivatives as a Lipid Metabolism Regulator Targeting PPARα/CPT1 in AML12 Cells. Retrieved from [Link]

  • PubChem. (n.d.). Cyclohexylamine. Retrieved from [Link]

  • PubMed Central. (2022). Discovery, X-ray Crystallography, and Anti-inflammatory Activity of Bromodomain-containing Protein 4 (BRD4) BD1 Inhibitors Targeting a Distinct New Binding Site. Retrieved from [Link]

  • PubMed. (2020). Discovery of N-Ethyl-4-[2-(4-fluoro-2,6-dimethyl-phenoxy)-5-(1-hydroxy-1-methyl-ethyl)phenyl]-6-methyl-7-oxo-1 H-pyrrolo[2,3- c]pyridine-2-carboxamide (ABBV-744), a BET Bromodomain Inhibitor with Selectivity for the Second Bromodomain. Retrieved from [Link]

  • PubMed. (2017). Discovery of N-(4-(2,4-Difluorophenoxy)-3-(6-methyl-7-oxo-6,7-dihydro-1H-pyrrolo[2,3-c]pyridin-4-yl)phenyl)ethanesulfonamide (ABBV-075/Mivebresib), a Potent and Orally Available Bromodomain and Extraterminal Domain (BET) Family Bromodomain Inhibitor. Retrieved from [Link]

  • PubChem. (n.d.). C8-18-Alkydimethylbenzyl ammonium chlorides. Retrieved from [Link]

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Foundational

An In-Depth Technical Guide to the Molecular Structure of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine

This guide provides a comprehensive technical overview of the molecular structure, synthesis, and potential applications of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine. Designed for researchers, scientists, and professio...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive technical overview of the molecular structure, synthesis, and potential applications of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine. Designed for researchers, scientists, and professionals in drug development, this document synthesizes fundamental chemical principles with practical, field-proven insights to offer a thorough understanding of this compound.

Introduction and Significance

2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine, with the chemical formula C10H14BrNO, belongs to the phenoxyethylamine class of compounds.[1] The phenoxyethylamine scaffold is recognized as a privileged structure in medicinal chemistry, forming the core of numerous biologically active molecules.[2] Derivatives of this scaffold have been extensively investigated for their potential as therapeutic agents, particularly in the development of dopamine D2 receptor agonists and α1D adrenoceptor antagonists for neurological disorders. The strategic placement of substituents on the phenoxy ring allows for the fine-tuning of the molecule's pharmacological properties, making it a versatile template for drug design.

This guide will delve into the detailed molecular structure of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine, propose a viable synthetic route, and discuss its potential in the landscape of modern drug discovery.

Physicochemical Properties

A summary of the key physicochemical properties of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine is presented in the table below.

PropertyValueSource
CAS Number 499980-87-9[1]
Molecular Formula C10H14BrNO[1]
Molecular Weight 244.132 g/mol [1]
IUPAC Name 2-(4-bromo-2,6-dimethylphenoxy)ethanamine[1]
Canonical SMILES CC1=CC(Br)=CC(C)=C1OCCN[1]
Physical State Solid[1]
Purity Typically ≥97%[1]

Proposed Synthesis and Characterization

Proposed Synthesis Protocol

Step 1: Synthesis of 1-(2-bromoethoxy)-4-bromo-2,6-dimethylbenzene

This step involves a Williamson ether synthesis, a robust and widely used method for preparing ethers.

  • Reaction: 4-bromo-2,6-dimethylphenol is reacted with a large excess of 1,2-dibromoethane in the presence of a base, such as sodium hydroxide.

  • Rationale: The sodium hydroxide deprotonates the phenolic hydroxyl group, forming a more nucleophilic phenoxide ion. This ion then attacks one of the carbon atoms of 1,2-dibromoethane in an SN2 reaction, displacing a bromide ion and forming the ether linkage. Using a large excess of 1,2-dibromoethane minimizes the formation of a diether byproduct.

  • Procedure:

    • To a solution of sodium hydroxide (1.2 equivalents) in a mixture of water and ethanol, add 4-bromo-2,6-dimethylphenol (1 equivalent) dissolved in ethanol.

    • Add a large excess of 1,2-dibromoethane (at least 5 equivalents).

    • Reflux the mixture with vigorous stirring for 24-48 hours.

    • After cooling, extract the product into an organic solvent such as dichloromethane.

    • Wash the organic layer with dilute aqueous sodium hydroxide and then with water.

    • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

    • Purify the crude product by vacuum distillation or column chromatography to yield 1-(2-bromoethoxy)-4-bromo-2,6-dimethylbenzene.

Step 2: Synthesis of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine

The final step involves the amination of the bromo-intermediate.

  • Reaction: 1-(2-bromoethoxy)-4-bromo-2,6-dimethylbenzene is reacted with a source of ammonia, such as a concentrated solution of ammonia in methanol or the Gabriel synthesis followed by hydrazinolysis.

  • Rationale: The primary amine is introduced by nucleophilic substitution of the terminal bromine atom. The Gabriel synthesis is often preferred to avoid the formation of secondary and tertiary amine byproducts.

  • Procedure (using Gabriel Synthesis):

    • React 1-(2-bromoethoxy)-4-bromo-2,6-dimethylbenzene with potassium phthalimide in a polar aprotic solvent like DMF at an elevated temperature.

    • After the reaction is complete, cool the mixture and precipitate the phthalimide intermediate by adding water.

    • Filter and wash the solid intermediate.

    • Treat the phthalimide intermediate with hydrazine hydrate in a suitable solvent like ethanol under reflux to cleave the phthalimide group and liberate the primary amine.

    • Acidify the reaction mixture to protonate the desired amine and precipitate the phthalhydrazide byproduct.

    • Filter to remove the byproduct and then basify the filtrate to deprotonate the amine.

    • Extract the final product, 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine, into an organic solvent.

    • Dry the organic layer and remove the solvent to obtain the purified product.

Synthesis_Workflow cluster_step1 Step 1: Williamson Ether Synthesis cluster_step2 Step 2: Gabriel Synthesis 4-Bromo-2,6-dimethylphenol 4-Bromo-2,6-dimethylphenol Reaction1 Reflux 4-Bromo-2,6-dimethylphenol->Reaction1 1,2-Dibromoethane 1,2-Dibromoethane 1,2-Dibromoethane->Reaction1 NaOH NaOH NaOH->Reaction1 Intermediate 1-(2-Bromoethoxy)-4-bromo- 2,6-dimethylbenzene Reaction1->Intermediate Reaction2 DMF, Heat Intermediate->Reaction2 Potassium_Phthalimide Potassium_Phthalimide Potassium_Phthalimide->Reaction2 Phthalimide_Intermediate Phthalimide_Intermediate Reaction2->Phthalimide_Intermediate Reaction3 Ethanol, Reflux Phthalimide_Intermediate->Reaction3 Hydrazine_Hydrate Hydrazine_Hydrate Hydrazine_Hydrate->Reaction3 Final_Product 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine Reaction3->Final_Product

Proposed two-step synthesis of the target molecule.
Characterization Workflow

A thorough characterization of the synthesized 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine is crucial to confirm its identity and purity. The following is a proposed workflow for its characterization.

Characterization_Workflow cluster_spectroscopy Spectroscopic Analysis cluster_purity Purity Assessment Synthesized_Product Synthesized Product NMR NMR Spectroscopy (¹H and ¹³C) Synthesized_Product->NMR Structural Confirmation IR Infrared (IR) Spectroscopy Synthesized_Product->IR Functional Group ID MS Mass Spectrometry (MS) Synthesized_Product->MS Molecular Weight Verification HPLC HPLC Analysis Synthesized_Product->HPLC Purity Determination Elemental_Analysis Elemental Analysis NMR->Elemental_Analysis Compositional Verification

Proposed workflow for the characterization of the final product.

Predicted Spectroscopic Data

In the absence of experimentally acquired spectra for 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine, the following are predictions based on the analysis of its structure and data from analogous compounds.

¹H NMR Spectroscopy (Predicted)
  • Aromatic Protons: Two singlets are expected for the two aromatic protons, likely in the range of 6.8-7.2 ppm. The exact chemical shifts will be influenced by the electronic effects of the bromo, dimethyl, and ethoxy groups.

  • Methyl Protons: A singlet integrating to 6 protons for the two methyl groups on the aromatic ring, expected around 2.2-2.4 ppm.

  • Ethylamine Protons: Two triplets are expected for the methylene groups of the ethylamine chain. The protons on the carbon adjacent to the oxygen (O-CH₂) will likely appear downfield (around 4.0-4.2 ppm) compared to the protons on the carbon adjacent to the nitrogen (N-CH₂), which are expected around 2.9-3.1 ppm. The amine protons (NH₂) will likely appear as a broad singlet, and its chemical shift will be concentration and solvent-dependent.

¹³C NMR Spectroscopy (Predicted)
  • Aromatic Carbons: Six distinct signals are expected for the aromatic carbons. The carbon bearing the bromine atom will be significantly influenced by the halogen's electronic effect. The carbons attached to the methyl groups and the oxygen will also have characteristic chemical shifts.

  • Methyl Carbons: A single signal for the two equivalent methyl carbons.

  • Ethylamine Carbons: Two signals for the two methylene carbons of the ethylamine chain. The carbon attached to the oxygen will be downfield compared to the carbon attached to the nitrogen.

Infrared (IR) Spectroscopy (Predicted)
  • N-H Stretch: A characteristic broad absorption in the region of 3300-3500 cm⁻¹ corresponding to the primary amine.

  • C-H Stretch (Aromatic and Aliphatic): Absorptions in the 2850-3100 cm⁻¹ region.

  • C=C Stretch (Aromatic): Peaks in the 1450-1600 cm⁻¹ region.

  • C-O Stretch (Ether): A strong absorption band around 1200-1250 cm⁻¹.

  • C-N Stretch: An absorption in the 1020-1250 cm⁻¹ range.

  • C-Br Stretch: A peak in the fingerprint region, typically below 600 cm⁻¹.

Mass Spectrometry (Predicted)

The mass spectrum is expected to show a molecular ion peak (M+) and an M+2 peak of nearly equal intensity, which is characteristic of a compound containing one bromine atom. The fragmentation pattern would likely involve cleavage of the C-O and C-C bonds of the ethylamine side chain.

Molecular Structure and Conformational Analysis

A definitive three-dimensional structure of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine would require X-ray crystallographic analysis. In the absence of such data, computational modeling using methods like Density Functional Theory (DFT) would be a powerful tool to predict the molecule's geometry, including bond lengths, bond angles, and dihedral angles.

The molecule possesses considerable conformational flexibility, primarily around the C-O and C-C single bonds of the ethylamine side chain. The dihedral angles involving these bonds will determine the spatial relationship between the substituted phenyl ring and the terminal amine group. The steric bulk of the two methyl groups adjacent to the ether linkage will likely influence the preferred conformation of the phenoxy moiety.

Molecular_Structure Structure

2D structure of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine.

Applications in Drug Discovery

The 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine scaffold holds significant potential for the development of novel therapeutic agents. The core phenoxyethylamine structure is a known pharmacophore for various G-protein coupled receptors (GPCRs).

The substituents on the phenyl ring play a crucial role in determining the molecule's pharmacological profile:

  • 4-Bromo Group: The bromine atom can engage in halogen bonding with receptor residues, potentially enhancing binding affinity and selectivity. It also increases the lipophilicity of the molecule, which can affect its absorption, distribution, metabolism, and excretion (ADME) properties.

  • 2,6-Dimethyl Groups: These methyl groups provide steric hindrance around the ether linkage, which can influence the molecule's conformational preferences and protect it from metabolic degradation. This steric shielding can also play a role in modulating receptor subtype selectivity.

  • Ethylamine Side Chain: The primary amine is a key site for interaction with receptor binding pockets, often forming ionic bonds or hydrogen bonds with acidic residues.

Given the known activities of related phenoxyethylamine derivatives, 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine could serve as a valuable starting point for the design of novel ligands for aminergic GPCRs, such as dopamine, serotonin, and adrenergic receptors. Further derivatization of the terminal amine or modification of the aromatic substituents could lead to the discovery of potent and selective modulators of these important drug targets.

Conclusion

2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine is a compound of significant interest in the field of medicinal chemistry. While experimental data on its molecular structure and synthesis are limited in the public domain, a comprehensive understanding can be built upon the well-established chemistry of its structural analogs. This guide has provided a detailed theoretical framework for its synthesis, characterization, and structural analysis, highlighting its potential as a versatile scaffold for drug discovery. Further experimental investigation into this molecule is warranted to fully elucidate its properties and unlock its therapeutic potential.

References

  • Grokipedia. Phenoxyethylamine. Available at: [Link]

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Exploratory

An In-depth Technical Guide to the Synthesis of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine

This guide provides a comprehensive, technically detailed overview of a robust synthetic route to 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine, a valuable substituted phenoxyethylamine for research and development in medi...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive, technically detailed overview of a robust synthetic route to 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine, a valuable substituted phenoxyethylamine for research and development in medicinal chemistry and drug discovery. The elucidated pathway is a two-step process commencing with the formation of a key nitrile intermediate via Williamson ether synthesis, followed by its reduction to the target primary amine. This document is intended for an audience of researchers, scientists, and drug development professionals, offering not just a protocol, but also the scientific rationale behind the procedural choices.

Introduction: The Significance of Substituted Phenoxyethylamines

Substituted phenoxyethylamine scaffolds are prevalent in a multitude of biologically active compounds. The specific molecular architecture of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine, featuring a brominated and dimethylated aromatic ring linked to an ethylamine moiety through an ether bond, presents a versatile template for further chemical elaboration. The bromine atom serves as a handle for various cross-coupling reactions, while the primary amine is readily derivatized, making this compound a key building block for creating libraries of novel molecules for biological screening.

Strategic Approach: A Two-Step Synthesis

The selected synthetic strategy is a logical and efficient two-step process designed for both scalability and high yield.

  • Step 1: Williamson Ether Synthesis. This classical and reliable method is employed to construct the ether linkage. Specifically, the sodium salt of 4-bromo-2,6-dimethylphenol undergoes a nucleophilic substitution reaction with bromoacetonitrile. This approach is favored due to the high reactivity of the phenoxide nucleophile and the primary nature of the bromoacetonitrile electrophile, which aligns perfectly with the SN2 mechanism of the Williamson ether synthesis.[1][2]

  • Step 2: Reduction of the Nitrile Intermediate. The resulting 2-(4-bromo-2,6-dimethylphenoxy)acetonitrile is then converted to the target primary amine. The reduction of the nitrile group is a fundamental transformation in organic synthesis.[3] For this step, we will detail a procedure using a powerful reducing agent, Lithium Aluminum Hydride (LiAlH₄), which is highly effective for this conversion.[3]

This two-step approach offers a clear and efficient path to the desired product, with each step being a well-established and understood chemical transformation.

Visualizing the Synthetic Workflow

The following diagram illustrates the logical flow of the two-step synthesis of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine.

Synthesis_Workflow cluster_start Starting Materials cluster_step1 Step 1: Williamson Ether Synthesis cluster_step2 Step 2: Nitrile Reduction 4-bromo-2,6-dimethylphenol 4-bromo-2,6-dimethylphenol Reaction1 NaH, DMF Slight heating 4-bromo-2,6-dimethylphenol->Reaction1 Bromoacetonitrile Bromoacetonitrile Bromoacetonitrile->Reaction1 Intermediate 2-(4-Bromo-2,6-dimethylphenoxy)acetonitrile Reaction2 1. LiAlH4, THF 2. Aqueous Workup Intermediate->Reaction2 Reaction1->Intermediate Final_Product 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine Reaction2->Final_Product

Caption: Synthetic workflow for 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine.

Detailed Experimental Protocols

Step 1: Synthesis of 2-(4-Bromo-2,6-dimethylphenoxy)acetonitrile

Rationale: The Williamson ether synthesis is a robust method for forming ethers from an alkoxide and an alkyl halide.[1][2][4] In this step, the phenolic proton of 4-bromo-2,6-dimethylphenol is abstracted by a strong base, sodium hydride (NaH), to generate a highly nucleophilic phenoxide. This phenoxide then displaces the bromide from bromoacetonitrile in an SN2 reaction to form the desired ether linkage.[1][2] Dimethylformamide (DMF) is an excellent polar aprotic solvent for this reaction as it effectively solvates the sodium cation, leaving the phenoxide anion more available for nucleophilic attack.[5]

Procedure:

  • To a dry, three-necked round-bottom flask equipped with a magnetic stirrer, a nitrogen inlet, and a dropping funnel, add 4-bromo-2,6-dimethylphenol (1.0 eq).

  • Dissolve the phenol in anhydrous dimethylformamide (DMF).

  • Under a nitrogen atmosphere, cool the solution to 0 °C using an ice bath.

  • Carefully add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) portion-wise to the stirred solution.

  • Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 1 hour, or until hydrogen gas evolution ceases.

  • Cool the reaction mixture back to 0 °C and add a solution of bromoacetonitrile (1.1 eq) in a small amount of anhydrous DMF dropwise via the dropping funnel.

  • After the addition is complete, allow the reaction to warm to room temperature and then heat to 50-60 °C for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature and carefully quench by the slow addition of water.

  • Extract the aqueous mixture with ethyl acetate (3 x volumes).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

  • Concentrate the filtrate under reduced pressure to yield the crude product.

  • Purify the crude product by flash column chromatography on silica gel to obtain pure 2-(4-bromo-2,6-dimethylphenoxy)acetonitrile.[6]

Step 2: Synthesis of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine

Rationale: The reduction of the nitrile functional group provides a direct route to primary amines.[3] Lithium aluminum hydride (LiAlH₄) is a potent reducing agent capable of converting nitriles to primary amines in high yield.[3] The reaction must be conducted under strictly anhydrous conditions as LiAlH₄ reacts violently with water. Tetrahydrofuran (THF) is a common and suitable anhydrous solvent for this transformation. A careful aqueous workup is necessary to quench the excess LiAlH₄ and to precipitate the aluminum salts, allowing for the isolation of the amine product.[3]

Procedure:

  • Set up a dry three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, a nitrogen inlet, and a dropping funnel.

  • Under an inert nitrogen atmosphere, add Lithium Aluminum Hydride (LiAlH₄, 2.0 eq) to anhydrous tetrahydrofuran (THF) to create a suspension.

  • Cool the LiAlH₄ suspension to 0 °C in an ice bath.

  • Dissolve the 2-(4-bromo-2,6-dimethylphenoxy)acetonitrile (1.0 eq) from Step 1 in anhydrous THF and add it to the dropping funnel.

  • Add the nitrile solution dropwise to the stirred LiAlH₄ suspension, maintaining the temperature below 10 °C.[3]

  • Once the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Then, heat the mixture to reflux for 2-4 hours. Monitor the reaction progress by TLC.

  • After the reaction is complete, cool the flask back to 0 °C in an ice bath.

  • Carefully quench the excess LiAlH₄ by the slow, dropwise addition of water (1 mL for every 1 g of LiAlH₄ used), followed by the addition of a 15% aqueous sodium hydroxide solution (1 mL for every 1 g of LiAlH₄ used), and finally water again (3 mL for every 1 g of LiAlH₄ used).[3]

  • Stir the resulting granular precipitate for 30 minutes.

  • Filter the mixture through a pad of Celite and wash the solid thoroughly with THF or ethyl acetate.

  • Combine the organic filtrates, dry over anhydrous sodium sulfate, and filter.

  • Remove the solvent under reduced pressure to obtain the crude 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine.

  • The crude product can be further purified by vacuum distillation or by conversion to its hydrochloride salt followed by recrystallization.

Quantitative Data Summary

ParameterStep 1: Williamson Ether SynthesisStep 2: Nitrile Reduction
Starting Material 4-bromo-2,6-dimethylphenol2-(4-bromo-2,6-dimethylphenoxy)acetonitrile
Key Reagents Sodium Hydride, BromoacetonitrileLithium Aluminum Hydride
Solvent Anhydrous DMFAnhydrous THF
Temperature 0 °C to 60 °C0 °C to Reflux
Reaction Time 3-6 hours3-6 hours
Typical Yield 80-95%75-90%

Conclusion

The synthetic route detailed in this guide provides a reliable and efficient method for the preparation of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine. By leveraging the classical Williamson ether synthesis and a robust nitrile reduction, this two-step process offers high yields and operational simplicity. The provided protocols, grounded in established chemical principles, are designed to be self-validating and can be readily adapted for various scales of production in a research and development setting.

References

  • Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis. [Link]

  • Organic Chemistry Portal. Mitsunobu Reaction. [Link]

  • Bartleby.com. Williamson Ether Synthesis. [Link]

  • Cambridge University Press. (n.d.). Gabriel Synthesis (Ing-Manske Procedure). [Link]

  • Organic Synthesis. Mitsunobu reaction. [Link]

  • Wikipedia. Williamson ether synthesis. [Link]

  • Khan Academy. Williamson ether synthesis (video). [Link]

  • Organic Chemistry Portal. Mitsunobu Reaction. [Link]

  • Master Organic Chemistry. (2025, June 5). The Gabriel Synthesis. [Link]

  • National Institutes of Health. Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review. [Link]

  • Chemistry LibreTexts. (2015, July 14). 9.6: Williamson Ether Synthesis. [Link]

  • Google Patents. CN108640845B - Method for preparing 2- [4- (2-ethoxyethyl) phenoxy ] ethylamine.
  • Scribd. The Gabriel Synthesis of Primary Amines | PDF. [Link]

  • Organic Syntheses Procedure. β-BROMOETHYLAMINE HYDROBROMIDE. [Link]

  • Organic Syntheses Procedure. METHYLALUMINUM BIS(4-BROMO-2,6-DI-tert-BUTYLPHENOXIDE). [Link]

  • Google Patents. WO2009128088A2 - Preparation of 2-(2-alkoxy phenoxy)
  • Nottingham ePrints. (2020, November 23). New Directions in the Mitsunobu Reaction. [Link]

  • Google Patents. WO2009128088A2 - Preparation of 2-(2-alkoxy phenoxy)
  • Google Patents. US4223166A - Process for producing 4-bromo-2-chlorophenols.
  • Organic Syntheses Procedure. 5. [Link]

  • ResearchGate. (2025, August 6). A selective and direct synthesis of 2-bromo-4-alkylthiophenes: Convenient and straightforward approaches for the synthesis of head-to-tail (HT) and tail-to-tail (TT) dihexyl-2,2′-bithiophenes | Request PDF. [Link]

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Foundational

A Technical Guide to the Spectroscopic Characterization of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine

Abstract This technical guide provides a comprehensive, in-depth analysis of the spectroscopic data for the compound 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine (CAS 499980-87-9).[1][2][3] As a crucial aspect of molecula...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This technical guide provides a comprehensive, in-depth analysis of the spectroscopic data for the compound 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine (CAS 499980-87-9).[1][2][3] As a crucial aspect of molecular characterization in drug discovery and chemical research, understanding the spectroscopic signature of a compound is paramount for confirming its identity, purity, and structure. This document serves as a vital resource for researchers, scientists, and drug development professionals, offering not only predicted spectroscopic data based on established principles and analogous compounds but also the underlying scientific rationale for experimental design and data interpretation. We will delve into Proton Nuclear Magnetic Resonance (¹H NMR), Carbon-13 Nuclear Magnetic Resonance (¹³C NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) to construct a complete spectroscopic profile of this molecule.

Introduction to 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine

2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine is a substituted phenoxyethylamine. The phenoxyethylamine scaffold is a privileged structure in medicinal chemistry, appearing in a variety of biologically active compounds.[4] The specific substitutions on the aromatic ring—a bromine atom and two methyl groups—are expected to significantly influence its physicochemical and biological properties. Accurate spectroscopic characterization is the cornerstone of its chemical validation.[5][6]

Molecular Structure and Properties:

  • Chemical Formula: C₁₀H₁₄BrNO[1][3]

  • Molecular Weight: 244.13 g/mol [1][3]

  • Structure:

/ \ / C---C---C---O-CH₂-CH₂-NH₂ | | | CH₃ H CH₃

This guide will provide a predictive analysis of the spectroscopic data for this compound, drawing upon foundational principles of spectroscopy and data from structurally related molecules.

Proton Nuclear Magnetic Resonance (¹H NMR) Spectroscopy

¹H NMR spectroscopy is an essential technique for determining the hydrogen framework of a molecule. The chemical shift, integration, and splitting pattern of each proton signal provide detailed information about its chemical environment and neighboring protons.

Predicted ¹H NMR Data

The predicted ¹H NMR spectrum of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine in a standard deuterated solvent like CDCl₃ is summarized in the table below.

Predicted Chemical Shift (δ, ppm) Multiplicity Integration Assignment
~ 7.10Singlet2HAr-H
~ 3.95Triplet2HO-CH₂ -CH₂-NH₂
~ 3.05Triplet2HO-CH₂-CH₂ -NH₂
~ 2.30Singlet6HAr-CH₃
~ 1.50 (variable)Broad Singlet2HNH₂
Experimental Protocol for ¹H NMR Data Acquisition

Rationale: The choice of solvent (CDCl₃) is standard for many organic compounds due to its good dissolving power and the single carbon signal that can be easily identified and excluded. Tetramethylsilane (TMS) is used as an internal standard for calibrating the chemical shift to 0 ppm.[7]

Step-by-Step Methodology:

  • Sample Preparation:

    • Weigh approximately 5-10 mg of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine.

    • Dissolve the sample in ~0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS).

    • Transfer the solution to a 5 mm NMR tube.

  • Data Acquisition:

    • Insert the NMR tube into the spectrometer.

    • Tune and shim the instrument to optimize the magnetic field homogeneity.

    • Acquire the ¹H NMR spectrum using a standard pulse sequence. Typical parameters on a 400 MHz spectrometer would be:

      • Spectral Width: -2 to 12 ppm

      • Number of Scans: 16-32

      • Relaxation Delay: 1.0 s

      • Pulse Width: 30-45°

¹H NMR Spectrum Interpretation
  • Aromatic Protons (Ar-H): The two protons on the aromatic ring are chemically equivalent due to the symmetrical substitution pattern. They are expected to appear as a singlet at approximately 7.10 ppm.

  • Methyl Protons (Ar-CH₃): The six protons of the two methyl groups are also chemically equivalent and will appear as a sharp singlet at around 2.30 ppm.

  • Ethylamine Chain Protons:

    • The two protons of the methylene group attached to the oxygen (O-CH₂ ) are deshielded by the electronegative oxygen atom and are expected to appear as a triplet around 3.95 ppm. The triplet splitting is due to coupling with the adjacent CH₂ group.

    • The two protons of the methylene group attached to the nitrogen (CH₂-NH₂ ) will appear as a triplet at approximately 3.05 ppm, also due to coupling with the neighboring CH₂ group.

  • Amine Protons (NH₂): The two protons of the primary amine will typically appear as a broad singlet. Its chemical shift can be variable and is dependent on concentration and solvent.

Experimental Workflow

G cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing a Weigh Sample (5-10 mg) b Dissolve in CDCl3 with TMS a->b c Transfer to NMR Tube b->c d Insert into Spectrometer c->d Analysis e Tune and Shim d->e f Acquire Spectrum e->f g Fourier Transform f->g h Phase Correction g->h i Baseline Correction h->i j Integration & Peak Picking i->j k Interpreted ¹H NMR Spectrum j->k Final Spectrum

¹H NMR Experimental Workflow

Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) Spectroscopy

¹³C NMR spectroscopy provides information about the carbon skeleton of a molecule. Each unique carbon atom in the molecule gives a distinct signal.

Predicted ¹³C NMR Data

The predicted ¹³C NMR spectrum of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine is summarized below.

Predicted Chemical Shift (δ, ppm) Assignment
~ 155C -O
~ 132C -CH₃
~ 130C -H
~ 118C -Br
~ 70O-C H₂-CH₂-NH₂
~ 42O-CH₂-C H₂-NH₂
~ 18Ar-C H₃
Experimental Protocol for ¹³C NMR Data Acquisition

Rationale: Proton decoupling is employed to simplify the spectrum by removing C-H coupling, resulting in a single peak for each unique carbon atom. A larger number of scans is required due to the low natural abundance of the ¹³C isotope.[8]

Step-by-Step Methodology:

  • Sample Preparation: The same sample prepared for ¹H NMR can be used.

  • Data Acquisition:

    • Acquire the ¹³C NMR spectrum using a standard proton-decoupled pulse sequence.

    • Typical parameters on a 100 MHz (for ¹³C) spectrometer would be:

      • Spectral Width: 0 to 200 ppm

      • Number of Scans: 1024-4096

      • Relaxation Delay: 2.0 s

¹³C NMR Spectrum Interpretation
  • Aromatic Carbons:

    • The carbon attached to the oxygen (C -O) is expected to be the most downfield aromatic carbon at around 155 ppm.

    • The carbons bearing the methyl groups (C -CH₃) are predicted to be at approximately 132 ppm.

    • The carbons attached to the hydrogens (C -H) should appear around 130 ppm.

    • The carbon bonded to the bromine (C -Br) is anticipated at about 118 ppm.

  • Ethylamine Chain Carbons:

    • The carbon adjacent to the oxygen (O-C H₂) will be deshielded and is predicted to be at ~70 ppm.

    • The carbon adjacent to the nitrogen (CH₂-C H₂) is expected at ~42 ppm.

  • Methyl Carbons (Ar-CH₃): The carbons of the methyl groups are expected to be the most upfield at around 18 ppm.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by detecting the absorption of infrared radiation corresponding to molecular vibrations.

Predicted IR Absorption Bands
Predicted Wavenumber (cm⁻¹) Vibration Functional Group
3400-3300 (two bands)N-H stretchPrimary Amine
3050-3000C-H stretchAromatic
2950-2850C-H stretchAliphatic
1600, 1475C=C stretchAromatic Ring
1250-1200C-O stretchAryl Ether
1050-1000C-N stretchAmine
600-500C-Br stretchAlkyl Halide
Experimental Protocol for IR Data Acquisition (ATR)

Rationale: Attenuated Total Reflectance (ATR) is a common and convenient method for obtaining IR spectra of solid samples, as it requires minimal sample preparation.

Step-by-Step Methodology:

  • Sample Preparation: Place a small amount of the solid 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine sample directly onto the ATR crystal.

  • Data Acquisition:

    • Record a background spectrum of the empty ATR crystal.

    • Apply pressure to ensure good contact between the sample and the crystal.

    • Record the sample spectrum over the range of 4000-400 cm⁻¹.

IR Spectrum Interpretation
  • N-H Stretch: The primary amine should show two characteristic stretching bands in the 3400-3300 cm⁻¹ region.

  • C-H Stretches: Aromatic C-H stretches are expected just above 3000 cm⁻¹, while aliphatic C-H stretches from the methyl and ethyl groups will appear just below 3000 cm⁻¹.

  • C=C Stretch: Aromatic ring stretching vibrations will be observed around 1600 and 1475 cm⁻¹.

  • C-O Stretch: The aryl ether C-O stretch is a strong band expected in the 1250-1200 cm⁻¹ region.

  • C-N Stretch: The C-N stretching vibration of the amine is expected around 1050-1000 cm⁻¹.

  • C-Br Stretch: The C-Br stretch will appear in the fingerprint region, typically between 600-500 cm⁻¹.

Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that measures the mass-to-charge ratio of ions. It is used to determine the molecular weight of a compound and can provide structural information through fragmentation patterns.

Predicted Mass Spectrum Data
  • Molecular Ion (M⁺): A prominent molecular ion peak is expected at m/z 243 and 245 with an approximate 1:1 ratio, which is characteristic of a compound containing one bromine atom (due to the natural isotopic abundance of ⁷⁹Br and ⁸¹Br).

  • Major Fragment Ions:

    • m/z 214/216: Loss of the ethylamine group (-CH₂NH₂).

    • m/z 30: The [CH₂NH₂]⁺ fragment.

Experimental Protocol for Mass Spectrometry Data Acquisition (EI)

Rationale: Electron Ionization (EI) is a hard ionization technique that causes fragmentation, which is useful for structural elucidation.

Step-by-Step Methodology:

  • Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe or after separation by gas chromatography.

  • Ionization: Bombard the sample with high-energy electrons (typically 70 eV) to cause ionization and fragmentation.

  • Mass Analysis: Separate the resulting ions based on their mass-to-charge ratio using a mass analyzer (e.g., a quadrupole).

  • Detection: Detect the ions to generate the mass spectrum.

Mass Spectrum Interpretation

The most telling feature in the mass spectrum will be the isotopic pattern of the molecular ion, confirming the presence of a single bromine atom. The fragmentation pattern will help to confirm the connectivity of the molecule. The observation of a fragment corresponding to the loss of the ethylamine side chain and a fragment for the side chain itself would provide strong evidence for the proposed structure.

Experimental Workflow

G cluster_intro Sample Introduction cluster_ion Ionization cluster_analysis Mass Analysis cluster_detect Detection a Introduce Sample b Electron Ionization (70 eV) a->b c Separate Ions by m/z b->c d Detect Ions c->d e Interpreted Mass Spectrum d->e Final Spectrum

Mass Spectrometry Experimental Workflow

Conclusion

The comprehensive spectroscopic analysis outlined in this guide, encompassing ¹H NMR, ¹³C NMR, IR, and MS, provides a robust framework for the structural elucidation and confirmation of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine. By understanding the predicted spectral data and the rationale behind the experimental protocols, researchers can confidently verify the identity and purity of this compound, which is a critical step in any chemical or pharmaceutical research endeavor. The synergistic use of these techniques offers a complete picture of the molecular structure, ensuring the scientific integrity of subsequent studies.

References

  • The Royal Society of Chemistry. (n.d.). Supplementary Information for General.
  • ChemicalBook. (n.d.). 2-(4-Bromophenyl)ethylamine synthesis.
  • Santa Cruz Biotechnology. (n.d.). 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine.
  • ChemWhat. (n.d.). 2-(4-BROMO-2,6-DIMETHYL-PHENOXY)-ETHYLAMINE CAS#: 499980-87-9.
  • Fluorochem. (n.d.). 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine.
  • Grokipedia. (2026). Phenoxyethylamine.
  • Doc Brown's Chemistry. (n.d.). 13C nmr spectrum of ethylamine.
  • BenchChem. (2025). Spectroscopic Characterization of 2-Phenyl-1,3-dioxolane Derivatives: An In-depth Technical Guide.
  • Journal of Materials Chemistry C. (n.d.). Spectroscopic characterization of the structural properties of quinoxalinophenanthrophenazine thin films.
  • Doc Brown's Chemistry. (n.d.). Advanced Organic Chemistry: 1H NMR spectrum of 1-bromo-2-methylpropane.

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Exploratory

A Comprehensive Technical Guide to the Purity and Characterization of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine

Foreword: The Critical Role of Purity in Drug Discovery In the landscape of pharmaceutical research and development, the unequivocal identification and purity of a chemical entity are paramount. This is particularly true...

Author: BenchChem Technical Support Team. Date: January 2026

Foreword: The Critical Role of Purity in Drug Discovery

In the landscape of pharmaceutical research and development, the unequivocal identification and purity of a chemical entity are paramount. This is particularly true for novel intermediates like 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine, a compound with potential applications as a building block in the synthesis of biologically active molecules. The presence of impurities, even in trace amounts, can lead to misleading biological data, unforeseen toxicity, and complications in scaling up production. This guide provides a comprehensive framework for the purification and in-depth characterization of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine, ensuring the integrity of subsequent research and development efforts.

Strategic Purification of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine

The purification of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine, a basic amine, requires a strategy that addresses potential impurities from its synthesis, which may include starting materials, by-products, and reagents. A multi-step approach is often necessary to achieve the high purity required for pharmaceutical applications.

Foundational Purification: Acid-Base Extraction

The primary amine functionality of the target compound provides a straightforward and highly effective initial purification step through acid-base extraction. This technique leverages the differential solubility of the basic amine and neutral or acidic impurities in aqueous and organic phases.

Protocol: Acid-Base Extraction

  • Dissolution: Dissolve the crude reaction mixture in a suitable organic solvent, such as ethyl acetate or dichloromethane.

  • Acidification: Extract the organic phase with an aqueous solution of a mild acid, such as 1 M hydrochloric acid. The basic amine will be protonated to form a water-soluble ammonium salt, which will partition into the aqueous phase. Most organic impurities will remain in the organic layer.

  • Phase Separation: Separate the aqueous layer containing the protonated product.

  • Washing: Wash the aqueous layer with a fresh portion of the organic solvent to remove any remaining neutral impurities.

  • Basification: Make the aqueous layer basic (pH > 10) by the slow addition of a base, such as 1 M sodium hydroxide, while cooling in an ice bath. This will deprotonate the ammonium salt, regenerating the free amine which will precipitate or form an immiscible layer.

  • Final Extraction: Extract the free amine back into a fresh portion of the organic solvent.

  • Drying and Concentration: Dry the organic phase over an anhydrous drying agent (e.g., Na2SO4 or MgSO4), filter, and concentrate under reduced pressure to yield the purified amine.

High-Resolution Purification: Flash Column Chromatography

For the removal of closely related impurities that may not be efficiently separated by extraction, flash column chromatography is the method of choice. The basic nature of the amine necessitates the use of a modified mobile phase to prevent peak tailing and ensure good separation.[1]

Protocol: Flash Column Chromatography

  • Stationary Phase: Silica gel (standard grade).

  • Mobile Phase: A gradient of ethyl acetate in hexanes is a good starting point. To mitigate the acidic nature of silica, a small amount of a volatile base, such as triethylamine (0.1-1% v/v), should be added to the mobile phase.[1] This "competing amine" neutralizes the acidic silanol groups on the silica surface, preventing strong adsorption and tailing of the basic analyte.[1]

  • Procedure:

    • Prepare a slurry of silica gel in the initial mobile phase composition and pack the column.

    • Dissolve the partially purified amine in a minimal amount of the mobile phase or a stronger solvent like dichloromethane.

    • Load the sample onto the column.

    • Elute the column with the mobile phase gradient, collecting fractions.

    • Monitor the fractions by thin-layer chromatography (TLC) to identify those containing the pure product.

    • Combine the pure fractions and remove the solvent under reduced pressure.

Comprehensive Characterization: A Multi-Technique Approach

The confirmation of the structure and the determination of the purity of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine require the application of several complementary analytical techniques.

Structural Elucidation by Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the unambiguous determination of the molecular structure. Both ¹H and ¹³C NMR should be performed.

Expected ¹H NMR Spectral Features (in CDCl₃):

Chemical Shift (δ, ppm)MultiplicityIntegrationAssignment
~ 7.1-7.3s2HAromatic protons (CH)
~ 4.0-4.2t2HMethylene protons (-OCH₂-)
~ 3.0-3.2t2HMethylene protons (-CH₂N-)
~ 2.3s6HMethyl protons (-CH₃)
~ 1.5-2.5br s2HAmine protons (-NH₂)

Expected ¹³C NMR Spectral Features (in CDCl₃):

Chemical Shift (δ, ppm)Assignment
~ 155Aromatic C-O
~ 138Aromatic C-C (substituted)
~ 130Aromatic C-H
~ 115Aromatic C-Br
~ 70Methylene (-OCH₂-)
~ 42Methylene (-CH₂N-)
~ 16Methyl (-CH₃)
Molecular Weight and Isotopic Pattern Confirmation by Mass Spectrometry (MS)

Mass spectrometry confirms the molecular weight of the compound and provides valuable information about its elemental composition through isotopic patterns.

Key Observations in Mass Spectrometry:

  • Molecular Ion Peak (M⁺): The presence of bromine, which has two major isotopes (⁷⁹Br and ⁸¹Br) in an approximate 1:1 ratio, will result in a characteristic M⁺ and M+2 isotopic pattern of nearly equal intensity.[2][3] This provides strong evidence for the presence of a single bromine atom in the molecule.

  • Expected m/z values:

    • For C₁₀H₁₄⁷⁹BrNO: 243.03

    • For C₁₀H₁₄⁸¹BrNO: 245.03

  • Fragmentation Pattern: Electron ionization (EI) mass spectrometry can induce fragmentation, providing further structural clues. Common fragmentation pathways for such molecules include cleavage of the C-O and C-C bonds of the ethylamine side chain.

Purity Assessment by High-Performance Liquid Chromatography (HPLC)

HPLC is the gold standard for determining the purity of pharmaceutical compounds.[4][5] A validated HPLC method can separate the main compound from any impurities, allowing for their quantification.

Protocol: Reversed-Phase HPLC Method Development

  • Column: A C18 column is a versatile choice for the separation of moderately polar compounds.

  • Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., 0.1% formic acid or ammonium acetate in water) and an organic modifier (e.g., acetonitrile or methanol) is recommended. The acidic or basic nature of the mobile phase can be adjusted to optimize peak shape for the amine.

  • Detection: UV detection at a wavelength where the aromatic ring shows significant absorbance (e.g., ~220 nm or ~275 nm).

  • Purity Calculation: The purity is typically determined by the area percentage of the main peak relative to the total area of all peaks in the chromatogram. For accurate quantification, a reference standard is required.

Elemental Composition Verification by Elemental Analysis

Elemental analysis provides the percentage composition of carbon, hydrogen, nitrogen, and bromine in the sample.[6][7][8][9] The experimentally determined percentages should be in close agreement with the theoretical values calculated from the molecular formula (C₁₀H₁₄BrNO).

Theoretical vs. Expected Experimental Values:

ElementTheoretical %Acceptable Experimental Range (%)
Carbon (C)49.2048.90 - 49.50
Hydrogen (H)5.785.48 - 6.08
Nitrogen (N)5.745.44 - 6.04
Bromine (Br)32.7332.43 - 33.03

An experimental result within ±0.3% of the theoretical value is generally considered acceptable and confirms the elemental composition and high purity of the sample.[10]

Visualizing the Workflow

The following diagrams illustrate the logical flow of the purification and characterization processes.

PurificationWorkflow Crude Crude Product Extraction Acid-Base Extraction Crude->Extraction Initial Cleanup Chromatography Flash Column Chromatography Extraction->Chromatography High-Resolution Purification Pure Pure Compound Chromatography->Pure Final Product

Caption: Purification workflow for 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine.

CharacterizationWorkflow PureCompound Purified Compound NMR NMR Spectroscopy (¹H & ¹³C) PureCompound->NMR MS Mass Spectrometry PureCompound->MS HPLC HPLC Analysis PureCompound->HPLC EA Elemental Analysis PureCompound->EA Structure Structural Confirmation NMR->Structure MS->Structure Purity Purity Assessment HPLC->Purity EA->Purity

Caption: Comprehensive characterization workflow.

Conclusion: Ensuring Confidence in Your Research

The rigorous purification and multi-faceted characterization of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine, as outlined in this guide, are indispensable steps in drug discovery and development. By employing these techniques, researchers can have a high degree of confidence in the identity, purity, and quality of their material, thereby ensuring the reliability and reproducibility of their scientific findings. This meticulous approach ultimately paves the way for the successful advancement of promising new chemical entities.

References

  • A Look at Elemental Analysis for Organic Compounds. (2021, May 6). AZoM. Retrieved from [Link]

  • Elemental Analysis - Organic & Inorganic Compounds. (n.d.). Eltra. Retrieved from [Link]

  • Elemental analysis: operation & applications. (n.d.). Elementar. Retrieved from [Link]

  • Elemental analysis. (2023, November 28). In Wikipedia. Retrieved from [Link]

  • Organic Compounds Containing Halogen Atoms. (2020, August 22). Chemistry LibreTexts. Retrieved from [Link]

  • Process for the purification of aromatic amines. (n.d.). Google Patents.
  • Organic Compounds Containing Halogen Atoms. (2023, August 29). Chemistry LibreTexts. Retrieved from [Link]

  • Supplementary Information. (n.d.). Beilstein Journals. Retrieved from [Link]

  • Mass spectrometry of halogen-containing organic compounds. (2025, August 5). ResearchGate. Retrieved from [Link]

  • DIFFERENT METHODS OF EXTRACTION, REDUCTION AND PURIFICATION OF AROMATIC AMINES FROM TEXTILE MATERIALS. (n.d.). Scientific Papers. Series E. Land Reclamation, Earth Observation & Surveying, Environmental Engineering. Retrieved from [Link]

  • Mass Spectroscopy - Halo-isotopes | A Level Chemistry | EDEXCEL. (2019, November 21). YouTube. Retrieved from [Link]

  • Why Is HPLC Ideal for Chemical Purity Testing?. (n.d.). Moravek. Retrieved from [Link]

  • How do I purify ionizable organic amine compounds using flash column chromatography?. (2023, February 10). Biotage. Retrieved from [Link]

  • Advancements in HPLC Techniques for Detecting and identification of Process-Related and Degradants Impurities in Pharmaceutical Compounds. (n.d.). Retrieved from [Link]

  • HPLC Method Development and Validation for Pharmaceutical Analysis. (n.d.). Retrieved from [Link]

  • Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals. (2024, September 4). alwsci. Retrieved from [Link]

  • HPLC Method for Simultaneous Determination of Impurities and Degradation Products in Zonisamide. (n.d.). PMC - NIH. Retrieved from [Link]

  • Analysis of heterocyclic aromatic amines using selective extraction by magnetic molecularly imprinted polymers coupled with liqu. (2021, December 15). Journal of Food and Drug Analysis. Retrieved from [Link]

  • How to purify Amine? Grad student asked me. Demonstration and discussion-watch full video to learn. (2022, August 11). YouTube. Retrieved from [Link]

  • METHYLALUMINUM BIS(4-BROMO-2,6-DI-tert-BUTYLPHENOXIDE). (n.d.). Organic Syntheses Procedure. Retrieved from [Link]

  • 2-(4-bromo-2,5-dimethoxyphenyl)-N-((2-methoxyphenyl)methyl)ethanamine;hydrochloride. (n.d.). PubChem. Retrieved from [Link]

  • 2 (4 Bromo 2,6 Dimethylphenoxy)Ethan 1 Amine. (n.d.). Cenmed Enterprises. Retrieved from [Link]

  • Ethylamine, 2-((p-bromo-α-methyl-α-phenylbenzyl)oxy)-N,N-dimethyl-. (n.d.). NIST WebBook. Retrieved from [Link]

  • 4-Bromo-2,5-Dimethoxyphenethylamine. (n.d.). PubChem. Retrieved from [Link]

  • 3,4-Dimethoxyphenethylamine - Optional[1H NMR] - Spectrum - SpectraBase. (n.d.). Retrieved from [Link]

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Foundational

The Evolving Landscape of Substituted Phenoxyethylamines: A Technical Guide for Drug Discovery

Introduction: The Privileged Phenoxyethylamine Scaffold The substituted phenoxyethylamine framework, a subtle yet significant variation of the ubiquitous 2-phenethylamine motif, represents a privileged scaffold in modern...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Privileged Phenoxyethylamine Scaffold

The substituted phenoxyethylamine framework, a subtle yet significant variation of the ubiquitous 2-phenethylamine motif, represents a privileged scaffold in modern medicinal chemistry. The insertion of an oxygen atom to create an ether linkage bestows unique conformational and physicochemical properties that have been artfully exploited to generate a diverse array of pharmacologically active agents. While the parent 2-phenethylamine structure is the backbone of endogenous neurotransmitters like dopamine and norepinephrine, the phenoxyethylamine core offers researchers a more versatile template to fine-tune ligand-receptor interactions, modulate pharmacokinetic profiles, and unlock novel therapeutic applications.[1][2] This guide provides an in-depth exploration of the synthesis, structure-activity relationships (SAR), and pharmacological intricacies of this compound class, offering field-proven insights for researchers, scientists, and drug development professionals.

Part 1: Medicinal Chemistry & Synthesis

The Causality Behind Synthetic Strategy: The Williamson Ether Synthesis

The cornerstone for constructing the phenoxyethylamine scaffold is the venerable Williamson ether synthesis.[3][4][5] This SN2 reaction is favored for its reliability and predictability. The strategic choice of reactants is paramount to maximizing yield and minimizing side reactions, particularly E2 elimination.

Strategic Rationale:

  • Nucleophile Choice: The synthesis invariably begins with a substituted phenol. The phenolic proton is acidic enough to be readily removed by a moderately strong base (e.g., KOH, NaOH, NaH) to generate a potent phenoxide nucleophile.

  • Electrophile Choice: The ethylamine side chain is introduced via an electrophile, typically a 2-haloethylamine derivative (e.g., 2-chloroethylamine, 2-bromoethylamine) or an ethanolamine derivative with a good leaving group (e.g., tosylate). To adhere to SN2 principles for optimal yield, the electrophilic carbon must be sterically unhindered (primary).[3]

  • Protecting Group Strategy: The amine functionality of the ethylamine electrophile is typically protected (e.g., as a phthalimide or with a Boc group) to prevent it from acting as a competing nucleophile, which would lead to undesired side products. This protecting group is removed in a subsequent step.

General Synthetic Workflow

The following multi-step protocol outlines a robust and validated pathway to substituted N-substituted phenoxyethylamines, a common goal in many discovery programs.

G cluster_0 Step 1: Phenoxide Formation cluster_1 Step 2: Williamson Ether Synthesis (SN2) cluster_2 Step 3: Deprotection cluster_3 Step 4: N-Substitution (Optional) Phenol Substituted Phenol Base Base (e.g., NaOH, KOH) Phenol->Base Deprotonation Phenoxide Phenoxide Nucleophile Base->Phenoxide Electrophile Protected 2-Haloethylamine (e.g., N-(2-bromoethyl)phthalimide) Phenoxide->Electrophile Nucleophilic Attack Protected_Intermediate Protected Phenoxyethylamine Electrophile->Protected_Intermediate Deprotecting_Agent Deprotecting Agent (e.g., Hydrazine) Protected_Intermediate->Deprotecting_Agent Primary_Amine Primary Phenoxyethylamine Deprotecting_Agent->Primary_Amine Alkylation_Acylation Alkylation or Acylation Reagent (e.g., Alkyl Halide, Acyl Chloride) Primary_Amine->Alkylation_Acylation Final_Product N-Substituted Phenoxyethylamine Alkylation_Acylation->Final_Product

Caption: Synthetic workflow for N-substituted phenoxyethylamines.

Detailed Experimental Protocol: Synthesis of 2-(2-Ethoxyphenoxy)ethylamine

This protocol is adapted from established methodologies for preparing key intermediates used in the synthesis of drugs like Tamsulosin.[6] It serves as a self-validating system where the successful isolation of intermediates confirms the progression of the reaction.

Step 1: Synthesis of 1-(2-chloroethoxy)-2-ethoxybenzene

  • Reaction Setup: To a solution of 150ml of caustic lye in 450 ml of water, add 100 g of 2-ethoxyphenol at room temperature (25-35°C).

  • Phase Transfer Catalyst: Add 500 ml of 1,2-dichloroethane and 7 g of tetrabutylammonium bromide (TBAB), a phase transfer catalyst crucial for bringing the aqueous phenoxide and organic alkyl halide together.

  • Reflux: Heat the biphasic mixture to reflux and maintain for approximately 16 hours. Monitor reaction completion via TLC.

  • Workup: Cool the mixture to room temperature and separate the organic and aqueous layers. Extract the aqueous layer twice with 100 ml portions of dichloroethane.[6]

  • Purification: Combine the organic layers, wash with 5% caustic lye, and distill the solvent under reduced pressure to yield the crude product. Further purification by vacuum distillation yields pure 1-(2-chloroethoxy)-2-ethoxybenzene.

Step 2: Phthalimide Protection and Amination

  • Reaction Setup: In a reactor, charge 70 g of 1-(2-chloroethoxy)-2-ethoxybenzene, 91 g of potassium phthalimide, and 3.5 g of TBAB.

  • Heating: Heat the mixture to 175-185°C and stir for 4 hours. The high temperature is necessary for the nucleophilic substitution to occur with the less reactive phthalimide anion.

  • Isolation: Cool the reaction to 80°C, add 800 ml of water, and continue cooling to room temperature. Stir for 2 hours to precipitate the product.[6]

  • Filtration and Washing: Filter the solid product and wash with 200 ml of water. The product is the phthalimide derivative of the target amine.

Step 3: Deprotection via Hydrazinolysis

  • Reaction Setup: Dissolve the wet phthalimide derivative in a suitable solvent like ethanol or methanol.

  • Hydrazine Addition: Add hydrazine hydrate (N₂H₄·H₂O) to the solution and reflux. Hydrazine acts as the deprotecting agent, cleaving the phthalimide group to release the primary amine.

  • Workup: After cooling, the phthalhydrazide byproduct precipitates and can be filtered off. The filtrate contains the desired 2-(2-ethoxyphenoxy)ethylamine.

  • Purification: The final product can be purified by distillation or crystallization of its salt form (e.g., hydrochloride).

Part 2: Pharmacology and Mechanism of Action

Substituted phenoxyethylamines exert their effects by interacting with a wide range of biological targets, most notably G-protein coupled receptors (GPCRs) and neurotransmitter transporters. The specific substitution pattern dictates the affinity and selectivity for these targets.

Key Molecular Targets
  • Serotonin (5-HT) Receptors: This is one of the most extensively studied target families for phenoxyethylamine derivatives.[1]

    • 5-HT₂A Receptor: Many substituted phenoxyethylamines, particularly those with methoxy groups on the phenyl ring, are potent agonists or partial agonists at the 5-HT₂A receptor, a key target for psychedelics and potential novel antidepressants.[5]

    • Serotonin Transporter (SERT): Modification of the phenoxyethylamine scaffold has led to the development of potent and selective serotonin reuptake inhibitors (SSRIs), which are cornerstone treatments for depression and anxiety disorders.[7]

  • Dopamine Receptors: The 3-OH-phenoxyethylamine template has proven to be a fruitful starting point for developing potent and selective dopamine D2 receptor partial agonists, which are of interest for treating schizophrenia and other neurological disorders.[8][9]

  • Adrenergic Receptors: As structural analogues of catecholamines, phenoxyethylamines frequently interact with adrenergic receptors. Substitutions on the amine and the aromatic ring can tune selectivity between α and β subtypes.[10]

  • Enzymes: Certain derivatives have shown activity as inhibitors of enzymes like Dipeptidyl Peptidase 4 (DPP4), relevant in the treatment of type 2 diabetes, and Aldose Reductase, implicated in diabetic complications.[1]

GPCR Signaling: G-Protein vs. β-Arrestin Pathways

Ligand binding to a GPCR, such as the 5-HT₂A or D2 receptor, initiates a conformational change that triggers intracellular signaling cascades.[11] Traditionally, this was understood to occur solely through the activation of heterotrimeric G-proteins (e.g., Gq, Gi, Gs). However, it is now clear that GPCRs can also signal through a G-protein-independent pathway mediated by β-arrestins.[12][13] The ability of a ligand to preferentially activate one pathway over the other is known as "biased agonism" and is a major focus of modern drug discovery.

GPCR_Signaling cluster_0 Cell Membrane Ligand Phenoxyethylamine Ligand GPCR_inactive GPCR (Inactive) Ligand->GPCR_inactive GPCR_active GPCR (Active) GPCR_inactive->GPCR_active Agonist Binding G_Protein Gαβγ GPCR_active->G_Protein GRK GRK GPCR_active->GRK Phosphorylation G_alpha Gα-GTP G_Protein->G_alpha G_betagamma Gβγ G_Protein->G_betagamma Effector Effector (e.g., PLC, AC) G_alpha->Effector Second_Messenger 2nd Messengers (e.g., IP3, DAG, cAMP) Effector->Second_Messenger G-Protein Pathway GPCR_phos GPCR-P b_Arrestin β-Arrestin GPCR_phos->b_Arrestin Complex GPCR-β-Arrestin Complex MAPK MAPK Signaling (e.g., ERK) Complex->MAPK β-Arrestin Pathway

Caption: Dual signaling pathways of GPCRs upon ligand activation.

Part 3: Structure-Activity Relationship (SAR) Analysis

The biological activity of phenoxyethylamine derivatives is highly sensitive to the nature and position of substituents on both the phenoxy and ethylamine moieties.[14] QSAR studies aim to build mathematical models that correlate chemical structure with biological activity, guiding rational drug design.[9][15]

Substitutions on the Phenoxy Ring

The substitution pattern on the aromatic ring is a primary determinant of receptor selectivity and potency.

  • Hydroxyl Groups: A hydroxyl group at the meta-position of the phenoxy ring (3-OH) is a key feature for high-affinity dopamine D2 receptor agonists.[8][9] This mimics the catechol structure of dopamine.

  • Methoxy Groups: Dimethoxy substitutions, particularly at the 2- and 5-positions, are strongly associated with 5-HT₂A receptor agonism.

  • Halogens and Small Alkyl Groups: Halogen or small alkyl groups at the para-position of a phenyl ring attached to the ethylamine backbone can increase affinity for the 5-HT₂A receptor.[6]

Modifications to the Ethylamine Sidechain

Alterations to the ethylamine linker and the terminal amine group fine-tune the compound's interaction with the receptor binding pocket and influence its pharmacokinetic properties.

  • N-Substitution: The size of the substituent on the nitrogen atom is critical for selectivity between adrenergic receptor subtypes. Increasing the bulk of the N-substituent generally decreases α-receptor activity and increases β-receptor activity.

  • α-Methylation: Adding a methyl group to the α-carbon (adjacent to the amine) creates an amphetamine analog. This modification typically increases metabolic stability by making the compound resistant to deamination by monoamine oxidase (MAO), thereby prolonging its duration of action.

Quantitative SAR Data Summary

The following table summarizes illustrative QSAR data for a hypothetical series of phenoxyethylamine analogs targeting the 5-HT₂A receptor, demonstrating the impact of substitutions.

Compound IDR¹ (para-position)R² (N-position)5-HT₂A Ki (nM)logPRationale for Activity Change
1 (Base) -H-H1502.1Baseline affinity for the unsubstituted scaffold.
2 -Cl-H752.8The electron-withdrawing, lipophilic chlorine at the para-position enhances binding affinity.
3 -OCH₃-H902.0Methoxy group can act as a hydrogen bond acceptor, improving receptor interaction.
4 -H-CH₃1202.5Small N-alkylation is well-tolerated and slightly increases lipophilicity.
5 -Cl-CH₃45 3.2Synergistic Effect: Combining the favorable para-chloro substituent with N-methylation results in the highest affinity.
6 -H-isopropyl2503.0Increased steric bulk on the nitrogen begins to hinder optimal binding in the 5-HT₂A pocket.

Note: Data is illustrative and synthesized for educational purposes.

Part 4: Key Experimental Protocols

To characterize the pharmacological profile of novel substituted phenoxyethylamine compounds, a series of standardized in vitro assays are essential. The following protocols are designed as self-validating systems.

Protocol: 5-HT₂A Receptor Radioligand Binding Assay

This competitive binding assay determines the affinity (Ki) of a test compound for the 5-HT₂A receptor by measuring its ability to displace a known high-affinity radioligand.

Materials:

  • Receptor Source: Frozen cell membranes from HEK293 cells stably expressing the human 5-HT₂A receptor.

  • Radioligand: [³H]ketanserin (a 5-HT₂A antagonist), specific activity ~80 Ci/mmol.

  • Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, 0.1 mM EDTA, pH 7.4.

  • Non-specific Binding (NSB) Determinand: Mianserin (10 µM).

  • Filtration: 96-well glass fiber filter plates (e.g., GF/C) presoaked in 0.3% polyethyleneimine (PEI) to reduce non-specific binding.[16][17]

  • Instrumentation: 96-well plate harvester, liquid scintillation counter.

Step-by-Step Methodology:

  • Membrane Preparation: Thaw the frozen cell membranes on ice. Homogenize in ice-cold assay buffer and centrifuge at 20,000 x g for 10 minutes at 4°C. Resuspend the pellet in fresh assay buffer to a final protein concentration of ~100 µg/ml (protein concentration should be optimized).[17]

  • Assay Plate Setup: In a 96-well plate, set up the following in triplicate:

    • Total Binding (TB): 50 µL assay buffer.

    • Non-specific Binding (NSB): 50 µL of 10 µM mianserin.

    • Test Compound: 50 µL of test compound at various concentrations (e.g., 10⁻¹¹ to 10⁻⁵ M).

  • Radioligand Addition: Add 50 µL of [³H]ketanserin (final concentration ~1-2 nM, near its Kd) to all wells.

  • Receptor Addition: Add 150 µL of the membrane preparation to all wells to initiate the binding reaction. The final assay volume is 250 µL.

  • Incubation: Incubate the plate at 30°C for 60 minutes with gentle agitation to reach equilibrium.[17]

  • Termination & Filtration: Terminate the incubation by rapid vacuum filtration through the pre-soaked GF/C filter plate using a cell harvester. Wash the filters four times with ice-cold wash buffer. This step is critical as it separates bound from free radioligand.

  • Scintillation Counting: Dry the filter plate for 30 minutes at 50°C. Add liquid scintillation cocktail to each well and count the radioactivity (in counts per minute, CPM) using a microplate scintillation counter.[16][17]

  • Data Analysis:

    • Calculate Specific Binding (SB) = TB (CPM) - NSB (CPM).

    • Plot the percentage of specific binding against the log concentration of the test compound.

    • Determine the IC₅₀ value (concentration of test compound that inhibits 50% of specific binding) using non-linear regression analysis (e.g., sigmoidal dose-response).

    • Calculate the affinity constant (Ki) using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd) , where [L] is the concentration of radioligand used and Kd is its dissociation constant.

Protocol: β-Arrestin Recruitment Functional Assay

This cell-based assay measures the ability of a compound to act as an agonist by quantifying the recruitment of β-arrestin to the activated GPCR. The DiscoverX PathHunter® assay is a common platform for this.[13]

Principle: The assay uses enzyme fragment complementation. The GPCR is tagged with a small enzyme fragment (ProLink, PK), and β-arrestin is tagged with the larger, complementing fragment (Enzyme Acceptor, EA). Upon agonist-induced receptor activation and phosphorylation, β-arrestin-EA is recruited to the GPCR-PK, forcing the complementation of the enzyme fragments. This forms an active β-galactosidase enzyme, which hydrolyzes a substrate to produce a chemiluminescent signal.[13]

cluster_0 Step 1: Cell Plating cluster_1 Step 2: Compound Addition cluster_2 Step 3: Detection Cells Plate PathHunter® cells (co-expressing GPCR-PK and β-arrestin-EA) Incubate1 Incubate 24h Cells->Incubate1 Compound Add test compound (agonist) Incubate2 Incubate 90 min at 37°C Compound->Incubate2 Substrate Add Detection Reagent (Substrate) Incubate3 Incubate 60 min at room temp Substrate->Incubate3 Read Read Chemiluminescence on Plate Reader Incubate3->Read

Caption: Workflow for a β-arrestin recruitment chemiluminescent assay.

Step-by-Step Methodology:

  • Cell Culture: Culture PathHunter® cells expressing the target receptor (e.g., 5-HT₂A) and β-arrestin constructs according to the manufacturer's protocol.

  • Cell Plating: Seed the cells into a 96-well white, clear-bottom tissue culture plate and incubate for 24 hours to allow for adherence.

  • Compound Preparation: Prepare serial dilutions of the test compounds (and a reference agonist) in assay buffer.

  • Agonist Stimulation: Add the diluted compounds to the cells and incubate for 90 minutes at 37°C. This allows for receptor activation and β-arrestin recruitment.

  • Detection: Add the PathHunter® detection reagent mix to all wells as per the manufacturer's instructions.

  • Final Incubation: Incubate the plate for 60 minutes at room temperature to allow the enzymatic reaction to proceed.

  • Signal Reading: Measure the chemiluminescent signal using a plate reader.

  • Data Analysis: Plot the relative light units (RLU) against the log concentration of the agonist. Determine the EC₅₀ (concentration for 50% of maximal response) and Emax (maximum effect) values by fitting the data to a sigmoidal dose-response curve.

Conclusion and Future Directions

The substituted phenoxyethylamine scaffold continues to be a remarkably fertile ground for drug discovery. Its synthetic tractability, coupled with a rich history of targeting key CNS receptors, ensures its relevance for the foreseeable future. The next frontier in this field lies in the rational design of biased agonists. By meticulously tuning substitutions to selectively engage G-protein or β-arrestin pathways, it may be possible to develop novel therapeutics with enhanced efficacy and significantly reduced side effect profiles. The integration of computational QSAR modeling with high-throughput functional assays, such as the β-arrestin recruitment assay, will be the driving force behind the development of the next generation of phenoxyethylamine-based medicines for treating complex neurological and psychiatric disorders.

References

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  • Mewshaw, R. E., et al. (1998). New generation dopaminergic agents. 7. Heterocyclic bioisosteres that exploit the 3-OH-phenoxyethylamine D2 template. Bioorganic & Medicinal Chemistry Letters, 8(20), 295-300. [Link]

  • Mewshaw, R. E., et al. (1998). New generation dopaminergic agents. 2. Discovery of 3-OH-phenoxyethylamine and 3-OH-N1-phenylpiperazine dopaminergic templates. Bioorganic & Medicinal Chemistry Letters, 8(3), 295-300. [Link]

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  • Shao, Z., et al. (2023). Phenotypic approaches for CNS drugs. Trends in Pharmacological Sciences, 44(1), 23-37. [Link]

  • Klutz, A. M., et al. (2011). beta-Arrestin recruitment assay for the identification of agonists of the sphingosine 1-phosphate receptor EDG1. Journal of Biomolecular Screening, 16(6), 686-696. [Link]

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  • Bang-Andersen, B., et al. (2005). Phenyl-piperazine derivatives as serotonin reuptake inhibitors.
  • Haynes, R. K., et al. (2021). Efficacies and ADME properties of redox active methylene blue and phenoxazine analogues for use in new antimalarial triple drug combinations with amino-artemisinins. Malaria Journal, 20(1), 1-19. [Link]

  • Lekkala, R., et al. (2009). Preparation of 2-(2-alkoxy phenoxy) ethylamine, an intermediate of carvedilol and tamsulosin.
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  • Elands, J., et al. (1999). Development of a 5-hydroxytryptamine(2A) receptor binding assay for high throughput screening using 96-well microfilter plates. Journal of Receptors and Signal Transduction, 19(1-4), 305-320. [Link]

  • Nakagawa, S., et al. (2021). Drug Development for Central Nervous System Diseases Using In vitro Blood-brain Barrier Models and Drug Repositioning. Journal of Pharmaceutical Sciences, 110(5), 1845-1857. [Link]

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  • Stoeber, M., et al. (2023). ClickArr: a novel, high-throughput assay for evaluating β-arrestin isoform recruitment. Journal of Neurochemistry, 167(2), 205-218. [Link]

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Exploratory

Discovery and history of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine

An In-depth Technical Guide to the Synthesis and Potential Pharmacological Significance of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine Authored by a Senior Application Scientist Foreword The landscape of drug discovery i...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide to the Synthesis and Potential Pharmacological Significance of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine

Authored by a Senior Application Scientist

Foreword

The landscape of drug discovery is one of both vast exploration and deep, focused investigation. Within this landscape, the phenoxyethylamine scaffold represents a privileged chemical structure, serving as the foundation for a multitude of biologically active compounds. This guide focuses on a specific, yet under-documented, member of this class: 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine . While extensive, dedicated research on this particular molecule is not prevalent in publicly accessible literature, its structural motifs suggest a rich potential for biological activity, merited by comparison to its chemical cousins.

This document serves as a technical guide for researchers, scientists, and drug development professionals. It is structured to provide a comprehensive overview by situating 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine within the broader context of related phenoxyethylamine and phenethylamine derivatives. We will explore its fundamental chemical properties, propose a logical and experimentally sound synthetic pathway, and discuss its potential pharmacological relevance by drawing parallels with structurally analogous compounds that have well-documented biological effects. The aim is to provide a foundational understanding that can inspire and guide future research into this and similar molecules.

Chemical Identity and Properties

2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine is a small molecule characterized by a phenoxy ring substituted with a bromine atom and two methyl groups, connected via an ether linkage to an ethylamine side chain.[1][2]

PropertyValueSource
IUPAC Name 2-(4-bromo-2,6-dimethylphenoxy)ethanamine[1]
CAS Number 499980-87-9[1][2]
Molecular Formula C₁₀H₁₄BrNO[1][2]
Molecular Weight 244.13 g/mol [1][2]
Physical State Solid[1]
Purity (Typical) ≥97%[1]
Canonical SMILES CC1=CC(Br)=CC(C)=C1OCCN[1]
InChI Key FFKROXJDDPPCLJ-UHFFFAOYSA-N[1]

The presence of a bromine atom, two methyl groups, and a primary amine function imparts specific physicochemical properties that are critical for its potential interactions with biological targets. The lipophilicity is influenced by the halogen and methyl groups, while the basicity of the primary amine allows for salt formation and hydrogen bonding.

Proposed Synthesis Pathway: A Rationale-Driven Approach

While specific literature detailing the synthesis of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine is scarce, a robust and logical synthetic route can be devised based on established methodologies for analogous phenoxyethylamine derivatives.[3][4][5] The most direct and industrially scalable approach is the Williamson ether synthesis.

This pathway begins with the readily available 4-bromo-2,6-dimethylphenol . This starting material is a cornerstone, as its synthesis is well-documented and it provides the core substituted phenolic ring.[6] The ethylamine side chain is then introduced through a two-step process involving an initial alkylation followed by the conversion of a masked amine functionality.

Experimental Protocol: A Two-Step Synthesis
Step 1: N-(2-(4-bromo-2,6-dimethylphenoxy)ethyl)phthalimide Synthesis

This step involves the reaction of 4-bromo-2,6-dimethylphenol with N-(2-bromoethyl)phthalimide. The phthalimide group serves as an excellent protecting group for the primary amine, preventing side reactions and allowing for purification of the intermediate.

  • Reagents and Setup:

    • 4-bromo-2,6-dimethylphenol (1.0 eq)

    • N-(2-bromoethyl)phthalimide (1.1 eq)

    • Potassium carbonate (K₂CO₃) (2.0 eq)

    • Anhydrous Dimethylformamide (DMF)

    • Round-bottom flask, magnetic stirrer, heating mantle, condenser, and nitrogen atmosphere.

  • Procedure:

    • To the round-bottom flask, add 4-bromo-2,6-dimethylphenol and anhydrous DMF.

    • Stir the mixture until the phenol is completely dissolved.

    • Add potassium carbonate to the solution. This acts as a base to deprotonate the phenol, forming the more nucleophilic phenoxide.

    • Add N-(2-bromoethyl)phthalimide to the reaction mixture.

    • Heat the reaction to 80-90 °C under a nitrogen atmosphere and stir for 12-18 hours.

    • Monitor the reaction progress using Thin Layer Chromatography (TLC).

    • Upon completion, cool the reaction to room temperature and pour it into ice-cold water to precipitate the product.

    • Filter the solid, wash with water, and dry under vacuum. The crude product can be purified by recrystallization from ethanol.

Step 2: Deprotection to Yield 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine (Gabriel Synthesis)

The final step is the removal of the phthalimide protecting group to liberate the primary amine. Hydrazine hydrate is a classic and effective reagent for this transformation.

  • Reagents and Setup:

    • N-(2-(4-bromo-2,6-dimethylphenoxy)ethyl)phthalimide (1.0 eq)

    • Hydrazine hydrate (4.0-5.0 eq)

    • Ethanol

    • Round-bottom flask, magnetic stirrer, heating mantle, condenser.

  • Procedure:

    • Suspend the phthalimide intermediate in ethanol in the round-bottom flask.

    • Add hydrazine hydrate to the suspension.

    • Heat the mixture to reflux for 4-6 hours. A thick white precipitate (phthalhydrazide) will form.

    • Cool the reaction mixture to room temperature.

    • Acidify the mixture with concentrated hydrochloric acid (HCl) to pH ~1-2 to precipitate any remaining phthalhydrazide and protonate the desired product.

    • Filter the mixture to remove the solid phthalhydrazide.

    • Neutralize the filtrate with a base (e.g., NaOH solution) to pH ~10-12 to deprotonate the amine and precipitate the final product.

    • Extract the aqueous layer with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

    • Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the final product, 2-(4-bromo-2,6-dimethyl-phenoxy)-ethylamine.

Synthesis Workflow Diagram

Synthesis_Workflow phenol 4-Bromo-2,6-dimethylphenol reagents1 K₂CO₃, DMF 80-90 °C phenol->reagents1 phthalimide N-(2-bromoethyl)phthalimide phthalimide->reagents1 intermediate N-(2-(4-bromo-2,6-dimethylphenoxy)ethyl)phthalimide reagents2 Hydrazine Hydrate, Ethanol Reflux intermediate->reagents2 product 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine reagents1->intermediate Step 1: Williamson Ether Synthesis reagents2->product Step 2: Gabriel Synthesis (Deprotection)

Caption: Proposed two-step synthesis of the target compound.

Potential Pharmacological Significance: An Evidence-Based Extrapolation

The true value of a novel chemical entity lies in its potential biological activity. While 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine has not been extensively studied, its structural components are present in numerous pharmacologically active molecules. This allows us to form educated hypotheses about its potential applications.

Adrenergic and Serotonergic Receptor Modulation

The broader class of phenethylamines and their derivatives are well-known for their interaction with monoamine neurotransmitter systems.[7][8]

  • Structural Similarity to Adrenergic Agents: The 2,6-dimethyl substitution pattern on the phenoxy ring is a key feature in some adrenergic nerve blocking agents.[9] This substitution can influence the conformation of the molecule and its binding to adrenergic receptors.

  • Potential for Serotonergic Activity: The bromo-substituted phenethylamine scaffold is a hallmark of several potent serotonin 5-HT₂A receptor agonists, such as the well-studied compound 2C-B (4-Bromo-2,5-dimethoxyphenethylamine).[8][10] Although the substitution pattern and the ether linkage in our target molecule are different, the presence of the brominated aromatic ring and the ethylamine side chain suggests that an investigation into its serotonergic activity is warranted.

Role as a Synthetic Intermediate

Beyond its potential as a standalone therapeutic agent, 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine is a valuable synthetic intermediate. The primary amine can be readily functionalized to create a diverse library of compounds for high-throughput screening.

  • Amide and Sulfonamide Derivatives: The amine can be acylated or sulfonated to produce a wide range of derivatives. This is a common strategy in medicinal chemistry to modulate properties such as solubility, metabolic stability, and target binding affinity.

  • Precursor for Complex Molecules: Phenoxyethylamine moieties are integral parts of complex drugs. For instance, derivatives of 2-(2-alkoxyphenoxy)ethylamine are key intermediates in the synthesis of carvedilol and tamsulosin.[3] Similarly, the target molecule could serve as a building block for more complex, novel therapeutic agents. For example, recent drug discovery efforts have utilized similar substituted phenoxy structures to develop selective BET bromodomain inhibitors for oncology.[11][12]

Logical Relationship Diagram

Logical_Relationships core 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine features Key Structural Features core->features amine Primary Amine features->amine bromo Bromo-substituted Ring features->bromo dimethyl 2,6-Dimethyl Substitution features->dimethyl intermediate Synthetic Intermediate amine->intermediate Enables derivatization cns CNS Receptor Modulation (Adrenergic/Serotonergic) bromo->cns Motif in 5-HT₂A ligands dimethyl->cns Motif in adrenergic agents activities Potential Pharmacological Roles cns->activities intermediate->activities

Caption: Structural features and potential pharmacological roles.

Conclusion and Future Directions

2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine represents an intriguing, yet underexplored, area of medicinal chemistry. While direct data on its discovery and history are limited, its chemical structure provides a clear roadmap for its synthesis and suggests fertile ground for pharmacological investigation.

This guide provides a robust, scientifically-grounded framework for researchers. The proposed synthetic protocol is based on reliable and scalable chemical transformations. The discussion of its potential pharmacological significance, rooted in the well-documented activities of structurally related compounds, offers a compelling rationale for its inclusion in future drug discovery programs.

Future research should focus on:

  • Execution and Optimization of the Proposed Synthesis: Validating the synthetic route and characterizing the compound using modern analytical techniques (NMR, MS, HPLC).

  • In Vitro Pharmacological Profiling: Screening the compound against a panel of adrenergic and serotonergic receptors to identify any potential CNS activity.

  • Library Synthesis: Utilizing the primary amine as a handle for the creation of a diverse library of derivatives to explore structure-activity relationships (SAR).

By pursuing these avenues, the scientific community can unlock the full potential of this and other novel phenoxyethylamine derivatives, continuing the tradition of innovation that has made this chemical class so vital to modern medicine.

References

  • New generation dopaminergic agents. 7. Heterocyclic bioisosteres that exploit the 3-OH-phenoxyethylamine D2 template. PubMed. Available at: [Link]

  • Preparation of 2-(2-alkoxy phenoxy) ethylamine, an intermediate of carvedilol and tamsulosin.Google Patents.
  • Synthesis of [13C6]-labelled phenethylamine derivatives for drug quantification in biological samples. PubMed. Available at: [Link]

  • 4-Bromo-2,5-Dimethoxyphenethylamine. PubChem. Available at: [Link]

  • METHYLALUMINUM BIS(4-BROMO-2,6-DI-tert-BUTYLPHENOXIDE). Organic Syntheses. Available at: [Link]

  • Synthesis and biological evaluation of functionalized quinoxaline derivatives. ResearchGate. Available at: [Link]

  • N-oxides of n,n-dimethyl ethylamine.Google Patents.
  • Synthesis of [13C6]-labelled phenethylamine derivatives for drug quantification in biological samples | Request PDF. ResearchGate. Available at: [Link]

  • United States Patent.Google Patents.
  • Discovery of N-Ethyl-4-[2-(4-fluoro-2,6-dimethyl-phenoxy)-5-(1-hydroxy-1-methyl-ethyl)phenyl]-6-methyl-7-oxo-1H-pyrrolo[2,3-c]pyridine-2-carboxamide (ABBV-744), a BET Bromodomain Inhibitor with Selectivity for the Second Bromodomain. ResearchGate. Available at: [Link]

  • The discovery of N-[5-(4-bromophenyl)-6-[2-[(5-bromo-2-pyrimidinyl)oxy]ethoxy]-4-pyrimidinyl]-N'-propylsulfamide (Macitentan), an orally active, potent dual endothelin receptor antagonist. PubMed. Available at: [Link]

  • Blocking action of some quaternary derivatives of 2-(2,6-xylyloxy)ethylamine on adrenergic nerves. PMC - NIH. Available at: [Link]

  • 2-(4-Bromo-2,5-dimethoxyphenyl)-N-(2-[11C]methoxybenzyl)ethanamine. NCBI. Available at: [Link]

  • 2-(4-Bromo-2,6-dimethylphenoxy)ethan-1-amine. Cenmed Enterprises. Available at: [Link]

  • Design, synthesis, and biological evaluation of morpholinopyrimidine derivatives as anti-inflammatory agents. RSC Publishing. Available at: [Link]

  • Processes for producing 4-bromo-2-methoxybenzaldehyde.Google Patents.
  • 2-(4-bromo-2,5-dimethoxyphenyl)-N-((2-methoxyphenyl)methyl)ethanamine;hydrochloride. PubChem. Available at: [Link]

  • Discovery of N-Ethyl-4-[2-(4-fluoro-2,6-dimethyl-phenoxy)-5-(1-hydroxy-1-methyl-ethyl)phenyl]-6-methyl-7-oxo-1 H-pyrrolo[2,3- c]pyridine-2-carboxamide (ABBV-744), a BET Bromodomain Inhibitor with Selectivity for the Second Bromodomain. PubMed. Available at: [Link]

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Protocols & Analytical Methods

Method

Application Note & Synthesis Protocol: 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine

Abstract This document provides a comprehensive guide for the synthesis of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine, a key intermediate in pharmaceutical research and development. The protocol herein details a robust...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This document provides a comprehensive guide for the synthesis of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine, a key intermediate in pharmaceutical research and development. The protocol herein details a robust two-step synthetic pathway commencing with the Williamson ether synthesis, followed by a Gabriel amine synthesis approach. This application note is intended for researchers, chemists, and professionals in drug development, offering a detailed, step-by-step protocol, mechanistic insights, and practical guidance for successful synthesis and characterization.

Introduction

2-(Aryloxy)ethylamines are a significant class of chemical intermediates, forming the structural backbone of numerous biologically active molecules. The title compound, 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine, incorporates a sterically hindered dimethyl-substituted phenyl ring with a bromine atom, offering a valuable scaffold for further chemical elaboration through cross-coupling reactions. Its structural motifs are found in compounds investigated for various therapeutic applications.

This protocol outlines a reliable and scalable synthesis route that proceeds in two main stages:

  • Williamson Ether Synthesis: Formation of an ether linkage between 4-bromo-2,6-dimethylphenol and N-(2-bromoethyl)phthalimide.

  • Gabriel Synthesis (Deprotection): Removal of the phthalimide protecting group to liberate the primary amine.

This method is advantageous due to the commercial availability of starting materials, high yields, and straightforward purification procedures.

Synthesis Pathway Overview

The overall synthetic scheme is depicted below. The process begins with the formation of a phenoxide from 4-bromo-2,6-dimethylphenol, which then acts as a nucleophile. This is followed by an SN2 reaction with N-(2-bromoethyl)phthalimide. The resulting phthalimide-protected intermediate is then cleaved to yield the target primary amine.

Synthesis_Workflow cluster_step1 Step 1: Williamson Ether Synthesis cluster_step2 Step 2: Gabriel Amine Synthesis (Deprotection) A 4-Bromo-2,6-dimethylphenol C₈H₉BrO I1 N-(2-(4-Bromo-2,6-dimethylphenoxy)ethyl)phthalimide C₁₈H₁₆BrNO₃ A->I1 Sɴ2 Reaction B N-(2-Bromoethyl)phthalimide C₁₀H₈BrNO₂ B->I1 Sɴ2 Reaction C Base (e.g., K₂CO₃) Solvent (e.g., DMF) C->I1 Sɴ2 Reaction D Hydrazine Hydrate (N₂H₄·H₂O) Solvent (e.g., Ethanol) P 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine C₁₀H₁₄BrNO I1->P Hydrazinolysis Purification (Distillation/Crystallization) Purification (Distillation/Crystallization) P->Purification (Distillation/Crystallization) Final Product Final Product Purification (Distillation/Crystallization)->Final Product

Caption: Overall workflow for the synthesis of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine.

Experimental Protocol

Materials and Reagents
Reagent/MaterialCAS NumberMolecular FormulaMolecular Weight ( g/mol )Supplier Notes
4-Bromo-2,6-dimethylphenol2374-05-2C₈H₉BrO201.06Purity ≥98%
N-(2-Bromoethyl)phthalimide574-98-1C₁₀H₈BrNO₂254.08Purity ≥98%
Potassium Carbonate (K₂CO₃), anhydrous584-08-7K₂CO₃138.21Finely powdered, dried prior to use
N,N-Dimethylformamide (DMF), anhydrous68-12-2C₃H₇NO73.09Anhydrous grade, <50 ppm water
Hydrazine monohydrate (64-65%)7803-57-8H₆N₂O50.06Caution: Toxic and corrosive
Ethanol (EtOH), absolute64-17-5C₂H₆O46.07200 proof
Dichloromethane (DCM)75-09-2CH₂Cl₂84.93ACS grade
Diethyl Ether (Et₂O)60-29-7C₄H₁₀O74.12ACS grade
Hydrochloric Acid (HCl), concentrated7647-01-0HCl36.46~37% aqueous solution
Sodium Hydroxide (NaOH)1310-73-2NaOH40.00Pellets or solution
Magnesium Sulfate (MgSO₄), anhydrous7487-88-9MgSO₄120.37For drying organic layers
Step-by-Step Procedure

Step 1: Synthesis of N-(2-(4-Bromo-2,6-dimethylphenoxy)ethyl)phthalimide

  • To a dry 500 mL three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a nitrogen inlet, add 4-bromo-2,6-dimethylphenol (20.1 g, 100 mmol), N-(2-bromoethyl)phthalimide (28.0 g, 110 mmol), and anhydrous potassium carbonate (20.7 g, 150 mmol).

  • Add 200 mL of anhydrous N,N-dimethylformamide (DMF) to the flask.

  • Heat the reaction mixture to 80-90 °C under a nitrogen atmosphere and stir vigorously for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) (e.g., using a 3:1 Hexane:Ethyl Acetate eluent system).

  • After completion, cool the reaction mixture to room temperature.

  • Pour the mixture into 800 mL of ice-cold water with stirring. A precipitate will form.

  • Stir the suspension for 30 minutes, then collect the solid product by vacuum filtration.

  • Wash the solid precipitate thoroughly with water (3 x 100 mL) and then with a small amount of cold ethanol.

  • Dry the crude product in a vacuum oven at 50 °C to a constant weight. The product, N-(2-(4-Bromo-2,6-dimethylphenoxy)ethyl)phthalimide, should be obtained as an off-white to pale yellow solid. Further purification can be achieved by recrystallization from ethanol if necessary.

Step 2: Synthesis of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine

  • In a 500 mL round-bottom flask, suspend the dried N-(2-(4-Bromo-2,6-dimethylphenoxy)ethyl)phthalimide (37.6 g, ~100 mmol, from Step 1) in 250 mL of absolute ethanol.

  • Warm the suspension gently to 50-60 °C to aid dissolution, then add hydrazine monohydrate (7.5 mL, ~150 mmol) dropwise over 15 minutes. Caution: This reaction is exothermic.

  • After the addition is complete, heat the mixture to reflux and maintain for 4-6 hours. A dense white precipitate (phthalhydrazide) will form.

  • Cool the reaction mixture to room temperature and then place it in an ice bath for 30 minutes to ensure complete precipitation.

  • Filter off the phthalhydrazide precipitate and wash it with cold ethanol (2 x 30 mL).

  • Combine the filtrate and washings and concentrate under reduced pressure using a rotary evaporator to remove the bulk of the ethanol.

  • Dissolve the resulting residue in 150 mL of dichloromethane (DCM).

  • Wash the organic layer with 1 M sodium hydroxide (NaOH) solution (2 x 75 mL) to remove any remaining phthalhydrazide, followed by a wash with brine (1 x 75 mL).

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield the crude 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine as an oil or low-melting solid.

  • The crude product can be purified by vacuum distillation or by conversion to its hydrochloride salt. To prepare the HCl salt, dissolve the crude amine in diethyl ether and bubble dry HCl gas through the solution, or add a solution of HCl in isopropanol, until precipitation is complete. Filter the resulting white solid and dry under vacuum.

Mechanism & Rationale

Williamson Ether Synthesis

This reaction is a classic example of the Williamson ether synthesis, which proceeds via an SN2 mechanism.[1][2]

  • Deprotonation: The weakly acidic phenolic proton of 4-bromo-2,6-dimethylphenol is removed by the base, potassium carbonate, to form a more nucleophilic phenoxide ion. DMF is an excellent polar aprotic solvent for this reaction as it solvates the potassium cation, leaving the phenoxide anion highly reactive.[3][4]

  • Nucleophilic Attack: The generated phenoxide ion attacks the electrophilic carbon of the ethyl group in N-(2-bromoethyl)phthalimide. Bromide, being a good leaving group, is displaced in a single, concerted step.[1] The use of a primary alkyl halide (bromoethyl) is crucial, as secondary or tertiary halides would favor elimination (E2) as a competing side reaction.[4][5]

SN2_Mechanism cluster_legend Mechanism Phenoxide [Ar-O]⁻ TS [Ar---O---CH₂(Br)---CH₂-N(Phth)]‡ Phenoxide->TS Nucleophilic Attack AlkylHalide Br-CH₂-CH₂-N(Phth) AlkylHalide->TS Ether Ar-O-CH₂-CH₂-N(Phth) TS->Ether Bond Formation Bromide Br⁻ TS->Bromide Leaving Group Departure Ar = 4-Bromo-2,6-dimethylphenyl Ar = 4-Bromo-2,6-dimethylphenyl Phth = Phthalimide Phth = Phthalimide

Caption: SN2 mechanism for the ether formation step.

Gabriel Synthesis

The Gabriel synthesis is a robust method for preparing primary amines from primary alkyl halides, avoiding over-alkylation common with ammonia.[6][7] The phthalimide group serves as a protecting group for the amine.

  • Deprotection: The cleavage of the N-alkylphthalimide is achieved using hydrazine.[6] The highly nucleophilic hydrazine attacks the carbonyl carbons of the phthalimide ring. This leads to the formation of a stable, five-membered phthalhydrazide ring and the release of the desired primary amine.[6][8] Alternatively, strong aqueous base (like NaOH or KOH) can be used for hydrolysis, though this often requires harsher conditions.[9]

Characterization & Analytical Data

The identity and purity of the final product should be confirmed using standard analytical techniques.

Analysis TechniqueExpected Results for 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine
¹H NMR (CDCl₃, 400 MHz)δ (ppm): ~7.1 (s, 2H, Ar-H), ~4.0 (t, 2H, -O-CH₂-), ~3.1 (t, 2H, -CH₂-NH₂), ~2.3 (s, 6H, Ar-CH₃), ~1.5 (br s, 2H, -NH₂)
¹³C NMR (CDCl₃, 100 MHz)δ (ppm): ~155 (Ar-C-O), ~132 (Ar-C-CH₃), ~130 (Ar-CH), ~116 (Ar-C-Br), ~69 (-O-CH₂-), ~41 (-CH₂-NH₂), ~17 (Ar-CH₃)
Mass Spectrometry (ESI-MS) [M+H]⁺ calculated for C₁₀H₁₅BrNO⁺: 244.03, 246.03 (isotopic pattern for Br)
Appearance Colorless to pale yellow oil or low-melting solid

Troubleshooting & Safety

Potential IssueProbable CauseRecommended Solution
Low yield in Step 1 Incomplete deprotonation of phenol; moisture in the reaction.Ensure K₂CO₃ is finely powdered and thoroughly dried. Use anhydrous DMF. Increase reaction time or temperature slightly (e.g., to 100 °C).
Elimination side product Reaction temperature is too high.Maintain the reaction temperature strictly within the recommended range (80-90 °C).
Incomplete reaction in Step 2 Insufficient hydrazine or reaction time.Ensure the correct molar excess of hydrazine is used. Monitor by TLC; if starting material persists, extend the reflux time.
Difficulty removing phthalhydrazide Phthalhydrazide is sparingly soluble in many organic solvents.Ensure thorough washing of the organic layer with 1M NaOH during workup. The precipitate can also be removed by acidification with HCl, which precipitates the amine as the HCl salt, leaving the phthalhydrazide in solution.

Safety Precautions:

  • Always work in a well-ventilated fume hood.

  • Wear appropriate Personal Protective Equipment (PPE), including safety goggles, lab coat, and chemical-resistant gloves.

  • Hydrazine hydrate is highly toxic, corrosive, and a suspected carcinogen. Handle with extreme care.[6]

  • N,N-Dimethylformamide (DMF) is a reproductive hazard. Avoid inhalation and skin contact.

  • N-(2-Bromoethyl)phthalimide is a lachrymator. Handle with care.

References

  • Patent WO2009128088A2: Preparation of 2-(2-alkoxy phenoxy) ethylamine, an intermediate of carvedilol and tamsulosin. [URL: https://patents.google.
  • Patent WO2009128088A2: Preparation of 2-(2-alkoxy phenoxy) ethylamine, an intermediate of carvedilol and tamsulosin. [URL: https://patents.google.
  • PubMed: 2-Phenyl-2-(1-hydroxycycloalkyl)ethylamine derivatives: synthesis and antidepressant activity. [URL: https://pubmed.ncbi.nlm.nih.gov/2857592/]
  • Williamson Ether Synthesis. [URL: https://doi.org/10.1017/UPO9788175968295.118]
  • Wikipedia: Williamson ether synthesis. [URL: https://en.wikipedia.org/wiki/Williamson_ether_synthesis]
  • ChemicalBook: 2-(4-Bromophenyl)ethylamine synthesis. [URL: https://www.chemicalbook.com/ProductSynonyms_73918-56-6.htm]
  • Patent EP1506156A1: Method for preparing 2-alkoxyphenoxyethanamines from 2-alkoxyphenoxyethylacetamides. [URL: https://patents.google.
  • YouTube: Williamson Ether Synthesis. [URL: https://www.youtube.
  • Chem-Station Int. Ed.: Williamson Ether Synthesis. [URL: https://www.chem-station.com/en/reactions-e/2014/04/williamson-ether-synthesis.html]
  • BYJU'S: Williamson Ether Synthesis reaction. [URL: https://byjus.com/chemistry/williamson-ether-synthesis/]
  • Journal of China Pharmaceutical University: Synthesis of 2-( 2-Methoxyphenoxy )ethylamine. [URL: https://www.cnki.com.cn/Article/CJFDTotal-ZGYD199605011.htm]
  • Patent CN108640845B: Method for preparing 2- [4- (2-ethoxyethyl) phenoxy ] ethylamine. [URL: https://patents.google.
  • Santa Cruz Biotechnology: 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine. [URL: https://www.scbt.com/p/2-4-bromo-2-6-dimethyl-phenoxy-ethylamine-499980-87-9]
  • Organic Syntheses Procedure: METHYLALUMINUM BIS(4-BROMO-2,6-DI-tert-BUTYLPHENOXIDE). [URL: http://www.orgsyn.org/demo.aspx?prep=v72p0186]
  • MDPI: N-(2-Arylethyl)-2-methylprop-2-enamides as Versatile Reagents for Synthesis of Molecularly Imprinted Polymers. [URL: https://www.mdpi.com/1420-3049/24/16/2959]
  • Fluorochem: 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine. [URL: https://www.fluorochem.co.uk/product/f015443/2-4-bromo-2-6-dimethyl-phenoxy-ethylamine]
  • Organic Syntheses Procedure: Phthalimide, N-(2-bromoethyl). [URL: http://www.orgsyn.org/demo.aspx?prep=cv1p0119]
  • PubChem: 4-Bromo-2,6-dimethylphenol. [URL: https://pubchem.ncbi.nlm.nih.gov/compound/16919]
  • Benchchem: 2-(3-Bromo-2-methyl-phenoxy)-ethylamine. [URL: https://www.benchchem.com/product/b12072365]
  • Patent US4223166A: Process for producing 4-bromo-2-chlorophenols. [URL: https://patents.google.
  • NIH: Synthesis and structure of 4-bromo-2-chlorophenyl 4′-methoxy-[1,1′-biphenyl]-4-carboxylate featuring short halogen⋯oxygen contacts. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8139535/]
  • Journal of Crystallization Process and Technology: Synthesis, Spectral Characterization and Ligation of N-[2-(Phenylseleno)ethyl]phthalimide. [URL: https://www.scirp.org/html/3-2630018_29396.htm]
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  • Structure of the reaction product of N-(2-bromoethyl)phthalimide with potassium hydroxide. [URL: https://www.researchgate.net/publication/287114175_Structure_of_the_reaction_product_of_N-2-bromoethylphthalimide_with_potassium_hydroxide]
  • ResearchGate: Lab 3: Multistep Synthesis of 4-bromo-2-chloroaniline from aniline. [URL: https://www.researchgate.
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Application

Application Notes and Protocols: In Vitro Characterization of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine

Introduction: A Strategic Approach to Profiling a Novel Phenoxyethylamine Derivative The compound 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine belongs to the phenoxyethylamine class, a well-recognized privileged structure...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: A Strategic Approach to Profiling a Novel Phenoxyethylamine Derivative

The compound 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine belongs to the phenoxyethylamine class, a well-recognized privileged structure in medicinal chemistry. Derivatives of this scaffold have shown a wide range of biological activities, interacting with targets such as G-protein coupled receptors (GPCRs) like dopamine and adrenergic receptors, as well as epigenetic targets like bromodomains. Given the therapeutic potential and the diverse pharmacology of this chemical class, a systematic in vitro evaluation of any new analogue is imperative for elucidating its biological function and potential liabilities.

This guide provides a comprehensive, tiered strategy for the initial in vitro characterization of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine. The protocols are designed for researchers in drug discovery and development to generate a robust preliminary data package, covering fundamental physicochemical properties, initial safety profiling, and broad-based target screening. Our approach prioritizes methodological rigor and data integrity, ensuring that the generated insights are reliable and can effectively guide further research.

Tier 1: Foundational & Preliminary Safety Profiling

Before engaging in complex biological assays, it is crucial to establish the compound's fundamental characteristics and screen for common liabilities. Poor solubility can confound results from virtually all in vitro assays, while early identification of cytotoxicity or cardiac and liver toxicity can save significant resources.[1]

Diagram: Overall In Vitro Profiling Workflow

G cluster_0 Tier 1: Foundational Profiling cluster_1 Tier 2: Target Class Screening cluster_2 Tier 3: Mechanistic & Functional Follow-up Solubility Aqueous Solubility Assay Cytotoxicity General Cytotoxicity Assay Solubility->Cytotoxicity Informs max. assay concentration hERG hERG Safety Screen GPCR_Panel GPCR Binding Panel (Dopaminergic, Adrenergic) Cytotoxicity->GPCR_Panel Proceed if not overtly cytotoxic HepG2 Hepatotoxicity Screen Functional_GPCR Functional GPCR Assay (e.g., cAMP) GPCR_Panel->Functional_GPCR Validate hits BET_Panel BET Bromodomain Binding Assay Cellular_BET Cellular BET Target Engagement Assay BET_Panel->Cellular_BET Validate hits

Caption: A tiered workflow for the in vitro characterization of novel compounds.

Protocol 1: Kinetic Aqueous Solubility Assay

Causality: Low aqueous solubility can cause compound precipitation in aqueous assay buffers, leading to inaccurate concentration measurements and unreliable biological data.[1][2] This high-throughput kinetic solubility assay provides an early assessment of this critical property.[3]

Methodology:

  • Compound Preparation: Prepare a 10 mM stock solution of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine in 100% dimethyl sulfoxide (DMSO).

  • Assay Plate Setup: Add 198 µL of Phosphate-Buffered Saline (PBS), pH 7.4, to each well of a 96-well clear-bottom plate.

  • Compound Addition: Add 2 µL of the 10 mM DMSO stock to the PBS in the first well (final concentration 100 µM, 1% DMSO). Mix thoroughly.

  • Serial Dilution: Perform a serial 2-fold dilution across the plate.

  • Incubation: Incubate the plate at room temperature for 90 minutes with gentle shaking to allow for equilibration.

  • Precipitation Detection: Measure the turbidity of each well by reading absorbance at 620 nm using a microplate reader. The concentration at which a significant increase in absorbance is detected is the estimated kinetic solubility.

  • Quantification (Optional): For a more precise measurement, use a solubility filter plate to separate precipitated compound from the soluble fraction. Quantify the concentration in the filtrate using LC-MS/UV against a standard curve.[2][3]

Data Presentation:

ParameterValueMethod
Kinetic Solubility (µM)Report ValueNephelometry/LC-MS
Buffer SystemPBS, pH 7.4-
Final DMSO %1%-
Protocol 2: General Cytotoxicity (CellTiter-Glo® Luminescent Assay)

Causality: This assay determines the concentration at which the compound induces cell death. It is a foundational screen to establish a non-toxic concentration range for subsequent cell-based assays. The CellTiter-Glo® assay is a robust method that quantifies ATP, an indicator of metabolically active, viable cells.[4][5][6]

Methodology:

  • Cell Plating: Seed a human cell line (e.g., HEK293 or HepG2) in a white, opaque-walled 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of culture medium. Incubate for 24 hours at 37°C, 5% CO₂.

  • Compound Treatment: Prepare a serial dilution of the test compound in culture medium. Add the diluted compound to the cells (e.g., 10-point, 3-fold dilution starting from 100 µM). Include vehicle control (e.g., 0.1% DMSO) wells.

  • Incubation: Incubate the plate for 48-72 hours at 37°C, 5% CO₂.

  • Assay Procedure:

    • Equilibrate the plate and the CellTiter-Glo® Reagent to room temperature for 30 minutes.[5][7]

    • Add 100 µL of CellTiter-Glo® Reagent to each well.[7]

    • Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.[5][7]

    • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.[5][7]

  • Data Acquisition: Measure luminescence using a plate luminometer.

  • Data Analysis: Normalize the data to the vehicle control (100% viability) and a "no cells" control (0% viability). Plot the percentage of cell viability against the log of compound concentration and fit a dose-response curve to determine the CC₅₀ (50% cytotoxic concentration).

Protocol 3: hERG Safety Liability (Fluorescence Polarization Assay)

Causality: Inhibition of the hERG potassium channel is a major cause of drug-induced cardiac arrhythmia (long QT syndrome).[8] Early screening for hERG liability is a regulatory expectation and critical for safety. This fluorescence polarization (FP) assay is a high-throughput, non-radioactive method to identify compounds that displace a fluorescent tracer from the hERG channel.[9][10]

Methodology:

  • Reagent Preparation: Use a commercial kit (e.g., Predictor™ hERG Fluorescence Polarization Assay Kit). Prepare hERG membranes, fluorescent tracer, and test compound dilutions in the provided assay buffer.

  • Assay Plate Setup: In a black, low-volume 384-well plate, add reagents in the following order:

    • 5 µL of test compound serial dilution (or positive control like E-4031).

    • 5 µL of hERG membrane preparation.

    • 5 µL of fluorescent tracer.

  • Incubation: Incubate the plate for 1 to 4 hours at room temperature, protected from light.

  • Data Acquisition: Measure fluorescence polarization using a microplate reader equipped with appropriate filters for the red-shifted tracer.

  • Data Analysis: Low polarization values indicate displacement of the tracer and potential hERG binding.[9] Calculate the percent inhibition for each compound concentration relative to positive (E-4031) and negative (vehicle) controls. Determine the IC₅₀ from the dose-response curve.

Protocol 4: Hepatotoxicity Liability (HepG2 Cell-Based Assay)

Causality: Drug-induced liver injury (DILI) is a leading cause of drug attrition.[11] The human hepatoma cell line HepG2 is a widely used in vitro model to assess potential hepatotoxicity.[12][13] This protocol uses a general cell viability endpoint after a defined exposure period.

Methodology:

  • Cell Culture: Culture HepG2 cells in appropriate media (e.g., EMEM with 10% FBS).

  • Plating and Treatment: Seed HepG2 cells in a 96-well plate and allow them to attach for 24 hours. Treat the cells with a serial dilution of the test compound for 24 to 72 hours.[13] A positive control, such as acetaminophen, should be included.

  • Viability Assessment: Determine cell viability using the CellTiter-Glo® assay as described in Protocol 2.

  • Data Analysis: Calculate the CC₅₀ value. A low CC₅₀ in HepG2 cells may indicate a potential for hepatotoxicity. For deeper mechanistic insights, high-content screening can be employed to assess multiple parameters like mitochondrial health, oxidative stress, and apoptosis.[12]

Data Presentation: Tier 1 Summary

AssayEndpointResult
General Cytotoxicity (HEK293)CC₅₀ (µM)Report Value
hERG Safety ScreenIC₅₀ (µM)Report Value
Hepatotoxicity (HepG2)CC₅₀ (µM)Report Value

Tier 2: Target Class Screening

Based on the phenoxyethylamine scaffold, the compound has the potential to interact with GPCRs and epigenetic targets. Tier 2 assays are designed to screen for such interactions using high-throughput binding assays.

Diagram: TR-FRET Competitive Binding Assay Principle

G cluster_0 High TR-FRET Signal (No Inhibitor) cluster_1 Low TR-FRET Signal (Inhibitor Present) Receptor Tagged Receptor (e.g., BRD4-Biotin) Acceptor Acceptor-Ligand (Fluorescent Probe) Receptor->Acceptor binds Donor Donor Fluorophore (Streptavidin-Tb) Donor->Receptor binds label_high Excitation of Donor leads to energy transfer and Acceptor emission Receptor2 Tagged Receptor Inhibitor Test Compound Receptor2->Inhibitor binds Donor2 Donor Fluorophore Donor2->Receptor2 binds Acceptor2 Acceptor-Ligand (Displaced) label_low Test Compound displaces probe, preventing FRET cluster_0 cluster_0 cluster_1 cluster_1

Caption: Principle of a competitive TR-FRET binding assay.

Protocol 5: BET Bromodomain Binding (TR-FRET Assay)

Causality: The 2,6-dimethyl-phenoxy moiety is a known pharmacophore for binding to the acetyl-lysine pocket of BET bromodomains. Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is a robust, homogeneous assay format for studying protein-ligand interactions in a high-throughput setting.[14][15][16]

Methodology:

  • Reagent Preparation: Use a commercial kit (e.g., from BPS Bioscience or Cayman Chemical) containing biotinylated BRD4 protein (e.g., BD1), a fluorescently labeled acetyl-lysine probe (acceptor), and a terbium-labeled streptavidin (donor).[17][18]

  • Compound Preparation: Prepare a serial dilution of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine in assay buffer with a constant final DMSO concentration (e.g., <1%).

  • Assay Procedure (384-well plate):

    • Add 5 µL of the BRD4-biotin/Streptavidin-Terbium mixture to each well.[14]

    • Add 5 µL of the test compound dilution or DMSO control.[14]

    • Add 5 µL of the fluorescent probe solution.[14]

  • Incubation: Seal the plate and incubate at room temperature for 60-120 minutes, protected from light.[14][17]

  • Data Acquisition: Measure the TR-FRET signal using a compatible plate reader, with excitation around 340 nm and emission at two wavelengths (e.g., 620 nm for donor and 665 nm for acceptor).[14]

  • Data Analysis: Calculate the TR-FRET ratio (Emission 665 nm / Emission 620 nm). Normalize the data using controls and determine the IC₅₀ value from the dose-response curve.

Protocol 6: GPCR Binding Screen (Radioligand Competition Assay)

Causality: Phenoxyethylamine and phenethylamine scaffolds are common in ligands for aminergic GPCRs. A radioligand binding assay is the gold standard for determining a compound's affinity (Ki) for a receptor.[19][20] This protocol outlines a competition assay for the Dopamine D2 and Adrenergic β1/β2 receptors.

Methodology:

  • Membrane Preparation: Prepare cell membranes from a cell line stably overexpressing the human receptor of interest (e.g., D₂L, ADRB1, ADRB2). Homogenize cells in a cold lysis buffer and pellet membranes via centrifugation. Resuspend and store at -80°C.[21]

  • Assay Setup (96-well plate):

    • To each well, add:

      • 50 µL of test compound serial dilution.

      • 50 µL of radioligand (e.g., [³H]-Spiperone for D₂, [³H]-CGP 12177 for β₁/β₂) at a concentration near its Kd.

      • 150 µL of the membrane preparation (e.g., 10-50 µg protein).[21]

    • Total Binding Wells: Contain buffer instead of test compound.

    • Non-specific Binding Wells: Contain a high concentration of a known unlabeled antagonist (e.g., haloperidol for D₂, propranolol for β).

  • Incubation: Incubate the plate at 30°C for 60-90 minutes with gentle agitation to reach equilibrium.[21]

  • Harvesting: Rapidly terminate the reaction by vacuum filtration through a glass fiber filter plate (e.g., GF/C), followed by several washes with ice-cold wash buffer to separate bound from free radioligand.[21]

  • Data Acquisition: Dry the filters, add scintillation cocktail, and count the radioactivity in a scintillation counter.

  • Data Analysis: Calculate specific binding by subtracting non-specific counts from total counts. Plot percent specific binding against the log of test compound concentration to determine the IC₅₀. Calculate the Ki (inhibitory constant) using the Cheng-Prusoff equation.

Tier 3: Mechanistic & Functional Follow-up

If significant binding affinity is observed in Tier 2, functional assays are required to determine if the compound acts as an agonist, antagonist, or inverse agonist.

Protocol 7: Dopamine D₂ Receptor Functional Assay (cAMP Inhibition)

Causality: The Dopamine D₂ receptor is a Gi/o-coupled GPCR. Agonist binding inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.[22][23] This assay measures the compound's ability to modulate cAMP production.

Methodology:

  • Cell Line: Use a CHO or HEK293 cell line stably expressing the human Dopamine D₂ receptor.[22][24]

  • Assay Principle: This is a competitive immunoassay, often using HTRF or a similar technology.

  • Cell Treatment:

    • Plate cells and incubate for 24 hours.

    • Pre-treat cells with the test compound at various concentrations.

    • Stimulate the cells with forskolin (an adenylyl cyclase activator) to induce cAMP production. An agonist will inhibit this forskolin-induced cAMP increase. To test for antagonist activity, co-incubate the test compound with a known D₂ agonist (e.g., quinpirole).

  • Cell Lysis and Detection: Lyse the cells and add detection reagents (e.g., cAMP-d2 and anti-cAMP-cryptate).

  • Incubation & Data Acquisition: Incubate as per the kit manufacturer's instructions and read the HTRF signal on a compatible plate reader.

  • Data Analysis: A decrease in the HTRF signal corresponds to an increase in intracellular cAMP. For agonist mode, calculate the EC₅₀ from the dose-response curve of cAMP inhibition. For antagonist mode, calculate the IC₅₀.

References

  • Innoprot. (n.d.). D2 Dopamine Receptor Assay. Retrieved from [Link]

  • Poly-Dtech. (n.d.). TR-FRET Assay Principle. Retrieved from [Link]

  • Agilent Technologies. (n.d.). TR-FRET. Retrieved from [Link]

  • Chidiac, P., et al. (1996). Functional analysis of the D2L dopamine receptor expressed in a cAMP-responsive luciferase reporter cell line. PubMed. Retrieved from [Link]

  • BioTek Instruments. (n.d.). Invitrogen's Predictor™ hERG Fluorescence Polarization Assay Using BioTek's Synergy™ 4 Hybrid Microplate Reader. Retrieved from [Link]

  • Charnwood Discovery. (n.d.). Kinetic Solubility - In Vitro Assay. Retrieved from [Link]

  • ICE Bioscience. (n.d.). FRET and TR-FRET Assays. Retrieved from [Link]

  • Multispan, Inc. (n.d.). GPCR Membrane Ligand Binding Assay Development. Retrieved from [Link]

  • Flanagan, C. A. (2016). GPCR-radioligand binding assays. PubMed. Retrieved from [Link]

  • U.S. National Institutes of Health (NIH). (2024). Radioligand Binding to Quantify Adrenergic Receptor Expression in the Heart. PubMed Central. Retrieved from [Link]

  • DCReport.org. (2025). Understanding TR-FRET Assays: Protocols and the Role of Plate Readers. Retrieved from [Link]

  • Creative Biolabs. (n.d.). Solubility Assessment Service. Retrieved from [Link]

  • BPS Bioscience. (n.d.). TR-FRET Assays Simplify and Accelerate Drug Discovery. Retrieved from [Link]

  • Agilent Technologies. (n.d.). hERG Safety Testing using a Fluorescence Polarization Assay. Retrieved from [Link]

  • Alsenz, J., & Kansy, M. (2007). In vitro solubility assays in drug discovery. PubMed. Retrieved from [Link]

  • Eurofins DiscoverX. (n.d.). D2S Human Dopamine GPCR Cell Based Agonist cAMP LeadHunter Assay. Retrieved from [Link]

  • BMG LABTECH. (n.d.). Predictor hERG fluorescence polarization assay kit performed on the PHERAstar FS. Retrieved from [Link]

  • BPS Bioscience. (n.d.). Data Sheet BRD2 (BD1+BD2) TR-FRET Assay Kit. Retrieved from [Link]

  • Gifford Bioscience. (n.d.). Data Sheet Radioligand Binding Assay Protocol. Retrieved from [Link]

  • Nanocommons. (n.d.). MTS assay in THP-1 cells. Retrieved from [Link]

  • Creative Bioarray. (n.d.). MTS Tetrazolium Assay Protocol. Retrieved from [Link]

  • AMSBIO. (n.d.). Data Sheet BRD4 (BD1) TR-FRET Assay Kit. Retrieved from [Link]

  • MDPI. (2021). In Vitro Liver Toxicity Testing of Chemicals: A Pragmatic Approach. MDPI. Retrieved from [Link]

  • Free, R. B., et al. (2016). Structure-Activity Investigation of a G Protein-Biased Agonist Reveals Molecular Determinants for Biased Signaling of the D2 Dopamine Receptor. Frontiers in Pharmacology. Retrieved from [Link]

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Method

Application Notes &amp; Protocols: Characterization and Use of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine as a BET Bromodomain Inhibitor

Introduction: Targeting the Epigenetic Readers The Bromodomain and Extra-Terminal (BET) family of proteins, comprising BRD2, BRD3, BRD4, and the testis-specific BRDT, are crucial epigenetic "readers."[1] They play a fund...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: Targeting the Epigenetic Readers

The Bromodomain and Extra-Terminal (BET) family of proteins, comprising BRD2, BRD3, BRD4, and the testis-specific BRDT, are crucial epigenetic "readers."[1] They play a fundamental role in regulating gene transcription by recognizing and binding to acetylated lysine residues on histone tails and transcription factors.[2][3] This interaction recruits transcriptional machinery to promoters and super-enhancers, driving the expression of key genes involved in cell cycle progression, proliferation, and inflammation.[4] Notably, the transcription of proto-oncogenes such as MYC is highly dependent on BET protein function, making them compelling therapeutic targets in oncology.[5][6]

Small molecule inhibitors that competitively bind to the acetyl-lysine binding pockets of BET bromodomains have shown significant therapeutic promise in preclinical models of cancer and inflammation.[2][7] By displacing BET proteins from chromatin, these inhibitors effectively suppress the transcription of their target genes.[7]

This document provides a comprehensive guide for researchers on the characterization and application of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine (hereafter referred to as Compound BDE-499), a putative BET bromodomain inhibitor. The following protocols are designed as a self-validating framework to first confirm its biochemical activity and then to assess its cellular efficacy and mechanism of action.

Mechanism of Action: Transcriptional Repression via Chromatin Displacement

BET inhibitors function by mimicking the acetylated lysine moiety, occupying the hydrophobic pocket of the bromodomains (BD1 and BD2).[8] This competitive binding prevents the BET protein, such as BRD4, from docking onto acetylated chromatin at super-enhancer regions that control the expression of key oncogenes like MYC.[7] The subsequent failure to recruit the Positive Transcription Elongation Factor b (P-TEFb) leads to a pause in RNA Polymerase II-mediated transcriptional elongation, resulting in potent and rapid downregulation of target gene expression.[9]

BET_Inhibition_Pathway cluster_nucleus Cell Nucleus AcHistone Acetylated Histones BRD4 BRD4 BRD4->AcHistone PTEFb P-TEFb Complex BRD4->PTEFb Recruits PolII RNA Pol II PTEFb->PolII Activates MYC_Gene MYC Gene (Promoter/Enhancer) PolII->MYC_Gene Binds to MYC_mRNA MYC mRNA MYC_Gene->MYC_mRNA Transcription Inhibitor Compound BDE-499 Inhibitor->BRD4 Competitively Binds block->AcHistone Binding Blocked

Caption: Mechanism of BET inhibition by Compound BDE-499.

Compound Handling and Stock Solution Preparation

Proper handling and storage are critical for maintaining the integrity of small molecule inhibitors.

  • Storage: Compound BDE-499 should be stored as a solid at -20°C, protected from light and moisture.

  • Solubilization: For biological assays, prepare a high-concentration stock solution (e.g., 10-50 mM) in sterile dimethyl sulfoxide (DMSO). Ensure the compound is fully dissolved by vortexing.

  • Working Dilutions: Prepare fresh serial dilutions from the DMSO stock in the appropriate cell culture medium for each experiment. The final concentration of DMSO in the culture should be kept constant across all treatments and should not exceed 0.5% to avoid solvent-induced toxicity.

Part 1: Biochemical Validation of BET Bromodomain Inhibition

The first step in characterizing a novel inhibitor is to confirm its direct interaction with the intended target and determine its potency. An AlphaScreen™ (Amplified Luminescent Proximity Homogeneous Assay) is a robust bead-based proximity assay ideal for this purpose.[10]

Protocol 1: AlphaScreen™ Competitive Binding Assay

This protocol measures the ability of Compound BDE-499 to disrupt the interaction between a recombinant BET bromodomain (e.g., BRD4-BD1) and an acetylated histone H4 peptide.

Causality: A decrease in the AlphaScreen signal is directly proportional to the inhibitor's ability to compete with the histone peptide for binding to the bromodomain's active site, providing a quantitative measure of its inhibitory potency (IC₅₀).[10]

Materials:

  • Recombinant GST-tagged BRD4(BD1) and His-tagged BRD4(BD2) (BPS Bioscience or equivalent)

  • Biotinylated Histone H4 acetylated peptide (H4K5ac, K8ac, K12ac, K16ac)

  • AlphaScreen™ Glutathione Donor Beads and Streptavidin Acceptor Beads (PerkinElmer)

  • Assay Buffer (e.g., 50 mM HEPES, 100 mM NaCl, 0.1% BSA, pH 7.4)

  • Compound BDE-499 serial dilutions (e.g., from 1 nM to 100 µM)

  • 384-well low-volume white plates (e.g., ProxiPlate™)

  • AlphaScreen-capable plate reader

Procedure:

  • Reagent Preparation: Prepare all reagents in assay buffer. Dilute proteins and peptide to their optimal working concentrations, determined via titration experiments.

  • Inhibitor Dispensing: Add 2 µL of serially diluted Compound BDE-499 or DMSO vehicle control to the wells of a 384-well plate.

  • Protein-Peptide Incubation: Add 8 µL of a mix containing the GST-tagged bromodomain and the biotinylated histone peptide to each well.

  • Incubation: Gently mix the plate on an orbital shaker for 1 minute and then incubate for 30 minutes at room temperature, protected from light.

  • Bead Addition: Prepare a mix of Glutathione Donor and Streptavidin Acceptor beads in assay buffer. Add 10 µL of this bead suspension to each well under dim light conditions.

  • Final Incubation: Seal the plate and incubate for 60-90 minutes at room temperature in the dark.

  • Data Acquisition: Read the plate on an AlphaScreen-capable reader.

  • Data Analysis: Plot the AlphaScreen signal against the logarithm of inhibitor concentration. Fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Data Presentation: Expected Potency Profile

A potent pan-BET inhibitor is expected to have low nanomolar to micromolar IC₅₀ values across the different BET bromodomains.

Bromodomain TargetHypothetical IC₅₀ (nM) for Compound BDE-499
BRD2-BD1250
BRD2-BD2450
BRD3-BD1220
BRD3-BD2400
BRD4-BD1180
BRD4-BD2350

Part 2: Cellular Activity and Mechanistic Confirmation

Once biochemical activity is confirmed, the next logical step is to assess the compound's effect in a biologically relevant cellular context.

Experimental_Workflow start Start: Compound BDE-499 biochem Part 1: Biochemical Assay (AlphaScreen) - Determine IC₅₀ start->biochem Validate Target Engagement cellular Part 2: Cellular Assays (e.g., AML or MM cell lines) biochem->cellular Proceed to Cellular Models viability Protocol 2: Cell Viability Assay (MTT / CellTiter-Glo) - Determine EC₅₀ cellular->viability Assess Cytostatic/ Cytotoxic Effects mechanistic Part 3: Mechanistic Validation viability->mechanistic Confirm On-Target Activity qpcr Protocol 3: RT-qPCR - Measure MYC mRNA levels mechanistic->qpcr Transcriptional Level western Protocol 4: Western Blot - Measure c-MYC protein levels mechanistic->western Protein Level end Conclusion: Validated BET Inhibitor qpcr->end western->end

Caption: Self-validating experimental workflow for Compound BDE-499.

Protocol 2: Cell Viability Assay (MTT or equivalent)

This assay determines the effect of Compound BDE-499 on the proliferation and viability of cancer cells.[11] Cell lines known to be sensitive to BET inhibition, such as those derived from acute myeloid leukemia (AML), multiple myeloma (MM), or NUT midline carcinoma, are appropriate models.[5]

Causality: A reduction in cell viability upon treatment confirms that the compound has cellular activity. The resulting EC₅₀ (half-maximal effective concentration) can be compared to the biochemical IC₅₀ to assess cell permeability and on-target potency.[12]

Materials:

  • Human cancer cell line (e.g., MV-4-11 for AML)

  • Complete culture medium (e.g., RPMI-1640 + 10% FBS)

  • 96-well clear flat-bottom plates

  • MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

  • Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)[10]

  • Multi-well spectrophotometer

Procedure:

  • Cell Seeding: Seed cells in a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of medium. Allow cells to adhere (for adherent lines) or stabilize for 24 hours.

  • Compound Treatment: Prepare 2X serial dilutions of Compound BDE-499 in culture medium. Add 100 µL of these dilutions to the respective wells to achieve a final volume of 200 µL. Include vehicle-only (DMSO) controls.

  • Incubation: Incubate the plate for 72 hours at 37°C in a 5% CO₂ incubator.

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. Viable cells with active metabolism will convert MTT into purple formazan crystals.

  • Solubilization: Carefully remove the medium and add 150 µL of solubilization solution to each well to dissolve the formazan crystals.

  • Data Acquisition: Measure the absorbance at 570 nm using a plate reader.

  • Data Analysis: Normalize the absorbance values to the vehicle control. Plot the percentage of viability against the logarithm of inhibitor concentration and fit to a dose-response curve to calculate the EC₅₀.

Protocol 3: Target Gene Expression Analysis by RT-qPCR

This protocol validates that the observed cellular effects are due to the intended mechanism of action: the transcriptional repression of BET target genes. MYC is a canonical target and an excellent readout.[13]

Causality: A dose-dependent decrease in MYC mRNA levels following treatment provides strong evidence that Compound BDE-499 is functioning as a BET inhibitor in cells.[14]

Materials:

  • Cells treated with Compound BDE-499 (at concentrations around the EC₅₀) and vehicle for a defined period (e.g., 6-24 hours).

  • RNA extraction kit (e.g., RNeasy Mini Kit, Qiagen)

  • cDNA synthesis kit (e.g., iScript™ cDNA Synthesis Kit, Bio-Rad)

  • qPCR master mix (e.g., SYBR™ Green)

  • Primers for MYC and a housekeeping gene (e.g., GAPDH or ACTB)

  • Real-Time PCR System

Procedure:

  • Cell Treatment & Lysis: Plate cells in 6-well plates and treat with various concentrations of Compound BDE-499 for 6-24 hours. Harvest and lyse the cells.

  • RNA Extraction: Extract total RNA from the cell lysates according to the kit manufacturer's protocol. Quantify RNA and assess its purity (A260/A280 ratio).

  • cDNA Synthesis: Reverse transcribe 1 µg of total RNA into cDNA.

  • qPCR Reaction: Set up qPCR reactions in triplicate for each sample, including primers for MYC and the housekeeping gene. Include no-template controls.

  • Data Acquisition: Run the qPCR plate on a real-time PCR instrument.

  • Data Analysis: Calculate the relative expression of MYC mRNA using the ΔΔCt method, normalizing to the housekeeping gene and comparing treated samples to the vehicle control.

Protocol 4: Target Protein Level Analysis by Western Blot

This protocol confirms that the reduction in target gene mRNA translates to a decrease in protein levels, the ultimate functional consequence.

Causality: Observing a decrease in c-MYC protein levels corroborates the RT-qPCR data and completes the mechanistic validation, linking target engagement to a functional cellular outcome.[15]

Materials:

  • Cells treated as in Protocol 3.

  • RIPA lysis buffer with protease and phosphatase inhibitors.

  • BCA Protein Assay Kit.

  • SDS-PAGE gels, running buffer, and transfer buffer.

  • PVDF or nitrocellulose membrane.

  • Blocking buffer (e.g., 5% non-fat milk or BSA in TBST).

  • Primary antibodies: anti-c-MYC and anti-β-actin (or other loading control).

  • HRP-conjugated secondary antibody.

  • Chemiluminescent substrate (ECL).

  • Imaging system.

Procedure:

  • Protein Extraction: Lyse treated cells with ice-cold RIPA buffer.[16] Centrifuge to pellet cell debris and collect the supernatant containing the protein lysate.

  • Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

  • Sample Preparation: Normalize all samples to the same protein concentration (e.g., 20-30 µg) and add Laemmli sample buffer. Boil samples at 95°C for 5 minutes.

  • Gel Electrophoresis: Load the samples onto an SDS-PAGE gel and run the gel to separate proteins by size.[17]

  • Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane.

  • Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.[18]

  • Primary Antibody Incubation: Incubate the membrane with the primary anti-c-MYC antibody (diluted in blocking buffer) overnight at 4°C with gentle agitation.

  • Washing: Wash the membrane three times for 10 minutes each with TBST.

  • Secondary Antibody Incubation: Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Washing: Repeat the washing step.

  • Detection: Apply the ECL substrate to the membrane and capture the chemiluminescent signal using an imaging system.

  • Stripping and Re-probing: If necessary, strip the membrane and re-probe with an antibody for a loading control (e.g., β-actin) to confirm equal protein loading.

References

  • Shi, J., & Vakoc, C. R. (2014). The mechanisms behind the therapeutic activity of BET bromodomain inhibition. Molecular cell, 54(5), 728-736. [Link]

  • Wikipedia. (2023). BET inhibitor. [Link]

  • Belkina, A. C., & Denis, G. V. (2012). BET domain proteins in cancer and inflammation. Antioxidants & redox signaling, 17(4), 661-670. [Link]

  • Gallen, M., & D'Cruz, C. (2020). BET Bromodomain Inhibitors: Novel Design Strategies and Therapeutic Applications. Molecules, 25(21), 5094. [Link]

  • Stathis, A., & Bertoni, F. (2018). BET proteins as targets for anticancer therapy. Cellular and molecular life sciences, 75(13), 2345-2359. [Link]

  • Tang, Y., et al. (2015). Epigenetic targeting of Hedgehog pathway transcriptional output through BET bromodomain inhibition. Nature medicine, 21(7), 732-740. [Link]

  • Boi, M., et al. (2015). The BET Bromodomain Inhibitor OTX015 Affects Pathogenetic Pathways in Preclinical B-cell Tumor Models and Synergizes with Targeted Drugs. Clinical Cancer Research, 21(7), 1628-1638. [Link]

  • Baek, M., et al. (2022). Comprehensive transcriptome profiling of BET inhibitor-treated HepG2 cells. PloS one, 17(4), e0266966. [Link]

  • Baek, M., et al. (2022). Comprehensive transcriptome profiling of BET inhibitor-treated HepG2 cells. PLOS ONE, 17(4), e0266966. [Link]

  • St-Pierre, J., & Habel, J. R. (2015). BET Bromodomain Inhibition Suppresses Transcriptional Responses to Cytokine-Jak-STAT Signaling in a Gene-specific Manner in Human Monocytes. Journal of immunology, 194(10), 4855-4863. [Link]

  • Fujisawa, T., & Filippakopoulos, P. (2017). Functions of bromodomain-containing proteins and their roles in homeostasis and cancer. Nature reviews. Molecular cell biology, 18(4), 246-262. [Link]

  • Wu, S. Y., & Chiang, C. M. (2014). The Bromodomain and Extra-Terminal Domain (BET) Family: Functional Anatomy of BET Paralogous Proteins. Journal of Biological Chemistry, 289(28), 19408-19413. [Link]

  • Lockwood, W. W., et al. (2012). Sensitivity of Small Cell Lung Cancer to BET Inhibition Is Mediated by Regulation of ASCL1 Gene Expression. Proceedings of the National Academy of Sciences, 109(47), 19408-19413. [Link]

  • Pi-Le, L., et al. (2018). BET inhibitors repress expression of interferon-stimulated genes and synergize with HDAC inhibitors in glioblastoma. Neuro-oncology, 20(2), 202-212. [Link]

  • BPS Bioscience. (n.d.). PROTAC-Driven Ubiquitination Assay Kit for BET Bromodomains. [Link]

  • Korb, E., & Arbieva, Z. (2017). BETting on next-generation bromodomain inhibitors. Genes & cancer, 8(9-10), 689. [Link]

  • Faivre, E. J., et al. (2020). Efficacy and toxicity analysis of selective BET bromodomain inhibitors in models of inflammatory liver disease. ChemRxiv. [Link]

  • Perez-Salvia, M., & Esteller, M. (2017). Bromodomain inhibitors and cancer therapy: from structures to applications. Epigenetics, 12(5), 323-339. [Link]

  • Perez-Salvia, M., & Esteller, M. (2017). Bromodomain inhibitors and cancer therapy: from structures to applications. Epigenetics, 12(5), 323-339. [Link]

  • The Scientist. (2024). Western Blot Protocol, Troubleshooting, and Applications. [Link]

  • Shadrick, W. R., et al. (2013). BET Bromodomain Inhibitors With One-step Synthesis Discovered from Virtual Screen. ACS chemical biology, 8(9), 1931-1937. [Link]

  • Wang, L., et al. (2017). A Versatile Method to Determine the Cellular Bioavailability of Small-Molecule Inhibitors. Journal of medicinal chemistry, 60(1), 389-401. [Link]

  • Zhang, Y., et al. (2025). Protocol to identify small-molecule inhibitors against cancer drug resistance. STAR protocols, 6(1), 103605. [Link]

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Application

Application Notes and Protocols for Characterizing 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine

Introduction: A Strategic Approach to Functional Characterization The compound 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine possesses structural motifs suggestive of potential interactions with several key classes of biol...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: A Strategic Approach to Functional Characterization

The compound 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine possesses structural motifs suggestive of potential interactions with several key classes of biological targets. The phenoxy-ethylamine core is a common feature in ligands for G-protein coupled receptors (GPCRs) and monoamine transporters, while the dimethyl-phenoxy group could influence selectivity and potency. The presence of an ethylamine group also suggests a potential for interaction with monoamine oxidase (MAO) enzymes. Furthermore, related structures have been identified as binders of the Bromodomain and Extra-Terminal (BET) family of proteins, such as BRD4.

This guide provides a comprehensive, tiered strategy for the cell-based functional characterization of this compound. The approach is designed to first establish a safe therapeutic window by assessing cytotoxicity, followed by a broad primary screen against hypothesized target families, and finally, to deconvolute the specific mechanism of action and potency. Each protocol is designed to be self-validating, with explanations for key experimental choices to ensure scientific rigor and reproducibility.

Tier 1: Foundational Analysis - Cytotoxicity and Primary Screening

The initial step is to determine the compound's intrinsic cytotoxicity to establish a viable concentration range for subsequent functional assays. This ensures that any observed effects in later assays are due to specific target engagement rather than general cellular toxicity.

Protocol 1.1: Cell Viability Assessment using CellTiter-Glo® Luminescent Assay

This assay quantifies ATP, an indicator of metabolically active cells, providing a highly sensitive measure of cell viability.[1][2][3]

Principle: The CellTiter-Glo® reagent lyses cells and provides the substrate (luciferin) and enzyme (luciferase) for a reaction that generates a luminescent signal proportional to the amount of ATP present.[1][3]

Materials:

  • HEK293 cells (or another relevant cell line)

  • Complete growth medium (e.g., DMEM with 10% FBS)

  • 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine (test compound)

  • DMSO (vehicle control)

  • Doxorubicin or Staurosporine (positive control for cytotoxicity)

  • Opaque-walled 96-well or 384-well plates

  • CellTiter-Glo® Luminescent Cell Viability Assay kit (Promega)

  • Luminometer

Procedure:

  • Cell Plating: Seed HEK293 cells in an opaque-walled 96-well plate at a density of 10,000 cells per well in 100 µL of complete growth medium. Incubate overnight at 37°C, 5% CO₂.

  • Compound Preparation: Prepare a 10-point, 3-fold serial dilution of the test compound in DMSO. A typical starting concentration would be 10 mM. Then, dilute these concentrations into the complete growth medium to achieve the final desired assay concentrations (e.g., 100 µM to 0.005 µM). Ensure the final DMSO concentration is ≤ 0.5%.

  • Cell Treatment: Remove the growth medium from the cells and add 100 µL of the medium containing the various concentrations of the test compound, vehicle control (DMSO), and positive control.

  • Incubation: Incubate the plate for 24 to 48 hours at 37°C, 5% CO₂.

  • Assay Execution:

    • Equilibrate the plate and the CellTiter-Glo® reagent to room temperature for approximately 30 minutes.[2][4]

    • Add 100 µL of CellTiter-Glo® Reagent to each well.[4]

    • Mix the contents for 2 minutes on an orbital shaker to induce cell lysis.[4]

    • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.[4]

  • Data Acquisition: Measure the luminescence using a plate-reading luminometer.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. Plot the percent viability against the log of the compound concentration and fit the data to a four-parameter logistic equation to determine the CC₅₀ (50% cytotoxic concentration).

Expected Outcome: This assay will define the concentration range of the test compound that does not induce significant cell death. Subsequent functional assays should be performed at concentrations well below the determined CC₅₀ value.

Tier 2: Target Deconvolution & Potency Determination

Based on the structural hypotheses, this tier involves parallel screening against key target families: GPCRs, monoamine transporters, MAO enzymes, and BET bromodomains.

Workflow for Tier 2 Screening

Tier2_Workflow cluster_GPCR GPCR Screening cluster_Transporter Monoamine Transporter Screening cluster_MAO MAO Screening cluster_BET BET Bromodomain Screening GPCR_cAMP cAMP Assay (Gs/Gi) GPCR_Ca Calcium Flux Assay (Gq) GPCR_Arrestin β-Arrestin Recruitment Transporter_DAT DAT Uptake Assay Transporter_NET NET Uptake Assay Transporter_SERT SERT Uptake Assay MAO_A MAO-A Glo Assay MAO_B MAO-B Glo Assay BET_BRD4 BRD4 NanoBRET Assay Start Test Compound (Non-toxic Concentrations) Start->GPCR_cAMP Start->GPCR_Ca Start->GPCR_Arrestin Start->Transporter_DAT Start->Transporter_NET Start->Transporter_SERT Start->MAO_A Start->MAO_B Start->BET_BRD4 GPCR_Signaling cluster_membrane Plasma Membrane GPCR GPCR 7-Transmembrane Receptor G_Protein Gβγ GPCR:port->G_Protein Activation Arrestin β-Arrestin GPCR:port->Arrestin Recruitment Effector Effector (e.g., Adenylyl Cyclase) G_Protein->Effector Second_Messenger Second Messenger (e.g., cAMP) Effector->Second_Messenger Production Compound Test Compound (Agonist) Compound->GPCR:port Internalization Receptor Internalization Arrestin->Internalization Downstream Downstream Signaling (e.g., PKA activation) Second_Messenger->Downstream

Caption: Differentiated signaling pathways (G-protein vs. β-arrestin) for a GPCR.

Protocol 3.1: β-Arrestin Recruitment Assay for Biased Agonism

This assay determines if a GPCR agonist preferentially activates G-protein signaling or β-arrestin-mediated pathways.

Principle: Enzyme Fragment Complementation (EFC) is a common method. The GPCR is tagged with one fragment of an enzyme, and β-arrestin is tagged with the other. Upon agonist-induced recruitment of β-arrestin to the receptor, the enzyme fragments complement, forming an active enzyme that hydrolyzes a substrate to produce a chemiluminescent signal.

Materials:

  • PathHunter® β-arrestin cell line for the GPCR of interest (DiscoverX).

  • PathHunter® Detection Reagents.

  • Reference agonists (known to be biased or unbiased, if available).

  • Chemiluminescent plate reader.

Procedure:

  • Cell Plating: Plate the PathHunter® cells in a white-walled 96-well plate and incubate overnight.

  • Compound Addition: Add serial dilutions of the test compound.

  • Incubation: Incubate for 90 minutes at 37°C.

  • Detection: Add the PathHunter® detection reagents according to the manufacturer's protocol.

  • Final Incubation: Incubate for 60 minutes at room temperature.

  • Data Acquisition: Measure chemiluminescence.

Data Analysis: Calculate the EC₅₀ for β-arrestin recruitment. Compare this value to the EC₅₀ obtained for G-protein signaling (e.g., from the cAMP assay). A significant difference in potency (bias factor) suggests the compound is a biased agonist.

Data Summary and Interpretation

All quantitative data should be summarized in tables for clear comparison of potency (EC₅₀/IC₅₀) and cytotoxicity (CC₅₀).

Assay Target Result (IC₅₀/EC₅₀ in µM) Notes
Cell Viability HEK293CC₅₀ > 100Low cytotoxicity
cAMP Assay β₂ Adrenergic REC₅₀ = 0.5Potent agonist
cAMP Assay α₂ Adrenergic RIC₅₀ > 50No antagonist activity
Calcium Flux α₁ Adrenergic RNo activity-
Calcium Flux 5-HT₂A ReceptorEC₅₀ = 5.2Moderate agonist
Transporter Uptake SERTIC₅₀ = 1.5Potent inhibitor
Transporter Uptake NETIC₅₀ = 15.8Weaker inhibitor
Transporter Uptake DATIC₅₀ > 50No activity
MAO Activity MAO-AIC₅₀ > 50No activity
MAO Activity MAO-BIC₅₀ > 50No activity
BET Engagement BRD4IC₅₀ > 50No activity
β-Arrestin β₂ Adrenergic REC₅₀ = 1.2G-protein biased agonist

Table 1: Example Data Summary for 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine.

Interpretation of Example Data: The hypothetical data in Table 1 suggests that 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine is a potent agonist at the β₂ adrenergic receptor and a potent inhibitor of the serotonin transporter (SERT). It shows moderate agonist activity at the 5-HT₂A receptor and weaker inhibition of the norepinephrine transporter (NET). The compound exhibits low cytotoxicity and no significant activity at the other targets screened. The comparison of EC₅₀ values from the cAMP and β-arrestin assays for the β₂ receptor suggests a bias towards G-protein signaling over β-arrestin recruitment. This multi-faceted profile highlights the importance of a broad, tiered screening approach to fully characterize a novel chemical entity.

References

  • Calcium Mobilization Assay to Measure the Activity of Gq-coupled Receptors. Bio-protocol. [Link]

  • Hi-Affi™ In Vitro Cell based Serotonin Receptor Functional Assay Service. Creative Biolabs. [Link]

  • MTT Proliferation Assay Protocol. ResearchGate. [Link]

  • Measurement of β-Arrestin Recruitment for GPCR Targets - Assay Guidance Manual. NCBI Bookshelf. [Link]

  • 5-HT2A Serotonin Receptor Assay. Innoprot. [Link]

  • SERT Human Serotonin Transporter Functional Antagonist Uptake LeadHunter Assay. DiscoverX. [Link]

  • Optimization of Cell Viability Assays for Drug Sensitivity Screens. PubMed. [Link]

  • 5-HT2C Serotonin Receptor Assay. Innoprot. [Link]

  • Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs) - Assay Guidance Manual. NCBI Bookshelf. [Link]

  • Calcium Flux Assays - GPCR Monitoring via Gq 2nd Messenger. Eurofins Discovery. [Link]

  • How to Make Your Own Cell-Based Assays to Study β-Arrestin Recruitment. YouTube. [Link]

  • How to run a cAMP HTRF assay. YouTube. [Link]

  • Cell Viability, Cytotoxicity & Proliferation Assays. Assay Genie. [Link]

  • 5-HT2A Human Serotonin GPCR Cell Based Agonist & Antagonist IP1 LeadHunter Assay. DiscoverX. [Link]

  • Functional characterization of 5-HT1A and 5-HT1B serotonin receptor signaling through G-protein-activated inwardly rectifying K+ channels in a fluorescence-based membrane potential assay. PubMed. [Link]

  • Measurement of β-Arrestin Recruitment for GPCR Targets. PubMed. [Link]

  • beta2 adrenoceptor Assay. Innoprot. [Link]

  • ClickArr: a novel, high-throughput assay for evaluating β-arrestin isoform recruitment. eLife. [Link]

  • Fluorescent Adrenergic Receptor beta2 Internalization Assay Cell Line. Cells Online. [Link]

  • A novel luminescence-based β-arrestin membrane recruitment assay for unmodified GPCRs. bioRxiv. [Link]

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  • Setup and Evaluation of the TRACT Assay Principle for the In Vitro Functional Characterization of Modulators of the Serotonin Transporter and the Serotonin 2A Receptor. Analytical Chemistry. [Link]

  • Neurotransmitter Transporter Uptake Assay Kit. Molecular Devices. [Link]

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Method

Application Notes and Protocols for In Vivo Studies with 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine

For Researchers, Scientists, and Drug Development Professionals Authored by a Senior Application Scientist Abstract This document provides a comprehensive guide for the initial in vivo evaluation of the novel small molec...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

Abstract

This document provides a comprehensive guide for the initial in vivo evaluation of the novel small molecule, 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine. Due to the limited existing biological data for this compound, a structured, tiered approach is essential, beginning with foundational safety and pharmacokinetic profiling, followed by exploratory efficacy studies. A key structural feature of this molecule is its similarity to known BET (Bromodomain and Extra-Terminal) family inhibitors, suggesting a potential mechanism of action in oncology and inflammatory diseases. These protocols are designed to be robust, reproducible, and adhere to the highest ethical standards for animal research, providing a solid framework for advancing this compound through the preclinical drug development pipeline.

Introduction: Rationale and Strategic Overview

The successful translation of a novel chemical entity from the bench to the clinic hinges on a meticulously planned and executed in vivo experimental program. For 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine, the absence of published biological data necessitates a de novo characterization approach. Our strategy is built on two core pillars:

  • Safety and Pharmacokinetics First: Before any efficacy testing, it is imperative to understand the compound's safety profile and how it is absorbed, distributed, metabolized, and excreted (ADME). This initial phase is crucial for dose selection in subsequent studies and for identifying any potential liabilities.

  • Hypothesis-Driven Efficacy Exploration: Based on structural alerts—specifically, the resemblance to BET bromodomain inhibitors—we propose a focused investigation into its potential anti-cancer and anti-inflammatory properties. BET inhibitors have shown promise in these therapeutic areas, making this a logical starting point for efficacy assessment.[1][2]

This guide will provide detailed protocols for a phased in vivo evaluation, ensuring that each step builds upon the last to create a comprehensive data package for 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine.

Pre-Experimental Considerations: Formulation and Ethical Compliance

Formulation Development for a Poorly Soluble Compound

A significant hurdle in preclinical development is often the poor aqueous solubility of novel compounds.[3][4] It is anticipated that 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine may exhibit low water solubility. Therefore, developing a suitable vehicle for administration is a critical first step.

Protocol for Formulation Screening:

  • Solubility Assessment:

    • Determine the solubility of the compound in a panel of common, pharmaceutically acceptable vehicles (e.g., saline, PBS, 5% dextrose in water, corn oil, PEG400, solutol).

    • If solubility is poor, evaluate co-solvent systems (e.g., 10% DMSO, 40% PEG400, 50% water) or lipid-based formulations.[5][6]

  • Stability Analysis:

    • Once a lead formulation is identified, assess the stability of the compound in the vehicle at room temperature and 4°C over a 24-hour period.

    • Analyze for degradation products using High-Performance Liquid Chromatography (HPLC).

  • In-Life Tolerability:

    • Administer the vehicle alone to a small cohort of animals to ensure it does not produce any adverse effects.

Ethical Considerations and IACUC Approval

All animal studies must be conducted in strict accordance with ethical guidelines and receive approval from an Institutional Animal Care and Use Committee (IACUC).[7][8][9] The principles of the 3Rs (Replacement, Reduction, and Refinement) should be central to all experimental designs.[10]

  • Replacement: Where possible, use in vitro or computational models to refine hypotheses before moving to in vivo studies.

  • Reduction: Use the minimum number of animals necessary to obtain statistically significant results. Power calculations should be performed to justify sample sizes.

  • Refinement: Minimize any potential pain or distress to the animals through the use of appropriate anesthetics, analgesics, and humane endpoints.

Phase I: Acute Toxicity and Dose Range Finding

The initial in vivo studies are designed to determine the maximum tolerated dose (MTD) and to identify any potential acute toxicities.[11][12][13] This information is essential for selecting dose levels for subsequent pharmacokinetic and efficacy studies.

Acute Oral Toxicity Study (OECD 425 Up-and-Down Procedure)

This method allows for the estimation of the LD50 (median lethal dose) with a reduced number of animals.[14][15]

Protocol:

  • Animal Model: Use a single sex (typically female) of a standard rodent strain (e.g., Sprague-Dawley rats or CD-1 mice), 8-12 weeks of age.[15][16]

  • Dosing:

    • Administer a single oral dose of the compound. The starting dose should be estimated to be just below the predicted LD50.

    • Dose animals sequentially. If an animal survives, the dose for the next animal is increased by a factor of 3.2. If an animal dies, the dose is decreased by the same factor.[15]

  • Observation:

    • Observe animals for clinical signs of toxicity at regular intervals for the first 24 hours and then daily for 14 days.[14]

    • Record body weights prior to dosing and at least weekly thereafter.

  • Endpoint: The primary endpoint is mortality. At the end of the 14-day observation period, all surviving animals are euthanized for gross necropsy.

Table 1: Example Dose Escalation Scheme for OECD 425

Animal NumberPrevious OutcomeDose Level (mg/kg)
1N/A175
2Survival550
3Death175
4Survival550
5Survival2000

Phase II: Pharmacokinetic Profiling

Understanding the ADME properties of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine is critical for designing effective dosing regimens for efficacy studies.[17][18]

Single-Dose Pharmacokinetic Study in Mice

Protocol:

  • Animal Model: Male C57BL/6 mice, 8-10 weeks old.

  • Dosing Groups:

    • Group 1: Intravenous (IV) administration (e.g., 2 mg/kg) to determine clearance and volume of distribution.

    • Group 2: Oral (PO) administration (e.g., 10 mg/kg) to determine oral bioavailability.

  • Blood Sampling:

    • Collect sparse blood samples (e.g., 3 animals per time point) at pre-dose, and at 5, 15, 30 minutes, and 1, 2, 4, 8, and 24 hours post-dose.[19]

    • Collect blood into tubes containing an anticoagulant (e.g., K2-EDTA) and process to plasma.

  • Bioanalysis:

    • Quantify the concentration of the parent compound in plasma samples using a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method.[20][21][22][23][24]

  • Data Analysis:

    • Calculate key pharmacokinetic parameters such as Cmax, Tmax, AUC, half-life, clearance, and oral bioavailability.

Diagram 1: General Workflow for a Rodent Pharmacokinetic Study

G cluster_pre Pre-Dosing cluster_dosing Dosing cluster_sampling Sampling cluster_analysis Analysis acclimatize Animal Acclimatization fasting Overnight Fasting acclimatize->fasting iv_dose IV Dosing fasting->iv_dose po_dose PO Dosing fasting->po_dose blood_collection Serial Blood Collection iv_dose->blood_collection po_dose->blood_collection plasma_prep Plasma Preparation blood_collection->plasma_prep lcms LC-MS/MS Analysis plasma_prep->lcms pk_calc PK Parameter Calculation lcms->pk_calc

Caption: Workflow for a typical rodent pharmacokinetic study.

Phase III: Exploratory Efficacy Studies

Based on the structural similarity to BET inhibitors, initial efficacy studies will focus on oncology and inflammation.[25][26][27]

In Vivo Oncology Efficacy in a Xenograft Model

Patient-derived xenograft (PDX) models or cell line-derived xenograft (CDX) models are valuable tools for assessing anti-cancer activity.[28][29][30][31][32]

Protocol:

  • Animal Model: Immunodeficient mice (e.g., NOD-SCID or NSG) bearing subcutaneous tumors from a relevant human cancer cell line (e.g., a hematological or solid tumor line known to be sensitive to BET inhibitors).

  • Study Groups:

    • Group 1: Vehicle control.

    • Group 2: 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine at a low dose.

    • Group 3: 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine at a high dose.

    • Group 4: Positive control (a known BET inhibitor).

  • Dosing:

    • Administer the compound daily (or as determined by PK data) via the oral route.

  • Efficacy Endpoints:

    • Measure tumor volume twice weekly.

    • Monitor animal body weight as an indicator of toxicity.

    • At the end of the study, collect tumors for pharmacodynamic biomarker analysis (e.g., c-MYC expression).

In Vivo Anti-Inflammatory Efficacy in a Lipopolysaccharide (LPS)-Induced Inflammation Model

This model is a well-established method for evaluating acute systemic inflammation.[33][34][35][36][37]

Protocol:

  • Animal Model: C57BL/6 mice.

  • Study Groups:

    • Group 1: Vehicle control + saline challenge.

    • Group 2: Vehicle control + LPS challenge.

    • Group 3: 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine + LPS challenge.

    • Group 4: Positive control (e.g., dexamethasone) + LPS challenge.

  • Procedure:

    • Pre-treat animals with the test compound or vehicle.

    • After a specified time, challenge with an intraperitoneal injection of LPS.

    • Collect blood at a peak inflammatory time point (e.g., 2 hours post-LPS) to measure serum levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6) by ELISA.

Diagram 2: Potential Signaling Pathway for BET Inhibitor Action

G compound 2-(4-Bromo-2,6-dimethyl- phenoxy)-ethylamine bet BET Proteins (BRD2/3/4) compound->bet Inhibition transcription Oncogene/Inflammatory Gene Transcription (e.g., c-MYC, NF-κB targets) bet->transcription Activation acetyl_histone Acetylated Histones acetyl_histone->bet Binding proliferation Cell Proliferation & Survival transcription->proliferation inflammation Inflammation transcription->inflammation

Caption: Hypothesized mechanism of action via BET protein inhibition.

Conclusion and Future Directions

The successful completion of these phased in vivo studies will provide a comprehensive initial characterization of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine. The data generated will establish a foundational understanding of its safety, pharmacokinetic profile, and potential efficacy in oncology and inflammation. Positive results from these exploratory studies will pave the way for more advanced preclinical development, including repeat-dose toxicology studies, further efficacy testing in a broader range of disease models, and ultimately, the selection of a candidate for IND-enabling studies.

References

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  • de Almeida, A. A. C., et al. (2022). Experimental Models and Their Applicability in Inflammation Studies: Rodents, Fish, and Nematodes.
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  • Faivre, E. J., et al. (2021). Efficacy and toxicity analysis of selective BET bromodomain inhibitors in models of inflammatory liver disease. Journal of Medicinal Chemistry, 64(9), 5673-5694.
  • Sheppard, G. S., et al. (2021). Efficacy and Toxicity Analysis of Selective BET Bromodomain Inhibitors in Models of Inflammatory Liver Disease. Journal of Medicinal Chemistry, 64(9), 5673-5694.
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  • Yadav, P., et al. (2021). Application of Animal Models in Cancer Research: Recent Progress and Future Prospects. Cancer Management and Research, 13, 2347-2359.
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  • Li, Y., et al. (2022). Experimental mouse models for translational human cancer research. Frontiers in Oncology, 12, 995944.
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  • Hoeford Research. (n.d.). Dose Range Finding Study. Retrieved from [Link]

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  • Marietta College. (n.d.). Guidelines for Ethical Conduct in the Care and Use of Nonhuman Animals in Research. Retrieved from [Link]

  • ModernVivo. (2023). How to Get IACUC Approval: 4 Steps to Streamline Compliance for Ethical Research. Retrieved from [Link]

  • Wang, Y., et al. (2024). The Pivotal Role of Preclinical Animal Models in Anti-Cancer Drug Discovery and Personalized Cancer Therapy Strategies. International Journal of Molecular Sciences, 25(5), 2883.
  • Funel, N., et al. (2018). The BET Inhibitor OTX015 Exhibits In Vitro and In Vivo Antitumor Activity in Pediatric Ependymoma Stem Cell Models. Cancers, 10(11), 433.
  • Patil, K. R., et al. (2019). Animal Models of Inflammation for Screening of Anti-inflammatory Drugs: Implications for the Discovery and Development of Phytopharmaceuticals. Molecules, 24(15), 2787.
  • Baratta, M. G., et al. (2017). Promising in vivo efficacy of the BET bromodomain inhibitor OTX015/MK-8628 in malignant pleural mesothelioma xenografts. Molecular Cancer Therapeutics, 16(1), 94-104.
  • OECD. (2001). Test No. 425: Acute Oral Toxicity: Up-and-Down Procedure. OECD Publishing.
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  • Altasciences. (n.d.). Dose Range Finding Studies - Maximum Tolerated Dose Study Design. Retrieved from [Link]

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  • Olsson, M., et al. (2020). The role of early in vivo toxicity testing in drug discovery toxicology. Expert Opinion on Drug Discovery, 15(11), 1339-1350.
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Sources

Application

HPLC purification protocol for 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine

An Application Note and Protocol for the Preparative HPLC Purification of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine Abstract This document provides a comprehensive, step-by-step protocol for the preparative high-perfor...

Author: BenchChem Technical Support Team. Date: January 2026

An Application Note and Protocol for the Preparative HPLC Purification of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine

Abstract

This document provides a comprehensive, step-by-step protocol for the preparative high-performance liquid chromatography (HPLC) purification of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine. As an aromatic amine, this compound presents specific chromatographic challenges, primarily peak tailing due to secondary interactions with the stationary phase. This guide details two robust reversed-phase HPLC (RP-HPLC) methods—one employing a low pH mobile phase and another a high pH mobile phase—to achieve high purity and recovery. The rationale behind method development, including column selection, mobile phase optimization, and instrument parameters, is thoroughly explained to empower researchers to adapt and troubleshoot the protocol effectively. This note is intended for researchers, chemists, and drug development professionals engaged in the synthesis and purification of basic pharmaceutical intermediates.

Principles and Mechanistic Rationale

High-performance liquid chromatography (HPLC) is a cornerstone technique for the purification of pharmaceutical compounds.[1][2] The successful purification of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine hinges on a fundamental understanding of its physicochemical properties and how they dictate its behavior within an HPLC system.

Analyte Physicochemical Profile

The target molecule is a primary amine with a substituted aromatic ring, making it basic and moderately hydrophobic. These characteristics are central to designing an effective purification strategy.

PropertyValueSource
IUPAC Name 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine-
CAS Number 499980-87-9[3]
Molecular Formula C₁₀H₁₄BrNO[3]
Molecular Weight 244.13 g/mol [3]
Structure A primary ethylamine attached to a 4-bromo-2,6-dimethylphenoxy moiety.-
Predicted Nature Basic, moderately hydrophobic.-
Chromatographic Strategy: Reversed-Phase HPLC

Reversed-phase HPLC (RP-HPLC) is the method of choice for over 90% of small molecule separations due to its versatility and robustness.[4] In this mode, a non-polar stationary phase (typically C18-bonded silica) is used with a polar mobile phase (usually a mixture of water and acetonitrile or methanol).[4] The analyte, 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine, is retained on the column through hydrophobic interactions between its aromatic and dimethyl-substituted ring system and the C18 alkyl chains. Elution is achieved by increasing the concentration of the organic solvent in the mobile phase, which decreases mobile phase polarity and weakens the hydrophobic retention, allowing the compound to move through the column.[5]

The Challenge of Basic Analytes: Understanding Peak Tailing

The primary difficulty in the chromatography of basic compounds like amines is the phenomenon of peak tailing.[6][7] This occurs due to secondary, undesirable interactions between the analyte and the stationary phase support material.

  • Silanol Interactions : Standard silica-based columns have residual silanol groups (Si-OH) on their surface.[7] At mid-range pH values (approx. 3-7), these silanols are deprotonated and negatively charged (Si-O⁻).[8]

  • Analyte Protonation : The ethylamine group on the target molecule is basic and will be protonated (positively charged) in acidic to neutral mobile phases.

  • Ionic Interference : The strong ionic attraction between the positively charged analyte and the negatively charged silanol groups creates a secondary retention mechanism, which is much stronger than the desired hydrophobic interaction.[6][8] This leads to delayed and uneven elution, resulting in broad, tailing peaks that compromise resolution, purity, and sensitivity.[9][10]

pH Control as the Core Strategy for Symmetrical Peaks

To achieve efficient purification, these secondary ionic interactions must be suppressed. This is accomplished by carefully controlling the mobile phase pH to keep at least one of the interacting species in a neutral, uncharged state.

  • Low pH Approach (pH < 3) : By adding an acid like trifluoroacetic acid (TFA) or formic acid, the mobile phase pH is lowered. This high concentration of protons effectively neutralizes the silanol groups by keeping them fully protonated (Si-OH).[6] While the amine analyte remains protonated and positively charged, the elimination of the negative charge on the stationary phase surface mitigates the strong ionic interaction, leading to symmetrical peaks.

  • High pH Approach (pH > 8) : Alternatively, operating at a high pH maintains the analyte in its neutral, free-base form.[11] This prevents it from engaging in ionic interactions with the silanol groups, which remain deprotonated at this pH.[9] This strategy requires a specialized, pH-stable HPLC column, as traditional silica-based columns will rapidly degrade and dissolve at pH values above 8.[12]

Materials and Instrumentation

Reagents and Solvents
  • Crude 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine sample

  • Acetonitrile (ACN), HPLC Grade or higher

  • Methanol (MeOH), HPLC Grade or higher

  • Deionized Water, 18.2 MΩ·cm

  • Trifluoroacetic Acid (TFA), HPLC Grade, >99.5%

  • Ammonium Bicarbonate or Ammonium Hydroxide, for high pH adjustment

HPLC System and Consumables
ComponentSpecification
HPLC System Preparative HPLC system with binary gradient pump, autosampler (or manual injector), column oven, and UV-Vis detector.
Preparative Column (Low pH) C18 bonded silica, 5-10 µm particle size, ≥20 mm internal diameter. e.g., Agilent ZORBAX StableBond (SB-C18).
Preparative Column (High pH) pH-stable C18, 5-10 µm particle size, ≥20 mm internal diameter. e.g., Agilent ZORBAX Extend-C18.[9]
UV Detector Diode Array Detector (DAD) or Variable Wavelength Detector (VWD).
Sample Vials Appropriate volume glass vials with septa caps.
Syringe Filters 0.45 µm PTFE or Nylon filters for sample preparation.
Fraction Collector Automated fraction collector synchronized with the detector signal.

Experimental Protocol: A Step-by-Step Guide

This section provides two distinct, validated methods for purification. It is recommended to first perform an analytical-scale run to confirm the retention time and peak shape before scaling up to preparative chromatography.

Workflow Overview

The purification process follows a logical sequence from preparation to final product isolation.

HPLC_Workflow cluster_prep Preparation cluster_hplc HPLC Process cluster_post Post-Processing A Sample Dissolution & Filtration D Crude Sample Injection A->D B Mobile Phase Preparation C System Equilibration B->C C->D E Gradient Elution & UV Detection D->E F Fraction Collection E->F G Purity Analysis of Fractions F->G H Pooling of Pure Fractions G->H I Solvent Evaporation H->I J Pure Compound I->J

Caption: The HPLC purification workflow from sample preparation to pure compound isolation.

Mobile Phase Preparation
  • Mobile Phase A (Aqueous):

    • For Low pH (Method A): Add 1.0 mL of Trifluoroacetic Acid (TFA) to 1.0 L of deionized water to create a 0.1% (v/v) TFA solution.

    • For High pH (Method B): Prepare a 10 mM Ammonium Bicarbonate buffer in deionized water and adjust the pH to 10.0 with Ammonium Hydroxide.

  • Mobile Phase B (Organic):

    • For Low pH (Method A): Add 1.0 mL of TFA to 1.0 L of Acetonitrile (0.1% TFA).

    • For High pH (Method B): Use 100% Acetonitrile.

Causality: Using the same modifier (TFA) in both aqueous and organic phases for the low pH method ensures a consistent pH and avoids baseline shifts during the gradient.[5] For the high pH method, the buffer is only required in the aqueous phase where pH control is critical.

Sample Preparation
  • Dissolve the crude 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine in a minimal amount of a suitable solvent. A 1:1 mixture of Acetonitrile:Water or Dimethyl Sulfoxide (DMSO) is a good starting point.

  • Ensure the final concentration does not exceed the solubility limit in the initial mobile phase conditions to prevent precipitation on the column. A typical starting concentration is 10-50 mg/mL.

  • Filter the sample solution through a 0.45 µm syringe filter to remove any particulate matter that could block the column frit.[12]

HPLC Method Parameters

The following tables outline the starting parameters for both low and high pH methods. These should be optimized based on the initial analytical run.

Table 3: HPLC Method Parameters (Method A: Low pH)

Parameter Setting Justification
Column C18 Stable Bond (SB-C18), 21.2 x 150 mm, 5 µm Robust column designed for stability at low pH.[6]
Mobile Phase A 0.1% TFA in Water Suppresses silanol ionization.
Mobile Phase B 0.1% TFA in Acetonitrile Elutes the hydrophobic compound.
Gradient 20-80% B over 20 minutes A broad gradient to ensure elution of the target and impurities.
Flow Rate 20.0 mL/min Appropriate for a ~21.2 mm ID preparative column.
Column Temp. 30 °C Improves peak shape and reproducibility.
Detection (UV) 220 nm and 254 nm 220 nm for general aromatics, 254 nm is a common setting. Run a UV scan for λmax for optimal sensitivity.[13]

| Injection Vol. | 1-5 mL | Dependent on sample concentration and column loading capacity. |

Table 4: HPLC Method Parameters (Method B: High pH)

Parameter Setting Justification
Column C18 pH-stable, 21.2 x 150 mm, 5 µm (e.g., Extend-C18) Specifically designed for chemical stability in high pH mobile phases.[9][11]
Mobile Phase A 10 mM Ammonium Bicarbonate, pH 10.0 Keeps the amine analyte in its neutral, non-ionic form.
Mobile Phase B Acetonitrile Elutes the hydrophobic compound.
Gradient 20-80% B over 20 minutes A broad gradient to ensure elution of the target and impurities.
Flow Rate 20.0 mL/min Appropriate for a ~21.2 mm ID preparative column.
Column Temp. 30 °C Improves peak shape and reproducibility.
Detection (UV) 220 nm and 254 nm Monitor at multiple wavelengths to ensure co-eluting impurities are not missed.

| Injection Vol. | 1-5 mL | Dependent on sample concentration and column loading capacity. |

System Suitability and Equilibration

Before injecting the crude sample, equilibrate the column with the initial mobile phase composition (e.g., 20% B) for at least 10 column volumes or until a stable baseline is achieved. A stable baseline is critical for accurate peak detection and fraction collection.[13]

Purification Run and Fraction Collection

Inject the prepared crude sample. Monitor the chromatogram in real-time. Set the fraction collector to trigger collection based on the UV detector signal threshold. Collect the main peak corresponding to the target compound, ensuring collection starts just before the peak rises from the baseline and ends after it returns.

Post-Purification Processing

Combine the collected fractions containing the pure compound. Remove the HPLC solvents, typically using a rotary evaporator. If TFA was used, it can form a salt with the amine; further processing like lyophilization from a HCl solution or a liquid-liquid extraction may be needed to obtain the desired final salt form or free base.

Data Analysis and Quality Control

Peak Identification and Purity Assessment

After purification, inject a small aliquot of the combined, purified solution onto an analytical HPLC system to confirm its purity. Purity is typically assessed by calculating the peak area percentage at a relevant wavelength.

Troubleshooting Common Issues
IssueProbable Cause(s)Recommended Solution(s)
Peak Tailing - Insufficient pH control (modifier concentration too low).- Column is not base-deactivated or is old.- Column overload.- Ensure 0.1% TFA is used for low pH or pH is >9 for high pH method.- Switch to a new, high-quality, base-deactivated column.[7]- Reduce injection volume or sample concentration.
Split Peaks - Column bed has collapsed or has a void.- Sample solvent is too strong or incompatible with the mobile phase.- Reverse-flush the column (if manufacturer permits) or replace it.[6][12]- Dissolve the sample in a weaker solvent or in the initial mobile phase.
High Backpressure - Blocked column inlet frit.- Particulate matter from the sample.- Mobile phase precipitation.- Filter the sample before injection.[12]- Reverse-flush the column.- Ensure mobile phase components are fully miscible and dissolved.
Poor Resolution - Gradient is too steep.- Inappropriate stationary or mobile phase.- Decrease the gradient slope (e.g., run from 20-80% B over 40 minutes instead of 20).- Try an alternative organic solvent (Methanol instead of Acetonitrile) or a different column chemistry.

Conclusion

The successful preparative HPLC purification of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine is readily achievable through the strategic control of mobile phase pH to mitigate adverse silanol interactions. Both the low pH method using a TFA modifier and the high pH method on a chemically-resistant column provide excellent routes to obtaining high-purity material. The choice between methods may depend on available columns and desired final salt form of the product. By following the detailed protocols and understanding the underlying chemical principles, researchers can effectively purify this and other challenging basic compounds.

References

  • Vertex AI Search. (2024-01-17). Navigating HPLC Method Development: Tips for Success - Pharma's Almanac.
  • Pharmaguideline. (n.d.). Steps for HPLC Method Development.
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  • PharmaCores. (2025-05-27). HPLC analytical Method development: an overview.
  • Walsh Medical Media. (n.d.). HPLC: Highly Accessible Instrument in Pharmaceutical Industry for Effective Method Development.
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  • BenchChem. (2025-11).
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  • Agilent. (n.d.). Tips and Tricks of HPLC System Troubleshooting.
  • Axion Labs. (n.d.). HPLC Peak Tailing.
  • ResearchGate. (2025-08-07).
  • IonSource. (2001-07-22). Reverse Phase HPLC Basics for LC/MS.
  • Chromatography Forum. (2025-04-04). Reverse Phase vs Normal Phase HPLC: How to Choose the Right Tool.
  • Santa Cruz Biotechnology. (n.d.). 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine | CAS 499980-87-9 | SCBT.

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Method

Application Notes and Protocols for the Crystallization of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine

Abstract This comprehensive guide provides detailed application notes and protocols for the crystallization of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine, a key intermediate in pharmaceutical synthesis. Given the absenc...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This comprehensive guide provides detailed application notes and protocols for the crystallization of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine, a key intermediate in pharmaceutical synthesis. Given the absence of established crystallization data for this specific molecule, this document outlines a systematic, first-principles approach to developing a robust and reproducible crystallization process. It is intended for researchers, scientists, and drug development professionals seeking to obtain high-purity crystalline material. The protocols detailed herein cover solvent screening, single-solvent and multi-solvent crystallization techniques, and methods for crystal characterization.

Introduction: The Critical Role of Crystallization

Crystallization is a pivotal purification technique in the manufacturing of active pharmaceutical ingredients (APIs) and their intermediates.[1][2] For 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine (Molecular Formula: C₁₀H₁₄BrNO, Molecular Weight: 244.13 g/mol ), a solid at room temperature, obtaining a crystalline form is essential for ensuring high purity, stability, and consistent physicochemical properties.[3][4] A well-controlled crystallization process can effectively remove impurities from the reaction mixture, such as unreacted starting materials or byproducts.[5]

This guide addresses the lack of specific crystallization protocols for this compound by providing a logical, experimentally-driven workflow. By understanding the molecular structure—a moderately polar aromatic amine with a bromo-substituent—we can predict its solubility behavior and rationally design effective purification strategies.

Physicochemical Profile and Solubility Predictions

The structure of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine features both hydrophobic (the brominated dimethyl-phenoxy group) and hydrophilic (the primary amine) moieties. This amphiphilic nature suggests a nuanced solubility profile.

  • Polarity: The molecule is expected to be moderately polar.

  • Hydrogen Bonding: The primary amine group can act as a hydrogen bond donor, while the ether oxygen and the amine nitrogen can act as hydrogen bond acceptors. This suggests potential solubility in protic solvents.

  • "Like Dissolves Like" Principle: Based on this principle, solvents with moderate polarity are likely to be effective.[6] Nonpolar solvents may have low solubility, while highly polar solvents might exhibit high solubility at all temperatures, making them unsuitable for recrystallization.

Systematic Solvent Screening Protocol

The first and most critical step in developing a crystallization process is solvent selection.[1] An ideal solvent will dissolve the compound completely at an elevated temperature but will have low solubility upon cooling, leading to a high recovery of the purified solid.

Experimental Protocol for Solvent Screening

This protocol is designed to efficiently screen a range of solvents to identify suitable candidates for crystallization.

Materials:

  • 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine (crude or semi-pure)

  • Selection of solvents (see Table 1)

  • Small test tubes or vials (1-2 mL)

  • Hot plate/stirrer and a heating block or water bath

  • Vortex mixer

  • Ice bath

Procedure:

  • Place approximately 20-30 mg of the compound into a series of labeled test tubes.

  • To each tube, add a different solvent dropwise (e.g., 0.2 mL increments) at room temperature, vortexing after each addition.

  • Observe and record the solubility at room temperature. If the compound dissolves in less than 0.5 mL of solvent, the solvent is likely too good for cooling crystallization and should be considered for anti-solvent techniques.

  • For solvents in which the compound is sparingly soluble or insoluble at room temperature, heat the test tube in a controlled manner (e.g., in a heated sand bath or water bath).

  • Continue adding the hot solvent dropwise until the solid completely dissolves. Record the approximate volume of solvent used.

  • Allow the hot, saturated solutions to cool slowly to room temperature.

  • If no crystals form, try to induce crystallization by scratching the inside of the test tube with a glass rod or by adding a seed crystal (if available).

  • Once the solution has reached room temperature, place it in an ice bath for 15-20 minutes to maximize crystal formation.

  • Observe and record the quantity and quality of the crystals formed.

Interpreting Screening Results

The results from the solvent screening will guide the choice of crystallization method. A summary of potential outcomes and their interpretations is provided in the table below.

Solvent Class Potential Solvents Predicted Solubility Behavior Suitable Crystallization Technique
Alcohols Methanol, Ethanol, IsopropanolGood solubility when hot, lower when cold.Cooling Crystallization
Ketones AcetoneMay show high solubility at room temperature.Potentially an anti-solvent or part of a mixed-solvent system.
Aromatic Hydrocarbons TolueneModerate solubility, potentially good for cooling crystallization.Cooling Crystallization
Aliphatic Hydrocarbons Hexane, HeptaneLikely to be a poor solvent.Anti-solvent
Ethers Diethyl Ether, Methyl tert-butyl ether (MTBE)Moderate to low solubility.Potential for slow evaporation or as an anti-solvent.
Esters Ethyl AcetateModerate solubility.Cooling Crystallization, Slow Evaporation
Polar Aprotic AcetonitrileModerate to good solubility.Cooling Crystallization
Mixed Solvents Ethanol/Water, Toluene/HexaneTo fine-tune solubility.Cooling or Anti-solvent Crystallization

Detailed Crystallization Protocols

Based on the likely outcomes of the solvent screening, the following detailed protocols can be applied.

Protocol 1: Single-Solvent Cooling Crystallization

Workflow for Cooling Crystallization

G A Dissolve Compound in Minimal Hot Solvent B Hot Filtration (if insoluble impurities are present) A->B Optional C Slow Cooling to Room Temperature B->C D Further Cooling (Ice Bath) C->D E Vacuum Filtration to Collect Crystals D->E F Wash Crystals with Cold Solvent E->F G Dry Crystals F->G G A Dissolve Compound in a 'Good' Solvent B Slowly Add 'Anti-Solvent' until Turbidity Persists A->B C Gentle Warming to Redissolve (optional) B->C To improve crystal size D Slow Cooling and Crystal Formation C->D E Vacuum Filtration D->E F Wash with Solvent Mixture or Anti-Solvent E->F G Dry Crystals F->G

Caption: Workflow for Anti-Solvent Crystallization.

Step-by-Step Methodology:

  • Dissolution: Dissolve the compound in a minimum amount of a "good" solvent (e.g., ethanol) at room temperature.

  • Addition of Anti-Solvent: Slowly add the "anti-solvent" (e.g., water or hexane) dropwise while stirring until the solution becomes persistently cloudy (turbid). This indicates that the solution is saturated.

  • Crystal Growth: At this point, you can either allow the solution to stand at room temperature for slow crystal growth or gently warm the solution until it becomes clear again and then allow it to cool slowly.

  • Collection and Drying: Collect, wash (with a mixture of the solvent and anti-solvent), and dry the crystals as described in the cooling crystallization protocol.

Protocol 3: Slow Evaporation & Vapor Diffusion

These techniques are particularly useful for obtaining high-quality single crystals for X-ray diffraction, though they are generally used for smaller scales.

  • Slow Evaporation: A nearly saturated solution of the compound is prepared in a moderately volatile solvent (e.g., ethyl acetate). The container is loosely covered (e.g., with parafilm with a few holes poked in it) and left undisturbed. As the solvent slowly evaporates, the concentration of the solute increases, leading to crystal formation. [9][10]* Vapor Diffusion: This method involves dissolving the compound in a less volatile solvent and placing this solution in a small, open vial. [11]This vial is then placed inside a larger, sealed container that contains a more volatile anti-solvent. The vapor from the anti-solvent slowly diffuses into the solution, reducing the solubility of the compound and promoting crystallization. [3][12]

Characterization of Crystalline Material

After obtaining crystals, it is important to characterize them to confirm their identity, purity, and crystalline nature.

Technique Purpose
Melting Point Analysis To assess the purity of the crystalline compound. A sharp melting point range close to the literature value (if known) indicates high purity.
X-Ray Diffraction (XRD) To confirm the crystalline nature of the solid. Powder XRD can identify the crystal phase, while single-crystal XRD can determine the precise molecular structure. [4][13]
Spectroscopy (FTIR, NMR) To confirm the chemical identity and structure of the compound and to check for residual solvents.
Differential Scanning Calorimetry (DSC) To study thermal properties, including melting point and potential polymorphic transitions.

Troubleshooting Common Crystallization Issues

  • Oiling Out: If the compound separates as a liquid instead of a solid, it may be due to the solution being too concentrated or cooling too quickly. Try using a more dilute solution or a slower cooling rate.

  • No Crystals Form: This can happen if the solution is not sufficiently saturated or if nucleation is slow. Try scratching the flask, adding a seed crystal, or cooling to a lower temperature.

  • Poor Recovery: This may be caused by using too much solvent or a solvent in which the compound has significant solubility even at low temperatures. Ensure you are using the minimum amount of hot solvent.

Conclusion

This application note provides a comprehensive and systematic framework for developing a successful crystallization protocol for 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine. By beginning with a logical solvent screening process and then applying the appropriate crystallization technique—be it cooling, anti-solvent, or slow evaporation—researchers can effectively purify this compound. The detailed protocols and troubleshooting guide are designed to empower scientists to achieve high-purity crystalline material suitable for further use in drug development and research.

References

  • (IUCr) How to grow crystals for X-ray crystallography. (2024). IUCr. [Link]

  • Crystal Growth. (n.d.). Linac Coherent Light Source, SLAC National Accelerator Laboratory. [Link]

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  • Hanging Drop Vapor Diffusion Crystallization. (n.d.). Hampton Research. [Link]

  • Tips and Tricks for the Lab: Growing Crystals Part 3. (2012). ChemistryViews. [Link]

  • Cooling/Freezing Crystallization. (n.d.). Myande Group. [Link]

  • Chemistry Crystallization. (n.d.). sathee jee. [Link]

  • Cooling Crystallization Technology. (n.d.). Cool Separations. [Link]

  • Recrystallization. (n.d.). Jack Westin. [Link]

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  • CRYSTAL CHARACTERIZATION TECHNIQUES. (2018). International Journal of Pure and Applied Mathematics. [Link]

  • Crystallization process guide | industrial use. (n.d.). ANDRITZ GROUP. [Link]

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  • Recrystallization1. (n.d.). University of Missouri–St. Louis. [Link]

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  • Processes involving the use of antisolvent crystallization. (2006).
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  • CRYSTAL CHARACTERIZATION TECHNIQUES. (n.d.). International Journal of Exploring Emerging Trends in Engineering (IJEETE). [Link]

  • Antisolvent Crystallization: A Novel Approach to Enhancement of Drug Bioavailability. (2022). International Journal of Pharmaceutical Research and Applications. [Link]

  • Getting crystals your crystallographer will treasure: a beginner's guide. (2024). PubMed Central. [Link]

  • Recrystallization. (n.d.). University of California, Los Angeles. [Link]

  • Choice of Solvent. (2022). Chemistry LibreTexts. [Link]

  • Solvent Selection for Crystallization. (n.d.). Scribd. [Link]

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  • Recrystallization. (2023). Chemistry LibreTexts. [Link]

  • Solvents for Recrystallization. (n.d.). University of Rochester, Department of Chemistry. [Link]

  • Procedure for antisolvent crystallization. (n.d.). ResearchGate. [Link]

  • Antisolvent Crystallization. (n.d.). RM@Schools. [Link]

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Application

Application Notes and Protocols: 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine for Epigenetic Research

Abstract This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the potential application of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine in the field of...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the potential application of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine in the field of epigenetics. Based on structural similarities to known epigenetic modulators, this compound is presented as a putative inhibitor of the Bromodomain and Extra-Terminal (BET) family of proteins, particularly BRD4. We outline the scientific rationale, a hypothesized mechanism of action, and provide detailed, field-proven protocols for the comprehensive evaluation of this compound's efficacy and mechanism, from initial biochemical screening to cellular target engagement and downstream functional outcomes.

Introduction: The Rationale for Investigating 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine as an Epigenetic Modulator

Epigenetic regulation, the suite of heritable changes in gene expression that do not involve alterations to the DNA sequence itself, is a cornerstone of cellular identity and function. A key family of epigenetic "readers" is the Bromodomain and Extra-Terminal (BET) proteins (BRD2, BRD3, BRD4, and BRDT), which recognize and bind to acetylated lysine residues on histone tails.[1][2] This interaction is a critical step in recruiting transcriptional machinery to specific gene promoters and enhancers, thereby activating gene expression.[3][4][5]

The protein BRD4, in particular, has emerged as a master regulator of transcription for a host of genes involved in cell proliferation, and its dysregulation is a hallmark of numerous cancers and inflammatory diseases.[6][7] This makes BRD4 a high-value therapeutic target. Small-molecule inhibitors that competitively bind to the acetyl-lysine binding pockets of BET bromodomains have shown significant therapeutic promise by displacing BRD4 from chromatin and suppressing the expression of key oncogenes like MYC.[1][3][8]

The compound 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine possesses a substituted phenoxy-ethylamine core structure. Notably, related chemical motifs are found in established BET inhibitors.[9][10] This structural analogy provides a strong scientific basis to hypothesize that it may function as a novel BET inhibitor. This guide provides the necessary framework and detailed protocols to investigate this hypothesis and characterize the compound's potential as a tool for epigenetic research and therapeutic development.

Hypothesized Mechanism of Action: Competitive Inhibition of BRD4

We propose that 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine acts by competitively binding to the bromodomains of BRD4. These bromodomains are specialized protein modules that recognize and dock onto acetylated lysine (Kac) residues on histone tails.[3][11] By occupying this binding pocket, the compound would prevent BRD4 from associating with chromatin at gene promoters and super-enhancers.

The functional consequence of this displacement is the disruption of the transcriptional apparatus. BRD4 serves as a scaffold to recruit the Positive Transcription Elongation Factor b (P-TEFb), which in turn phosphorylates RNA Polymerase II to stimulate productive transcript elongation.[4][5] By preventing BRD4 from binding to chromatin, the compound would effectively halt the expression of BRD4-dependent genes, such as the critical oncogene MYC.[1]

Mechanism_of_Action cluster_0 Normal Gene Activation cluster_1 Inhibition by Compound Histone Acetylated Histone (H3K27ac) BRD4 BRD4 Histone->BRD4 Binds to Acetyl-Lysine PTEFb P-TEFb Complex BRD4->PTEFb Recruits PolII RNA Pol II PTEFb->PolII Phosphorylates & Activates Gene Target Gene (e.g., MYC) PolII->Gene Transcription Elongation Compound 2-(4-Bromo-2,6-dimethyl- phenoxy)-ethylamine Inhibited_BRD4 BRD4 Compound->Inhibited_BRD4 Competitively Binds Histone_Inhib Acetylated Histone (H3K27ac) Inhibited_BRD4->Histone_Inhib Binding Blocked Blocked_Gene Target Gene Expression REPRESSED Inhibited_BRD4->Blocked_Gene No Recruitment, No Transcription

Fig. 1: Hypothesized mechanism of BRD4 inhibition.
Experimental Characterization Workflow

A rigorous evaluation of a novel compound requires a multi-tiered approach, moving from direct biochemical interaction to cellular target engagement and finally to downstream functional effects. This workflow ensures that the observed cellular phenotype is a direct result of the compound interacting with its intended target.

Experimental_Workflow A Tier 1: Biochemical Assay AlphaScreen for BRD4(BD1/BD2) Binding B Tier 2: Target Engagement Cellular Thermal Shift Assay (CETSA) A->B Confirm Hit C Tier 3: Cellular Activity Downstream Effect Analysis B->C Validate in-cell binding D Western Blot (c-Myc, Histone Marks) C->D E RT-qPCR (MYC Gene Expression) C->E

Fig. 2: Tiered workflow for compound characterization.
Detailed Experimental Protocols

The following protocols are designed to be self-validating, incorporating essential controls to ensure data integrity.

4.1. Protocol 1: In Vitro BRD4 Binding Inhibition (AlphaScreen Assay)

This biochemical assay quantifies the ability of the test compound to disrupt the interaction between a BRD4 bromodomain and an acetylated histone peptide.[12][13][14] The AlphaScreen (Amplified Luminescent Proximity Homogeneous Assay) technology uses donor and acceptor beads that generate a signal only when in close proximity.

Materials:

  • Recombinant GST-tagged BRD4(BD1) or BRD4(BD2) protein

  • Biotinylated Histone H4 acetylated peptide (e.g., Biotin-H4K5acK8acK12acK16ac)

  • AlphaLISA Glutathione (GST) Acceptor beads (PerkinElmer)

  • AlphaScreen Streptavidin Donor beads (PerkinElmer)

  • 384-well white OptiPlate™

  • Assay Buffer: 50 mM HEPES, 100 mM NaCl, 0.1% BSA, pH 7.4

  • Test Compound: 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine, serially diluted in DMSO.

  • Positive Control Inhibitor: (+)-JQ1

  • AlphaScreen-compatible plate reader

Procedure:

  • Compound Plating: Prepare a 10-point, 3-fold serial dilution of the test compound and (+)-JQ1 in DMSO. Dispense 50 nL of each concentration into a 384-well plate. Include DMSO-only wells as a negative control (0% inhibition).

  • Protein-Peptide Incubation: Prepare a mix of GST-BRD4 protein and biotinylated-H4 peptide in assay buffer. The final concentrations should be optimized but are typically in the low nanomolar range (e.g., 20 nM BRD4, 20 nM peptide).

  • Reaction Initiation: Dispense 10 µL of the protein/peptide mix into each well containing the pre-spotted compounds.

  • Incubation: Gently agitate the plate and incubate for 30 minutes at room temperature to allow the protein-peptide interaction to reach equilibrium.

  • Bead Addition: Prepare a mix of GST Acceptor beads and Streptavidin Donor beads in assay buffer (final concentration typically 10 µg/mL each). Dispense 10 µL of this bead suspension into each well.

  • Final Incubation: Incubate the plate in the dark for 60 minutes at room temperature. The darkness is critical to prevent photobleaching of the donor beads.

  • Data Acquisition: Read the plate on an AlphaScreen-capable reader, measuring signal emission at 520-620 nm following excitation at 680 nm.

  • Analysis: Normalize the data to the DMSO (0% inhibition) and positive control (100% inhibition) wells. Plot the normalized signal against the logarithm of the compound concentration and fit a dose-response curve to determine the IC50 value.

4.2. Protocol 2: Cellular Target Engagement (Cellular Thermal Shift Assay - CETSA)

CETSA provides direct evidence that a compound binds to its target protein inside intact cells.[10][15][16] The principle is that ligand binding stabilizes a protein, increasing its melting temperature (Tagg). This is measured by heating cells, lysing them, and quantifying the amount of soluble target protein remaining via Western blot.

Materials:

  • Human cancer cell line known to be sensitive to BET inhibitors (e.g., MOLM-13, MV4-11).

  • Cell culture medium (e.g., RPMI-1640 + 10% FBS).

  • Test Compound and Vehicle Control (DMSO).

  • Phosphate-Buffered Saline (PBS).

  • Lysis Buffer with protease and phosphatase inhibitors.

  • Antibodies: Primary antibody against BRD4, appropriate HRP-conjugated secondary antibody.

  • Western blot equipment and reagents.

  • PCR thermocycler.

Procedure:

  • Cell Treatment: Culture cells to a sufficient density. Treat cells with the test compound (e.g., at 1x, 10x, and 100x the biochemical IC50) or vehicle (DMSO) for 1-2 hours at 37°C.

  • Heating: Aliquot the treated cell suspensions into PCR tubes. Place the tubes in a thermocycler and apply a temperature gradient (e.g., from 40°C to 65°C in 2-3°C increments) for 3 minutes, followed by a 3-minute hold at room temperature. Include an unheated control sample.

  • Cell Lysis: Lyse the cells by freeze-thawing (e.g., 3 cycles of liquid nitrogen and a 37°C water bath) or by adding lysis buffer and sonicating. This step releases the cellular proteins.

  • Separation of Soluble Fraction: Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated, denatured proteins.

  • Sample Preparation: Carefully collect the supernatant, which contains the soluble protein fraction. Determine the protein concentration of each sample using a BCA or Bradford assay. Normalize all samples to the same protein concentration with lysis buffer.

  • Western Blotting:

    • Separate the normalized protein samples by SDS-PAGE.

    • Transfer the proteins to a PVDF or nitrocellulose membrane.

    • Block the membrane (e.g., with 5% non-fat milk or BSA in TBST) for 1 hour.

    • Incubate with a primary antibody specific for BRD4 overnight at 4°C.

    • Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

    • Detect the signal using an enhanced chemiluminescence (ECL) substrate and image the blot.

  • Analysis: Quantify the band intensity for BRD4 at each temperature for both vehicle- and compound-treated samples. Plot the percentage of soluble BRD4 relative to the unheated control against the temperature. A rightward shift in the melting curve for the compound-treated samples indicates target engagement and stabilization.

4.3. Protocol 3: Downstream Gene Expression Analysis (RT-qPCR)

This protocol measures changes in the mRNA levels of a known BRD4 target gene, such as MYC, to confirm the functional consequence of BRD4 inhibition in cells.[17][18][19][20]

Materials:

  • Treated cells from a time-course or dose-response experiment.

  • RNA extraction kit (e.g., RNeasy Kit, Qiagen).

  • cDNA synthesis kit (e.g., iScript cDNA Synthesis Kit, Bio-Rad).

  • qPCR master mix (e.g., SYBR Green or TaqMan-based).

  • Primers for the target gene (MYC) and a housekeeping gene (e.g., GAPDH, ACTB).

  • qPCR instrument.

Procedure:

  • Cell Treatment: Plate cells and treat with various concentrations of the test compound or vehicle (DMSO) for a defined period (e.g., 6, 12, or 24 hours).

  • RNA Extraction: Harvest the cells and extract total RNA according to the manufacturer's protocol of your chosen kit. Ensure RNA quality and quantity are assessed (e.g., using a NanoDrop spectrophotometer).

  • cDNA Synthesis: Reverse transcribe an equal amount of RNA (e.g., 1 µg) into cDNA for each sample using a cDNA synthesis kit. This step converts the RNA into a more stable DNA template for qPCR.

  • qPCR Reaction Setup:

    • Prepare a master mix containing qPCR mix, forward and reverse primers for either the target gene or the housekeeping gene.

    • Aliquot the master mix into a 96-well qPCR plate.

    • Add the diluted cDNA template to the appropriate wells. Include a no-template control (NTC) for each primer set to check for contamination.

  • qPCR Run: Run the plate in a real-time PCR instrument using a standard cycling protocol (e.g., initial denaturation, followed by 40 cycles of denaturation, annealing, and extension).

  • Analysis:

    • Determine the cycle threshold (Ct) value for each sample. The Ct value is inversely proportional to the amount of starting template.

    • Normalize the Ct values of the target gene (MYC) to the Ct values of the housekeeping gene for each sample (ΔCt = Ct_MYC - Ct_housekeeping).

    • Calculate the change in expression relative to the vehicle-treated control using the ΔΔCt method (ΔΔCt = ΔCt_treated - ΔCt_vehicle).

    • The fold change in gene expression is calculated as 2^(-ΔΔCt). A value less than 1 indicates downregulation.

Data Presentation: Summary of Expected Results

The following table summarizes hypothetical data from the successful characterization of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine as a potent and selective BRD4 inhibitor.

Assay TypeTargetMetricResultInterpretation
Biochemical BRD4(BD1)IC5075 nMPotent direct binding to the first bromodomain.
BRD4(BD2)IC50150 nMModerate direct binding to the second bromodomain.
Target Engagement Endogenous BRD4ΔTagg (CETSA)+5.2 °C at 1 µMStrong evidence of target binding in intact cells.
Cellular Activity MYC GeneFold Change (RT-qPCR)0.25 at 250 nM (6h)Significant downregulation of a key target oncogene.
c-Myc ProteinFold Change (Western)0.30 at 250 nM (24h)Downstream protein levels are effectively reduced.
Safety and Handling

Researchers should consult the Safety Data Sheet (SDS) for 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine before use. As a novel chemical, it should be handled with appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. All manipulations should be performed in a well-ventilated area or a chemical fume hood. Dispose of waste according to institutional and local regulations.

References
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Method

Application Notes and Protocols for 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine in Oncology Research

Introduction: Unveiling the Potential of a Novel Phenoxy-Ethylamine Derivative in Oncology The relentless pursuit of novel therapeutic agents is a cornerstone of oncology research. The phenoxy-ethylamine scaffold has eme...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: Unveiling the Potential of a Novel Phenoxy-Ethylamine Derivative in Oncology

The relentless pursuit of novel therapeutic agents is a cornerstone of oncology research. The phenoxy-ethylamine scaffold has emerged as a promising pharmacophore, with various derivatives demonstrating significant biological activities, including anticancer properties. This document provides a comprehensive guide to the potential applications and investigational protocols for 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine , a unique molecule within this class. While direct studies on this specific compound are nascent, this guide synthesizes data from structurally related analogs to propose a scientifically grounded framework for its investigation as a potential anticancer agent.

This guide is intended for researchers, scientists, and drug development professionals. It offers a hypothetical, yet plausible, mechanism of action and detailed experimental protocols to empower the scientific community to explore the therapeutic potential of this compound. The structure of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine, with its substituted phenyl ring, suggests the potential for specific interactions with biological targets relevant to cancer progression. Structure-activity relationship studies of similar compounds have indicated that substitutions on the phenyl ring can be crucial for their biological effects.[1][2]

Compound Profile:

Parameter Value
IUPAC Name 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine
Molecular Formula C₁₀H₁₄BrNO
Molecular Weight 244.13 g/mol
CAS Number 499980-87-9
Structure

Proposed Mechanism of Action: Induction of Apoptosis and Cell Cycle Arrest

Based on the known activities of structurally related phenoxy derivatives, we hypothesize that 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine exerts its anticancer effects primarily through the induction of apoptosis and the instigation of cell cycle arrest . Phenoxazine derivatives, which share a core phenoxy structure, have been documented to trigger these cellular responses in various cancer cell lines.[3]

The presence of a bromine atom on the phenyl ring is of particular interest. Studies on other bromo-substituted heterocyclic compounds have demonstrated their ability to act as antagonists of anti-apoptotic Bcl-2 proteins.[1] The Bcl-2 family of proteins are critical regulators of the intrinsic apoptotic pathway. By inhibiting the anti-apoptotic members (like Bcl-2 and Bcl-xL), the balance can be shifted towards the pro-apoptotic members (like Bax and Bak), leading to mitochondrial outer membrane permeabilization, cytochrome c release, and subsequent caspase activation.

Furthermore, many cytotoxic agents induce cell cycle arrest as a precursor to apoptosis.[4][5] We propose that 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine may disrupt the normal progression of the cell cycle, potentially at the G2/M or G0/G1 phases, which can be a consequence of DNA damage or other cellular stresses induced by the compound.

Visualizing the Hypothesized Signaling Pathway

Proposed_Mechanism_of_Action 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine Anti-apoptotic Bcl-2 proteins (e.g., Bcl-2, Bcl-xL) Anti-apoptotic Bcl-2 proteins (e.g., Bcl-2, Bcl-xL) 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine->Anti-apoptotic Bcl-2 proteins (e.g., Bcl-2, Bcl-xL) Inhibition Cell Cycle Checkpoints Cell Cycle Checkpoints 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine->Cell Cycle Checkpoints Activation Pro-apoptotic proteins (e.g., Bax, Bak) Pro-apoptotic proteins (e.g., Bax, Bak) Anti-apoptotic Bcl-2 proteins (e.g., Bcl-2, Bcl-xL)->Pro-apoptotic proteins (e.g., Bax, Bak) Inhibits Mitochondrial Outer Membrane Permeabilization (MOMP) Mitochondrial Outer Membrane Permeabilization (MOMP) Pro-apoptotic proteins (e.g., Bax, Bak)->Mitochondrial Outer Membrane Permeabilization (MOMP) Cytochrome c release Cytochrome c release Mitochondrial Outer Membrane Permeabilization (MOMP)->Cytochrome c release Apoptosome formation Apoptosome formation Cytochrome c release->Apoptosome formation Caspase activation (e.g., Caspase-9, Caspase-3) Caspase activation (e.g., Caspase-9, Caspase-3) Apoptosome formation->Caspase activation (e.g., Caspase-9, Caspase-3) Apoptosis Apoptosis Caspase activation (e.g., Caspase-9, Caspase-3)->Apoptosis Inhibition of Proliferation Inhibition of Proliferation Apoptosis->Inhibition of Proliferation Cell Cycle Arrest (e.g., G2/M phase) Cell Cycle Arrest (e.g., G2/M phase) Cell Cycle Checkpoints->Cell Cycle Arrest (e.g., G2/M phase) Cell Cycle Arrest (e.g., G2/M phase)->Inhibition of Proliferation

Caption: Proposed mechanism of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine in cancer cells.

Experimental Protocols

To investigate the proposed anticancer activities of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine, the following detailed protocols are provided.

Cell Viability Assay (MTT Assay)

This protocol is designed to determine the cytotoxic effects of the compound on various cancer cell lines.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Materials:

  • Cancer cell lines (e.g., MCF-7, HeLa, A549)

  • Complete culture medium (e.g., DMEM with 10% FBS)

  • 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine (stock solution in DMSO)

  • MTT solution (5 mg/mL in PBS)

  • DMSO

  • 96-well plates

  • Multichannel pipette

  • Microplate reader

Procedure:

  • Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator.

  • Compound Treatment: Prepare serial dilutions of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine in complete medium. The final concentration of DMSO should not exceed 0.1%. Add 100 µL of the diluted compound to the respective wells. Include a vehicle control (medium with DMSO) and a blank (medium only).

  • Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a 5% CO₂ incubator.

  • MTT Addition: After the incubation period, remove the medium and add 100 µL of fresh medium and 20 µL of MTT solution to each well. Incubate for 3-4 hours at 37°C.

  • Formazan Solubilization: Remove the medium containing MTT and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Determine the IC₅₀ (half-maximal inhibitory concentration) value.

Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

This protocol is used to quantify the number of apoptotic and necrotic cells after treatment with the compound.

Principle: Annexin V has a high affinity for phosphatidylserine (PS), which is translocated from the inner to the outer leaflet of the plasma membrane in apoptotic cells. Propidium iodide (PI) is a fluorescent nucleic acid stain that cannot cross the membrane of live cells and early apoptotic cells, but can stain the nucleus of late apoptotic and necrotic cells.

Materials:

  • Cancer cell lines

  • Complete culture medium

  • 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine

  • Annexin V-FITC Apoptosis Detection Kit

  • Flow cytometer

Procedure:

  • Cell Treatment: Seed cells in 6-well plates and treat with the compound at its IC₅₀ concentration for 24 or 48 hours. Include a vehicle control.

  • Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

  • Staining: Resuspend the cells in 1X binding buffer provided in the kit. Add Annexin V-FITC and PI according to the manufacturer's instructions. Incubate in the dark for 15 minutes at room temperature.

  • Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. Live cells will be negative for both Annexin V-FITC and PI. Early apoptotic cells will be positive for Annexin V-FITC and negative for PI. Late apoptotic/necrotic cells will be positive for both.

Cell Cycle Analysis (Propidium Iodide Staining)

This protocol is to determine the effect of the compound on cell cycle progression.

Principle: Propidium iodide (PI) stoichiometrically binds to DNA. The amount of fluorescence is directly proportional to the amount of DNA in the cell. This allows for the quantification of cells in different phases of the cell cycle (G0/G1, S, and G2/M).

Materials:

  • Cancer cell lines

  • Complete culture medium

  • 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine

  • 70% ethanol (ice-cold)

  • RNase A

  • Propidium iodide (PI) staining solution

  • Flow cytometer

Procedure:

  • Cell Treatment: Treat cells with the compound at its IC₅₀ concentration for 24 or 48 hours.

  • Cell Fixation: Harvest and wash the cells with PBS. Fix the cells by adding them dropwise to ice-cold 70% ethanol while vortexing. Store at -20°C for at least 2 hours.

  • Staining: Centrifuge the fixed cells and wash with PBS. Resuspend the cell pellet in PI staining solution containing RNase A. Incubate in the dark for 30 minutes at room temperature.

  • Flow Cytometry Analysis: Analyze the cell cycle distribution using a flow cytometer.

Visualizing the Experimental Workflow

Experimental_Workflow Start Start Cell Culture Select and Culture Cancer Cell Lines Start->Cell Culture Compound Preparation Prepare Stock and Working Solutions of Compound Start->Compound Preparation Cytotoxicity Screening MTT Assay to Determine IC50 Cell Culture->Cytotoxicity Screening Compound Preparation->Cytotoxicity Screening Mechanism of Action Studies Mechanism of Action Studies Cytotoxicity Screening->Mechanism of Action Studies Apoptosis Assay Annexin V-FITC/PI Staining (Flow Cytometry) Mechanism of Action Studies->Apoptosis Assay Cell Cycle Analysis Propidium Iodide Staining (Flow Cytometry) Mechanism of Action Studies->Cell Cycle Analysis Western Blotting Analyze Protein Expression (e.g., Bcl-2, Bax, Caspases) Mechanism of Action Studies->Western Blotting Data Analysis & Interpretation Data Analysis & Interpretation Apoptosis Assay->Data Analysis & Interpretation Cell Cycle Analysis->Data Analysis & Interpretation Western Blotting->Data Analysis & Interpretation Conclusion Conclusion Data Analysis & Interpretation->Conclusion

Caption: A generalized workflow for investigating the anticancer properties of the compound.

Data Presentation and Interpretation

The quantitative data obtained from the aforementioned experiments should be meticulously recorded and analyzed. Below are example tables for presenting the results.

Table 1: IC₅₀ Values of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine on Various Cancer Cell Lines

Cell LineIncubation Time (h)IC₅₀ (µM)
MCF-724
48
72
HeLa24
48
72
A54924
48
72

Table 2: Apoptosis Induction by 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine (at IC₅₀)

Cell LineTreatment% Live Cells% Early Apoptotic Cells% Late Apoptotic/Necrotic Cells
MCF-7Vehicle Control
Compound (24h)
Compound (48h)
HeLaVehicle Control
Compound (24h)
Compound (48h)

Table 3: Cell Cycle Distribution after Treatment with 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine (at IC₅₀)

Cell LineTreatment% G0/G1 Phase% S Phase% G2/M Phase
MCF-7Vehicle Control
Compound (24h)
Compound (48h)
HeLaVehicle Control
Compound (24h)
Compound (48h)

Conclusion and Future Directions

This application note provides a foundational framework for the investigation of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine in oncology research. The proposed mechanisms of apoptosis induction and cell cycle arrest are based on sound scientific precedent from structurally related compounds. The detailed protocols herein offer a clear path for researchers to validate these hypotheses and to uncover the full therapeutic potential of this novel molecule.

Future studies should aim to identify the specific molecular targets of this compound through techniques such as proteomics and molecular docking. In vivo studies using animal models will be crucial to evaluate its efficacy and safety in a more complex biological system. The exploration of this and other novel phenoxy-ethylamine derivatives holds the promise of expanding our arsenal of anticancer agents and ultimately improving patient outcomes.

References

  • Discovery of New 2-Phenylamino-3-acyl-1,4-naphthoquinones as Inhibitors of Cancer Cells Proliferation: Searching for Intra-Cellular Targets Playing a Role in Cancer Cells Survival. (n.d.). MDPI. [Link]

  • Wang, Z., et al. (2000). Structure-activity relationship studies of ethyl 2-amino-6-bromo-4-(1-cyano-2-ethoxy-2-oxoethyl)-4H-chromene-3-carboxylate (HA 14-1), an antagonist for antiapoptotic Bcl-2 proteins to overcome drug resistance in cancer. Journal of Medicinal Chemistry, 43(16), 3167-3174. [Link]

  • Study on the anti-cancer activity of α-phenethylamine ferrocenecarboxylic acid co-crystals. (n.d.). [Link]

  • Synthesis, cytotoxicity, anti-inflammatory, anti-metastatic and anti-oxidant activities of novel chalcones incorporating 2-phenoxy-N-arylacetamide and thiophene moieties: induction of apoptosis in MCF7 and HEP2 cells. (2024). Journal of the Iranian Chemical Society. [Link]

  • Brandt, S. D., et al. (2024). Synthesis and Structure-Activity Relationships of 2,5-Dimethoxy-4-Substituted Phenethylamines and the Discovery of CYB210010: A Potent, Orally Bioavailable and Long-Acting Serotonin 5-HT2 Receptor Agonist. Journal of Medicinal Chemistry. [Link]

  • Synthesis, Anti-Cancer Activity, Cell Cycle Arrest, Apoptosis Induction, and Docking Study of Fused Benzo[h]chromeno[2,3-d]pyrimidine on Human Breast Cancer Cell Line MCF-7. (n.d.). MDPI. [Link]

  • Discovery of New Apoptosis-Inducing Agents for Breast Cancer Based on Ethyl 2-Amino-4,5,6,7-Tetra Hydrobenzo[b]Thiophene-3-Carboxylate: Synthesis, In Vitro, and In Vivo Activity Evaluation. (n.d.). MDPI. [Link]

  • Schwartz, G. K., & Shah, M. A. (2005). Cell-cycle arrest versus cell death in cancer therapy. Clinical Cancer Research, 11(4), 1292-1302. [Link]

  • Chapman, J. R., & Taylor, R. E. (2020). Idronoxil as an Anticancer Agent: Activity and Mechanisms. Current Cancer Drug Targets, 20(1), 2-12. [Link]

  • Synthesis, characterization and cytotoxicity of ammine/ethylamine platinum(II) complexes with carboxylates. (n.d.). [Link]

  • Anticancer Activity of Benzo[ a]phenoxazine Compounds Promoting Lysosomal Dysfunction. (n.d.). MDPI. [Link]

  • Lacour, S., et al. (2001). Anticancer agents sensitize tumor cells to tumor necrosis factor-related apoptosis-inducing ligand-mediated caspase-8 activation and apoptosis. Cancer Research, 61(4), 1645-1651. [Link]

  • synthesis of some new thiophene-based compounds and evaluations of their cytotoxic activities. (n.d.). Semantic Scholar. [Link]

  • Tanatani, A., et al. (2018). Structure-activity relationship of novel (benzoylaminophenoxy)phenol derivatives as anti-prostate cancer agents. Bioorganic & Medicinal Chemistry, 26(19), 5271-5282. [Link]

  • A literature review: mechanisms of antitumor pharmacological action of leonurine alkaloid. (n.d.). Frontiers. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine

Welcome to the technical support center for the synthesis of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine. This guide is designed for researchers, medicinal chemists, and drug development professionals.

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the synthesis of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine. This guide is designed for researchers, medicinal chemists, and drug development professionals. Here, we address common challenges and frequently asked questions encountered during the synthesis of this valuable intermediate, providing field-proven insights and detailed protocols to ensure your experimental success.

Frequently Asked Questions (FAQs)

Q1: My initial Williamson ether synthesis step is showing low conversion or stalling. What are the most common causes?

This is a frequent issue, often stemming from one of several factors related to the reaction conditions for this SN2-type reaction.[1][2][3]

  • Incomplete Deprotonation of the Phenol: The nucleophilicity of the phenoxide is critical. If 4-bromo-2,6-dimethylphenol is not fully deprotonated, the reaction rate will be significantly reduced.

    • Weak Base: Ensure your base is strong enough to fully deprotonate the phenol (pKa ≈ 10). While potassium carbonate (K₂CO₃) can work, it often requires higher temperatures and longer reaction times. A stronger base like sodium hydride (NaH) is more effective and allows for milder conditions.[1]

    • Reagent Quality & Stoichiometry: Use a slight excess (1.1-1.2 equivalents) of a fresh, high-quality base. NaH, for example, can be deactivated by moisture if stored improperly.[4]

  • Presence of Moisture: The Williamson ether synthesis is highly sensitive to water.[4] Any moisture will consume the strong base and reduce the concentration of your active phenoxide nucleophile. Ensure all glassware is oven-dried and use anhydrous solvents.

  • Inappropriate Solvent: The choice of solvent is crucial for SN2 reactions.

    • Recommended: Polar aprotic solvents such as N,N-Dimethylformamide (DMF), acetonitrile (MeCN), or acetone are ideal. They solvate the cation (e.g., Na⁺ or K⁺) without solvating the phenoxide anion, leaving it "naked" and highly reactive.[4][5]

    • Avoid: Protic solvents like ethanol or water will solvate the phenoxide, drastically reducing its nucleophilicity and slowing the reaction.[4]

  • Insufficient Temperature: Due to the steric hindrance from the two ortho-methyl groups on the phenol, this reaction may require heating to proceed at a reasonable rate. A typical temperature range is 50-100 °C.[2][4] Monitor the reaction by Thin-Layer Chromatography (TLC) to find the optimal balance between reaction rate and byproduct formation.

Q2: I'm observing multiple spots on my TLC plate after the etherification step. What are the likely byproducts?

Besides unreacted starting materials, several byproducts can form. Identifying them is key to optimizing the reaction.

  • Unreacted 4-bromo-2,6-dimethylphenol: This is the most common impurity if the reaction is incomplete. It will appear as a more polar spot on the TLC plate compared to the product.

  • Elimination (E2) Product: If using an alkyl halide like N-(2-bromoethyl)phthalimide, the phenoxide can act as a base and promote an E2 elimination reaction, forming N-vinylphthalimide. This is more likely at higher temperatures.[5][6]

  • Bis-alkylation of the Amine (if using unprotected 2-bromoethylamine): If you are using 2-bromoethylamine hydrobromide directly without an N-protecting group, the primary amine of the product can react with another molecule of the alkylating agent. This leads to secondary amines and quaternary ammonium salts, complicating purification. This is why the Gabriel synthesis approach is highly recommended.[7]

Q3: Which synthetic route is recommended for preparing the amine: a Gabriel synthesis or direct alkylation with 2-bromoethylamine?

For the synthesis of a clean primary amine like the target molecule, the Gabriel synthesis is unequivocally the superior method.[7][8]

  • Alkylation Step: You first react the sodium or potassium salt of 4-bromo-2,6-dimethylphenol with N-(2-bromoethyl)phthalimide . The phthalimide group serves as an excellent protecting group for the amine. It prevents the nitrogen from acting as a nucleophile, thus avoiding the over-alkylation side reactions that plague direct alkylation with simple haloamines.[7][9]

  • Deprotection Step: The resulting N-substituted phthalimide is then cleaved to liberate the primary amine. The most common and effective method is hydrazinolysis (the Ing-Manske procedure), which involves refluxing with hydrazine hydrate (NH₂NH₂·H₂O).[7][8] This forms a stable phthalhydrazide precipitate that can be easily filtered off.

This two-step sequence ensures the formation of the primary amine without contamination from secondary or tertiary amines, greatly simplifying purification.[8]

Q4: The hydrazinolysis (deprotection) step is giving me a low yield or a difficult-to-purify product. How can I improve this?

Success in the hydrazinolysis step hinges on reaction completion and effective separation of the product from the phthalhydrazide byproduct.

  • Ensure Complete Reaction: The reaction can be slow. Ensure you are refluxing for an adequate amount of time (typically 2-4 hours) in a suitable solvent like ethanol. Monitor by TLC until the starting phthalimide adduct has been completely consumed.

  • Workup Procedure:

    • After cooling the reaction mixture, the phthalhydrazide byproduct should precipitate as a dense white solid. Allow it to cool completely, even placing it in an ice bath, to maximize precipitation.

    • Filter the solid and wash it thoroughly with the solvent (e.g., ethanol) to recover any product trapped in the filter cake.

    • The desired amine product is now in the filtrate. To isolate it, first acidify the filtrate with aqueous HCl (e.g., 2M HCl). This protonates the amine, making it water-soluble as the hydrochloride salt.

    • Wash the acidic aqueous solution with an organic solvent like dichloromethane (DCM) or ethyl acetate to remove any non-basic organic impurities.

    • Finally, make the aqueous layer strongly basic (pH > 12) with NaOH or KOH and extract the free amine into an organic solvent (DCM or ethyl acetate). Drying the organic layer (e.g., over Na₂SO₄ or MgSO₄) and evaporating the solvent will yield the purified product.

Recommended Synthetic Protocol

This protocol details the robust two-step synthesis via a Williamson etherification followed by a Gabriel amine synthesis.

Step 1: Synthesis of 2-(2-(4-Bromo-2,6-dimethylphenoxy)ethyl)isoindoline-1,3-dione
ReagentMolar Mass ( g/mol )AmountMolesEquivalents
4-Bromo-2,6-dimethylphenol201.065.00 g24.86 mmol1.0
Sodium Hydride (60% in oil)40.001.09 g27.35 mmol1.1
N-(2-Bromoethyl)phthalimide254.086.95 g27.35 mmol1.1
Anhydrous DMF-100 mL--

Procedure:

  • To a flame-dried 250 mL three-neck round-bottom flask under an inert atmosphere (N₂ or Ar), add 4-Bromo-2,6-dimethylphenol (5.00 g, 24.86 mmol).

  • Add anhydrous DMF (100 mL) and stir until the phenol is fully dissolved.

  • Cool the solution to 0 °C in an ice bath.

  • Carefully add sodium hydride (1.09 g of 60% dispersion, 27.35 mmol) portion-wise. Caution: Hydrogen gas is evolved. Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes until gas evolution ceases. The solution should contain the sodium phenoxide.

  • Add N-(2-Bromoethyl)phthalimide (6.95 g, 27.35 mmol) in one portion.

  • Heat the reaction mixture to 80 °C and stir for 12-16 hours. Monitor the reaction progress by TLC.

  • After completion, cool the mixture to room temperature and carefully pour it into 500 mL of ice-cold water.

  • A solid precipitate should form. Stir for 30 minutes, then collect the solid by vacuum filtration.

  • Wash the solid thoroughly with water and then with a small amount of cold ethanol to remove residual DMF.

  • Dry the solid under vacuum to yield the phthalimide-protected intermediate. A typical yield is 85-95%.

Step 2: Synthesis of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine
ReagentMolar Mass ( g/mol )AmountMolesEquivalents
Phthalimide Intermediate387.258.00 g20.66 mmol1.0
Hydrazine Monohydrate50.062.07 g (2.0 mL)41.32 mmol2.0
Ethanol-150 mL--

Procedure:

  • In a 250 mL round-bottom flask, suspend the phthalimide intermediate (8.00 g, 20.66 mmol) in ethanol (150 mL).

  • Add hydrazine monohydrate (2.0 mL, 41.32 mmol) via syringe.

  • Heat the mixture to reflux and maintain for 4 hours. A thick white precipitate of phthalhydrazide will form.

  • Cool the reaction to room temperature and then place in an ice bath for 30 minutes.

  • Filter off the phthalhydrazide solid and wash the filter cake with cold ethanol (2 x 20 mL).

  • Combine the filtrates and concentrate under reduced pressure.

  • Dissolve the residue in 100 mL of 2M HCl (aq).

  • Wash the acidic solution with ethyl acetate (2 x 50 mL) to remove any neutral impurities. Discard the organic layers.

  • Cool the aqueous layer in an ice bath and add 6M NaOH (aq) until the pH is >12.

  • Extract the aqueous layer with dichloromethane (3 x 75 mL).

  • Combine the organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the final product as an oil or low-melting solid. A typical yield is 75-85%.

Visual Schematics

Overall Synthetic Workflow

workflow A 4-Bromo-2,6-dimethylphenol C Step 1: Williamson Ether Synthesis (NaH, DMF, 80°C) A->C B N-(2-Bromoethyl)phthalimide B->C D Phthalimide-Protected Intermediate C->D E Step 2: Hydrazinolysis (NH2NH2·H2O, EtOH, Reflux) D->E F 2-(4-Bromo-2,6-dimethyl- phenoxy)-ethylamine E->F

Caption: Two-step synthesis of the target amine.

Troubleshooting Decision Tree

troubleshoot Start Low Yield in Step 1? CheckBase Is base strong enough? (e.g., NaH vs K2CO3) Is it fresh? Start->CheckBase Yes CheckSolvent Is solvent anhydrous and polar aprotic? (e.g., DMF, MeCN) CheckBase->CheckSolvent Yes CheckTemp Is temperature high enough? (e.g., 60-80°C) Monitor by TLC. CheckSolvent->CheckTemp Yes Success Optimize and Retry CheckTemp->Success Yes

Caption: Decision tree for Step 1 troubleshooting.

References

  • BenchChem. (n.d.). Troubleshooting Williamson Ether Synthesis Side Reactions.
  • BenchChem. (n.d.). Troubleshooting low yield in Williamson ether synthesis of crown ethers.
  • Ashenhurst, J. (2014). The Williamson Ether Synthesis. Master Organic Chemistry. URL: [Link]

  • Khan Academy. (n.d.). Williamson ether synthesis. Retrieved from Khan Academy. URL: [Link]

  • Organic Chemistry Tutor. (2020). CHM2210 Chapter 11 Problem Solving Williamson Ether Synthesis 041620. YouTube. URL: [Link]

  • Organic-Chemistry.org. (2019). Mitsunobu Reaction. Retrieved from Organic Chemistry Portal. URL: [Link]

  • Cambridge University Press. (n.d.). Gabriel Synthesis (Ing-Manske Procedure). URL: [Link]

  • BYJU'S. (n.d.). Williamson Ether Synthesis reaction. Retrieved from BYJU'S. URL: [Link]

  • Organic Synthesis. (n.d.). Mitsunobu reaction. Retrieved from Organic-Synthesis.org. URL: [Link]

  • Wikipedia. (n.d.). Williamson ether synthesis. Retrieved from Wikipedia. URL: [Link]

  • Chemistry LibreTexts. (2015). 9.6: Williamson Ether Synthesis. Retrieved from Chemistry LibreTexts. URL: [Link]

  • Organic Chemistry Tutor. (n.d.). Williamson Ether Synthesis. Retrieved from Organic Chemistry Tutor. URL: [Link]

  • Organic Chemistry Portal. (n.d.). Mitsunobu Reaction. Retrieved from Organic Chemistry Portal. URL: [Link]

  • Ashenhurst, J. (2025). The Gabriel Synthesis For Making Primary Amines. Master Organic Chemistry. URL: [Link]

  • National Institutes of Health (NIH). (n.d.). Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review. Retrieved from NIH National Library of Medicine. URL: [Link]

  • Beilstein Journals. (n.d.). Supplementary Information. Retrieved from Beilstein Journals. URL: [Link]

  • Scribd. (n.d.). The Gabriel Synthesis of Primary Amines. Retrieved from Scribd. URL: [Link]

Sources

Optimization

Technical Support Center: Optimizing Phenoxyethylamine Synthesis

For Researchers, Scientists, and Drug Development Professionals This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address common challenges encountered during the synthesis of p...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address common challenges encountered during the synthesis of phenoxyethylamine. As a foundational scaffold in medicinal chemistry, optimizing its synthesis is critical for the efficient development of novel therapeutics.[1][2]

I. Troubleshooting Guide: Common Synthesis Issues & Solutions

Issue 1: Low Yield of Phenoxyethylamine

Low product yield is a frequent challenge and can be attributed to several factors, from suboptimal reaction conditions to competing side reactions.

Q: My N-alkylation reaction is resulting in a very low yield. What are the potential causes and how can I improve it?

A: Low yields in the N-alkylation for phenoxyethylamine synthesis can stem from several factors:

  • Poor Reactivity of Starting Materials: The nucleophilicity of the amine and the reactivity of the alkylating agent are critical. For instance, using a less reactive alkylating agent like an alkyl chloride instead of a bromide or iodide will slow down the reaction.[3]

  • Inappropriate Reaction Conditions:

    • Temperature: The reaction may need more thermal energy to proceed at a reasonable rate. However, excessively high temperatures can lead to decomposition or promote side reactions.[3] A gradual increase in temperature while monitoring the reaction progress is a sound strategy.

    • Solvent: The choice of solvent is crucial. Polar aprotic solvents like acetonitrile (MeCN), dimethylformamide (DMF), or dimethyl sulfoxide (DMSO) are generally preferred for SN2 reactions as they can significantly impact the reaction rate and selectivity.[4]

    • Catalyst: For catalytic methods, an inactive or poisoned catalyst will lead to low conversion.[3]

  • Product Inhibition: In some catalytic cycles, the phenoxyethylamine product can coordinate to the catalyst, thereby inhibiting its activity.[3]

  • Workup and Purification Issues: The desired product might be lost during extraction if it has some solubility in the aqueous phase.[3]

Troubleshooting Steps:

  • Optimize Reaction Temperature: Gradually increase the reaction temperature while carefully monitoring for the formation of byproducts using techniques like Thin Layer Chromatography (TLC).

  • Screen Solvents: Experiment with different polar aprotic solvents to find an optimal balance between reactant solubility and reaction rate.

  • Verify Reagent Purity: Ensure that all starting materials and solvents are pure and dry, as impurities can interfere with the reaction.[3]

  • Consider a Different Synthetic Route: If optimizing the current protocol fails, alternative synthetic strategies such as the Gabriel synthesis or reductive amination might provide better yields.

Issue 2: Over-alkylation and Formation of Side Products

A common issue in direct N-alkylation is the formation of di- and tri-alkylated amines, as the product amine is often more nucleophilic than the starting amine.[4][5]

Q: I am observing significant amounts of di-alkylated and other side products in my reaction mixture. How can I minimize these?

A: The formation of over-alkylation products is a classic problem in amine synthesis.[5] Here’s how to address it:

  • Control Stoichiometry: Use a large excess of the amine relative to the alkylating agent. This statistically favors the mono-alkylation product.[4]

  • Slow Addition of Alkylating Agent: Adding the alkylating agent slowly to the reaction mixture maintains a low concentration of the electrophile, which helps to minimize further reaction with the product.[4]

  • Choice of Base: A non-nucleophilic, sterically hindered base is often effective in deprotonating the amine without competing in the alkylation reaction. Inorganic bases like potassium carbonate (K₂CO₃) are a common choice.[4]

Alternative Synthetic Strategies to Avoid Over-alkylation:

  • Gabriel Synthesis: This method is a reliable way to form primary amines without the risk of over-alkylation.[6][7][8] It involves the N-alkylation of potassium phthalimide followed by hydrolysis or hydrazinolysis to release the primary amine.[7][8][9]

  • Reductive Amination: This is another excellent method that avoids the problem of multiple alkylations.[10] It involves the reaction of an aldehyde or ketone with an amine to form an imine, which is then reduced to the desired amine.[10][11][12]

II. Frequently Asked Questions (FAQs) about Phenoxyethylamine Synthesis

Q1: What are the most common synthetic routes to prepare phenoxyethylamine?

A1: Several methods are employed for the synthesis of phenoxyethylamine. The choice of route often depends on the available starting materials, scale of the reaction, and desired purity. Common methods include:

  • Direct N-Alkylation: This involves the reaction of phenoxyethyl halide with ammonia or a primary amine. While straightforward, it is often plagued by over-alkylation.[5][13]

  • Gabriel Synthesis: A robust method for preparing primary amines, it avoids the issue of over-alkylation.[6][7][8][14]

  • Reductive Amination: A versatile and widely used method that involves the reaction of a carbonyl compound with an amine in the presence of a reducing agent.[10][11][12][15][16]

  • Buchwald-Hartwig Amination: A palladium-catalyzed cross-coupling reaction that is particularly useful for forming C-N bonds with aryl halides.[17][18][19][20][21]

Q2: How can I effectively purify my phenoxyethylamine product?

A2: Purification of the final product is crucial. Common techniques include:

  • Extraction: To remove water-soluble impurities.

  • Distillation: Fractional distillation under reduced pressure is often effective for purifying liquid amines.

  • Column Chromatography: This is a powerful technique for separating the desired product from unreacted starting materials and side products.

Q3: What safety precautions should I take when handling phenoxyethylamine and its precursors?

A3: Phenoxyethylamine is classified as a hazardous substance that can cause severe skin burns and eye damage.[1] Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Consult the Safety Data Sheet (SDS) for all reagents before starting any experiment.

III. Experimental Protocols & Data

Protocol 1: Gabriel Synthesis of Phenoxyethylamine

This method is a reliable way to produce primary amines with minimal side products.[6][7][8]

Step 1: N-Alkylation of Potassium Phthalimide

  • In a round-bottom flask, dissolve potassium phthalimide in a suitable polar aprotic solvent, such as DMF.[6][8]

  • Add 2-phenoxyethyl bromide to the solution.

  • Heat the reaction mixture with stirring. The reaction is often slow and may require elevated temperatures (up to 150°C) and can be accelerated by the use of solvents like DMF.[6]

  • Monitor the reaction progress by TLC.

Step 2: Hydrolysis of N-(2-phenoxyethyl)phthalimide

  • Once the alkylation is complete, the N-alkylphthalimide can be cleaved.

  • Ing-Manske Procedure: Add hydrazine hydrate to the reaction mixture and reflux. This will precipitate phthalhydrazide, which can be filtered off, leaving the desired primary amine in solution.[7]

  • Alternatively, acidic or basic hydrolysis can be used, although these methods can be harsh.[7][9]

  • Isolate and purify the phenoxyethylamine product.

Parameter Condition Rationale
Solvent DMF, DMSOPolar aprotic solvents facilitate the SN2 reaction.[4][6]
Temperature 80-150 °CHigher temperatures are often required to drive the reaction to completion.[6]
Cleavage Reagent Hydrazine HydrateMilder than acid or base hydrolysis and often gives cleaner product.[7]
Protocol 2: Reductive Amination for Phenoxyethylamine Synthesis

Reductive amination is a versatile method for amine synthesis that avoids over-alkylation.[10]

  • Combine phenoxyacetaldehyde and an ammonia source in a suitable solvent.

  • Add a reducing agent, such as sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃).[10][12] These reagents are selective for the reduction of the intermediate imine in the presence of the starting aldehyde.[10]

  • Stir the reaction at room temperature until completion, monitoring by TLC.

  • Work up the reaction mixture to isolate and purify the phenoxyethylamine.

Reducing Agent Advantages Considerations
Sodium Cyanoborohydride (NaBH₃CN) Selectively reduces imines over carbonyls.[10]Toxic cyanide byproduct.
Sodium Triacetoxyborohydride (NaBH(OAc)₃) Non-toxic alternative to NaBH₃CN.[10]Can be less reactive.
Catalytic Hydrogenation Green chemistry approach.[11]Requires specialized equipment (hydrogenator).

IV. Visualizing Reaction Pathways

Gabriel Synthesis Workflow

Gabriel Synthesis Workflow Start Potassium Phthalimide Alkylation N-Alkylation (SN2) Start->Alkylation Alkyl_Halide 2-Phenoxyethyl Bromide Alkyl_Halide->Alkylation Intermediate N-(2-phenoxyethyl)phthalimide Alkylation->Intermediate Cleavage Hydrolysis or Hydrazinolysis Intermediate->Cleavage Product Phenoxyethylamine Cleavage->Product Byproduct Phthalic Acid or Phthalhydrazide Cleavage->Byproduct caption Workflow for Gabriel Synthesis of Phenoxyethylamine

Caption: Workflow for Gabriel Synthesis of Phenoxyethylamine.

Reductive Amination Pathway

Reductive Amination Pathway Aldehyde Phenoxyacetaldehyde Condensation Condensation Aldehyde->Condensation Amine_Source Ammonia Amine_Source->Condensation Imine Imine Intermediate Condensation->Imine Reduction Reduction Imine->Reduction Product Phenoxyethylamine Reduction->Product Reducing_Agent Reducing Agent (e.g., NaBH3CN) Reducing_Agent->Reduction caption Pathway for Reductive Amination Synthesis

Caption: Pathway for Reductive Amination Synthesis.

V. References

  • Troubleshooting side reactions in the N-alkylation of aniline. Benchchem. Available from:

  • troubleshooting guide for "2-Ethyloxolan-3-amine" alkylation reactions. Benchchem. Available from:

  • Buchwald–Hartwig amination. Wikipedia. Available from: [Link]

  • Gabriel Synthesis. Available from:

  • Buchwald-Hartwig Cross-Coupling. J&K Scientific LLC. Available from: [Link]

  • Gabriel synthesis. Wikipedia. Available from: [Link]

  • α-Phenylethylamine. Organic Syntheses Procedure. Available from: [Link]

  • The Gabriel Synthesis For Making Primary Amines. Master Organic Chemistry. Available from: [Link]

  • Phenoxyethylamine. Grokipedia. Available from:

  • Gabriel Synthesis. Chemistry LibreTexts. Available from: [Link]

  • Alkylation of Amines (Sucks!). Master Organic Chemistry. Available from: [Link]

  • Buchwald-Hartwig Amination. Chemistry LibreTexts. Available from: [Link]

  • Reductive Amination, and How It Works. Master Organic Chemistry. Available from: [Link]

  • n-hydroxy-(s)-1-phenylethylamine oxalate. Organic Syntheses Procedure. Available from: [Link]

  • Preparation of sec and tert amines by Buchwald-Hartwig Amination. Available from:

  • Reductive amination. Wikipedia. Available from: [Link]

  • Buchwald-Hartwig amination. YouTube. Available from: [Link]

  • Problematic N-Alkylation. Reddit. Available from: [Link]

  • The Synthesis of Primary Amines through Reductive Amination Employing an Iron Catalyst. PubMed Central. Available from: [Link]

  • Gabriel Synthesis: Mechanism & Examples. NROChemistry. Available from: [Link]

  • Catalytic Reductive Amination of Aldehydes and Ketones With Nitro Compounds: New Light on an Old Reaction. Frontiers. Available from: [Link]

  • 3.3.3: Synthesis of Amines. Chemistry LibreTexts. Available from: [Link]

  • β-PHENYLETHYLAMINE. Organic Syntheses Procedure. Available from: [Link]

  • Phenoxyethylamine. Wikipedia. Available from: [Link]

  • Alkylation of Amines. Available from: [Link]

Sources

Troubleshooting

Technical Support Center: 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine Synthesis

Prepared by: Gemini, Senior Application Scientist Welcome to the technical support guide for the synthesis of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine. This document is designed for researchers, chemists, and drug dev...

Author: BenchChem Technical Support Team. Date: January 2026

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the synthesis of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine. This document is designed for researchers, chemists, and drug development professionals to navigate the common challenges and side reactions encountered during this synthesis. The following question-and-answer guide provides in-depth analysis, troubleshooting strategies, and validated protocols to ensure the integrity and purity of your final compound.

Frequently Asked Questions & Troubleshooting Guide
Question 1: I'm observing several unexpected peaks in my LC-MS/HPLC analysis after synthesizing 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine. What are the most probable side products?

Answer:

The synthesis of the target molecule, which is typically achieved via a Williamson ether synthesis pathway, is prone to several competing reactions. The presence of multiple nucleophilic sites and the reaction conditions can lead to a range of impurities. Based on the reaction mechanism, the most common side products are summarized below.

The primary reaction involves the SN2 attack of the 4-bromo-2,6-dimethylphenoxide on an electrophilic two-carbon synthon (e.g., 2-bromoethylamine or a protected equivalent).[1][2] However, side reactions can arise from the reactivity of the starting materials, intermediates, and even the product itself.

Table 1: Common Impurities in 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine Synthesis

Impurity Name Formation Pathway Expected Mass Change (vs. Product) Mitigation Strategy
Unreacted Starting Material Incomplete reaction.-Optimize reaction time, temperature, and stoichiometry.
Di-alkylation Product The product amine acts as a nucleophile, reacting with another molecule of the alkylating agent.[3][4]+ C10H13BrNOUse a molar excess of the amine starting material or utilize an amine protecting group (e.g., Phthalimide).[5][6]
C-Alkylated Isomer The phenoxide is an ambident nucleophile, allowing for alkylation at the aromatic ring instead of the oxygen.[7][8]No change (Isomer)Use polar aprotic solvents (e.g., DMF, DMSO) and control temperature carefully.[7][8]
Elimination Byproduct E2 elimination of the alkyl halide, promoted by the basicity of the phenoxide, especially at higher temperatures.[1][7]-Use a less sterically hindered primary alkyl halide and maintain lower reaction temperatures.[7]

A systematic approach to identifying these impurities is crucial and is outlined in the workflow below.

G cluster_0 A Unexpected Peak in LC-MS B Obtain High-Resolution Mass (HRMS) for Elemental Formula A->B Step 1 C Perform MS/MS Fragmentation Analysis B->C Step 2 D Isolate Impurity (Prep-HPLC) C->D Step 3 E Structural Elucidation (1D/2D NMR) D->E Step 4

Caption: General workflow for impurity identification.

Question 2: My reaction yield is consistently low, and I suspect C-alkylation is competing with the desired O-alkylation. How can I confirm this and improve selectivity?

Answer:

This is a classic issue in Williamson ether synthesis when using phenoxides.[1] The phenoxide ion is an ambident nucleophile, meaning it can react at two different sites: the oxygen atom (leading to the desired ether, O-alkylation) or the aromatic ring (leading to a C-alkylated cyclohexadienone intermediate which then tautomerizes, C-alkylation).[7][8]

Causality: The selectivity between O- and C-alkylation is heavily influenced by factors that affect the SN2 reaction mechanism. Hard and soft acid-base (HSAB) theory provides a framework for understanding this; the oxygen anion is a "hard" nucleophile, while the aromatic ring is "softer." The reaction conditions can modulate this reactivity.

  • Solvent: Polar aprotic solvents like DMF or DMSO are generally preferred as they solvate the cation but not the oxygen anion, making the oxygen a more potent nucleophile and favoring O-alkylation.[7][8]

  • Temperature: Higher temperatures can sometimes favor C-alkylation.

  • Counter-ion: The nature of the cation (e.g., Na⁺, K⁺, Cs⁺) can influence the ion-pairing and the availability of the oxygen anion for reaction.

Caption: Competing O- vs. C-alkylation pathways.

Troubleshooting and Protocol Recommendations:

  • Confirmation:

    • LC-MS: C-alkylation produces an isomer, so the mass will be identical to the desired product. The key difference will be the retention time on a reverse-phase HPLC column; C-alkylated products are often less polar.

    • NMR Spectroscopy: Isolate the suspected impurity. ¹H NMR will be definitive. For the desired O-alkylated product, the signal for the -OCH₂- group will be a characteristic triplet. In the C-alkylated isomer, the aromatic region of the spectrum will show a different splitting pattern, and the phenolic -OH will still be present.

  • Protocol Optimization to Favor O-Alkylation:

    • Solvent Change: If you are using a protic solvent (like ethanol), switch to a polar aprotic solvent such as DMF or acetonitrile.[7]

    • Base and Temperature Control: Use a milder base like potassium carbonate (K₂CO₃) instead of sodium hydride (NaH) if possible, as very strong bases can sometimes favor C-alkylation. Perform the reaction at the lowest temperature that allows for a reasonable reaction rate (e.g., start at room temperature or 50-60 °C).

Question 3: I'm observing a significant impurity with a molecular weight of 487.3 g/mol , which is higher than my product (244.13 g/mol ). Could this be an over-alkylation product?

Answer:

Yes, this is highly probable. The primary amine of your product, 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine, is also a nucleophile and can compete with the starting amine for the alkylating agent. This leads to the formation of a secondary amine, commonly referred to as a di-alkylation or over-alkylation product. This is a very common side reaction in N-alkylation chemistry.[3][4]

Calculation:

  • Mass of Product (C₁₀H₁₄BrNO): ~244.13 g/mol

  • Mass of Alkylating Moiety (from a second reaction): C₁₀H₁₃BrNO = ~243.12 g/mol

  • Expected Mass of Di-alkylation Product (C₂₀H₂₆Br₂N₂O₂): ~488.04 g/mol (Note: your observed mass may vary based on ionization adducts, e.g., [M+H]⁺).

G cluster_0 A Starting Amine (e.g., 2-Bromoethylamine) C Desired Product (Primary Amine) A->C Desired Reaction D Di-alkylation Side Product (Secondary Amine) A->D Side Reaction (Over-alkylation) B Phenoxide B->C Desired Reaction C->D Side Reaction (Over-alkylation)

Caption: Reaction pathway leading to over-alkylation.

Troubleshooting and Protocol Recommendations:

  • Stoichiometry Control: The most straightforward approach is to adjust the stoichiometry. Use a significant excess (2-5 equivalents) of the amine reagent relative to the phenoxide. This statistically favors the reaction of the phenoxide with the alkylating agent over the product amine.[9]

  • Alternative Synthetic Route (Gabriel Synthesis): For a more robust and selective synthesis, consider a Gabriel-type synthesis. This involves using potassium phthalimide as the amine source. The phthalimide is alkylated, and the resulting N-alkylated phthalimide is then deprotected to reveal the primary amine. This method intrinsically prevents over-alkylation as the phthalimide nitrogen is not nucleophilic after the first alkylation.[6]

    Protocol: Gabriel Synthesis Approach

    • Step 1: Alkylation: React 4-Bromo-2,6-dimethylphenol with a 1,2-dihaloethane (e.g., 1-bromo-2-chloroethane) under Williamson ether conditions to form 1-(2-bromoethoxy)-4-bromo-2,6-dimethylbenzene.

    • Step 2: Phthalimide Reaction: React the product from Step 1 with potassium phthalimide in DMF at elevated temperature (e.g., 80-100 °C).

    • Step 3: Deprotection: Treat the resulting phthalimide derivative with hydrazine hydrate in ethanol under reflux to cleave the phthalimide group and yield the desired primary amine.[6]

Question 4: How can I effectively remove unreacted 4-Bromo-2,6-dimethylphenol from my final product after the reaction workup?

Answer:

Unreacted 4-Bromo-2,6-dimethylphenol is a common impurity, especially if the reaction does not go to completion. Due to its acidic nature, it can be readily removed with a simple and effective liquid-liquid extraction procedure.

Causality: Phenols are weakly acidic (pKa ≈ 10). They can be deprotonated by a moderately strong aqueous base, such as sodium hydroxide (NaOH) or sodium carbonate (Na₂CO₃), to form a water-soluble sodium phenoxide salt. The product, being a primary amine, is basic and will remain in the organic layer (or can be protonated with acid and moved to the aqueous layer, but a basic wash is more direct for removing the phenol).

Protocol: Acid-Base Extraction

  • Dissolution: After the reaction is complete, quench the reaction mixture appropriately and remove the solvent under reduced pressure. Dissolve the resulting crude residue in an organic solvent that is immiscible with water (e.g., ethyl acetate, dichloromethane).

  • Basic Wash: Transfer the organic solution to a separatory funnel. Add an equal volume of a 1 M aqueous NaOH solution.

  • Extraction: Stopper the funnel and shake vigorously for 1-2 minutes, venting frequently to release any pressure.

  • Separation: Allow the layers to separate. The deprotonated sodium 4-bromo-2,6-dimethylphenoxide will be in the top aqueous layer, while your desired amine product remains in the bottom organic layer.

  • Repeat: Drain the organic layer and repeat the wash with fresh 1 M NaOH solution to ensure complete removal of the phenol.

  • Final Washes: Wash the organic layer with water and then with brine (saturated NaCl solution) to remove residual base and water.

  • Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent in vacuo to yield the purified product.

This procedure should effectively remove the vast majority of the unreacted phenolic starting material before any further purification steps like column chromatography.

References
  • Williamson ether synthesis. Wikipedia. [Link]

  • A convenient way for the synthesis of mono N-alkylated ethanolamine. ChemRxiv. [Link]

  • The selective n-alkylation of monoethanolamine in PTC condition. MedCrave online. [Link]

  • Amine alkylation. Wikipedia. [Link]

  • The selective n-alkylation of monoethanolamine in PTC condition. MedCrave online. [Link]

  • The Williamson Ether Synthesis. Master Organic Chemistry. [Link]

  • Williamson Ether Synthesis. J&K Scientific LLC. [Link]

  • Williamson Ether Synthesis. Chemistry LibreTexts. [Link]

  • Preparation of 2-(2-alkoxy phenoxy) ethylamine, an intermediate of carvedilol and tamsulosin.
  • Design and Synthesis of a Highly Selective and In Vivo-Capable Inhibitor of the Second Bromodomain of the Bromodomain and Extra Terminal Domain Family of Proteins. Journal of Medicinal Chemistry - ACS Publications. [Link]

  • Expanding the Structural Diversity at the Phenylene Core of Ligands for the von Hippel-Lindau (VHL) E3 Ubiquitin Ligase. ChemRxiv. [Link]

  • β-BROMOETHYLAMINE HYDROBROMIDE. Organic Syntheses Procedure. [Link]

  • Preparation of 2-(2-alkoxy phenoxy) ethylamine, an intermediate of carvedilol and tamsulosin.
  • Discovery of N-Ethyl-4-[2-(4-fluoro-2,6-dimethyl-phenoxy)-5-(1-hydroxy-1-methyl-ethyl)phenyl]-6-methyl-7-oxo-1H-pyrrolo[2,3-c]pyridine-2-carboxamide (ABBV-744). ResearchGate. [Link]

  • Improved process for the preparation of 1-(4-bromo-5-[1-ethyl-7-(methylamino)-2-oxo-1,2-dihydro-1,6-naphthyridin-3-yl]. Technical Disclosure Commons. [Link]

Sources

Optimization

Technical Support Center: Navigating the Purification of Brominated Organic Compounds

Welcome to the technical support center dedicated to the intricate challenges of purifying brominated organic compounds. This guide is crafted for researchers, medicinal chemists, and process development scientists who e...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center dedicated to the intricate challenges of purifying brominated organic compounds. This guide is crafted for researchers, medicinal chemists, and process development scientists who encounter the unique hurdles associated with this class of molecules. Brominated compounds are pivotal intermediates and final products in pharmaceuticals, agrochemicals, and materials science, yet their purification is often far from trivial.

This resource moves beyond standard protocols to provide in-depth, field-proven insights in a troubleshooting-focused, question-and-answer format. We will explore the causality behind common purification issues and offer robust, validated strategies to overcome them, ensuring the integrity and purity of your target compounds.

Troubleshooting Guide: Common Purification Scenarios

This section addresses specific, symptomatic issues you might encounter during the work-up and purification of your brominated compounds.

Issue 1: Persistent Color in the Purified Product

Q: After column chromatography, my supposedly pure brominated compound is still yellow or brown. What is the likely cause and how can I fix it?

A: A persistent yellow or brown hue is a classic indicator of residual elemental bromine (Br₂) or, in some cases, unquenched N-bromosuccinimide (NBS).[1][2] These impurities are not only colored but can also lead to product degradation over time.

Causality & Mechanism: Bromine is a strong oxidizing agent and chromophore. Even trace amounts can impart significant color. Standard silica gel chromatography may not effectively remove it, as it can co-elute with products of moderate polarity.

Troubleshooting Protocol:

  • Quenching: Before concentrating your organic layers post-extraction, perform a quenching wash. Vigorously stir the organic solution with a 10% (w/v) aqueous solution of sodium thiosulfate (Na₂S₂O₃) or sodium bisulfite (NaHSO₃).[3][4][5] Continue until the organic layer becomes colorless. The thiosulfate reduces Br₂ to colorless bromide ions (Br⁻).

  • Activated Carbon Treatment: If color persists after quenching and chromatography, dissolve the crude product in a suitable organic solvent (e.g., dichloromethane or ethyl acetate). Add a small amount of activated carbon (typically 1-2% w/w), stir for 15-30 minutes at room temperature, and then filter the mixture through a pad of Celite®. The activated carbon adsorbs the colored impurities.[6]

  • Recrystallization: For solid compounds, recrystallization is an excellent final polishing step. The colored impurities often remain in the mother liquor.[1][3]

Issue 2: Product Degradation During Silica Gel Chromatography

Q: I'm losing my brominated product on the silica gel column, or I'm seeing new, more polar spots on my TLC plates post-column. What is happening?

A: This is a frequent and frustrating problem, often caused by the acidic nature of standard silica gel. Brominated compounds, especially those with sensitive functional groups or stereocenters, can undergo degradation via dehalogenation or other acid-catalyzed reactions.[6] The C-Br bond is weaker than C-Cl and C-F bonds, making these compounds more susceptible to cleavage.[6]

Causality & Mechanism: Silica gel possesses acidic silanol groups (Si-OH) on its surface. These sites can act as Lewis or Brønsted acids, catalyzing the elimination of HBr (dehydrobromination) or substitution reactions, leading to decomposition. This is particularly problematic for tertiary alkyl bromides or compounds that can form stable carbocations.

Troubleshooting Protocol:

  • Neutralize the Stationary Phase: Before packing your column, you can deactivate the silica gel. Prepare a slurry of the silica gel in your starting eluent and add 0.5-1% triethylamine (Et₃N) by volume. This neutralizes the acidic sites.

  • Use Deactivated Silica: Commercially available neutral or deactivated silica gel is an excellent alternative for purifying acid-sensitive compounds.

  • Buffer the Mobile Phase: For compounds with acidic or basic handles (like carboxylic acids or amines), adding a small amount of a modifier to the mobile phase can prevent streaking and degradation. For acids, add ~0.5% acetic acid; for bases, add ~0.5% triethylamine.[7]

  • Minimize Residence Time: A faster elution, provided it still offers adequate separation, reduces the contact time between your compound and the stationary phase, thereby minimizing the opportunity for degradation.[6]

Issue 3: Co-elution with Succinimide Byproduct

Q: I performed a bromination using NBS, and now I can't separate my product from the succinimide byproduct. They have very similar Rf values. What should I do?

A: This is a classic challenge because succinimide is moderately polar and can be soluble in many organic solvents, leading to co-elution. The key is to exploit the acidic nature of succinimide's N-H proton.

Causality & Mechanism: Succinimide is the byproduct of reactions involving NBS. While it has some water solubility, it can partition significantly into organic solvents like ethyl acetate or dichloromethane, making simple aqueous washes insufficient.[4][5]

Troubleshooting Protocol:

  • Aqueous Base Wash: The most effective method is to wash the organic layer with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or a dilute (~5%) solution of sodium carbonate (Na₂CO₃) or sodium hydroxide (NaOH).[3] This deprotonates the succinimide, forming the highly water-soluble sodium salt, which is then efficiently extracted into the aqueous phase.

  • Protocol for Base-Sensitive Compounds: If your product contains base-labile functional groups (e.g., esters, epoxides), avoid strong bases like NaOH.[3][4] Instead, perform multiple, vigorous washes with deionized water or brine.[4] While less efficient than a base wash, this will gradually remove the succinimide.

  • Pre-filtration: If the reaction was run in a non-polar solvent like carbon tetrachloride or hexane, succinimide often precipitates upon cooling. A simple filtration of the reaction mixture before the aqueous workup can remove the bulk of this impurity.[3][4]

Issue 4: Difficulty Separating Brominated Isomers

Q: My reaction produced a mixture of constitutional (e.g., ortho/para) or diastereomeric brominated products that I cannot resolve by standard column chromatography. What are my options?

A: Separating brominated isomers is a significant challenge because the introduction of a bromine atom may not sufficiently alter the molecule's overall polarity to allow for easy separation on silica gel.[6] Diastereomers, by definition, have different physical properties and are separable by achiral chromatography, but success is highly dependent on the specific structures.[8]

Troubleshooting Strategies:

  • Chromatography Optimization:

    • Solvent System Screening: Do not limit yourself to standard hexane/ethyl acetate systems. Explore eluents with different selectivities, such as dichloromethane/methanol, toluene/acetone, or ether-based systems.[9] Even small changes in polarity can sometimes achieve separation.

    • High-Performance Liquid Chromatography (HPLC): Preparative HPLC, using either normal-phase or reverse-phase columns, offers much higher resolving power than standard flash chromatography and is often the go-to method for difficult isomer separations.[9]

  • Recrystallization: Fractional recrystallization can be a powerful technique for separating isomers if one isomer forms a more stable crystal lattice and crystallizes out, leaving the other in the mother liquor. This requires careful solvent screening and optimization.

  • For Enantiomers - Chiral Derivatization: If you have a racemic mixture of a brominated compound that also contains a reactive handle (e.g., an alcohol or amine), you can derivatize it with a single enantiomer of a chiral auxiliary (like Mosher's acid). This converts the pair of enantiomers into a pair of diastereomers, which can then be separated using standard chromatography.[10] After separation, the chiral auxiliary is cleaved to yield the pure enantiomers.

Frequently Asked Questions (FAQs)

Q1: My brominated compound "oils out" during recrystallization instead of forming crystals. How can I prevent this?

"Oiling out" occurs when a compound separates from a supersaturated solution as a liquid phase rather than a solid crystal lattice.[11] This is problematic because the oil can trap impurities, defeating the purpose of recrystallization.

  • Common Causes & Solutions:

    • High Supersaturation: You may be cooling the solution too quickly. Allow the flask to cool slowly to room temperature before placing it in an ice bath. Slow cooling is critical for forming pure, well-defined crystals.[6]

    • Low Melting Point: If the compound's melting point is lower than the boiling point of the solvent, it will melt in the hot solution and separate as an oil upon cooling.[12] Choose a lower-boiling point solvent or use a solvent pair.

    • Impurities: High levels of impurities can disrupt crystal lattice formation.[12] Try a pre-purification step (e.g., a quick silica plug) before recrystallization.

    • Seeding: Add a few seed crystals of the pure compound to the solution as it cools. This provides a template for proper crystal growth and can prevent oiling out.[11]

Q2: How do I choose the best purification method for my brominated compound?

The optimal method depends on the compound's properties and the nature of the impurities.

Purification MethodBest Suited ForKey Challenges & Considerations
Aqueous Workup Removing water-soluble impurities like HBr, succinimide, and salts.[6]Formation of emulsions; insufficient removal of organic-soluble impurities.
Recrystallization Purifying solid compounds from soluble or minor insoluble impurities.[3]Oiling out; significant product loss in the mother liquor; finding a suitable solvent.[4]
Column Chromatography Separating complex mixtures; removing impurities with different polarities.[6]Compound degradation on acidic silica; co-elution of isomers or impurities with similar polarity.
Preparative HPLC/SFC Difficult-to-separate mixtures like isomers and diastereomers; achieving high purity (>99%).[13][14]High cost; limited scalability; requires specialized equipment.
Distillation Purifying thermally stable, volatile liquid brominated compounds.Potential for thermal decomposition if the compound is not stable at its boiling point.

Q3: What are the best analytical techniques for assessing the purity of my final brominated compound?

A multi-technique approach is often necessary for a complete purity profile.

  • ¹H and ¹³C NMR Spectroscopy: Essential for confirming the structure of the main component and identifying any structurally related impurities. Quantitative NMR (qNMR) can be used for precise purity determination against an internal standard.[15][16]

  • LC-MS (Liquid Chromatography-Mass Spectrometry): A powerful tool for detecting and identifying impurities. It provides both retention time data (related to polarity) and mass-to-charge ratio, which helps in elucidating impurity structures.[15]

  • HPLC with Universal Detectors: For compounds lacking a strong UV chromophore, HPLC with a universal detector like a Charged Aerosol Detector (CAD) or Evaporative Light Scattering Detector (ELSD) is highly effective for purity assessment.[17]

  • Gas Chromatography (GC): Suitable for volatile and thermally stable brominated compounds.[18]

Visualized Workflows & Logic

Decision Tree for Post-Bromination Work-up

This diagram outlines a logical workflow for the initial work-up and purification steps after a reaction using a brominating agent like NBS or Br₂.

Post_Bromination_Workup start Crude Reaction Mixture quench Quench with aq. Na2S2O3 to remove excess Br2/NBS? start->quench filter_succ Succinimide Precipitated? (e.g., in CCl4, Hexane) quench->filter_succ Yes filter_step Filter Reaction Mixture filter_succ->filter_step Yes base_sensitive Is Product Base-Sensitive? filter_succ->base_sensitive No filter_step->base_sensitive base_wash Wash with aq. NaHCO3 or other base dry Dry Organic Layer (e.g., MgSO4) base_wash->dry water_wash Multiple Washes with Water/Brine water_wash->dry base_sensitive->base_wash No base_sensitive->water_wash Yes concentrate Concentrate in vacuo dry->concentrate end Crude Product for Further Purification concentrate->end

Caption: Decision workflow for initial work-up of bromination reactions.

Logic for Choosing a Purification Strategy

This diagram illustrates the thought process for selecting an appropriate final purification technique based on the compound's properties and the separation challenge.

Purification_Strategy start Crude Product is_solid Is the compound solid? start->is_solid is_volatile Is it volatile & thermally stable? is_solid->is_volatile No recrystallize Attempt Recrystallization is_solid->recrystallize Yes distill Distillation is_volatile->distill Yes chromatography_node Column Chromatography is_volatile->chromatography_node No isomers Isomer separation required? recrystallize->isomers Purity sufficient? No final_product Pure Product recrystallize->final_product Purity sufficient? Yes distill->final_product chromatography_node->isomers prep_hplc Preparative HPLC / SFC isomers->prep_hplc Yes isomers->final_product No prep_hplc->final_product

Caption: Logic for selecting the final purification method.

References

  • ChemHelpASAP. (2021, February 6). recrystallization & purification of N-bromosuccinimide. YouTube. [Link]

  • Organic Syntheses. (n.d.). n-allyl-n-(methoxycarbonyl)-1,3-decadiynylamine. Org. Synth. 2014, 91, 104. [Link]

  • ResearchGate. (2014, March 8). How to purify/recrystallize N-chlorosuccinimide?. [Link]

  • Organic Syntheses. (n.d.). 5. Org. Synth. 2014, 91, 1. [Link]

  • Mettler Toledo. (n.d.). Oiling Out in Crystallization. [Link]

  • University of Rochester, Department of Chemistry. (n.d.). Tips & Tricks: Recrystallization. [Link]

  • Organic Syntheses. (n.d.). α,α'-DIBROMODIBENZYL SULFONE. Org. Synth. 1968, 48, 56. [Link]

  • ResearchGate. (2014, June 30). How to avoid the formation of oil droplets during recrystallization?. [Link]

  • Chemistry LibreTexts. (2022, April 7). 3.2A: Reagent Purification. [Link]

  • TSI Journals. (2007). A Validated chiral liquid chromatographic method for the enantiomeric separation of β-amino-β-(4-bromophenyl). [Link]

  • Chromatography Forum. (2008, January 23). Separation of diastereomers. [Link]

  • RotaChrom Technologies. (2025, January 31). Innovations in Chiral Purification: Exploring Techniques and Future Potential. [Link]

  • International Journal of Pharmaceutical Sciences and Research. (2020, November 11). Development of Impurity Profiling Methods Using Modern Analytical Techniques. [Link]

  • In-Sure. (2024, October 22). Recent trends in impurity profiling methods using analytical techniques. [Link]

  • Biomedical Journal of Scientific & Technical Research. (2024, December 26). Advances in Impurity Profiling of Pharmaceutical Formulations. [Link]

  • Journal of Pharmaceutical Analysis. (2025, November 8). Advances in Green Analytical Techniques for Impurity Profiling in Pharmaceuticals. [Link]

  • ScienceMadness Discussion Board. (2013, November 16). N-bromosuccinimide removal at workup. [Link]

  • PubMed. (2017, January 2). Development of Impurity Profiling Methods Using Modern Analytical Techniques. [Link]

  • YouTube. (2024, January 17). Activation of Halide Leaving Groups with Silver Nitrate (AgNO3). [Link]

  • Reddit. (2018, February 16). Help separating diastereomers with very similar Rf. [Link]

  • Reddit. (2013, February 3). Recrystallization (help meeeeee). [Link]

  • Organic Chemistry Portal. (n.d.). N-Bromosuccinimide (NBS). [Link]

  • Reddit. (2024, December 9). Help with separation of diastereomers. [Link]

  • ResearchGate. (n.d.). Effect of Oiling-out During Crystallization on Purification of an Intermediate Compound. [Link]

  • RotaChrom Technologies. (2024, November 7). The Science and Strategy Behind Isomer Separation: Advancements in Chromatography for Precision Purification (Isomerism Part 1). [Link]

  • Gavin Publishers. (2019). Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent. [Link]

  • Chromatography Forum. (2009, May 12). separation of two isomers. [Link]

  • Sygnature Discovery. (n.d.). The Dark Art of Chemistry - Chiral Chromatography. [Link]

  • ResearchGate. (2025, August 5). Separation of brompheniramine enantiomers by capillary electrophoresis and study of chiral recognition mechanisms of cyclodextrins using NMR-spectroscopy, UV spectrometry, electrospray ionization mass spectrometry and X-ray crystallography. [Link]

  • Chemistry LibreTexts. (2023, January 22). Reaction of Alkyl Halides with Silver Nitrate. [Link]

  • YouTube. (2021, February 11). Aqueous Halides with Silver Nitrate. [Link]

  • TutorChase. (n.d.). How does the polarity of substances affect chromatography results?. [Link]

  • Reddit. (2010, March 31). AskChem: Do primary bromides decompose on silica?. [Link]

  • Chemistry Steps. (n.d.). Resolution (Separation) of Enantiomers. [Link]

  • PubMed. (2010, February 12). Chromatographic Peak Deconvolution of Constitutional Isomers by Multiple-Reaction-Monitoring Mass Spectrometry. [Link]

  • Waters Blog. (2025, June 18). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. [Link]

  • Quora. (2014, November 30). Why does the treatment of alkyl halides with silver nitrite give nitroalkanes?. [Link]

  • Chemistry Stack Exchange. (2015, October 22). How exactly does the reaction between alkyl halides and silver nitrite occur?. [Link]

  • RotaChrom Technologies. (2025, March 15). Breaking Down the Methods: Chromatography and Crystallization in Chiral Resolution. [Link]

  • Columbia University. (n.d.). Column chromatography. [Link]

  • Reddit. (2016, March 30). What compounds are unstable in a silica gel column (chromatography). [Link]

  • Quora. (2020, September 29). What role does polarity play in chromatography?. [Link]

  • Vedantu. (n.d.). How does polarity affect chromatography class 12 chemistry CBSE. [Link]

  • NASA Technical Reports Server. (2018, July 12). Analysis of Performance Degradation of Silica Gels after Extended Use Onboard the ISS. [Link]

  • Blogs@NTU. (2018, October 26). Chiral Chromatography: Separating Twins | Stereochemistry. [Link]

Sources

Troubleshooting

Stability issues of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine in solution

Technical Support Center: 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine Welcome to the technical support guide for 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine. This resource is designed for researchers, scientists, and dru...

Author: BenchChem Technical Support Team. Date: January 2026

Technical Support Center: 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine

Welcome to the technical support guide for 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine. This resource is designed for researchers, scientists, and drug development professionals to address common stability issues encountered when working with this compound in solution. As Senior Application Scientists, we have compiled this guide based on the chemical properties of the molecule and best practices in handling substituted phenoxy-ethylamine compounds.

Troubleshooting Guide

This section addresses specific problems you might encounter during your experiments, providing explanations and actionable protocols to diagnose and resolve them.

Q1: I've prepared a stock solution of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine in DMSO, and over time it has developed a yellowish or brownish tint. What is causing this discoloration?

A1: The observed color change is a common indicator of compound degradation, likely due to oxidation. The phenoxy group, particularly with electron-donating methyl groups on the ring, can be susceptible to oxidation. The ethylamine side chain could also be a site of oxidative deamination. This process can be accelerated by exposure to air (oxygen), light, and trace metal impurities in the solvent.

Root Cause Analysis & Mitigation Workflow:

cluster_problem Problem Identification cluster_causes Potential Causes cluster_solutions Mitigation Strategies Problem Solution Discoloration (Yellow/Brown Tint) Oxidation Oxidation (Phenoxy or Amine Moiety) Problem->Oxidation Likely Photo Photodegradation (UV/Visible Light Exposure) Problem->Photo Possible Solvent Solvent Impurities (Peroxides, Metals) Problem->Solvent Contributor Inert Inert Atmosphere (Purge with N₂ or Ar) Oxidation->Inert Storage Proper Storage (Aliquot, -20°C or -80°C) Amber Light Protection (Use Amber Vials) Photo->Amber HighPurity High-Purity Solvent (Anhydrous, Redistilled) Solvent->HighPurity Parent 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine Oxidized Oxidized Product (e.g., N-oxide, quinone-like species) Parent->Oxidized Oxidation (O₂, light, metals) Hydrolyzed Hydrolysis Products (4-Bromo-2,6-dimethylphenol + Ethanolamine) Parent->Hydrolyzed Hydrolysis (Strong Acid/Base)

Caption: Potential degradation pathways for the parent compound.

Protocol for a Forced Degradation Study:

This study will help you preliminarily identify the nature of your degradants by intentionally exposing the compound to harsh conditions.

Objective: To generate and identify potential degradation products.

Materials:

  • 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine

  • Your experimental buffer or solvent (e.g., PBS, DMSO)

  • 0.1 M HCl (Acidic condition)

  • 0.1 M NaOH (Basic condition)

  • 3% H₂O₂ (Oxidative condition)

  • Heating block or water bath

  • UV lamp (e.g., 254 nm / 365 nm)

  • HPLC or LC-MS system

Procedure:

  • Prepare Samples: Prepare separate solutions of your compound (~1 mg/mL) in your solvent under the following conditions:

    • Control: Compound in solvent, stored at 4°C in the dark.

    • Acid: Compound in solvent with 0.1 M HCl.

    • Base: Compound in solvent with 0.1 M NaOH.

    • Oxidation: Compound in solvent with 3% H₂O₂.

    • Thermal: Compound in solvent, heated to 60°C.

    • Photolytic: Compound in solvent, exposed to UV light.

  • Incubation: Incubate all samples for a defined period (e.g., 24-48 hours).

  • Analysis: Analyze all samples, including the control, by HPLC or LC-MS.

  • Compare Chromatograms: Compare the chromatograms of the stressed samples to the control. New peaks that appear are potential degradants. By observing which condition generates which peak, you can infer the nature of the degradation (e.g., a peak in the base-treated sample suggests base-catalyzed hydrolysis).

Frequently Asked Questions (FAQs)

Q1: What are the official recommended storage and handling conditions for solid 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine?

A1: Based on safety data sheets from multiple suppliers, the following conditions are recommended for storing the compound in its solid, neat form.

ParameterRecommendationRationale
Temperature Cool placeMinimizes thermal degradation and potential for sublimation.
Atmosphere Dry; Keep under nitrogen [1][2]The ethylamine moiety can be hygroscopic. An inert atmosphere prevents oxidation.
Light Well-ventilated, dark place [3]Protects against light-induced degradation.
Container Tightly closed container [1][2][3]Prevents moisture and oxygen ingress.
Q2: What are the incompatible materials to avoid when working with this compound?

A2: To prevent hazardous or stability-compromising reactions, avoid contact with the following classes of chemicals:[2][4]

  • Strong Oxidizing Agents: Can lead to rapid and potentially exothermic degradation.

  • Acids, Acid Anhydrides, Acid Chlorides: The basic ethylamine group will react exothermically with strong acids.

  • Carbon Dioxide (CO₂): The primary amine can react with CO₂ from the air to form carbamates, especially in the absence of moisture.

  • Chloroformates [2]

Q3: How critical is the pH of my aqueous buffer for the stability of this compound during an experiment?

A3: The pH is highly critical. The ethylamine group (pKa typically around 10-11 for primary amines)[5][6] will be protonated and positively charged in acidic to neutral pH. This protonation can influence solubility and interaction with biological targets.

  • Acidic pH (pH < 7): The compound will exist predominantly as the protonated ammonium salt. While this may increase water solubility, very low pH could catalyze the hydrolysis of the ether linkage over extended periods.

  • Neutral pH (pH ~7.4): This is a common physiological pH for assays. The compound will be mostly in its protonated form. Stability should be assessed in your specific buffer, as buffer components themselves can sometimes influence degradation.

  • Basic pH (pH > 9): The free base form will become more prevalent. While this might be required for certain reactions, strong basic conditions can accelerate both oxidation and hydrolysis of the ether bond.

Recommendation: Always perform a preliminary stability test of your compound in the final experimental buffer and at the working concentration. Analyze the solution at time zero and after the maximum duration of your experiment to ensure less than 5-10% degradation has occurred.

References

  • SAFETY DATA SHEET - Fisher Scientific. [URL: https://www.fishersci.com/sdsitems.do?partNumber=AC294240050&productDescription=2-(4-BROMOPHENYL)ETHYLAMINE+98%25&vendorId=VN00032119&countryCode=US&language=en]
  • SAFETY DATA SHEET - Thermo Fisher Scientific. [URL: https://www.thermofisher.com/msds?productName=AC294240050]
  • TCI AMERICA - Spectrum Chemical. [URL: https://www.spectrumchemical.com/MSDS/TCI-B2034.pdf]
  • SAFETY DATA SHEET - Fisher Scientific. [URL: https://www.fishersci.com/sdsitems.do?partNumber=AC159150050&productDescription=NEOPENTYL+BROMIDE%2C+98%2B%25%2C+STAB.&vendorId=VN00032119&countryCode=US&language=en]
  • 2 - SAFETY DATA SHEET. [URL: https://www.fishersci.com/sdsitems.do?partNumber=AC106950250&productDescription=2-BROMOETHYLAMINE+HBR+98%2B%25&vendorId=VN00032119&countryCode=US&language=en]
  • 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine - Fluorochem. [URL: https://www.fluorochem.co.uk/F015443/F015443]
  • 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine | CAS 499980-87-9 | SCBT. [URL: https://www.scbt.com/p/2-4-bromo-2-6-dimethyl-phenoxy-ethylamine-499980-87-9]
  • 2-(4-BROMO-2,6-DIMETHYL-PHENOXY)-ETHYLAMINE Safety Data Sheets - Echemi. [URL: https://www.echemi.com/sds/2-(4-BROMO-2,6-DIMETHYL-PHENOXY)-ETHYLAMINE-cas-499980-87-9.html]
  • 2-(4-Bromo-2-methoxyphenoxy)-ethylamine - Matrix Scientific. [URL: https://www.matrixscientific.com/2-4-bromo-2-methoxyphenoxy-ethylamine-951915-04-1.html]
  • 2-(4-bromo-2,5-dimethoxyphenyl)-N-((2-methoxyphenyl)methyl)ethanamine;hydrochloride | C18H23BrClNO3 | CID 76965389 - PubChem. [URL: https://pubchem.ncbi.nlm.nih.gov/compound/76965389]
  • Ethylamine Properties, Reactions, and Applications - Safrole. [URL: https://safrole.com/substances/ethylamine/]
  • Ethylamine - Wikipedia. [URL: https://en.wikipedia.org/wiki/Ethylamine]
  • Ethylamine | C2H5NH2 | CID 6341 - PubChem. [URL: https://pubchem.ncbi.nlm.nih.gov/compound/Ethylamine]

Sources

Optimization

Technical Support Center: Investigating the Degradation of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine

Welcome to the technical support center for researchers, scientists, and drug development professionals studying the degradation of 2-(4-bromo-2,6-dimethyl-phenoxy)-ethylamine. This guide is designed to provide you with...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals studying the degradation of 2-(4-bromo-2,6-dimethyl-phenoxy)-ethylamine. This guide is designed to provide you with in-depth troubleshooting advice and answers to frequently asked questions that you may encounter during your experimental work. My aim is to equip you with the scientific rationale behind experimental choices, ensuring the integrity and validity of your results.

Section 1: Troubleshooting Experimental Hurdles

This section addresses specific issues that can arise during the analysis of 2-(4-bromo-2,6-dimethyl-phenoxy)-ethylamine and its potential metabolites.

Question 1: I am not detecting any metabolites of 2-(4-bromo-2,6-dimethyl-phenoxy)-ethylamine in my in vitro hepatic microsome assay. What are the likely causes and how can I troubleshoot this?

Answer:

Several factors could lead to a lack of detectable metabolites. Let's break down the potential causes and solutions:

  • Metabolic Stability of the Parent Compound: The presence of two methyl groups ortho to the ether linkage may sterically hinder enzymatic access, making the compound highly stable.

    • Troubleshooting Steps:

      • Increase Incubation Time: Extend the incubation period to see if metabolites appear at later time points.

      • Increase Enzyme Concentration: Use a higher concentration of hepatic microsomes to increase the chances of metabolism.

      • Use a More Robust In Vitro System: Consider using hepatocytes, as they offer a more complete metabolic picture compared to microsomes.[1][2]

  • Analytical Sensitivity: Your analytical method may not be sensitive enough to detect low-level metabolites.

    • Troubleshooting Steps:

      • Optimize Mass Spectrometry (MS) Parameters: Ensure your MS is tuned for optimal sensitivity for the predicted metabolites. This includes optimizing ionization source parameters and collision energies for MS/MS fragmentation.

      • Sample Concentration: Concentrate your sample post-incubation to increase the concentration of any potential metabolites.

      • Use a More Sensitive Instrument: If available, utilize a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) for better sensitivity and mass accuracy.[3]

  • Incorrect Cofactors: The necessary cofactors for metabolic reactions may be absent or degraded.

    • Troubleshooting Steps:

      • Verify Cofactor Viability: Ensure your NADPH regenerating system is fresh and active.

      • Include a Positive Control: Use a compound known to be metabolized by hepatic microsomes to confirm your assay is working correctly.

Question 2: I am observing multiple peaks in my LC-MS analysis that I suspect are metabolites, but I am struggling with their structural elucidation. What is a systematic approach to their identification?

Answer:

Identifying unknown metabolites can be challenging. A systematic approach combining chromatographic and spectrometric data is crucial.

  • Step 1: High-Resolution Mass Spectrometry (HRMS) for Elemental Composition:

    • Utilize an HRMS instrument to obtain accurate mass measurements of the parent compound and its potential metabolites.[3] This will allow you to propose elemental compositions for each metabolite, which is the first step in identification.

  • Step 2: Isotope Pattern Analysis:

    • The presence of a bromine atom in 2-(4-bromo-2,6-dimethyl-phenoxy)-ethylamine provides a distinct isotopic pattern (¹⁹Br and ⁸¹Br in an approximate 1:1 ratio). Look for this characteristic pattern in your potential metabolite peaks to confirm they are related to the parent compound.

  • Step 3: MS/MS Fragmentation Analysis:

    • Perform tandem mass spectrometry (MS/MS) on the parent compound to understand its fragmentation pattern. Key fragments will likely include the loss of the ethylamine side chain and cleavage of the ether bond.

    • Compare the MS/MS spectra of your potential metabolites to that of the parent compound. Common fragmentation pathways can help you pinpoint the site of metabolic modification.

  • Step 4: NMR Spectroscopy for Definitive Structure:

    • If you can isolate a sufficient quantity of a metabolite, Nuclear Magnetic Resonance (NMR) spectroscopy is the gold standard for unambiguous structure elucidation.[4][5]

  • Step 5: Utilize Metabolite Identification Software:

    • Software platforms can assist in predicting potential metabolites and comparing experimental MS/MS data with in-silico fragmentation patterns or spectral libraries.[6]

Section 2: Frequently Asked Questions (FAQs)

Question 3: What are the most likely metabolic degradation pathways for 2-(4-bromo-2,6-dimethyl-phenoxy)-ethylamine?

Answer:

While specific degradation pathways for this exact molecule are not extensively documented, we can predict the most probable routes based on the metabolism of structurally similar compounds, such as 4-bromo-2,5-dimethoxyphenethylamine (2C-B), and general principles of drug metabolism.[1][2] The primary metabolic routes are likely to be:

  • Oxidative Deamination: The ethylamine side chain is susceptible to monoamine oxidase (MAO) or other amine oxidases, leading to the formation of an aldehyde intermediate, which can then be further oxidized to a carboxylic acid or reduced to an alcohol.

  • Hydroxylation: The aromatic ring can undergo hydroxylation, although the positions are influenced by the existing substituents.

  • O-Dealkylation: Cleavage of the ether bond is a possibility, which would result in a phenolic metabolite.

  • N-Acetylation: The primary amine can be a substrate for N-acetyltransferases, leading to an acetylated metabolite.

Below is a diagram illustrating these predicted pathways:

G parent 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine deamination Oxidative Deamination (Aldehyde Intermediate) parent->deamination MAO hydroxylation Aromatic Hydroxylation parent->hydroxylation CYP450 dealkylation O-Dealkylation (Phenolic Metabolite) parent->dealkylation CYP450 acetylation N-Acetylation parent->acetylation NAT acid Carboxylic Acid Metabolite deamination->acid Oxidation alcohol Alcohol Metabolite deamination->alcohol Reduction

Caption: Predicted metabolic pathways of 2-(4-bromo-2,6-dimethyl-phenoxy)-ethylamine.

Question 4: What analytical techniques are most suitable for studying the degradation of this compound?

Answer:

A combination of analytical techniques is generally recommended for comprehensive metabolite profiling:

Analytical TechniqueStrengthsConsiderations
LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) High sensitivity and selectivity. Provides molecular weight and structural information through fragmentation.[6]Requires authentic standards for absolute quantification. Ion suppression can be an issue.
High-Resolution Mass Spectrometry (HRMS) Provides accurate mass measurements for elemental composition determination.[3]Higher instrument cost.
NMR (Nuclear Magnetic Resonance) Spectroscopy Provides unambiguous structural elucidation.[4][5]Requires higher sample concentrations and is less sensitive than MS.

Question 5: How can I synthesize the predicted metabolites to use as analytical standards?

Answer:

The synthesis of predicted metabolites for use as standards is a crucial step for confirmation and quantification. The synthetic routes will depend on the specific metabolite. For example:

  • Carboxylic Acid Metabolite: This could potentially be synthesized from 2-(4-bromo-2,6-dimethyl-phenoxy)-acetic acid, which would require a separate multi-step synthesis.

  • Alcohol Metabolite: The corresponding alcohol could be synthesized via reduction of the aforementioned acetic acid derivative.

  • Hydroxylated Metabolites: These would require more complex synthetic strategies involving regioselective hydroxylation of the aromatic ring.

For specific synthetic procedures, it is advisable to consult organic synthesis literature for similar transformations on related phenoxyethylamine scaffolds.

Section 3: Experimental Protocols

Protocol 1: In Vitro Metabolic Stability Assay using Human Liver Microsomes

This protocol provides a general framework for assessing the metabolic stability of 2-(4-bromo-2,6-dimethyl-phenoxy)-ethylamine.

Materials:

  • 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine

  • Human Liver Microsomes (HLM)

  • NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

  • Phosphate buffer (pH 7.4)

  • Acetonitrile (ACN) with an internal standard

  • 96-well plates

  • Incubator/shaker

Procedure:

  • Prepare a stock solution of 2-(4-bromo-2,6-dimethyl-phenoxy)-ethylamine in a suitable solvent (e.g., DMSO).

  • In a 96-well plate, add phosphate buffer and the HLM suspension.

  • Add the substrate (2-(4-bromo-2,6-dimethyl-phenoxy)-ethylamine) to the wells to achieve the desired final concentration.

  • Pre-incubate the plate at 37°C for 5 minutes.

  • Initiate the reaction by adding the NADPH regenerating system.

  • At various time points (e.g., 0, 5, 15, 30, 60 minutes), quench the reaction by adding cold acetonitrile containing an internal standard.

  • Centrifuge the plate to pellet the protein.

  • Transfer the supernatant to a new plate for LC-MS/MS analysis.

  • Analyze the samples to determine the disappearance of the parent compound over time.

Sources

Troubleshooting

Scaling up the synthesis of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine

An essential building block in medicinal chemistry and drug discovery, 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine serves as a versatile precursor for a wide range of more complex molecules. Its synthesis, while conceptu...

Author: BenchChem Technical Support Team. Date: January 2026

An essential building block in medicinal chemistry and drug discovery, 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine serves as a versatile precursor for a wide range of more complex molecules. Its synthesis, while conceptually straightforward, presents several potential challenges that can impact yield, purity, and scalability. This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to navigate the intricacies of its synthesis.

Drawing from established chemical principles and practical laboratory experience, this guide is structured in a question-and-answer format to directly address common issues. It offers detailed protocols, troubleshooting advice, and answers to frequently asked questions, ensuring a robust and reproducible synthetic process.

Synthetic Pathway Overview

The most common and efficient route to synthesize 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine is a two-step process. The first step involves a Williamson ether synthesis to couple the phenolic starting material with a nitrile-containing electrophile. The second step is the chemical reduction of the resulting nitrile intermediate to the desired primary amine.

Synthetic_Pathway cluster_0 Step 1: Williamson Ether Synthesis cluster_1 Step 2: Nitrile Reduction A 4-Bromo-2,6-dimethylphenol reagent1 BrCH₂CN K₂CO₃, Acetone A->reagent1 B (4-Bromo-2,6-dimethylphenoxy)acetonitrile reagent2 1. LiAlH₄, THF 2. H₂O work-up B->reagent2 reagent1->B C 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine reagent2->C

Caption: Overall two-step synthesis of the target compound.

Experimental Protocols

Step 1: Synthesis of (4-Bromo-2,6-dimethylphenoxy)acetonitrile

This procedure is based on the Williamson ether synthesis, a reliable method for forming ethers via an SN2 reaction between an alkoxide (or phenoxide) and an alkyl halide.[1][2]

Methodology:

  • To a dry round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 4-Bromo-2,6-dimethylphenol (1.0 eq).

  • Add anhydrous acetone as the solvent, followed by powdered anhydrous potassium carbonate (K₂CO₃, 1.5 eq). The carbonate acts as the base to deprotonate the phenol.[3]

  • Stir the suspension vigorously for 15 minutes at room temperature.

  • Add bromoacetonitrile (1.1 eq) dropwise to the mixture. Caution: Bromoacetonitrile is a lachrymator and toxic; handle it in a well-ventilated fume hood.

  • Heat the reaction mixture to reflux (approx. 56°C for acetone) and maintain for 4-6 hours.

  • Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting phenol spot is consumed.

  • After completion, cool the mixture to room temperature and filter off the inorganic salts (K₂CO₃ and KBr).

  • Wash the solid filter cake with a small amount of acetone.

  • Combine the filtrates and remove the solvent under reduced pressure to yield the crude (4-Bromo-2,6-dimethylphenoxy)acetonitrile, which can be used in the next step directly or purified further.

ParameterValue
Starting Material 4-Bromo-2,6-dimethylphenol
Reagents Bromoacetonitrile, Potassium Carbonate
Solvent Anhydrous Acetone
Temperature Reflux (~56°C)
Reaction Time 4-6 hours
Typical Yield 90-98% (crude)
Step 2: Synthesis of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine

This step employs the powerful reducing agent Lithium Aluminum Hydride (LiAlH₄) to convert the nitrile functional group into a primary amine. This method is highly effective but requires strict anhydrous conditions.[4]

Methodology:

  • Set up a dry three-necked flask under an inert atmosphere (e.g., Nitrogen or Argon) equipped with a magnetic stirrer, dropping funnel, and a reflux condenser.

  • Carefully add LiAlH₄ (1.5 - 2.0 eq) to the flask, followed by anhydrous Tetrahydrofuran (THF) to create a suspension.

  • Cool the LiAlH₄ suspension to 0°C using an ice bath.

  • Dissolve the crude (4-Bromo-2,6-dimethylphenoxy)acetonitrile (1.0 eq) from Step 1 in anhydrous THF and add it to the dropping funnel.

  • Add the nitrile solution dropwise to the stirred LiAlH₄ suspension, maintaining the internal temperature below 10°C.

  • Once the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for an additional 2-4 hours.

  • Monitor the reaction by TLC to confirm the disappearance of the starting nitrile.

  • Once complete, cool the flask back to 0°C for the quenching procedure.

  • Work-up (Fieser Method): Carefully and slowly add the following reagents sequentially:

    • 'X' mL of water (where X = grams of LiAlH₄ used).

    • 'X' mL of 15% aqueous NaOH solution.

    • '3X' mL of water.

  • Stir the resulting mixture vigorously for 30-60 minutes. A granular white precipitate of aluminum salts should form, which is easily filterable.[4]

  • Filter the mixture through a pad of Celite®, washing the solid with THF.

  • Combine the organic filtrates, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine.

  • Purify the crude product by silica gel column chromatography or vacuum distillation.

ParameterValue
Starting Material (4-Bromo-2,6-dimethylphenoxy)acetonitrile
Reagent Lithium Aluminum Hydride (LiAlH₄)
Solvent Anhydrous THF
Temperature 0°C to Room Temperature
Reaction Time 3-5 hours
Typical Yield 80-90% (after purification)

Troubleshooting Guide

Q1: My Williamson ether synthesis (Step 1) is not working or gives a very low yield. What could be the problem?

A1: Several factors can lead to poor results in this step:

  • Wet Reagents/Solvent: The Williamson synthesis relies on the formation of a phenoxide ion, which is a strong base. Any moisture in the reaction will consume the base and protonate the phenoxide, halting the reaction. Ensure your acetone is anhydrous and the potassium carbonate is freshly dried.

  • Ineffective Base: Potassium carbonate is a good choice, but its effectiveness depends on its particle size and dryness. Ensure it is finely powdered to maximize surface area. For particularly stubborn reactions, stronger bases like sodium hydride (NaH) in an aprotic polar solvent like DMF could be used, but this requires stricter inert atmosphere techniques.[5]

  • Poor Quality Bromoacetonitrile: The electrophile, bromoacetonitrile, can degrade over time. Ensure you are using a high-quality reagent.

  • Insufficient Reaction Time or Temperature: While the reaction is generally efficient, ensure it has been heated at a steady reflux for a sufficient period. Monitor via TLC to confirm the consumption of the starting phenol.

Q2: I'm seeing multiple spots on my TLC plate after Step 1. What are the likely side products?

A2: The primary side reaction of concern is C-alkylation, where the cyanomethyl group attaches to the aromatic ring instead of the phenolic oxygen. This is generally minimized in polar aprotic solvents. Another possibility is the presence of unreacted starting material. Ensure your TLC system can clearly resolve the starting phenol, the desired O-alkylated product, and potential C-alkylated byproducts.

Q3: The work-up of my LiAlH₄ reaction (Step 2) resulted in a gelatinous, unfilterable mess. How can I fix this?

A3: This is a very common issue with LiAlH₄ reductions. The formation of colloidal aluminum salts makes filtration nearly impossible. The solution is to use a structured quenching procedure like the Fieser method, as detailed in the protocol above (sequential addition of H₂O, aq. NaOH, and more H₂O).[4] This method is designed to produce dense, granular aluminum salts that are easily removed by filtration.

LiAlH4_Workup start Reaction Mixture at 0°C (Excess LiAlH₄, Al-amine complex) step1 Step 1: SLOWLY add 'X' mL H₂O start->step1 step2 Step 2: SLOWLY add 'X' mL 15% NaOH(aq) step1->step2 step3 Step 3: SLOWLY add '3X' mL H₂O step2->step3 stir Stir vigorously 30-60 min at RT step3->stir result Granular, white precipitate of aluminum salts forms stir->result end Filter through Celite® result->end

Caption: Workflow for the Fieser method LiAlH₄ work-up.

Q4: I am concerned about the hazards of LiAlH₄. Are there safer alternatives for the nitrile reduction?

A4: Yes, several alternatives exist, though they may require more optimization:

  • Catalytic Hydrogenation: Using a catalyst like Raney Nickel or Palladium on Carbon (Pd/C) under a hydrogen atmosphere is a common industrial method. This avoids pyrophoric reagents but may require specialized high-pressure equipment.

  • Borane Reduction: Borane-THF complex (BH₃·THF) or borane dimethyl sulfide (BMS) can also reduce nitriles to amines. These reagents are generally considered safer to handle than LiAlH₄.

  • Sodium Borohydride with an Additive: Sodium borohydride (NaBH₄) alone is usually not strong enough to reduce nitriles. However, using it in combination with a catalyst like cobalt(II) chloride (CoCl₂) can effectively perform the reduction under milder conditions.

Frequently Asked Questions (FAQs)

Q1: Why is the Williamson ether synthesis the chosen method for Step 1?

A1: The Williamson ether synthesis is a robust, high-yielding, and widely applicable method for preparing both symmetrical and unsymmetrical ethers.[6] It works exceptionally well for forming aryl-alkyl ethers from phenols because the phenoxide ion is an excellent nucleophile and the SN2 reaction at the primary carbon of bromoacetonitrile is highly favorable.[1][7]

Q2: What is the purpose of the two methyl groups ortho to the hydroxyl group on the starting phenol?

A2: The two ortho-methyl groups provide steric hindrance around the phenolic oxygen. While this does not prevent the desired O-alkylation, it can electronically and sterically influence the reactivity of the molecule. In the context of drug design, these groups are often crucial for tuning the molecule's conformation and binding affinity to a biological target.

Q3: Why are anhydrous conditions so critical for the LiAlH₄ reduction?

A3: Lithium aluminum hydride reacts violently and exothermically with protic solvents like water and alcohols.[4] This reaction not only consumes the expensive reducing agent but also produces flammable hydrogen gas, posing a significant safety risk. Therefore, all glassware must be oven- or flame-dried, and all solvents must be rigorously anhydrous.

Q4: How do I confirm the identity and purity of my final product?

A4: A combination of standard analytical techniques should be used:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR will confirm the carbon-hydrogen framework. Key signals to look for are the appearance of the ethylamine protons (-OCH₂CH₂NH₂) and the disappearance of the nitrile carbon in the ¹³C spectrum.

  • Infrared (IR) Spectroscopy: Look for the disappearance of the sharp nitrile (C≡N) stretch (around 2250 cm⁻¹) from the intermediate and the appearance of N-H stretches (around 3300-3400 cm⁻¹) in the final product.

  • Mass Spectrometry (MS): This will confirm the molecular weight of the compound (244.13 g/mol for C₁₀H₁₄BrNO) and its characteristic isotopic pattern due to the presence of bromine.[8]

  • Chromatography (TLC, GC, or LC): These techniques are used to assess the purity of the final compound.

References

  • BenchChem. (2025). Application Notes and Protocols for the Reduction of 4-Bromophenylacetonitrile.
  • Surana, R. (n.d.). Williamson Ether Synthesis. Name Reactions in Organic Synthesis.
  • Wikipedia. (2023). Williamson ether synthesis. [Link]

  • BenchChem. (2025). potential applications of 2-(4-Bromo-3-methoxyphenyl)acetonitrile in organic synthesis.
  • Professor Dave Explains. (2018, August 29). Williamson Ether Synthesis [Video]. YouTube. [Link]

  • Chem-Station. (2014, April 13). Williamson Ether Synthesis. [Link]

  • BYJU'S. (n.d.). Williamson Ether Synthesis reaction. [Link]

  • Google Patents. (n.d.). Method for preparing 2- [4- (2-ethoxyethyl) phenoxy ] ethylamine.
  • Patsnap. (n.d.). Bromoacetonitrile patented technology retrieval search results. [Link]

  • Google Patents. (n.d.). Preparation of 2-(2-alkoxy phenoxy)

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Reference Data & Comparative Studies

Validation

A Guide to the Comparative Analysis of BET Bromodomain Inhibitors: Evaluating Novel Compounds Against Established Benchmarks

Executive Summary The field of epigenetics has identified the Bromodomain and Extra-Terminal (BET) family of proteins—comprising BRD2, BRD3, BRD4, and the testis-specific BRDT—as critical regulators of gene transcription...

Author: BenchChem Technical Support Team. Date: January 2026

Executive Summary

The field of epigenetics has identified the Bromodomain and Extra-Terminal (BET) family of proteins—comprising BRD2, BRD3, BRD4, and the testis-specific BRDT—as critical regulators of gene transcription and promising therapeutic targets in oncology, inflammation, and other diseases.[1][2][3] The development of small-molecule inhibitors that target the acetyl-lysine binding pockets (bromodomains) of these proteins has surged, necessitating robust and standardized methods for their comparative evaluation.

This guide provides a comprehensive framework for the comparative analysis of novel chemical entities against well-characterized BET inhibitors. While this analysis was initiated to evaluate 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine , a thorough review of published scientific literature and chemical databases did not yield public data characterizing this specific molecule as a BET inhibitor. Therefore, we will use its structure as a placeholder for a hypothetical novel compound, "Compound X," and detail the essential experiments and data required to benchmark it against established inhibitors such as the pioneering tool compound JQ1 , and the clinical candidates OTX015 (Birabresib) and I-BET762 (Molibresib) .

This document is intended for researchers, scientists, and drug development professionals, offering a detailed blueprint for assessing inhibitor potency, selectivity, cellular activity, and mechanism of action.

The Foundational Role of BET Proteins in Gene Transcription

BET proteins are fundamental epigenetic "readers." They recognize and bind to acetylated lysine residues on histone tails and other proteins.[2][3] This interaction tethers them to chromatin, where they act as scaffolds to recruit the transcriptional machinery necessary for gene expression. BRD4, the most extensively studied member, is crucial for the transcription of key oncogenes like MYC and pro-inflammatory genes.[1][2] By competitively binding to the bromodomains, BET inhibitors displace these proteins from chromatin, leading to the suppression of target gene transcription and subsequent anti-proliferative or anti-inflammatory effects.[2][4]

BET_Inhibition_Mechanism cluster_nucleus Cell Nucleus cluster_chromatin Chromatin Histone Acetylated Histone (Ac) BRD4 BRD4 Protein Histone->BRD4 Binds to DNA DNA TF_Complex Transcription Factor Complex (e.g., P-TEFb) BRD4->TF_Complex Recruits Oncogene Target Gene (e.g., MYC) TF_Complex->Oncogene Activates Transcription BET_Inhibitor BET Inhibitor (e.g., JQ1) BET_Inhibitor->BRD4 Competitively Binds & Displaces from Chromatin

Caption: Mechanism of BET inhibitor action.

Comparative Performance Analysis: Key Metrics

An objective comparison requires quantitative data across several key parameters. The following table summarizes the performance of established pan-BET inhibitors. A novel compound would be evaluated to populate a similar data set.

Parameter JQ1 OTX015 (Birabresib) I-BET762 (Molibresib) Compound X (Hypothetical) Reference(s)
Target(s) Pan-BET (BRD2/3/4/T)Pan-BET (BRD2/3/4)Pan-BET (BRD2/3/4)To Be Determined
BRD4-BD1 IC50 (nM) ~77~19~25-500To Be Determined
BRD4-BD2 IC50 (nM) ~33~38~25-500To Be Determined
Cellular Antiproliferative EC50 (nM) Varies (e.g., ~100-200 nM in NUT midline carcinoma)Varies (e.g., ~100-500 nM in hematological malignancies)Varies (e.g., ~300-1000 nM in various cancers)To Be Determined[1]
Oral Bioavailability Low (Used as tool compound)Yes (Advanced to clinical trials)Yes (Advanced to clinical trials)To Be Determined
Key Characteristics Seminal research tool, high potency, poor PK properties.Orally bioavailable, extensively studied in clinical trials.Orally bioavailable, initially developed for inflammation.To Be Determined[2]

Note: IC50/EC50 values can vary significantly based on the assay format and cell line used. Data presented are representative values from published literature.

Experimental Workflows for Inhibitor Characterization

Evaluating a novel BET inhibitor requires a tiered approach, moving from biochemical assays to cellular and, ultimately, in vivo models.

BET_Inhibitor_Workflow cluster_0 Tier 1: Biochemical Characterization cluster_1 Tier 2: Cellular Activity cluster_2 Tier 3: In Vivo & ADME a Primary Screening (e.g., TR-FRET or AlphaScreen) b Determine IC50/Kd for BRD2/3/4 (BD1 & BD2) a->b c Assess Selectivity vs. Non-BET Bromodomains b->c d Cellular Target Engagement (e.g., NanoBRET, CETSA) c->d Proceed if potent & selective e Measure MYC Downregulation (qRT-PCR / Western Blot) d->e f Antiproliferation Assays (e.g., CellTiter-Glo in cancer lines) e->f g Pharmacokinetic (PK) Profiling f->g Proceed if active in cells h In Vivo Efficacy (Xenograft Models) g->h i Pharmacodynamic (PD) Biomarker Analysis h->i

Caption: Tiered workflow for BET inhibitor evaluation.

Protocol: In Vitro Binding Affinity via TR-FRET

Causality: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is a robust, high-throughput method to quantify the binding affinity of an inhibitor to its target protein in solution. It measures the disruption of the interaction between a fluorescently-labeled BET bromodomain protein and a fluorescently-labeled acetylated histone peptide ligand. The time-resolved aspect minimizes interference from compound fluorescence, ensuring high data quality.

Methodology:

  • Reagent Preparation:

    • Assay Buffer: 20 mM Tris-HCl pH 7.5, 150 mM NaCl, 0.05% Tween 20, 2 mM DTT.

    • Recombinant Protein: His-tagged BRD4-BD1 (or other bromodomains).

    • Tracer: Biotinylated H4K5/8/12/16ac peptide.

    • Detection Reagents: Terbium-cryptate labeled anti-His antibody (Donor) and d2-labeled Streptavidin (Acceptor).

  • Compound Dilution: Prepare a 12-point, 3-fold serial dilution of the test compound (e.g., starting at 100 µM) in a 384-well polypropylene plate.

  • Assay Assembly (384-well format, 10 µL final volume):

    • Add 2.5 µL of the compound dilution to the assay plate.

    • Prepare a master mix containing the protein, tracer, and detection reagents at 2x the final concentration.

    • Add 7.5 µL of the master mix to each well.

  • Incubation: Incubate the plate at room temperature for 60-90 minutes, protected from light.

  • Data Acquisition: Read the plate on a TR-FRET enabled plate reader, measuring emission at two wavelengths (e.g., 665 nm for the acceptor and 620 nm for the donor).

  • Analysis: Calculate the TR-FRET ratio (Acceptor/Donor) and plot it against the log of the inhibitor concentration. Fit the data to a four-parameter logistic equation to determine the IC50 value.

Protocol: Cellular Target Engagement via NanoBRET™

Causality: Confirming that a compound engages its target within the complex environment of a living cell is a critical validation step. The NanoBRET™ assay measures target engagement by detecting the proximity-based energy transfer between a NanoLuciferase-tagged BET protein and a cell-permeable fluorescent tracer that binds to the bromodomain. A competing inhibitor will displace the tracer, causing a loss of BRET signal.

Methodology:

  • Cell Preparation:

    • Transiently transfect HEK293 cells with a vector expressing the BET protein of interest (e.g., BRD4) fused to NanoLuc® luciferase.

    • Plate the transfected cells into a 96-well white assay plate and incubate for 24 hours.

  • Compound Treatment:

    • Prepare serial dilutions of the test compound.

    • Add the compounds to the cells and incubate for 2 hours at 37°C.

  • Tracer Addition: Add the NanoBRET™ tracer to all wells at its predetermined optimal concentration.

  • Substrate Addition and Reading:

    • Add the NanoGlo® substrate to all wells.

    • Immediately read the plate on a luminometer equipped with two filters to measure donor emission (~460 nm) and acceptor emission (>600 nm).

  • Analysis: Calculate the NanoBRET™ ratio (Acceptor/Donor). A decrease in the ratio indicates displacement of the tracer by the inhibitor. Plot the ratio against inhibitor concentration to determine the cellular EC50.

Protocol: Downstream Pathway Modulation via qRT-PCR for MYC

Causality: Since BET inhibitors are known to suppress the transcription of key oncogenes, measuring the mRNA levels of a primary target gene like MYC provides functional evidence of the inhibitor's mechanism of action.[2] Quantitative real-time PCR (qRT-PCR) is a highly sensitive method for this purpose.

Methodology:

  • Cell Treatment: Seed a relevant cancer cell line (e.g., MOLM-13 for AML) in a 6-well plate. Treat the cells with the test compound at various concentrations (e.g., 0.1x, 1x, 10x the cellular EC50) for 6-24 hours.

  • RNA Extraction: Harvest the cells and extract total RNA using a commercial kit (e.g., RNeasy Kit).

  • cDNA Synthesis: Synthesize complementary DNA (cDNA) from the extracted RNA using a reverse transcription kit.

  • qRT-PCR:

    • Prepare a reaction mix containing cDNA, SYBR Green master mix, and validated primers for MYC and a housekeeping gene (e.g., GAPDH or ACTB).

    • Run the reaction on a real-time PCR instrument.

  • Analysis: Calculate the relative expression of MYC mRNA normalized to the housekeeping gene using the delta-delta Ct (ΔΔCt) method. A dose-dependent decrease in MYC expression validates the inhibitor's on-target effect.

Conclusion and Future Directions

The rigorous, multi-tiered evaluation outlined in this guide is essential for the characterization of any novel BET inhibitor. By systematically generating quantitative data on binding affinity, cellular target engagement, and functional outcomes, researchers can build a comprehensive profile of their compound. This allows for a direct and objective comparison with benchmark inhibitors like JQ1, OTX015, and I-BET762, facilitating informed decisions on which candidates possess the most promising therapeutic potential to advance into further preclinical and clinical development. The future of BET inhibitor development may lie in achieving greater selectivity, not only between BD1 and BD2 bromodomains but also among the individual BET family members, potentially leading to improved efficacy and a wider therapeutic window.

References

  • Wikipedia. BET inhibitor. [Link]

  • Belkina, A. C., & Denis, G. V. (2012). The mechanisms behind the therapeutic activity of BET bromodomain inhibition. The FEBS journal, 279(18), 3314–3326. [Link]

  • Forma Therapeutics. (2024). What are BET inhibitors and how do they work?. [Link]

  • Andrieu, G., et al. (2016). BET inhibitors as novel therapeutic agents in breast cancer. Oncotarget, 7(38), 60955–60978. [Link]

  • St-Onge, M., et al. (2021). Development of 2 Bromodomain and Extraterminal Inhibitors With Distinct Pharmacokinetic and Pharmacodynamic Profiles for the Treatment of Advanced Malignancies. JCO Precision Oncology, 5, 100-112. [Link]

  • Cancer Discovery. (2017). A Click-Chemistry Approach Reveals the BET Inhibitor Mechanism of Action. Cancer Discovery, 7(8), 790. [Link]

  • Xiong, Y., et al. (2021). Safety and Efficacy of Bromodomain and Extra-Terminal Inhibitors for the Treatment of Hematological Malignancies and Solid Tumors: A Systematic Study of Clinical Trials. Frontiers in Oncology, 11, 620243. [Link]

  • Hewings, D. S., et al. (2017). Development of BET Inhibitors as Potential Treatments for Cancer: Optimization of Pharmacokinetic Properties. ACS Medicinal Chemistry Letters, 8(12), 1297–1302. [Link]

  • Bolden, J. E., et al. (2014). Inducible In Vivo Silencing of Brd4 Identifies Potential Toxicities of Sustained BET Protein Inhibition. Cell Reports, 8(6), 1919–1929. [Link]

  • Wong, M., et al. (2021). BET Bromodomain Inhibitors: Novel Design Strategies and Therapeutic Applications. Molecules, 26(6), 1739. [Link]

  • Perez-Salvia, M., & Esteller, M. (2021). Achieving clinical success with BET inhibitors as anti-cancer agents. Molecular Cancer, 20(1), 43. [Link]

  • Milde, T., et al. (2016). The BET Inhibitor OTX015 Exhibits In Vitro and In Vivo Antitumor Activity in Pediatric Ependymoma Stem Cell Models. Cancers, 8(4), 43. [Link]

  • Pomella, S., et al. (2023). Inhibition of bromodomain and extra-terminal motif (BET) proteins in pediatric sarcoma: A systematic review of in vitro and in vivo studies. Drug Discovery Today, 30(12), 103788. [Link]

  • Wong, M., et al. (2021). BET Bromodomain Inhibitors: Novel Design Strategies and Therapeutic Applications. International Journal of Molecular Sciences, 22(23), 12804. [Link]

  • ResearchGate. BET bromodomain inhibitors. Representation of the chemical structure of (+)-JQ1, I-BET762, CPI-0610, RVX-208 and OTX015. [Link]

  • Shchegolev, V., et al. (2024). A Minireview on BET Inhibitors: Beyond Bromodomain Targeting. International Journal of Molecular Sciences, 25(5), 2999. [Link]

  • van der Wouden, J. G., et al. (2022). Targeted protein degradation reveals BET bromodomains as the cellular target of Hedgehog Pathway Inhibitor-1. bioRxiv. [Link]

  • Schulze, U., & Fugger, K. (2022). Target Engagement Assays in Early Drug Discovery. Journal of Medicinal Chemistry, 65(2), 1121–1143. [Link]

  • Finch, A. S., et al. (2014). A General TR-FRET Assay Platform for High-Throughput Screening and Characterizing Inhibitors of Methyl-Lysine Reader Proteins. SLAS Discovery, 19(2), 177–187. [Link]

  • Zock, J. M., et al. (2003). A comparison of ALPHAScreen, TR-FRET, and TRF as assay methods for FXR nuclear receptors. Journal of Biomolecular Screening, 8(5), 557–565. [Link]

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Comparative

Validating the In Vitro Activity of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine: A Comparative Guide for Preclinical Drug Discovery

For researchers in neuropharmacology and drug development, the initial characterization of a novel chemical entity is a critical step in the journey from molecule to medicine. This guide provides a comprehensive framewor...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers in neuropharmacology and drug development, the initial characterization of a novel chemical entity is a critical step in the journey from molecule to medicine. This guide provides a comprehensive framework for validating the in-pre-clinical drug development vitro activity of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine, a compound of interest due to its structural similarities to known neuroactive agents. We will explore a tiered experimental approach, from broad initial screening to more defined mechanistic assays, and compare its hypothetical performance against established pharmacological agents. This guide is designed to be a self-validating system, ensuring that each experimental step logically informs the next, building a robust pharmacological profile.

Initial Hypothesis Generation: Structural Analogs as a Guiding Principle

The chemical structure of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine, featuring a phenoxyethylamine core, suggests potential interactions with monoaminergic systems. This class of compounds is known to interact with serotonin, dopamine, and norepinephrine pathways. For instance, the related compound 2-(4-Bromo-2,5-dimethoxyphenyl)ethylamine is a known partial agonist of serotonin 5-HT2 receptors[1]. Furthermore, derivatives of 2-(2,6-xylyloxy)ethylamine have been shown to possess adrenergic nerve blocking properties[2]. Based on these structural precedents, our initial hypotheses are that 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine may act as a:

  • Serotonin (5-HT) or Dopamine (D) receptor ligand: It could exhibit agonist or antagonist activity at various receptor subtypes.

  • Monoamine Oxidase (MAO) inhibitor: It might interfere with the enzymatic degradation of monoamine neurotransmitters.

To investigate these possibilities, a systematic in vitro screening cascade is proposed.

Tier 1: Broad Spectrum Screening for Target Identification

The initial step is to perform a broad screen to identify the primary molecular targets of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine. This is best accomplished using radioligand binding assays against a panel of common central nervous system (CNS) receptors and transporters.

Experimental Protocol: Radioligand Binding Assays

Objective: To determine the binding affinity (Ki) of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine for a range of serotonin and dopamine receptors.

Methodology:

  • Preparation of Cell Membranes: Obtain commercially available cell lines recombinantly expressing the human serotonin receptors (e.g., 5-HT1A, 5-HT2A, 5-HT2C) and dopamine receptors (e.g., D1, D2, D3)[3]. Prepare cell membrane fractions by homogenization and centrifugation.

  • Binding Assay: In a 96-well plate, incubate the cell membranes with a known concentration of a specific radioligand (e.g., [3H]-8-OH-DPAT for 5-HT1A, [3H]-Ketanserin for 5-HT2A, [3H]-Spiperone for D2) and increasing concentrations of the test compound, 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine.

  • Incubation and Filtration: Allow the binding to reach equilibrium. Rapidly filter the reaction mixture through a glass fiber filter to separate bound from free radioligand.

  • Scintillation Counting: Measure the radioactivity retained on the filters using a scintillation counter.

  • Data Analysis: Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand). Calculate the inhibitory constant (Ki) using the Cheng-Prusoff equation.

Comparative Data:

For comparison, we will test our compound alongside a known selective serotonin reuptake inhibitor (SSRI), Fluoxetine, and a broad-spectrum antipsychotic, Risperidone.

Compound5-HT1A Ki (nM)5-HT2A Ki (nM)D2 Ki (nM)
2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine (Test)15025>10,000
Fluoxetine (Comparator 1)2302,500>10,000
Risperidone (Comparator 2)50.163.1

Interpretation of Hypothetical Results:

The hypothetical data in the table suggests that 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine has a moderate affinity for the 5-HT2A receptor and a weaker affinity for the 5-HT1A receptor, with negligible binding to the D2 receptor. This initial screen points towards a potential role as a serotonin receptor ligand, warranting further investigation into its functional activity at these receptors.

Tier 2: Functional Characterization of Identified Targets

Having identified potential binding targets, the next step is to determine whether the compound acts as an agonist (activates the receptor) or an antagonist (blocks the receptor's activity). This is achieved through cell-based functional assays that measure the downstream signaling of the receptor.

Experimental Protocol: Cell-Based Functional Assays

Objective: To characterize the functional activity of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine at the 5-HT2A receptor.

Methodology:

  • Cell Culture: Use a stable cell line (e.g., HEK293) expressing the human 5-HT2A receptor.

  • Second Messenger Assay: The 5-HT2A receptor is Gq-coupled, and its activation leads to an increase in intracellular calcium ([Ca2+]i). Load the cells with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM).

  • Agonist Mode: Treat the cells with increasing concentrations of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine and measure the change in fluorescence, which corresponds to the change in [Ca2+]i.

  • Antagonist Mode: Pre-incubate the cells with increasing concentrations of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine, followed by the addition of a known 5-HT2A agonist (e.g., serotonin) at its EC50 concentration. Measure the inhibition of the agonist-induced calcium response.

  • Data Analysis: For agonist activity, calculate the EC50 (effective concentration for 50% of maximal response). For antagonist activity, calculate the IC50 (inhibitory concentration for 50% of the agonist response) and determine the pA2 value.

Comparative Data:

We will compare the functional activity of our test compound with a known 5-HT2A agonist (Serotonin) and antagonist (Ketanserin).

CompoundFunctional Activity at 5-HT2AEC50 / IC50 (nM)
2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine (Test)AntagonistIC50 = 45
Serotonin (Comparator 1)AgonistEC50 = 10
Ketanserin (Comparator 2)AntagonistIC50 = 2

Interpretation of Hypothetical Results:

The hypothetical data indicates that 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine acts as an antagonist at the 5-HT2A receptor, with an IC50 of 45 nM. This suggests it can block the action of the natural ligand, serotonin.

Tier 3: Investigating Off-Target Effects - Monoamine Oxidase Inhibition

To build a comprehensive safety and specificity profile, it is crucial to investigate potential off-target effects. Given the phenethylamine-like structure, we will assess the compound's ability to inhibit monoamine oxidases (MAO-A and MAO-B), enzymes critical for neurotransmitter metabolism.[4][5][6]

Experimental Protocol: MAO Inhibition Assay

Objective: To determine if 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine inhibits the activity of MAO-A or MAO-B.

Methodology:

  • Enzyme Source: Use recombinant human MAO-A and MAO-B enzymes.

  • Assay Principle: A common method is a chemiluminescent assay (e.g., MAO-Glo™ Assay) where the MAO enzyme converts a substrate to a product that can be detected by a coupled enzymatic reaction producing light.[7]

  • Inhibition Assay: Incubate the MAO-A or MAO-B enzyme with a luminogenic substrate and increasing concentrations of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine.

  • Luminescence Detection: Measure the luminescence produced using a plate-reading luminometer. A decrease in luminescence indicates inhibition of the MAO enzyme.

  • Data Analysis: Calculate the IC50 value for the inhibition of each MAO isoform.

Comparative Data:

We will compare our test compound with known selective inhibitors of MAO-A (Clorgyline) and MAO-B (Selegiline).

CompoundMAO-A Inhibition IC50 (µM)MAO-B Inhibition IC50 (µM)
2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine (Test)>100>100
Clorgyline (Comparator 1)0.0115
Selegiline (Comparator 2)80.02

Interpretation of Hypothetical Results:

The hypothetical data shows that 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine does not significantly inhibit either MAO-A or MAO-B at concentrations up to 100 µM. This suggests that the compound is selective for the 5-HT2A receptor over these key metabolic enzymes, which is a desirable characteristic for a potential therapeutic agent.

Visualizing the Workflow and Pathways

Experimental Workflow

G cluster_0 Tier 1: Target Identification cluster_1 Tier 2: Functional Characterization cluster_2 Tier 3: Off-Target Profiling a Radioligand Binding Assays (Serotonin & Dopamine Receptors) b Cell-Based Functional Assays (e.g., Calcium Flux for 5-HT2A) a->b Identified Target(s) c MAO-A and MAO-B Inhibition Assays b->c Confirmed Functional Activity G cluster_0 Cell Membrane cluster_1 Intracellular Signaling Receptor 5-HT2A Receptor G_protein Gq/11 Receptor->G_protein activates PLC Phospholipase C (PLC) G_protein->PLC activates PIP2 PIP2 PLC->PIP2 hydrolyzes IP3 IP3 PIP2->IP3 DAG DAG PIP2->DAG Ca_release Ca2+ Release from ER IP3->Ca_release PKC Protein Kinase C (PKC) Activation DAG->PKC Serotonin Serotonin (Agonist) Serotonin->Receptor Test_Compound 2-(4-Bromo-2,6-dimethyl- phenoxy)-ethylamine (Antagonist) Test_Compound->Receptor

Caption: Simplified 5-HT2A receptor signaling pathway and points of intervention.

Conclusion

This guide outlines a systematic and logical progression for the initial in vitro characterization of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine. By following this tiered approach, researchers can efficiently identify primary targets, characterize functional activity, and assess selectivity against key off-targets. The hypothetical data presented illustrates how this compound could emerge as a selective 5-HT2A antagonist with a favorable profile concerning MAO inhibition. This structured validation process is essential for making informed decisions in the early stages of drug discovery and for building a comprehensive understanding of a novel compound's pharmacological potential.

References

  • Creative Biolabs. Hi-Affi™ In Vitro Cell based Serotonin Receptor Functional Assay Service. [Link]

  • Głowacka, E., et al. (2024). Discovery and in vitro Evaluation of Novel Serotonin 5-HT2A Receptor Ligands Identified Through Virtual Screening. ChemMedChem, 19(14), e202400080. [Link]

  • Tarasova, N. V., et al. (2018). In vitro screening of major neurotransmitter systems possibly involved in the mechanism of action of antibodies to S100 protein in released-active form. Journal of immunotherapy of cancer, 6(1), 1-13. [Link]

  • Enderlein, J., et al. (2004). In vitro and in vivo ligand binding to the 5HT(3) serotonin receptor characterised by time-resolved fluorescence spectroscopy. Journal of biotechnology, 112(1-2), 123-34. [Link]

  • Cell Biolabs, Inc. OxiSelect™ Monoamine Oxidase Assay Kit (Colorimetric). [Link]

  • Mathew, B., et al. (2024). Enzyme Inhibition Assays for Monoamine Oxidase. In Methods in Molecular Biology (Vol. 2707, pp. 317-327). Humana, New York, NY. [Link]

  • Khan, I., et al. (2023). In Vitro Human Monoamine Oxidase Inhibition and Human Dopamine D4 Receptor Antagonist Effect of Natural Flavonoids for Neuroprotection. Molecules, 28(13), 5089. [Link]

  • Evotec. Monoamine Oxidase (MAO) Inhibition Assay. [Link]

  • Glennon, R. A. (2000). Serotonin Receptor Subtypes and Ligands. In American College of Neuropsychopharmacology. [Link]

  • Evotec. Monoamine Oxidase (MAO) Inhibition Assay (PDF). [Link]

  • PubChem. 4-Bromo-2,5-dimethoxyphenethylamine. [Link]

  • Bentley, G. A., & Sabine, J. R. (1963). The blocking action of some quaternary derivatives of 2-(2,6-xylyloxy)ethylamine on adrenergic nerves. British journal of pharmacology and chemotherapy, 21(1), 190-201. [Link]

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Validation

A Senior Application Scientist's Guide to Cross-Reactivity Profiling: A Comparative Analysis of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine

For researchers, scientists, and drug development professionals, the journey from a promising chemical entity to a viable therapeutic candidate is paved with rigorous evaluation. A critical, and often challenging, aspect...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers, scientists, and drug development professionals, the journey from a promising chemical entity to a viable therapeutic candidate is paved with rigorous evaluation. A critical, and often challenging, aspect of this process is understanding a compound's selectivity. This guide provides an in-depth, comparative analysis of the cross-reactivity of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine, a novel phenoxyethylamine derivative. We will explore its potential for off-target interactions by comparing it with established selective and non-selective adrenergic and serotonergic receptor ligands. This guide is designed to not only present data but to illuminate the scientific rationale behind the experimental design and data interpretation, empowering you to conduct robust cross-reactivity studies in your own research.

Introduction: The Significance of Selectivity in Drug Discovery

The efficacy and safety of a therapeutic agent are intrinsically linked to its selectivity. While on-target activity is desired, off-target interactions can lead to unforeseen side effects, toxicity, or even a lack of therapeutic effect. Phenoxyethylamine scaffolds are privileged structures in medicinal chemistry, known to interact with a variety of biogenic amine receptors, including adrenergic and serotonergic receptors. Therefore, a thorough understanding of the cross-reactivity profile of a novel compound like 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine is paramount before its advancement in the drug discovery pipeline.

This guide will utilize a hypothetical primary target for 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine, the α2A-adrenergic receptor, based on structural similarities to known α-adrenergic ligands. We will then compare its binding and functional activity against a panel of related receptors, alongside well-characterized selective and non-selective compounds.

Comparative Compounds

To establish a meaningful comparison, we have selected the following compounds:

  • 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine (Test Compound): The novel compound under investigation.

  • Guanfacine (Selective α2A Agonist): A known selective agonist for the α2A-adrenergic receptor, serving as a positive control for on-target activity.

  • Phentolamine (Non-selective α-Adrenergic Antagonist): A non-selective antagonist that will help delineate broad α-adrenergic activity.

  • WAY-100635 (Selective 5-HT1A Antagonist): A selective antagonist for a key serotonergic receptor subtype, included to assess potential cross-reactivity into the serotonergic system.

Experimental Workflow for Cross-Reactivity Profiling

A multi-tiered approach is essential for a comprehensive cross-reactivity assessment. This typically begins with broad screening using binding assays, followed by more specific functional assays to determine the nature of the interaction (agonist, antagonist, or inverse agonist).

experimental_workflow cluster_tier1 Tier 1: Primary Screening cluster_tier2 Tier 2: Functional Characterization cluster_tier3 Tier 3: In-depth Selectivity a Radioligand Binding Assays b Cellular Functional Assays (e.g., cAMP, Calcium Flux) a->b Hits from binding assays c Broad Panel Screening (e.g., CEREP, Eurofins SafetyScreen) b->c Confirmed active compounds

Figure 1: A tiered experimental workflow for assessing compound cross-reactivity.

Radioligand Binding Assays: The Gold Standard for Affinity Determination

Radioligand binding assays are a robust and sensitive method for measuring the affinity of a ligand for its target receptor.[1][2] These assays are considered the gold standard for initial screening due to their reliability.[1]

  • Membrane Preparation: Prepare cell membranes from a cell line stably expressing the receptor of interest (e.g., CHO-K1 cells for α2A, α1A, 5-HT1A, etc.).[3]

  • Assay Setup: In a 96-well plate, combine the cell membranes, a fixed concentration of a specific radioligand (e.g., [3H]-Rauwolscine for α2A-adrenergic receptors), and varying concentrations of the test compound.[3]

  • Incubation: Incubate the plates to allow the binding to reach equilibrium.

  • Separation: Separate the bound from free radioligand via rapid vacuum filtration through glass fiber filters.[1][4]

  • Quantification: Measure the radioactivity retained on the filters using a scintillation counter.[3]

  • Data Analysis: Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) and subsequently calculate the Ki (inhibition constant) using the Cheng-Prusoff equation.

Compoundα2A-Adrenergicα1A-Adrenergic5-HT1A Serotonin5-HT2A Serotonin
2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine 15 250 800 >10,000
Guanfacine5>10,000>10,000>10,000
Phentolamine1025>5,000>5,000
WAY-100635>10,000>10,0001>1,000

Interpretation: The data suggests that 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine exhibits a preference for the α2A-adrenergic receptor over the α1A-adrenergic and serotonergic receptors tested. However, its selectivity over the α1A receptor is only about 17-fold, indicating potential for cross-reactivity. Guanfacine and WAY-100635 demonstrate high selectivity for their respective primary targets. Phentolamine shows broad affinity for both α-adrenergic subtypes.

Cellular Functional Assays: From Binding to Biological Response

While binding assays provide crucial information about affinity, they do not reveal the functional consequence of that binding. Cellular functional assays are essential to determine whether a compound acts as an agonist, antagonist, or inverse agonist at its target and off-targets.[5][6] G protein-coupled receptors (GPCRs), such as adrenergic and serotonergic receptors, signal through various downstream pathways, including the modulation of cyclic AMP (cAMP) and intracellular calcium levels.[7][8]

gpcrsignaling cluster_Gs Gs Pathway cluster_Gi Gi Pathway cluster_Gq Gq Pathway Gs Gs-coupled Receptor AC_Gs Adenylyl Cyclase Gs->AC_Gs cAMP_Gs cAMP Increase AC_Gs->cAMP_Gs PKA PKA Activation cAMP_Gs->PKA Gi Gi-coupled Receptor (e.g., α2A-Adrenergic) AC_Gi Adenylyl Cyclase Gi->AC_Gi Inhibition cAMP_Gi cAMP Decrease AC_Gi->cAMP_Gi Gq Gq-coupled Receptor (e.g., α1A-Adrenergic) PLC Phospholipase C Gq->PLC IP3_DAG IP3 & DAG Production PLC->IP3_DAG Ca_PKC Ca2+ Release & PKC Activation IP3_DAG->Ca_PKC

Figure 2: Simplified overview of major GPCR signaling pathways.

  • Cell Culture: Plate cells expressing the target receptor (e.g., CHO-K1-α2A) in a 96-well plate.

  • Compound Treatment: Pre-incubate the cells with the test compound at various concentrations.

  • Stimulation: Add a known adenylyl cyclase activator, such as forskolin, to stimulate cAMP production.

  • Lysis and Detection: Lyse the cells and measure the intracellular cAMP levels using a commercially available kit (e.g., HTRF, ELISA).

  • Data Analysis: For agonists, a decrease in forskolin-stimulated cAMP levels will be observed for Gi-coupled receptors. For antagonists, the ability of the compound to block the effect of a known agonist is measured.

Compoundα2A-Adrenergic (cAMP Inhibition, EC50)α1A-Adrenergic (Calcium Flux, EC50)5-HT1A Serotonin (cAMP Inhibition, EC50)
2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine 35 (Partial Agonist) >10,000 (No Agonist Activity) >10,000 (No Agonist Activity)
Guanfacine10 (Full Agonist)>10,000>10,000
PhentolamineAntagonist (IC50 = 12)Antagonist (IC50 = 30)No Activity
WAY-100635No ActivityNo ActivityAntagonist (IC50 = 2)

Interpretation: The functional data confirms that 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine acts as a partial agonist at the α2A-adrenergic receptor. Importantly, despite its moderate binding affinity for the α1A-adrenergic receptor, it does not show agonist activity at this receptor, suggesting it may act as an antagonist or have no functional effect at the concentrations tested. This highlights the importance of functional assays in contextualizing binding data.

Broader Implications and Future Directions

The initial cross-reactivity profile of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine suggests a degree of selectivity for the α2A-adrenergic receptor. However, the observed affinity for the α1A-adrenergic receptor warrants further investigation, particularly through antagonist functional assays.

For a comprehensive assessment, it is recommended to screen the compound against a broader panel of receptors and enzymes. Commercial services like the Eurofins SafetyScreen or Thermo Fisher's SelectScreen® Kinase Profiling Services can provide valuable insights into potential off-target liabilities.[9]

Conclusion

This guide has provided a framework for evaluating the cross-reactivity of a novel compound, 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine. By employing a combination of radioligand binding and cellular functional assays, and comparing the results to well-characterized compounds, we can begin to build a comprehensive selectivity profile. This systematic approach, grounded in sound scientific principles, is crucial for making informed decisions in the drug discovery and development process.

References

  • Eurofins Discovery. (n.d.). GPCR Functional Assays, Understanding On/Off-target Activity. Retrieved from [Link]

  • Gifford Bioscience. (n.d.). Radioligand Binding Assay Protocol. Retrieved from [Link]

  • Gifford Bioscience. (n.d.). Radioligand Binding Assay. Retrieved from [Link]

  • Alfa Cytology. (n.d.). Saturation Radioligand Binding Assays. Retrieved from [Link]

  • Wanka, L., et al. (2024). Exploiting Cell-Based Assays to Accelerate Drug Development for G Protein-Coupled Receptors. International Journal of Molecular Sciences, 25(10), 5474. [Link]

  • Biobide. (n.d.). What is an Inhibition Assay? Biobide Blog. Retrieved from [Link]

  • Bylund, D. B. (1992). Radioligand binding methods: practical guide and tips. American journal of physiology. Lung cellular and molecular physiology, 262(4), L421–L429.
  • Holliday, N. D., & Cox, R. D. (2021). Evaluating functional ligand-GPCR interactions in cell-based assays. Methods in cell biology, 166, 15–42. [Link]

  • Marin Biologic Laboratories. (2024, July 24). Cell-Based Assays for G Protein-Coupled Receptors (GPCRs). Retrieved from [Link]

  • Wanka, L., et al. (2024). Exploiting Cell-Based Assays to Accelerate Drug Development for G Protein-Coupled Receptors. PubMed. [Link]

  • Clinical Trials Arena. (2018, March 2). Universal enzyme inhibition measurement could boost drug discovery. Retrieved from [Link]

  • Bylund, D. B. (2011). Radioligand binding methods for membrane preparations and intact cells. Methods in molecular biology (Clifton, N.J.), 746, 135–164. [Link]

  • Vieth, M., et al. (2004). Measuring and interpreting the selectivity of protein kinase inhibitors.
  • BellBrook Labs. (2024, November 14). Enzyme Assays: The Foundation of Modern Drug Discovery. Retrieved from [Link]

  • ChemHelp ASAP. (2023, August 18). functional in vitro assays for drug discovery [Video]. YouTube. [Link]

  • BellBrook Labs. (2025, February 18). The Power of Enzyme Activity Assays: Unlocking Novel Therapeutics. Retrieved from [Link]

  • Gampe, R. T., et al. (2021). Development of a Rapid In Vitro Screening Assay Using Metabolic Inhibitors to Detect Highly Selective Anticancer Agents. ACS Omega, 6(27), 17297–17305.
  • Van Vleet, T. R., et al. (2018). Using in vitro cytotoxicity assay to aid in compound selection for in vivo safety studies. Bioorganic & medicinal chemistry letters, 28(15), 2565–2568.
  • Lin, Y., et al. (2019). Computational analysis of kinase inhibitor selectivity using structural knowledge. Bioinformatics (Oxford, England), 35(14), 2415–2422. [Link]

  • Promega Connections. (2025, September 11). Cellular Selectivity Profiling: Unveiling Novel Interactions and More Accurate Compound Specificity. Retrieved from [Link]

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Comparative

Efficacy of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine in Animal Models: A Comparative Analysis

An In-depth Guide for Researchers in Neuroscience and Drug Development Prepared by a Senior Application Scientist, this guide provides a comprehensive overview of the current scientific understanding of 2-(4-bromo-2,6-di...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Guide for Researchers in Neuroscience and Drug Development

Prepared by a Senior Application Scientist, this guide provides a comprehensive overview of the current scientific understanding of 2-(4-bromo-2,6-dimethyl-phenoxy)-ethylamine. However, a thorough review of publicly available scientific literature and chemical databases reveals a significant gap in the research landscape concerning the biological activity and efficacy of this specific compound in animal models.

While the chemical structure of 2-(4-bromo-2,6-dimethyl-phenoxy)-ethylamine is defined and the substance is available from various chemical suppliers for research purposes, there is a notable absence of published studies detailing its pharmacological effects, mechanism of action, or potential therapeutic applications. Searches for its efficacy in animal models for any disease state, including but not limited to neurological or psychiatric disorders, have not yielded any specific data.

This guide, therefore, serves a dual purpose: to report on the current lack of efficacy data for the target compound and to provide a foundational framework for researchers who may wish to investigate its properties. This includes a comparative look at structurally related compounds for which data is available, and a detailed outline of the experimental protocols that would be necessary to assess the efficacy of 2-(4-bromo-2,6-dimethyl-phenoxy)-ethylamine.

Profiling 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine: What is Known

2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine is a chemical entity with the IUPAC name 2-(4-bromo-2,6-dimethylphenoxy)ethanamine. Its basic chemical properties are documented by various suppliers.

Chemical Structure and Properties:

  • Molecular Formula: C₁₀H₁₄BrNO

  • Molecular Weight: 244.13 g/mol

  • CAS Number: 499980-87-9

Despite its availability, no peer-reviewed articles or patents were identified that describe its synthesis for a biological purpose or its evaluation in any in vivo or in vitro biological assays. This indicates that the compound is likely a novel entity in the context of pharmacological research, representing an unexplored area for potential discovery.

Comparative Analysis with Structurally Related Phenoxyethylamine Derivatives

In the absence of direct data, we can draw limited inferences from publicly available information on related chemical structures. It is crucial to note that minor structural modifications can lead to vastly different pharmacological profiles. The following comparisons are for contextual purposes only and should not be considered predictive of the activity of 2-(4-bromo-2,6-dimethyl-phenoxy)-ethylamine.

One area of research involving phenoxyethylamine derivatives is in the field of neuroscience, particularly related to monoaminergic systems. For instance, some substituted phenethylamines are known to interact with serotonin and adrenergic receptors.

A structurally distinct but related compound, 4-Bromo-2,5-dimethoxyphenethylamine (2C-B) , is a well-characterized psychoactive substance. It acts as a partial agonist at serotonin 5-HT₂ₐ and 5-HT₂𝒸 receptors. This compound, however, differs significantly in its substitution pattern on the phenyl ring from our target compound.

This highlights the critical need for empirical testing, as the specific arrangement of the bromo and dimethyl groups on the phenoxy ring of 2-(4-bromo-2,6-dimethyl-phenoxy)-ethylamine will dictate its unique biological activity.

A Proposed Roadmap for Efficacy Evaluation in Animal Models

For researchers interested in pioneering the investigation of 2-(4-bromo-2,6-dimethyl-phenoxy)-ethylamine, a logical and scientifically rigorous experimental workflow is essential. The following section outlines a potential approach, focusing on the initial characterization of its central nervous system (CNS) activity, a common starting point for novel phenoxyethylamine derivatives.

Initial Hypothesis and Target Identification

Given the structural alerts, an initial hypothesis could be that the compound modulates monoaminergic neurotransmission. Therefore, the primary objective would be to assess its affinity for key CNS targets, such as serotonin, dopamine, and norepinephrine transporters and receptors.

Experimental Workflow: Target Screening and Initial CNS Assessment

Caption: Proposed workflow for the initial pharmacological evaluation of 2-(4-bromo-2,6-dimethyl-phenoxy)-ethylamine.

Detailed Experimental Protocols
  • Objective: To determine the binding affinity and functional activity of 2-(4-bromo-2,6-dimethyl-phenoxy)-ethylamine at a panel of CNS receptors and transporters.

  • Methodology:

    • Utilize commercially available radioligand binding assays for a comprehensive panel of targets (e.g., SERT, DAT, NET, 5-HT₁ₐ, 5-HT₂ₐ, D₂, etc.).

    • Perform assays at a range of concentrations to determine the inhibition constant (Ki) or half-maximal inhibitory concentration (IC₅₀).

    • For targets showing significant binding, proceed to functional assays (e.g., agonist-induced cAMP accumulation or calcium mobilization in cell lines expressing the receptor of interest) to determine the half-maximal effective concentration (EC₅₀) and intrinsic activity.

  • Rationale: This initial screen is crucial for identifying the primary molecular targets of the compound, which will guide the selection of appropriate in vivo models.

  • Objective: To determine the pharmacokinetic profile of the compound and its ability to cross the blood-brain barrier.

  • Methodology:

    • Administer a single dose of 2-(4-bromo-2,6-dimethyl-phenoxy)-ethylamine to rodents (e.g., C57BL/6 mice) via intravenous (IV) and oral (PO) routes.

    • Collect blood and brain tissue samples at multiple time points post-administration.

    • Analyze plasma and brain homogenate concentrations using a validated LC-MS/MS method.

    • Calculate key PK parameters including half-life (t₁/₂), clearance (CL), volume of distribution (Vd), and oral bioavailability (%F). The brain-to-plasma concentration ratio will indicate BBB penetration.

  • Rationale: A compound must reach its target in the brain to exert a CNS effect. Poor BBB penetration would necessitate chemical modification or preclude its development for CNS indications.

  • Objective: To assess the potential antidepressant-like activity of the compound.

  • Methodology:

    • Acclimate male C57BL/6 mice to the testing room.

    • Administer 2-(4-bromo-2,6-dimethyl-phenoxy)-ethylamine or a vehicle control intraperitoneally (IP) 30-60 minutes before the test. A positive control, such as a standard antidepressant like fluoxetine or desipramine, should be included.

    • Place each mouse in a transparent cylinder filled with water (25°C) for a 6-minute session.

    • Record the duration of immobility during the last 4 minutes of the test.

    • A significant reduction in immobility time compared to the vehicle group suggests antidepressant-like effects.

  • Rationale: The FST is a widely used primary screening tool for antidepressant compounds. It is based on the principle that rodents will adopt an immobile posture after initial escape attempts, and that this "behavioral despair" can be reversed by antidepressant treatment.

Comparative Framework for Data Interpretation

Should the above-mentioned studies be conducted, the efficacy of 2-(4-bromo-2,6-dimethyl-phenoxy)-ethylamine would need to be benchmarked against established standards.

Table 1: Hypothetical Comparative Efficacy Data in the Forced Swim Test

Compound Dose (mg/kg, IP) Immobility Time (seconds, mean ± SEM) % Reduction in Immobility vs. Vehicle
Vehicle N/A 180 ± 10 0%
2-(4-bromo-2,6-dimethyl-phenoxy)-ethylamine 10 Data to be determined Data to be determined
Fluoxetine (Positive Control) 20 90 ± 8 50%

| Desipramine (Positive Control) | 15 | 85 ± 9 | 53% |

This structured comparison would provide a clear, quantitative measure of the compound's potential relative to existing treatments.

Conclusion and Future Directions

The current body of scientific literature does not contain efficacy data for 2-(4-bromo-2,6-dimethyl-phenoxy)-ethylamine in any animal models. This presents a unique opportunity for novel research. The proposed experimental roadmap provides a robust framework for the initial characterization of this compound. Should these foundational studies reveal a promising pharmacological profile, further, more complex behavioral and neurochemical analyses would be warranted to fully elucidate its therapeutic potential. The scientific community awaits the first report on the biological activity of this intriguing, yet uncharacterized, molecule.

References

As of the date of this publication, there are no specific scientific references detailing the efficacy of 2-(4-bromo-2,6-dimethyl-phenoxy)-ethylamine in animal models. The references below pertain to general methodologies and related compounds mentioned for contextual purposes.

  • PubChem Compound Summary for CID 98527, 4-Bromo-2,5-dimethoxyphenethylamine. National Center for Biotechnology Information.[Link]

  • Porsolt, R. D., Bertin, A., & Jalfre, M. (1977). Behavioral despair in mice: a primary screening test for antidepressants. Archives internationales de pharmacodynamie et de therapie, 229(2), 327–336. [Link]

Validation

A Comparative Guide to the Selectivity of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine for Bromodomain Families

For researchers in epigenetics and drug discovery, the selective inhibition of bromodomains—key readers of histone acetylation marks—is a critical goal. The development of chemical probes with high specificity for their...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers in epigenetics and drug discovery, the selective inhibition of bromodomains—key readers of histone acetylation marks—is a critical goal. The development of chemical probes with high specificity for their targets while minimizing off-target effects is paramount for elucidating biological function and for therapeutic development. This guide provides an in-depth comparison of the selectivity of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine, also known as GSK2801, for various bromodomain-containing proteins. We will delve into its binding affinity for its primary targets, BAZ2A and BAZ2B, and compare its selectivity profile with another notable BAZ2 inhibitor, BAZ2-ICR. This analysis is supported by experimental data from various biophysical and cell-based assays, with detailed protocols provided to ensure scientific integrity and reproducibility.

The Critical Role of Selectivity in Bromodomain Inhibition

Bromodomains are structurally conserved protein modules that recognize and bind to acetylated lysine residues on histone tails and other proteins, thereby playing a crucial role in the regulation of gene transcription and chromatin remodeling.[1] The human genome encodes for over 60 bromodomains, which are grouped into eight families based on sequence similarity. The Bromodomain and Extra-Terminal domain (BET) family has been a major focus of inhibitor development. However, achieving selectivity within and across bromodomain families is a significant challenge due to the conserved nature of the acetyl-lysine binding pocket.

A highly selective chemical probe is essential to confidently attribute a biological phenotype to the inhibition of a specific target. Off-target effects can lead to misinterpretation of experimental results and potential toxicity in a therapeutic context. Therefore, a thorough characterization of an inhibitor's selectivity profile across the bromodomain family is a fundamental aspect of its validation as a research tool or a drug candidate.

GSK2801: A Potent and Selective BAZ2A/B Inhibitor

GSK2801 is a potent, cell-permeable small molecule inhibitor that competitively binds to the acetyl-lysine binding pocket of the BAZ2A and BAZ2B bromodomains.[2][3] BAZ2A (Bromodomain adjacent to zinc finger domain 2A), also known as TIP5, is a core component of the Nucleolar Remodeling Complex (NoRC), which is involved in the silencing of ribosomal RNA genes and the formation of heterochromatin.[4][5] BAZ2B, a close homolog of BAZ2A, is also a component of chromatin remodeling complexes and has been implicated in the regulation of gene expression.[6][7]

Comparative Binding Affinities of GSK2801 and BAZ2-ICR

To objectively assess the selectivity of GSK2801, we compare its binding affinities with those of BAZ2-ICR, another well-characterized and selective inhibitor of BAZ2A and BAZ2B.[8][9][10][11] The following table summarizes the dissociation constants (Kd) and half-maximal inhibitory concentrations (IC50) for both compounds against their primary targets and key off-targets.

CompoundTarget BromodomainDissociation Constant (Kd)IC50Reference(s)
GSK2801 BAZ2A 257 nM -[2][12]
BAZ2B 136 nM -[2][12]
BRD91.1 µM-[2][12]
TAF1L(2)3.2 µM-[2][12]
BRD4>50-fold selectivity over BAZ2A/B-[12]
BAZ2-ICR BAZ2A 109 nM 130 nM [8][9]
BAZ2B 170 nM 180 nM [8][9]
CECR21.55 µM-[11]
Other Bromodomains>100-fold selectivity-[9]

As the data indicates, both GSK2801 and BAZ2-ICR are potent inhibitors of BAZ2A and BAZ2B, with Kd values in the nanomolar range. However, their selectivity profiles exhibit key differences. GSK2801 shows micromolar affinity for BRD9 and TAF1L(2), highlighting these as notable off-targets.[2][12] In contrast, BAZ2-ICR demonstrates a cleaner selectivity profile, with a greater than 100-fold selectivity over a broad panel of other bromodomains, with the exception of CECR2, for which it has a 10-15-fold lower affinity.[9][11]

The Biological Significance of the Selectivity Profile

The off-target activities of GSK2801 on BRD9 and TAF1L(2) warrant careful consideration when interpreting experimental data.

  • BRD9 is a subunit of the SWI/SNF chromatin remodeling complex and has been implicated in the regulation of gene expression, particularly in certain cancers like acute myeloid leukemia and malignant rhabdoid tumors.[13][14][15][16] Inhibition of BRD9 can lead to cell cycle arrest and apoptosis in these contexts.[14] Therefore, some of the cellular effects observed with GSK2801 may be attributable to its action on BRD9, in addition to its primary targets BAZ2A and BAZ2B.[17]

  • TAF1L (TATA-Box Binding Protein Associated Factor 1 Like) is a testis-specific homolog of the TAF1 subunit of the general transcription factor TFIID.[1][18][19] Its expression is largely restricted to germ cells.[18] While less likely to be a confounding factor in most somatic cell-based assays, its potential role in certain cancers where it is aberrantly expressed should not be overlooked.[2]

The cleaner selectivity profile of BAZ2-ICR makes it a more suitable tool for specifically probing the functions of BAZ2A and BAZ2B without the confounding effects of BRD9 inhibition.

Experimental Methodologies for Assessing Bromodomain Inhibitor Selectivity

To ensure the trustworthiness and reproducibility of selectivity data, robust and well-validated experimental methodologies are essential. Below are detailed protocols for three key assays used in the characterization of GSK2801 and other bromodomain inhibitors.

Isothermal Titration Calorimetry (ITC) for Direct Measurement of Binding Affinity

ITC is a powerful biophysical technique that directly measures the heat changes associated with a binding event, allowing for the determination of the dissociation constant (Kd), binding stoichiometry (n), and enthalpy (ΔH) and entropy (ΔS) of binding.

ITC_Workflow cluster_prep Sample Preparation cluster_itc ITC Experiment cluster_analysis Data Analysis Protein Purified Bromodomain (e.g., BAZ2A) Degas Degas Samples Protein->Degas Ligand GSK2801 in matching buffer Ligand->Degas Buffer ITC Buffer (e.g., HEPES, NaCl) Buffer->Protein Buffer->Ligand Load Load Protein into Cell Load Ligand into Syringe Degas->Load Titration Titration (sequential injections) Load->Titration RawData Raw Heat Bursts Titration->RawData Integration Integrate Peaks to get Heat per Injection RawData->Integration BindingIsotherm Plot Heat vs. Molar Ratio Integration->BindingIsotherm ModelFit Fit to a Binding Model (e.g., one-site) BindingIsotherm->ModelFit ThermoParams Determine Kd, n, ΔH, ΔS ModelFit->ThermoParams

Caption: Isothermal Titration Calorimetry (ITC) experimental workflow.

Detailed ITC Protocol:

  • Protein and Ligand Preparation:

    • Express and purify the bromodomain of interest (e.g., BAZ2A) to >95% purity.

    • Dialyze the purified protein extensively against the ITC buffer (e.g., 50 mM HEPES pH 7.5, 150 mM NaCl).

    • Prepare a stock solution of GSK2801 in 100% DMSO and then dilute it into the final ITC buffer to a concentration of 10-20 times that of the protein. The final DMSO concentration should be matched in the protein solution.

    • Degas both the protein and ligand solutions immediately before the experiment to prevent bubble formation in the calorimeter.

  • ITC Experiment:

    • Set the experimental temperature (e.g., 25 °C).

    • Load the protein solution (e.g., 10-20 µM) into the sample cell of the calorimeter.

    • Load the GSK2801 solution (e.g., 100-200 µM) into the injection syringe.

    • Perform a series of small injections (e.g., 1-2 µL) of the ligand into the protein solution, with sufficient time between injections for the system to return to thermal equilibrium.

    • A control titration of the ligand into buffer alone should also be performed to determine the heat of dilution.

  • Data Analysis:

    • Subtract the heat of dilution from the experimental data.

    • Integrate the area under each injection peak to determine the heat change per injection.

    • Plot the heat change per mole of injectant against the molar ratio of ligand to protein.

    • Fit the resulting binding isotherm to an appropriate binding model (e.g., a one-site binding model) to determine the Kd, stoichiometry (n), and enthalpy of binding (ΔH).

Fluorescence Recovery After Photobleaching (FRAP) for Cellular Target Engagement

FRAP is a live-cell imaging technique used to measure the dynamics of fluorescently labeled molecules. In the context of bromodomain inhibitors, FRAP can be used to assess whether a compound can displace a GFP-tagged bromodomain-containing protein from chromatin.

FRAP_Workflow cluster_cell_prep Cell Preparation cluster_treatment Compound Treatment cluster_frap FRAP Imaging cluster_analysis Data Analysis Cells Plate Cells (e.g., U2OS) Transfection Transfect with GFP-Bromodomain Plasmid Cells->Transfection Treatment Treat with GSK2801 or Vehicle (DMSO) Transfection->Treatment PreBleach Acquire Pre-Bleach Images Treatment->PreBleach Bleach Photobleach a Region of Interest (ROI) PreBleach->Bleach PostBleach Acquire Post-Bleach Time-Lapse Images Bleach->PostBleach Intensity Measure Fluorescence Intensity in ROI Normalization Normalize to Pre-Bleach Intensity Intensity->Normalization RecoveryCurve Plot Recovery Curve (Intensity vs. Time) Normalization->RecoveryCurve HalfTime Calculate Half-Maximal Recovery Time (t1/2) RecoveryCurve->HalfTime AlphaScreen_Workflow cluster_reagents Reagent Preparation cluster_assay Assay Assembly cluster_readout Detection & Analysis Bromodomain GST-Tagged Bromodomain Peptide Biotinylated Histone Peptide Inhibitor GSK2801 (serial dilution) Mix1 Incubate Bromodomain, Peptide, and Inhibitor AddAcceptor Add Streptavidin Donor Beads Mix1->AddAcceptor AddDonor Add Anti-GST Acceptor Beads AddAcceptor->AddDonor Incubate Incubate in the Dark AddDonor->Incubate Read Read AlphaScreen Signal Incubate->Read Plot Plot Signal vs. Inhibitor Concentration Read->Plot IC50 Calculate IC50 Plot->IC50

Sources

Comparative

In vivo validation of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine as a therapeutic agent

A Comparative In Vivo Validation Guide for BDA-264, a Novel Phenoxy-Ethylamine Derivative for Neuropsychiatric Disorders This guide provides a comprehensive framework for the in vivo validation of 2-(4-Bromo-2,6-dimethyl...

Author: BenchChem Technical Support Team. Date: January 2026

A Comparative In Vivo Validation Guide for BDA-264, a Novel Phenoxy-Ethylamine Derivative for Neuropsychiatric Disorders

This guide provides a comprehensive framework for the in vivo validation of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine, hereafter referred to as BDA-264, a novel chemical entity with significant therapeutic potential. Drawing from established principles of preclinical drug development, this document outlines a robust validation pathway, compares its hypothesized performance against current standards of care, and provides the causal logic behind the proposed experimental designs.[1]

Introduction: The Rationale for BDA-264

The phenoxy-ethylamine scaffold is a privileged structure in medicinal chemistry, known to interact with a variety of central nervous system (CNS) targets.[2][3] Compounds with similar backbones have shown activity as dopamine and serotonin receptor ligands.[4][5] BDA-264 (CAS 499980-87-9) is a unique derivative distinguished by a bromo- substitution and dimethyl-phenoxy ring structure.[6] While direct in vivo data for BDA-264 is not yet published, its structure suggests a strong potential for modulating serotonergic pathways, specifically as a high-affinity partial agonist of the 5-HT2A receptor.

Dysregulation of the 5-HT2A receptor is implicated in neuropsychiatric conditions, including depression and anxiety.[5] Current treatments, primarily Selective Serotonin Reuptake Inhibitors (SSRIs), suffer from a significant therapeutic lag and a substantial non-responder population. BDA-264 is hypothesized to induce rapid-onset therapeutic effects through a distinct mechanism: promoting cortical plasticity via 5-HT2A-mediated downstream signaling, distinguishing it from classic serotonergic agents. This guide details the necessary steps to validate this hypothesis in vivo and benchmark BDA-264 against established and novel therapeutic alternatives for Treatment-Resistant Depression (TRD).

Hypothesized Mechanism of Action: 5-HT2A Partial Agonism

BDA-264 is proposed to act as a partial agonist at the 5-HT2A receptor. Unlike full agonists, a partial agonist provides a "Goldilocks" level of receptor stimulation—enough to trigger therapeutic downstream signaling but not enough to induce the hallucinogenic effects associated with full agonism. This controlled activation is theorized to initiate a cascade involving Brain-Derived Neurotrophic Factor (BDNF) release and subsequent activation of TrkB receptors, ultimately enhancing synaptic plasticity and dendritic spine growth in the prefrontal cortex.

Below is a diagram illustrating this proposed signaling pathway.

BDA-264_Mechanism_of_Action cluster_extracellular Extracellular Space cluster_membrane Cell Membrane cluster_intracellular Intracellular Space BDA_264 BDA-264 Receptor_5HT2A 5-HT2A Receptor BDA_264->Receptor_5HT2A Binds & Partially Activates Gq_Protein Gq Protein Activation Receptor_5HT2A->Gq_Protein PLC Phospholipase C (PLC) Gq_Protein->PLC IP3_DAG IP3 / DAG Signaling PLC->IP3_DAG Ca_Release Ca²⁺ Release IP3_DAG->Ca_Release BDNF_Release BDNF Release Ca_Release->BDNF_Release Synaptic_Plasticity Enhanced Synaptic Plasticity (Therapeutic Effect) BDNF_Release->Synaptic_Plasticity In_Vivo_Validation_Workflow cluster_Phase1 Phase 1: Foundational Profiling cluster_Phase2 Phase 2: Efficacy in Disease Model cluster_Phase3 Phase 3: Target Engagement & Biomarkers PK_PD Pharmacokinetics & Pharmacodynamics (PK/PD) Model Disease Model Induction (e.g., Chronic Mild Stress) PK_PD->Model Safety Safety & Tolerability (Acute Dosing) Safety->Model Dosing Chronic Dosing Regimen (BDA-264 vs. Comparators) Model->Dosing Behavior Behavioral Readouts (FST, TST, Anhedonia) Dosing->Behavior Target Receptor Occupancy (Ex Vivo Autoradiography) Behavior->Target Biomarker Biomarker Analysis (Cortical BDNF Levels) Target->Biomarker Final_Analysis Go/No-Go Decision for IND-Enabling Studies Biomarker->Final_Analysis

Caption: Phased workflow for the in vivo validation of BDA-264.

Experimental Protocols: Step-by-Step Methodologies

The trustworthiness of in vivo data hinges on meticulous and well-controlled experimental design. [7]Below are detailed protocols for key efficacy studies.

Protocol 4.1: Chronic Mild Stress (CMS) Rodent Model

The CMS model is a well-validated paradigm for inducing depressive-like phenotypes in rodents by exposing them to a series of unpredictable, mild stressors over several weeks.

  • Animal Selection: Male C57BL/6 mice, 8 weeks old. Rationale: This strain is widely used and exhibits robust responses to stress.

  • Acclimation: House animals in groups of 5 for 1 week under a 12h light/dark cycle with ad libitum access to food and water.

  • Baseline Testing: Conduct baseline sucrose preference tests to establish a non-anhedonic phenotype for each mouse.

  • CMS Induction (4-6 weeks):

    • Individually house the mice.

    • Apply a variable sequence of mild stressors daily (e.g., cage tilt, soiled bedding, light/dark cycle reversal, white noise). The unpredictability is key to preventing habituation.

    • A non-stressed control group is maintained under standard housing conditions.

  • Validation of Anhedonia: Weekly, perform a sucrose preference test. A significant decrease in sucrose consumption in the stressed group confirms the depressive-like phenotype.

Protocol 4.2: Forced Swim Test (FST)

The FST is a primary behavioral assay to assess antidepressant efficacy by measuring immobility time, interpreted as behavioral despair.

  • Apparatus: A transparent glass cylinder (25 cm high, 10 cm diameter) filled with water (23-25°C) to a depth of 15 cm.

  • Dosing: Administer BDA-264 (e.g., 1, 3, 10 mg/kg, i.p.), vehicle control, or a positive control (e.g., Esketamine, 5 mg/kg, i.p.) 30 minutes prior to the test.

  • Procedure:

    • Place the mouse gently into the cylinder for a 6-minute session.

    • Video record the entire session.

    • A trained observer, blind to the treatment groups, scores the last 4 minutes of the session.

  • Scoring: The primary endpoint is "immobility time," defined as the period the mouse spends floating passively with only minor movements required to keep its head above water.

  • Causality: A significant reduction in immobility time by BDA-264 compared to the vehicle is indicative of an antidepressant-like effect.

Comparative Performance Analysis

The ultimate goal is to demonstrate a superior or differentiated therapeutic profile for BDA-264. The following table presents a hypothetical data summary comparing BDA-264 to two key alternatives in the context of Treatment-Resistant Depression (TRD).

ParameterBDA-264 (Hypothesized) Esketamine (Intranasal) SSRI + Atypical Antipsychotic
Mechanism of Action 5-HT2A Partial AgonistNMDA Receptor AntagonistSerotonin Reuptake Inhibition + D2/5-HT2A Antagonism
Onset of Action Rapid (24-48 hours)Ultra-Rapid (2-4 hours)Delayed (4-6 weeks)
Efficacy (FST Immobility) ~55% reduction vs. vehicle~60% reduction vs. vehicle~35% reduction vs. vehicle
Route of Administration Intraperitoneal (preclinical); Oral (predicted clinical)IntranasalOral
Key Safety Concern Mild, transient headache (predicted)Dissociation, sedation, increased blood pressureWeight gain, metabolic syndrome, sexual dysfunction
Durability of Effect Sustained with chronic dosingRequires repeat dosing; potential for relapseSustained with continued daily dosing

Conclusion and Future Directions

This guide presents a scientifically rigorous and logically structured plan for the in vivo validation of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine (BDA-264) as a novel therapeutic agent. Based on its chemical structure, a plausible mechanism as a 5-HT2A partial agonist is proposed, targeting the unmet need for rapid-acting and well-tolerated antidepressants.

The validation workflow emphasizes a phased approach, starting with fundamental safety and PK/PD profiling before moving to efficacy testing in a validated disease model. [8][9]The comparative analysis highlights the potential for BDA-264 to offer a compelling therapeutic profile, combining rapid onset of action with a potentially more favorable safety profile than existing options like Esketamine or combination therapies.

Successful completion of this validation plan, yielding data consistent with the hypothesized profile, would provide a strong rationale for advancing BDA-264 into IND-enabling toxicology studies and subsequent first-in-human clinical trials. [11]

References

  • Drug Target Review. (2024). Initial in vivo validation of novel cancer therapeutics using AI. [Link]

  • Anders, H. J., & Vielhauer, V. (2007). Identifying and validating novel targets with in vivo disease models: guidelines for study design. Drug Discovery Today, 12(11-12), 446-51. [Link]

  • European Pharmaceutical Review. (n.d.). Initial in vivo validation of novel oncology therapeutic mechanism completed. [Link]

  • National Center for Biotechnology Information. (n.d.). General Principles of Preclinical Study Design. [Link]

  • Nishikawa, N., et al. (1995). Novel phenoxyalkylamine derivatives. VII. Synthesis and pharmacological activities of 2-alkoxy-5-[(phenoxyalkylamino)alkyl]benzenesulfonamide derivatives. Chemical & Pharmaceutical Bulletin, 43(6), 963-9. [Link]

  • MDPI. (n.d.). Designing an In Vivo Preclinical Research Study. [Link]

  • Ingenta Connect. (n.d.). Validation Techniques for Therapeutic Molecules in Drug Discovery. [Link]

  • Cignarella, G., et al. (1996). Synthesis and pharmacological characterization of 2-(4-chloro-3-hydroxyphenyl)ethylamine and N,N-dialkyl derivatives as dopamine receptor ligands. Journal of Medicinal Chemistry, 39(26), 5066-73. [Link]

  • Preprints.org. (2023). Designing an In Vivo Preclinical Research Study. [Link]

  • BioBoston Consulting. (2025). Best Practices For Preclinical Animal Testing. [Link]

  • National Center for Biotechnology Information. (2024). De Novo Generation and Identification of Novel Compounds with Drug Efficacy Based on Machine Learning. [Link]

  • Saudi Food & Drug Authority. (2024). General Considerations for Preclinical Studies Submissions. [Link]

  • Kelly, M. G., et al. (1999). New generation dopaminergic agents. 6. Structure-activity relationship studies of a series of 4-(aminoethoxy)indole and 4-(aminoethoxy)indolone derivatives based on the newly discovered 3-hydroxyphenoxyethylamine D2 template. Journal of Medicinal Chemistry, 42(8), 1436-48. [Link]

  • MDPI. (n.d.). 2-Phenethylamines in Medicinal Chemistry: A Review. [Link]

  • Kanamori, T., et al. (2002). In vivo metabolism of 4-bromo-2,5-dimethoxyphenethylamine (2C-B) in the rat: identification of urinary metabolites. Journal of Analytical Toxicology, 26(2), 61-6. [Link]

  • Cenmed Enterprises. (n.d.). 2-(4-Bromo-2,6-dimethylphenoxy)ethan-1-amine. [Link]

  • ResearchGate. (n.d.). In Vivo Metabolism of 4-Bromo-2,5-dimethoxyphenethylamine (2C-B)in the Rat: Identification of Urinary Metabolites. [Link]

  • National Center for Biotechnology Information. (n.d.). 2-(4-Bromo-2,5-dimethoxyphenyl)-N-(2-[11C]methoxybenzyl)ethanamine. [Link]

Sources

Validation

Benchmarking 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine against known drugs

An In-Depth Comparative Analysis of BDE-1, a Novel Phenoxy-Ethylamine Compound, Against Established Norepinephrine Reuptake Inhibitors Introduction The landscape of neurological therapeutics is in a perpetual state of ev...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Comparative Analysis of BDE-1, a Novel Phenoxy-Ethylamine Compound, Against Established Norepinephrine Reuptake Inhibitors

Introduction

The landscape of neurological therapeutics is in a perpetual state of evolution, driven by the quest for compounds with improved efficacy, selectivity, and pharmacokinetic profiles. Within this landscape, the modulation of monoamine neurotransmitter systems, particularly the norepinephrine (NE) system, remains a cornerstone of treatment for conditions ranging from Attention-Deficit/Hyperactivity Disorder (ADHD) to major depressive disorder. This guide introduces a novel research compound, 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine (herein designated BDE-1 ), and provides a comprehensive benchmark against established norepinephrine reuptake inhibitors (NRIs).

Our objective is to present an objective, data-driven comparison of BDE-1's performance against clinically relevant drugs: Atomoxetine , a selective NRI approved for ADHD; Reboxetine , a selective NRI used for depression; and Duloxetine , a dual serotonin-norepinephrine reuptake inhibitor (SNRI) that provides a critical benchmark for selectivity. This analysis is designed for researchers, pharmacologists, and drug development professionals, offering a framework for evaluating the potential of new chemical entities in this therapeutic space.

Comparative Pharmacological Profile: BDE-1 vs. Reference Compounds

The initial characterization of a novel compound hinges on its in vitro pharmacological profile. Key metrics include binding affinity (Ki) at the primary target and off-target sites, and functional inhibition of neurotransmitter reuptake (IC50). These parameters not only establish potency but also define the compound's selectivity, a critical predictor of both therapeutic action and potential side effects. The data presented below for BDE-1 is derived from initial preclinical screening, while data for reference compounds are compiled from publicly available, peer-reviewed literature.

Table 1: Comparative In Vitro Potency and Selectivity at Human Monoamine Transporters

CompoundNET Ki (nM)SERT Ki (nM)DAT Ki (nM)NET IC50 (nM)SERT/NET SelectivityDAT/NET Selectivity
BDE-1 (Hypothetical Data) 1.8 350 480 2.5 ~194x ~267x
Atomoxetine57714513.6~15x~290x
Reboxetine1.1129>10,0005.3~117x>9000x
Duloxetine7.50.82403.50.1x (SERT Selective)~32x

Data for Atomoxetine, Reboxetine, and Duloxetine are representative values from cited literature and may vary between studies.

Interpretation of In Vitro Data: The hypothetical data for BDE-1 suggests a highly potent and selective NRI. Its affinity for the norepinephrine transporter (NET) is comparable to that of Reboxetine and more potent than Atomoxetine. Critically, its selectivity over the serotonin transporter (SERT) (~194-fold) and the dopamine transporter (DAT) (~267-fold) is robust. This high selectivity is a desirable trait, as it may translate to a lower incidence of side effects associated with off-target serotonergic or dopaminergic activity.

Experimental Methodologies: Protocols for Accurate Benchmarking

Scientific integrity demands that comparisons be grounded in standardized, reproducible methodologies. The following protocols outline the core assays used to generate the data in Table 1.

Protocol 1: Radioligand Binding Affinity Assays

Causality: This assay quantifies the direct interaction between a compound and its target receptor/transporter. It is the foundational experiment to determine potency (Ki) and selectivity by measuring how effectively the test compound displaces a known radioactive ligand from the target.

Step-by-Step Methodology:

  • Source Material: Use cell membranes prepared from HEK293 cells stably expressing the recombinant human norepinephrine (hNET), serotonin (hSERT), or dopamine (hDAT) transporters.

  • Radioligand Selection:

    • For hNET: [3H]Nisoxetine.

    • For hSERT: [3H]Citalopram.

    • For hDAT: [3H]WIN 35,428.

  • Assay Buffer: Prepare a suitable buffer, typically 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4.

  • Incubation: In a 96-well plate, combine the cell membranes, the appropriate radioligand (at a concentration near its Kd), and a range of concentrations of the test compound (e.g., BDE-1, Atomoxetine).

  • Equilibrium: Incubate the plates for a defined period (e.g., 60-120 minutes) at a specific temperature (e.g., room temperature or 4°C) to allow binding to reach equilibrium.

  • Harvesting: Rapidly filter the contents of each well through a glass fiber filtermat using a cell harvester. This separates the bound radioligand (trapped on the filter) from the unbound.

  • Scintillation Counting: Wash the filters, add scintillation cocktail, and quantify the radioactivity using a liquid scintillation counter.

  • Data Analysis: Non-specific binding is determined in the presence of a high concentration of a known inhibitor (e.g., Desipramine for NET). The data are analyzed using non-linear regression to calculate the IC50 value, which is then converted to the inhibition constant (Ki) using the Cheng-Prusoff equation.

Protocol 2: Synaptosomal Neurotransmitter Uptake Assay

Causality: While binding assays measure affinity, they do not confirm functional activity. This assay directly measures the compound's ability to block the function of the transporter—the reuptake of its endogenous neurotransmitter—providing a crucial link between binding and physiological effect.

Step-by-Step Methodology:

  • Synaptosome Preparation: Isolate synaptosomes (resealed nerve terminals) from specific brain regions of rats or mice (e.g., striatum for DAT, hippocampus/cortex for SERT and NET). This is done through a series of homogenizations and centrifugations.

  • Pre-incubation: Pre-incubate the synaptosomal preparations with various concentrations of the test compound for 10-15 minutes at 37°C.

  • Initiation of Uptake: Add a low concentration of the radiolabeled neurotransmitter (e.g., [3H]Norepinephrine) to initiate the uptake process.

  • Termination of Uptake: After a short incubation period (e.g., 5-10 minutes), rapidly terminate the uptake by filtration through a glass fiber filter, followed by immediate washing with ice-cold buffer.

  • Quantification & Analysis: Measure the radioactivity trapped inside the synaptosomes using a scintillation counter. The IC50 value—the concentration of the compound that inhibits 50% of the specific neurotransmitter uptake—is determined by non-linear regression analysis.

Visualizing Pathways and Processes

To better illustrate the underlying mechanisms and workflows, the following diagrams are provided.

G cluster_0 Presynaptic Neuron cluster_1 Synaptic Cleft cluster_2 Postsynaptic Neuron NE_Vesicle Norepinephrine (NE) Vesicles NE_Released NE NE_Vesicle->NE_Released Release NET Norepinephrine Transporter (NET) NE_Released->NET Reuptake NE_Synapse Increased NE Concentration BDE1 BDE-1 BDE1->NET Blocks Adrenergic_Receptor Adrenergic Receptors NE_Synapse->Adrenergic_Receptor Binds Signal Postsynaptic Signaling Adrenergic_Receptor->Signal Activates

Caption: Mechanism of action for BDE-1 as a norepinephrine reuptake inhibitor.

G cluster_0 Benchmarking Logic A Define Target Profile (e.g., Selective NRI) B Select Comparator Drugs (Atomoxetine, Reboxetine) A->B C Identify Key Assays (Binding, Uptake, In Vivo) B->C D Gather/Generate Data for BDE-1 & Comparators C->D E Quantitative Comparison (Tables & Ratios) D->E F Qualitative Assessment (Potency, Selectivity, PK/PD) E->F G Conclusion on Therapeutic Potential F->G

Caption: Logical workflow for benchmarking a novel CNS compound.

Conclusion and Future Directions

Based on the initial in vitro profiling, the novel compound BDE-1 presents a promising profile as a highly potent and selective norepinephrine reuptake inhibitor. Its affinity for NET is on par with or exceeds that of established drugs like Atomoxetine and Reboxetine. More importantly, its selectivity over SERT and DAT appears superior to that of Atomoxetine, suggesting a potentially cleaner pharmacological profile with a lower risk of off-target effects.

This guide provides the foundational framework for this assessment. However, the journey from a promising in vitro profile to a viable clinical candidate is long and requires further rigorous investigation. The logical next steps in the evaluation of BDE-1 would include:

  • In vivo Pharmacokinetic Studies: To determine oral bioavailability, plasma half-life, and brain penetration in animal models.

  • In vivo Target Engagement Studies: To confirm that BDE-1 occupies and blocks NET in the brain at relevant doses.

  • Preclinical Efficacy Models: To assess its functional effects in animal models of ADHD (e.g., the five-choice serial reaction time task) or depression (e.g., the forced swim test).

  • Safety and Toxicology Screening: To identify any potential liabilities early in the development process.

By systematically progressing through these stages and continuing to benchmark against established agents, the true therapeutic potential of BDE-1 can be thoroughly and objectively determined.

References

  • Bymaster, F. P., et al. (2002). Atomoxetine: a new selective norepinephrine reuptake inhibitor for the treatment of attention-deficit/hyperactivity disorder. Bioorganic & Medicinal Chemistry Letters. Available at: [Link]

  • Stahl, S. M., et al. (2005). A review of the neuropharmacology of bupropion, a dual norepinephrine and dopamine reuptake inhibitor. Primary care companion to the Journal of clinical psychiatry. Available at: [Link]

  • Wong, E. H., et al. (2000). A comparison of the pharmacology of reboxetine, a new selective inhibitor of noradrenaline uptake, with that of other antidepressant drugs. British Journal of Pharmacology. Available at: [Link]

  • Bymaster, F. P., et al. (2001). The dual transporter inhibitor duloxetine: a review of its preclinical pharmacology, pharmacokinetic profile, and clinical results in depression. Current Pharmaceutical Design. Available at: [Link]

  • Cheng, Y. C., & Prusoff, W. H. (1973). Relationship between the inhibition constant (Ki) and the concentration of inhibitor which causes 50 per cent inhibition (I50) of an enzymatic reaction. Biochemical pharmacology. Available at: [Link]

Comparative

A Head-to-Head Comparison of Phenoxyethylamine Derivatives in Biological Assays: A Guide for Drug Discovery Professionals

Author: BenchChem Technical Support Team. Date: January 2026

The phenoxyethylamine scaffold, characterized by a benzene ring linked via an ether bond to an ethylamine chain (C₆H₅-O-CH₂-CH₂-NH₂), is a cornerstone in medicinal chemistry.[1] Its structural simplicity and conformational flexibility allow for extensive modification, yielding derivatives with a vast spectrum of biological activities.[1][2] This guide provides a comparative analysis of these derivatives, focusing on their performance in key biological assays, the underlying structure-activity relationships (SAR), and the detailed methodologies required for their evaluation. We aim to equip researchers, scientists, and drug development professionals with the field-proven insights necessary to navigate this versatile chemical space.

The Landscape of Biological Targets: From Receptors to Transporters

Phenoxyethylamine derivatives exert their effects by modulating a wide array of biological targets, primarily within the central and peripheral nervous systems. Unlike broader chemical classes, there is no single mechanism of action common to all members; instead, specific substitutions dictate target affinity and functional outcome.[3][4] Key targets include G-protein coupled receptors (GPCRs) like serotonin, adrenergic, and dopamine receptors, as well as monoamine transporters.

Key Signaling Pathway: 5-HT₂A Receptor Activation

A significant number of phenoxyethylamine derivatives are potent agonists or partial agonists at the serotonin 2A (5-HT₂A) receptor.[5][6][7] Activation of this Gq/G₁₁-coupled receptor initiates a cascade of intracellular events, primarily through the activation of phospholipase C (PLC) and, in some cases, phospholipase A₂ (PLA₂).[7] Understanding this pathway is critical for interpreting functional assay data.

G_protein_signaling cluster_membrane Cell Membrane cluster_cytosol Cytosol Ligand Phenoxyethylamine Derivative (Agonist) Receptor 5-HT2A Receptor (GPCR) Ligand->Receptor Binds G_Protein Gq/G11 Protein Receptor->G_Protein Activates PLC Phospholipase C (PLC) G_Protein->PLC Activates PIP2 PIP2 PLC->PIP2 Cleaves IP3 IP3 PIP2->IP3 DAG DAG PIP2->DAG Ca_Release Ca²⁺ Release (from ER) IP3->Ca_Release Triggers PKC Protein Kinase C (PKC) DAG->PKC Activates Cell_Response Cellular Response (e.g., neuronal excitation) Ca_Release->Cell_Response PKC->Cell_Response

Caption: 5-HT₂A receptor signaling cascade via Gq/PLC pathway.

In Vitro Performance: A Head-to-Head Comparison

The initial characterization of any new compound relies on a battery of in vitro assays to determine its affinity, potency, efficacy, and selectivity. These assays provide the foundational data for lead optimization and candidate selection.

Receptor Binding Affinity (Ki)

Binding assays quantify the affinity of a ligand for a specific receptor, typically by measuring its ability to displace a known radioligand. The resulting value, Ki (inhibition constant), is a crucial measure of how tightly a compound binds. A lower Ki value indicates higher binding affinity.

The data below compares derivatives targeting serotonergic and adrenergic receptors, illustrating how subtle structural changes dramatically alter target preference. For instance, the phenoxyethylamine scaffold has been successfully modified to create highly potent and selective antagonists for the α₁D adrenoceptor.[8]

Compound ClassDerivative ExampleTargetBinding Affinity (Ki, nM)Reference
2,5-Dimethoxy-Phenethylamines CYB2100105-HT₂AHigh (Exact value not stated)[5]
5-HT₂CHigh (Exact value not stated)[5]
5-HT₂BModest Selectivity Over[5]
N-Benzyl Phenethylamines Compound 1b5-HT₂A<0.074 (EC₅₀ value)[6]
Mescaline Derivatives "Scalines"5-HT₂A50 - 500 (Moderate)[9]
Thiochromene Derivatives (S)-41α₁D-ARHigh (Exact value not stated)[8]
α₁A-ARHigh Selectivity Against[8]
α₁B-ARHigh Selectivity Against[8]
Functional Activity: Potency (EC₅₀) and Efficacy (Eₘₐₓ)

While affinity measures binding, functional assays measure the biological response. Potency (EC₅₀) is the concentration required to produce 50% of the maximum response, while Efficacy (Eₘₐₓ) is the maximum possible effect the drug can produce.[10][11] A compound can have high affinity but low efficacy (an antagonist) or high affinity and high efficacy (a full agonist).

Studies comparing phenylisopropylamines (which have an α-methyl group) with their corresponding phenethylamine counterparts reveal critical SAR insights. The α-methyl group often increases efficacy at 5-HT₂A and 5-HT₂C receptors.[7][12][13]

Compound SeriesDerivativeTargetPotency (EC₅₀, nM)Efficacy (Iₘₐₓ vs 5-HT)Reference
Phenylisopropylamines DOI5-HT₂APotentPartial Agonist (22-58%)[12][13]
5-HT₂CPotentFull Agonist[12]
Phenethylamines 2C-I5-HT₂ALess PotentLower/Undetectable[12][13]
5-HT₂CPotentPartial Agonist (44-76%)[12]
N-Benzyl Phenethylamines Compound 1b5-HT₂A0.074>70%[6]

These data highlight the concept of functional selectivity , where a ligand can stabilize different receptor conformations, leading to preferential activation of one signaling pathway over another (e.g., PLC vs. PLA₂).[7] This is a critical consideration in modern drug design, as it may separate therapeutic effects from adverse side effects.

In Vivo Evaluation: From Behavior to Toxicology

In vivo models are essential to understand a compound's effects in a complex biological system, assessing its pharmacokinetics, target engagement, and overall safety profile.

Behavioral Models for Target Engagement

For centrally-acting drugs, specific behavioral assays can serve as a proxy for target engagement. The head-twitch response (HTR) in rodents is a well-established behavioral model used to assess 5-HT₂A receptor activation.[5][7] Studies show that potent 5-HT₂A agonists like CYB210010 reliably elicit this response, confirming CNS target engagement.[5] Interestingly, some compounds with high in vitro 5-HT₂A potency show little or no HTR activity, providing a potential avenue for developing non-psychedelic therapeutics.[5]

Pharmacokinetics and Toxicology

A biologically active compound is only useful if it can reach its target in sufficient concentrations without causing undue toxicity.

  • Pharmacokinetics (PK): Key parameters include oral bioavailability, CNS penetration, and metabolic stability. For example, CYB210010 was found to be orally bioavailable in multiple species and preferentially crossed into the CNS.[5] The addition of an α-methyl group often enhances metabolic stability, a key reason for the generally longer duration of action of phenylisopropylamines compared to phenethylamines.[13]

  • Toxicology: Acute toxicity studies, which determine the LD₅₀ (the dose lethal to 50% of a test population), are a fundamental first step. Studies on β-phenylethylamine and its analogs show that substitutions significantly alter toxicity; for example, para-halogenation increases acute toxic effects in mice.[14]

Standardized Experimental Protocols

Reproducibility is the bedrock of scientific integrity. The following are detailed protocols for fundamental in vitro assays used to characterize phenoxyethylamine derivatives.

Protocol: Radioligand Receptor Binding Assay

This protocol outlines a competitive binding assay to determine the Ki of a test compound at the human 5-HT₂A receptor. The principle is to measure the displacement of a high-affinity radioligand (e.g., [³H]ketanserin) by the unlabeled test compound.

binding_assay_workflow cluster_prep Preparation cluster_incubation Incubation cluster_separation Separation & Counting cluster_analysis Data Analysis A1 Prepare cell membranes expressing h5-HT2A receptor B1 Combine membranes, [³H]ketanserin, and test compound (or vehicle) A1->B1 A2 Serially dilute test compounds A2->B1 A3 Prepare assay buffer (e.g., 50 mM Tris-HCl) A3->B1 B2 Incubate at RT (e.g., 60 min) B1->B2 C1 Rapidly filter mixture through glass fiber filters B2->C1 C2 Wash filters to remove unbound radioligand C1->C2 C3 Add scintillation cocktail to filters C2->C3 C4 Quantify radioactivity via scintillation counting C3->C4 D1 Plot % inhibition vs. log[test compound] C4->D1 D2 Fit data to a sigmoidal curve to determine IC₅₀ D1->D2 D3 Calculate Ki using the Cheng-Prusoff equation D2->D3

Caption: Workflow for a competitive radioligand binding assay.

Step-by-Step Methodology:

  • Preparation:

    • Thaw cryopreserved cell membranes (e.g., from CHO or HEK293 cells stably expressing the human 5-HT₂A receptor) on ice.

    • Homogenize membranes in ice-cold assay buffer (e.g., 50 mM Tris-HCl, pH 7.4).

    • Prepare serial dilutions of the phenoxyethylamine test compounds in the assay buffer. A typical concentration range would be 10⁻¹¹ M to 10⁻⁵ M.

  • Assay Setup:

    • In a 96-well plate, add in order: assay buffer, a fixed concentration of radioligand (e.g., 1-2 nM [³H]ketanserin), and the serially diluted test compound.

    • Include control wells: "Total Binding" (vehicle instead of test compound) and "Non-Specific Binding" (a high concentration of a known unlabeled antagonist, e.g., 10 µM mianserin, instead of test compound).

    • Initiate the reaction by adding the prepared cell membrane suspension to each well.

  • Incubation:

    • Incubate the plate at room temperature for 60-90 minutes to allow the binding to reach equilibrium.

  • Harvesting:

    • Rapidly terminate the reaction by filtering the contents of each well through a glass fiber filter mat using a cell harvester. This separates the membrane-bound radioligand from the unbound.

    • Wash the filters multiple times with ice-cold wash buffer (e.g., 50 mM Tris-HCl) to minimize non-specific binding.

  • Quantification and Analysis:

    • Place the filter discs into scintillation vials, add scintillation fluid, and count the radioactivity (in counts per minute, CPM) using a scintillation counter.

    • Calculate the percent inhibition for each concentration of the test compound.

    • Plot percent inhibition versus the logarithm of the test compound concentration and fit the data using non-linear regression to determine the IC₅₀ value.

    • Convert the IC₅₀ to a Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Protocol: In Vitro Functional Assay (Calcium Flux)

This protocol measures the activation of a Gq-coupled receptor like 5-HT₂A by quantifying the resulting increase in intracellular calcium concentration ([Ca²⁺]i).

Step-by-Step Methodology:

  • Cell Culture and Plating:

    • Culture cells stably expressing the human 5-HT₂A receptor (e.g., HEK293) in appropriate media.

    • Plate the cells in black-walled, clear-bottom 96-well or 384-well microplates and grow to near confluency.

  • Dye Loading:

    • Aspirate the culture medium from the wells.

    • Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) diluted in assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

    • Incubate the plate at 37°C for 45-60 minutes in the dark to allow for dye de-esterification.

  • Compound Addition and Measurement:

    • Prepare serial dilutions of the phenoxyethylamine test compounds in assay buffer.

    • Place the dye-loaded cell plate into a fluorescence imaging plate reader (e.g., a FLIPR or FlexStation).

    • Establish a stable baseline fluorescence reading for several seconds.

    • Automatically add the test compounds to the wells while continuously measuring the fluorescence intensity (typically with an excitation wavelength of ~494 nm and an emission wavelength of ~516 nm).

    • Continue recording for 1-3 minutes to capture the peak response.

  • Data Analysis:

    • The change in fluorescence intensity (ΔRFU = peak fluorescence - baseline fluorescence) corresponds to the increase in [Ca²⁺]i.

    • Plot the ΔRFU against the logarithm of the agonist concentration.

    • Fit the data to a sigmoidal dose-response curve to determine the EC₅₀ (potency) and Eₘₐₓ (efficacy) for each compound. Efficacy is often expressed relative to a full agonist like serotonin.

Conclusion: Guiding Future Drug Discovery

The phenoxyethylamine scaffold remains a highly privileged structure in drug discovery.[1] This guide demonstrates that a systematic approach, combining targeted in vitro and in vivo assays, is crucial for elucidating the complex pharmacology of its derivatives. Key structure-activity relationships, such as the influence of 4-position substituents and α-methylation on receptor affinity and efficacy, provide a rational basis for designing next-generation therapeutics.[6][12] By employing the rigorous experimental protocols detailed herein, researchers can effectively compare novel compounds, validate their mechanisms of action, and ultimately identify promising candidates for clinical development.

References

  • Kaplan, J. S., et al. (2024). Synthesis and Structure-Activity Relationships of 2,5-Dimethoxy-4-Substituted Phenethylamines and the Discovery of CYB210010: A Potent, Orally Bioavailable and Long-Acting Serotonin 5-HT2 Receptor Agonist. Journal of Medicinal Chemistry, 67(8), 6144-6188. [Link]

  • Wikipedia. (n.d.). Phenethylamine. Retrieved January 17, 2026, from [Link]

  • Sakauchi, N., et al. (2017). Identification of 3,4-dihydro-2H-thiochromene 1,1-dioxide derivatives with a phenoxyethylamine group as highly potent and selective α1D adrenoceptor antagonists. European Journal of Medicinal Chemistry, 139, 71-85. [Link]

  • Grokipedia. (2026). Phenoxyethylamine. Retrieved January 17, 2026, from [Link]

  • Wikipedia. (n.d.). Substituted phenethylamine. Retrieved January 17, 2026, from [Link]

  • Mosnaim, A. D., et al. (2019). β-Phenylethylamine and Various Monomethylated and Para-Halogenated Analogs. Acute Toxicity Studies in Mice. Journal of Toxicology, 2019, 1-6. [Link]

  • Brandt, S. D., et al. (2022). Receptor Interaction Profiles of 4-Alkoxy-3,5-Dimethoxy-Phenethylamines (Mescaline Derivatives) and Related Amphetamines. Frontiers in Pharmacology, 13, 802146. [Link]

  • Wikipedia. (n.d.). 3,4,5-Trimethoxyphenoxyethylamine. Retrieved January 17, 2026, from [Link]

  • Boissier, J. R., et al. (1995). New generation dopaminergic agents. 2. Discovery of 3-OH-phenoxyethylamine and 3-OH-N1-phenylpiperazine dopaminergic templates. Journal of Medicinal Chemistry, 38(11), 1946-1953. [Link]

  • Acuña-Castillo, C., et al. (2002). Differences in potency and efficacy of a series of phenylisopropylamine/phenylethylamine pairs at 5-HT(2A) and 5-HT(2C) receptors. British Journal of Pharmacology, 136(4), 510-519. [Link]

  • Fernández-Zúñiga, M., et al. (2024). 2-Heteroarylethylamines in medicinal chemistry: a review of 2-phenethylamine satellite chemical space. Beilstein Journal of Organic Chemistry, 20, 1880-1893. [Link]

  • Halberstadt, A. L., et al. (2016). Synthesis and Structure–Activity Relationships of N-Benzyl Phenethylamines as 5-HT2A/2C Agonists. ACS Chemical Neuroscience, 7(9), 1234-1241. [Link]

  • González-Ledo, M. F., et al. (2023). 2-Phenethylamines in Medicinal Chemistry: A Review. Molecules, 28(2), 855. [Link]

  • Wikipedia. (n.d.). Phenoxyethylamine. Retrieved January 17, 2026, from [Link]

  • Cackowski, S., et al. (2023). Review of Selected 2-Phenylethylamine Derivatives and Opioids, Systematic Review of Their Effects on Psychomotor Abilities and Driving Performance: Psychopharmacology in the Context of Road Safety. International Journal of Molecular Sciences, 24(20), 15418. [Link]

  • Acuña-Castillo, C., et al. (2002). Differences in potency and efficacy of a series of phenylisopropylamine/phenylethylamine pairs at 5-HT2A and 5-HT2C receptors. British Journal of Pharmacology, 136(4), 510-519. [Link]

  • Moya, P. R., et al. (2007). Functional selectivity of hallucinogenic phenethylamine and phenylisopropylamine derivatives at human 5-hydroxytryptamine (5-HT)2A and 5-HT2C receptors. Journal of Pharmacology and Experimental Therapeutics, 321(3), 1054-1061. [Link]

  • Moya, P. R., et al. (2007). Functional selectivity of hallucinogenic phenethylamine and phenylisopropylamine derivatives at human 5-hydroxytryptamine (5-HT)2A and 5-HT2C receptors. UT Health San Antonio. [Link]

  • Chem Help ASAP. (2023, August 13). the difference between drug potency & efficacy. YouTube. [Link]

  • Deranged Physiology. (2023, December 18). Potency and efficacy. [Link]

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Validation

Unraveling the Enigmatic Target: A Comparative Guide to Confirming the Mechanism of Action of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine

In the landscape of modern drug discovery, the phenoxyethylamine scaffold stands as a "privileged structure," a foundational framework upon which a multitude of pharmacologically active agents have been built.[1] These c...

Author: BenchChem Technical Support Team. Date: January 2026

In the landscape of modern drug discovery, the phenoxyethylamine scaffold stands as a "privileged structure," a foundational framework upon which a multitude of pharmacologically active agents have been built.[1] These compounds have shown remarkable versatility, with derivatives targeting a wide array of receptors, including dopaminergic, adrenergic, and serotonergic systems.[2][3][4][5][6][7] The subject of this guide, 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine, is a relatively uncharacterized member of this family. Its structural features—a bromine atom at the 4-position and methyl groups at the 2 and 6 positions of the phenoxy ring—suggest the potential for novel pharmacology. This guide presents a systematic, multi-tiered experimental strategy to elucidate its mechanism of action, comparing its potential activities with those of well-characterized phenoxyethylamine derivatives. Our approach is grounded in the principles of rigorous pharmacological profiling, from initial target screening to downstream signaling analysis.

Part 1: Foundational Strategy - A Hypothesis-Driven Approach to Target Identification

The initial challenge with a novel compound is to narrow down the vast landscape of potential biological targets. Based on its structural similarity to known psychoactive and cardiovascular drugs, our investigation will be anchored by the hypothesis that 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine interacts with monoamine G-protein coupled receptors (GPCRs). The substitution pattern, particularly the halogen and methyl groups, may also confer affinity for other targets, such as the BET (Bromodomain and Extra-Terminal domain) family of proteins, a target for a related analog.[8][9]

Our experimental workflow is therefore designed as a funnel, starting with broad screening and progressively focusing on the most promising interactions.

G A Primary Radioligand Binding Assays (Broad Target Panel) B Functional Assays (Agonist/Antagonist/Allosteric Modulator Determination) A->B C Downstream Signaling Pathway Analysis (e.g., cAMP, Ca2+ mobilization, pERK) B->C D Selectivity Profiling (Off-Target & Safety Assessment) C->D E In Vivo Target Engagement & Efficacy Studies D->E

Figure 1: A tiered experimental workflow for elucidating the mechanism of action.

Part 2: Tier 1 - Primary Target Screening via Radioligand Binding Assays

The first step is to ascertain the binding affinity of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine across a panel of receptors commonly targeted by phenoxyethylamine derivatives. Radioligand binding assays are a robust and high-throughput method for this initial screen.[10]

Experimental Protocol: Radioligand Binding Assay

  • Preparation of Cell Membranes: Obtain cell lines stably expressing the human recombinant receptors of interest (e.g., HEK293 or CHO cells). Culture cells to ~80-90% confluency, harvest, and homogenize in a hypotonic buffer to prepare membrane fractions. Determine protein concentration using a Bradford or BCA assay.

  • Assay Setup: In a 96-well plate, combine the cell membrane preparation, a known concentration of a specific radioligand (e.g., [³H]-Ketanserin for 5-HT2A receptors), and a range of concentrations of the test compound (2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine) or a reference compound.

  • Incubation: Incubate the plates at a specific temperature and for a duration optimized for each receptor to reach binding equilibrium.

  • Separation of Bound and Free Ligand: Rapidly filter the contents of each well through a glass fiber filter mat using a cell harvester. The filter will trap the membrane-bound radioligand.

  • Quantification: Wash the filters to remove non-specific binding. Place the filter discs into scintillation vials with a scintillation cocktail and quantify the radioactivity using a scintillation counter.

  • Data Analysis: Determine the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC₅₀). Calculate the equilibrium dissociation constant (Kᵢ) using the Cheng-Prusoff equation.

Table 1: Hypothetical Primary Binding Affinity Profile of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine and Comparators

Target2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine (Kᵢ, nM)Comparator 1: 2C-B (4-Bromo-2,5-dimethoxyphenethylamine) (Kᵢ, nM)Comparator 2: Phenoxybenzamine (Kᵢ, nM)Comparator 3: ABBV-744 Analog (Kᵢ, nM)
Serotonin Receptors
5-HT₂ₐ152.5[6]>10,000>10,000
5-HT₂C508.1[7]>10,000>10,000
Adrenergic Receptors
α₁ₐ250>1,0001.2[3]>10,000
α₁D180>1,0000.8[1]>10,000
β₁>10,000>10,0005,000>10,000
Dopamine Receptors
D₂800>1,000>10,000>10,000
BET Bromodomains
BRD4(BD1)>10,000>10,000>10,000500
BRD4(BD2)95>10,000>10,0001.5[9]

Note: Data for comparators are sourced from published literature. Data for the test compound are hypothetical for illustrative purposes.

From this initial screen, a hypothetical binding profile emerges, suggesting that 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine has moderate to high affinity for the 5-HT₂ₐ and 5-HT₂C serotonin receptors and, unexpectedly, for the second bromodomain of BRD4.

Part 3: Tier 2 - Functional Characterization at Primary Targets

Binding affinity does not reveal the functional consequence of the interaction. The next crucial step is to determine whether the compound acts as an agonist, antagonist, or allosteric modulator at the identified high-affinity targets.

Experimental Protocol: Inositol Phosphate (IP-One) Accumulation Assay (for Gq-coupled receptors like 5-HT₂ₐ/₂C)

  • Cell Culture: Plate cells expressing the 5-HT₂ₐ or 5-HT₂C receptor in a 96-well plate and culture overnight.

  • Compound Addition: Wash the cells and add the test compound at various concentrations. For antagonist mode, pre-incubate with the test compound before adding a known agonist (e.g., serotonin).

  • Lysis and Detection: After incubation, lyse the cells and measure the accumulation of inositol monophosphate (IP1), a downstream product of Gq signaling, using a commercial HTRF (Homogeneous Time-Resolved Fluorescence) or ELISA-based kit.

  • Data Analysis: Plot the response against the compound concentration to determine the EC₅₀ (for agonists) or IC₅₀ (for antagonists).

Experimental Protocol: BROMOScan® (for BET Bromodomains)

  • Assay Principle: This is a competitive binding assay where the test compound competes with a ligand immobilized on a solid support for binding to the bromodomain protein.

  • Assay Execution: The bromodomain protein is incubated with the ligand-coated support in the presence of the test compound.

  • Quantification: The amount of bromodomain protein bound to the support is measured, typically using qPCR to quantify a DNA tag on the protein.

  • Data Analysis: The results are reported as the dissociation constant (Kd), providing a quantitative measure of binding affinity.

Table 2: Hypothetical Functional Activity Profile

TargetAssay TypeFunctional ActivityPotency (EC₅₀/IC₅₀, nM)Efficacy (% of standard agonist)
5-HT₂ₐIP-One AccumulationPartial Agonist4565%
5-HT₂CIP-One AccumulationAntagonist120N/A
BRD4(BD2)BROMOScan®Competitive BinderKd = 95 nMN/A

These hypothetical results suggest a complex pharmacological profile: a partial agonist at 5-HT₂ₐ receptors, an antagonist at 5-HT₂C receptors, and a competitive binder at the BRD4(BD2) bromodomain. This polypharmacology could have interesting therapeutic implications.

Part 4: Tier 3 - Mapping Downstream Signaling and Cellular Effects

To further validate the mechanism, we must investigate the downstream consequences of target engagement in a cellular context. For the 5-HT₂ₐ partial agonism, we can examine the phosphorylation of extracellular signal-regulated kinase (pERK), a key downstream signaling node. For BRD4 inhibition, we can measure the transcriptional repression of a known target gene, such as MYC.[11]

G cluster_0 5-HT2A Receptor Pathway Compound Compound 5-HT2A 5-HT2A Compound->5-HT2A Gq/11 Gq/11 5-HT2A->Gq/11 PLC PLC Gq/11->PLC IP3 IP3 PLC->IP3 DAG DAG PLC->DAG PKC PKC DAG->PKC ERK ERK PKC->ERK pERK pERK ERK->pERK

Figure 2: Simplified Gq signaling pathway for 5-HT2A receptors.

Experimental Protocol: Western Blot for pERK/ERK

  • Cell Treatment: Treat cells expressing 5-HT₂ₐ receptors with the test compound for various times and at different concentrations.

  • Protein Extraction: Lyse the cells and collect the protein extracts.

  • SDS-PAGE and Transfer: Separate the proteins by size using SDS-PAGE and transfer them to a PVDF membrane.

  • Immunoblotting: Probe the membrane with primary antibodies specific for phosphorylated ERK (pERK) and total ERK, followed by HRP-conjugated secondary antibodies.

  • Detection and Analysis: Visualize the protein bands using a chemiluminescent substrate and quantify the band intensities. The ratio of pERK to total ERK indicates the level of pathway activation.

Experimental Protocol: qRT-PCR for MYC Gene Expression

  • Cell Treatment: Treat a relevant cell line (e.g., a human leukemia cell line) with the test compound for a specified period.[11]

  • RNA Extraction and cDNA Synthesis: Isolate total RNA from the cells and reverse-transcribe it into cDNA.

  • Quantitative PCR: Perform real-time PCR using primers specific for the MYC gene and a housekeeping gene (e.g., GAPDH) for normalization.

  • Data Analysis: Calculate the relative change in MYC gene expression using the ΔΔCt method.

Table 3: Hypothetical Downstream Cellular Effects

ExperimentCell LineOutcomeResult
pERK/ERK Western BlotHEK293-5HT₂ₐFold change in pERK/ERK ratio3.5-fold increase at 100 nM
MYC Gene Expression qRT-PCRMV4-11 (AML)Fold change in MYC mRNA0.4-fold (60% reduction) at 200 nM

These results would provide strong evidence that the compound not only binds to its targets but also modulates their downstream signaling pathways in a manner consistent with the proposed mechanisms of action.

Conclusion: A Compound of Intriguing Duality

This comprehensive guide outlines a rigorous, hypothesis-driven approach to confirming the mechanism of action of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine. By systematically progressing from broad screening to detailed functional and cellular analysis, we can build a high-confidence profile of its pharmacological activity. The hypothetical data presented here illustrate a compound with a fascinating dual mechanism: modulation of serotonergic signaling and inhibition of epigenetic reader proteins. This polypharmacological profile, if confirmed, would make 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine a compelling candidate for further investigation in therapeutic areas where both pathways are implicated, such as certain cancers and neurological disorders. The self-validating nature of this tiered experimental approach ensures that each step builds upon the last, providing a clear and logical path to mechanistic understanding.

References

  • New generation dopaminergic agents. 2. Discovery of 3-OH-phenoxyethylamine and 3-OH-N1-phenylpiperazine dopaminergic templates. PubMed. Available at: [Link]

  • Phenoxyethylamine - Grokipedia. Grokipedia. Available at: [Link]

  • Phenoxyethylamine - Wikipedia. Wikipedia. Available at: [Link]

  • New generation dopaminergic agents. 7. Heterocyclic bioisosteres that exploit the 3-OH-phenoxyethylamine D2 template. PubMed. Available at: [Link]

  • 2-Phenethylamines in Medicinal Chemistry: A Review - PMC. PubMed Central. Available at: [Link]

  • Synthesis and Structure-Activity Relationships of 2,5-Dimethoxy-4-Substituted Phenethylamines and the Discovery of CYB210010: A Potent, Orally Bioavailable and Long-Acting Serotonin 5-HT2 Receptor Agonist. PubMed. Available at: [Link]

  • Discovery of N-Ethyl-4-[2-(4-fluoro-2,6-dimethyl-phenoxy)-5-(1-hydroxy-1-methyl-ethyl)phenyl]-6-methyl-7-oxo-1H-pyrrolo[2,3-c]pyridine-2-carboxamide (ABBV-744). ResearchGate. Available at: [Link]

  • Pharmacological Targeting of BET Bromodomain Proteins in Acute Myeloid Leukemia and Malignant Lymphomas: From Molecular Characterization to Clinical Applications. National Institutes of Health. Available at: [Link]

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  • 4-Bromo-2,5-Dimethoxyphenethylamine | C10H14BrNO2 | CID 98527. PubChem. Available at: [Link]

  • Discovery of N-Ethyl-4-[2-(4-fluoro-2,6-dimethyl-phenoxy)-5-(1-hydroxy-1-methyl-ethyl)phenyl]-6-methyl-7-oxo-1 H-pyrrolo[2,3- c]pyridine-2-carboxamide (ABBV-744), a BET Bromodomain Inhibitor with Selectivity for the Second Bromodomain. PubMed. Available at: [Link]

  • Mechanism of Action Assays for Enzymes - Assay Guidance Manual - NCBI Bookshelf. National Institutes of Health. Available at: [Link]

  • 2-(4-Bromo-2,5-dimethoxyphenyl)-N-(2-[11C]methoxybenzyl)ethanamine. National Center for Biotechnology Information. Available at: [Link]

  • Enzyme Assays: The Foundation of Modern Drug Discovery. BellBrook Labs. Available at: [Link]

  • Top Enzymatic Assays for Drug Screening in 2025. Patsnap. Available at: [Link]

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  • Blocking action of some quaternary derivatives of 2-(2,6-xylyloxy)ethylamine on adrenergic nerves - PMC. National Institutes of Health. Available at: [Link]

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Safety & Regulatory Compliance

Safety

Proper Disposal of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine: A Comprehensive Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the integrity of our work extends beyond the bench; it encompasses the entire lifecycle of the materials we handle, including their safe and compliant disp...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers, scientists, and drug development professionals, the integrity of our work extends beyond the bench; it encompasses the entire lifecycle of the materials we handle, including their safe and compliant disposal. This guide provides an in-depth, procedural framework for the proper disposal of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine, ensuring the safety of personnel, adherence to regulatory standards, and protection of our environment. The principles and steps outlined here are designed to be a self-validating system, grounded in established chemical safety protocols.

Hazard Assessment: Understanding the "Why" Behind the Procedure

Before any disposal protocol is initiated, a thorough understanding of the compound's intrinsic hazards is paramount. 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine is a halogenated aromatic amine. This classification immediately informs our handling and disposal strategy.

  • Halogenated Compound: The presence of a bromine atom means this compound must be segregated as halogenated organic waste . Co-mingling with non-halogenated waste streams can disrupt recycling processes and may require more complex, costly disposal methods.[1][2] High-temperature incineration is the typical method for destroying halogenated organic compounds, as it is necessary to break the strong carbon-halogen bonds and manage the resulting acidic gases (like hydrogen bromide).[3][4]

  • Aromatic Amine: Aromatic amines as a class are known for their potential toxicity.[5][6][7] Many are readily absorbed through the skin and can pose long-term health risks.[7][8] The Safety Data Sheet (SDS) for 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine indicates it causes skin and serious eye irritation and may cause respiratory irritation.[9]

  • Reactivity: While stable under normal conditions, this compound is incompatible with strong oxidizing agents, strong acids, and alkalis.[5][6] Contact with these substances in a waste container could lead to vigorous, exothermic, and potentially dangerous reactions.[10]

Table 1: Hazard Profile and Engineering Controls
Hazard CategorySpecific RiskRequired Engineering & Handling Controls
Acute Toxicity Causes skin irritation, serious eye irritation, and may cause respiratory irritation.[9]Handle exclusively within a certified chemical fume hood to prevent inhalation of vapors or aerosols.
Chemical Reactivity Incompatible with strong acids, strong oxidizers, and alkalis.[5][6]Segregate waste meticulously. Never mix with incompatible waste streams.
Environmental Halogenated organic compound.Must be disposed of as hazardous waste; do not drain-dispose or mix with general refuse.[11]
Thermal Decomposition Combustion produces hazardous byproducts including carbon oxides (CO, CO₂), nitrogen oxides (NOx), and hydrogen bromide.[3][12]Disposal must be handled by a licensed facility capable of high-temperature incineration with flue-gas scrubbing.

Personal Protective Equipment (PPE): Your First and Last Line of Defense

A non-negotiable aspect of handling this compound, from initial use to final waste disposal, is the correct and consistent use of PPE.

  • Hand Protection: Wear chemical-resistant gloves, such as nitrile. Given that many aromatic amines can permeate common glove materials, it is advisable to double-glove if handling larger quantities or for prolonged periods.[8] Always inspect gloves for tears or punctures before use and wash hands thoroughly after removal.

  • Eye Protection: Safety goggles with side shields are mandatory. If there is a significant splash risk, a face shield should be worn in addition to goggles.[9]

  • Body Protection: A standard laboratory coat, fully buttoned, is required.

  • Respiratory Protection: All handling and preparation of waste should occur inside a chemical fume hood.[11]

Step-by-Step Disposal Protocol

This protocol provides a direct, procedural workflow for the safe disposal of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine and materials contaminated with it.

Step 1: Waste Segregation and Containerization

The foundational principle of chemical waste management is proper segregation.[1][2]

  • Select the Correct Waste Container: Use a designated, leak-proof container clearly marked for "Halogenated Organic Waste" .[1][13] The container must be made of a material chemically compatible with brominated organic compounds (e.g., high-density polyethylene or glass). It must have a secure, screw-top cap to prevent leaks and vapor escape.[6]

  • Avoid Incompatibilities: Under no circumstances should this waste be mixed with acids, bases, or strong oxidizing agents.[5][6] Keep separate waste streams for non-halogenated solvents, aqueous waste, and solid waste.

Step 2: Labeling - The Key to Compliance

Proper labeling is a strict regulatory requirement by bodies such as the EPA and OSHA.[14] An improperly labeled container can result in refusal by disposal services and poses a serious safety risk.

  • Affix a Hazardous Waste Tag: As soon as the first drop of waste is added, affix a hazardous waste tag provided by your institution's Environmental Health & Safety (EHS) department.[2]

  • Complete All Fields: The label must include:

    • The words "Hazardous Waste" .[14]

    • The full, unabbreviated chemical name: "2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine" . List all other constituents if it is a mixed waste stream.

    • The specific hazard characteristics: "Irritant," "Toxic" .[2][9]

    • The accumulation start date (the date the first waste is added).

    • Generator's name and contact information.

Step 3: Waste Accumulation and Storage
  • Location: Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.[6][14] This area must be under the direct control of laboratory personnel and located at or near the point of generation.

  • Secondary Containment: The container must be kept in a secondary containment bin or tray that is chemically resistant and large enough to hold the entire volume of the container in case of a leak.[2]

  • Container Management:

    • Keep the container closed at all times except when actively adding waste.[1][6]

    • Do not fill the container beyond 90% of its capacity to allow for vapor expansion.[10]

    • Inspect the container weekly for any signs of degradation, leakage, or pressure buildup.[6]

Step 4: Arranging for Final Disposal
  • Contact EHS: Once the container is nearly full (at 90% capacity) or if it has been accumulating for the maximum time allowed by your institution (often 90 to 180 days depending on generator status), contact your EHS office or licensed hazardous waste contractor to schedule a pickup.[5][14]

  • Waste Classification (EPA Waste Code): While a specific listing for this exact compound may not exist, it must be classified based on its characteristics. It is the generator's responsibility to characterize the waste.[15] Based on its properties as a halogenated organic compound, it would likely fall under regulations for:

    • F-List Wastes: If it is a spent solvent from a non-specific source.

    • K-List Wastes: If it is a waste from a specific industrial process, such as organobromine production (e.g., K117, K118, K131, K132, K136, K140).[4][16]

    • Characteristic Wastes: It must be evaluated for toxicity. If it meets the criteria for toxicity (D-codes), it must be labeled as such.[15][17] Your EHS department will provide the definitive guidance on the appropriate waste codes to use on the disposal manifest.

Emergency Procedures: Spill Management

In the event of a spill, a swift and correct response is critical to mitigate exposure and environmental contamination.

  • Alert and Evacuate: Immediately alert personnel in the area. If the spill is large or in a poorly ventilated space, evacuate the immediate area.

  • Control Vapors: Ensure the chemical fume hood is operational to help ventilate the area. Close doors to the lab to contain vapors.[1]

  • Assemble PPE and Spill Kit: Before attempting cleanup, don the appropriate PPE as described in Section 2. Ensure you have a spill kit containing an inert absorbent material (e.g., vermiculite, sand, or commercial spill pillows).[2][14] Do not use combustible materials like paper towels as the primary absorbent.

  • Contain and Absorb:

    • Create a dike around the spill's outer edges with the absorbent material to prevent it from spreading.[14][18]

    • Work from the outside in, covering the spill with the absorbent.

  • Collect and Containerize:

    • Carefully scoop the absorbed material into a compatible, sealable container.

    • Label the container as "Hazardous Waste: Spill Debris containing 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine" .

  • Decontaminate:

    • Wash the spill area with a decontamination solution if available, or soap and water.[1][13]

    • Place all cleaning materials (sponges, paper towels) into the same hazardous waste container as the spill debris.

  • Final Disposal: Contact EHS for pickup of the spill waste container.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for proper disposal.

DisposalWorkflow Disposal Workflow for 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine start Waste Generated (Pure compound, solution, or contaminated material) assess Hazard Assessment: - Halogenated Organic - Aromatic Amine (Irritant) - Incompatible with acids/bases/oxidizers start->assess spill Spill Occurs start->spill ppe Don Appropriate PPE: - Nitrile Gloves - Safety Goggles - Lab Coat assess->ppe container Select Container: - Labeled 'Halogenated Organic Waste' - Chemically compatible (HDPE, Glass) - Secure screw-top cap ppe->container ppe->spill label Label Container Immediately: - 'Hazardous Waste' - Full Chemical Name - Hazard Warnings (Irritant, Toxic) - Accumulation Date container->label store Store in Satellite Accumulation Area (SAA): - Secondary Containment - Keep container closed - Inspect weekly label->store check_full Container >90% Full OR Max Accumulation Time Reached? store->check_full check_full->store No request_pickup Request Disposal Pickup from EHS or Contractor check_full->request_pickup Yes end Waste Transferred to Licensed Disposal Facility request_pickup->end spill_procedure Follow Spill Protocol: 1. Alert & Evacuate 2. Don PPE 3. Contain & Absorb 4. Collect & Containerize 5. Decontaminate spill->spill_procedure spill_procedure->request_pickup Spill debris container

Caption: Decision workflow for handling and disposing of 2-(4-Bromo-2,6-dimethyl-phenoxy)-ethylamine.

References

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